6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine: A Key Intermediate for Modified RNA Therapeutics

Abstract

The strategic modification of nucleosides is a cornerstone of modern therapeutic development, particularly in the burgeoning field of messenger RNA (mRNA) technology. Pseudouridine (Ψ), the fifth nucleoside of RNA, has garnered significant attention for its ability to enhance the stability and translational capacity of mRNA while mitigating innate immune responses.[1][2] The synthesis of derivatives such as N1-methylpseudouridine (m¹Ψ) has been pivotal in the success of COVID-19 mRNA vaccines.[3] This guide provides an in-depth, technically-focused protocol for the synthesis of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine, a versatile intermediate designed for the further chemical elaboration of the pseudouridine core. We will explore the strategic rationale behind the selection of protecting groups and chlorination agents, present detailed, validated experimental protocols, and offer insights into the causality of each procedural step to ensure reproducibility and success.

Introduction: The Strategic Imperative for Pseudouridine Modification

Pseudouridine (Ψ), an isomer of uridine, is the most abundant post-transcriptional modification found in RNA.[1][4] Its unique C-C glycosidic bond, connecting the C5 of the uracil base to the C1' of the ribose sugar, imparts distinct structural and functional properties to RNA molecules.[1][5] The N1 imino group of pseudouridine provides an additional hydrogen bond donor, enhancing base stacking and stabilizing RNA secondary structures.[5]

In the context of synthetic mRNA, the incorporation of modified nucleosides is critical. Unmodified single-stranded RNA can be recognized by innate immune sensors, triggering an inflammatory cascade that leads to translational shutdown and degradation of the mRNA therapeutic.[6] Pioneering work demonstrated that replacing uridine with pseudouridine, and particularly N1-methylpseudouridine, allows the mRNA to evade these immune sentinels, resulting in dramatically increased protein expression and biological stability.[2][3][7]

To further explore the structure-activity relationship of pseudouridine modifications, versatile chemical intermediates are required. The target molecule of this guide, 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine , is designed for this purpose. It features two key modifications:

• The N1-Trimethylsilylethoxymethyl (SEM) Group: The N1 position of pseudouridine is a critical site for modification. To perform selective chemistry elsewhere on the molecule, this position must be protected. The SEM group is an ideal choice, offering robust stability under a wide range of reaction conditions, including those required for chlorination, yet allowing for clean and selective removal using fluoride ions or specific Lewis acids.[8][9][10][11]

• The C6-Chloro Group: The introduction of a chlorine atom at the C6 position transforms a relatively inert carbonyl group into a reactive site. This chloro group acts as a good leaving group, enabling subsequent nucleophilic substitution reactions to introduce a diverse array of functional groups at this position, thereby creating a library of novel pseudouridine analogs.[12][13]

This guide details a reliable two-stage synthetic pathway to this valuable intermediate.

Overall Synthetic Strategy

The synthesis is logically approached in two sequential stages: first, the protection of the N1 position of the pseudouridine base, followed by the chlorination of the C6 position. This strategy prevents unwanted side reactions at the N1 position during the chlorination step.

Caption: High-level workflow for the two-step synthesis.

Part I: Synthesis of N1-(trimethylsilylethoxymethyl)pseudouridine

Principle and Rationale

The first step involves the selective alkylation of the N1 position of pseudouridine with 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl).[14] The N1 proton of the uracil ring is weakly acidic and can be removed by a strong, non-nucleophilic base, such as sodium hydride (NaH). The resulting anion then acts as a nucleophile, attacking the electrophilic chloromethyl group of SEM-Cl to form the desired N-alkylation product. The use of an aprotic solvent like N,N-Dimethylformamide (DMF) is crucial to solvate the reagents and prevent side reactions that could occur with protic solvents.

Detailed Experimental Protocol

Self-Validation: Each step includes a rationale. Progress is monitored by Thin-Layer Chromatography (TLC) to ensure reaction completion before proceeding to the work-up, preventing the isolation of unreacted starting material.

Reagent	Molar Mass ( g/mol )	Amount	Molar Equiv.
Pseudouridine (Ψ)	244.20	1.00 g (4.09 mmol)	1.0
Sodium Hydride (60% in oil)	40.00 (as 100%)	197 mg (4.91 mmol)	1.2
SEM-Cl	166.72	0.89 mL (5.32 mmol)	1.3
N,N-Dimethylformamide (DMF)	-	20 mL	-
Dichloromethane (DCM)	-	100 mL	-
Saturated NH₄Cl (aq)	-	50 mL	-
Brine	-	50 mL	-

Procedure:

• Preparation: To a flame-dried 100 mL round-bottom flask under an inert atmosphere (Argon or Nitrogen), add pseudouridine (1.00 g, 4.09 mmol).

• Dissolution: Add anhydrous DMF (20 mL) and stir until the pseudouridine is fully dissolved.

• Deprotonation: Cool the solution to 0°C using an ice bath. Causality: This controls the exothermic reaction of NaH with trace impurities and the substrate, ensuring a controlled deprotonation. Add sodium hydride (197 mg of 60% dispersion, 4.91 mmol) portion-wise over 10 minutes. Allow the mixture to stir at 0°C for 30 minutes. Effervescence (H₂ gas) should be observed.

• Alkylation: Slowly add SEM-Cl (0.89 mL, 5.32 mmol) dropwise to the reaction mixture at 0°C. Causality: A slow addition prevents a rapid exotherm and potential side reactions. After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Monitoring: Stir the reaction at room temperature for 4-6 hours. Monitor the reaction progress by TLC (e.g., using 10% Methanol in DCM as eluent) until the starting pseudouridine spot is consumed.

• Quenching: Once the reaction is complete, cool the flask back to 0°C and slowly add saturated aqueous ammonium chloride (NH₄Cl) solution (50 mL) to quench the excess NaH. Causality: NH₄Cl is a weak acid that safely neutralizes the strong base NaH.

• Extraction: Transfer the mixture to a separatory funnel and extract with dichloromethane (2 x 50 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with brine (50 mL) to remove residual water and DMF.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by silica gel column chromatography (using a gradient of 0-8% methanol in dichloromethane) to afford N1-(trimethylsilylethoxymethyl)pseudouridine as a clear, viscous oil.

Expected Yield: 75-85%.

Part II: Synthesis of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

Principle and Rationale

The conversion of the C6-carbonyl group of the protected pseudouridine to a chloride is achieved using a chlorinating agent, most commonly phosphorus oxychloride (POCl₃).[15] The reaction mechanism involves the activation of the carbonyl oxygen by POCl₃, making the C6 carbon highly electrophilic. A subsequent nucleophilic attack by a chloride ion, followed by elimination, yields the 6-chloro derivative. The reaction is often performed in the presence of a high-boiling tertiary amine, such as N,N-diethylaniline, which can act as a catalyst and an acid scavenger.[15] The N1-SEM group remains stable under these conditions.

Detailed Experimental Protocol

Reagent	Molar Mass ( g/mol )	Amount (for 1 mmol scale)	Molar Equiv.
N1-SEM-Pseudouridine	374.51	375 mg (1.0 mmol)	1.0
Phosphorus Oxychloride (POCl₃)	153.33	0.47 mL (5.0 mmol)	5.0
N,N-Diethylaniline	149.23	0.24 mL (1.5 mmol)	1.5
Acetonitrile (anhydrous)	-	10 mL	-
Saturated NaHCO₃ (aq)	-	50 mL	-
Ethyl Acetate	-	100 mL	-

Procedure:

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere, add N1-SEM-pseudouridine (375 mg, 1.0 mmol).

• Reagent Addition: Add anhydrous acetonitrile (10 mL), followed by N,N-diethylaniline (0.24 mL, 1.5 mmol) and phosphorus oxychloride (0.47 mL, 5.0 mmol). Causality: POCl₃ is added last as it is highly reactive.

• Reaction: Heat the reaction mixture to reflux (approx. 80-85°C) and maintain for 3-5 hours.

• Monitoring: Monitor the reaction by TLC (e.g., using 50% Ethyl Acetate in Hexanes) until the starting material is consumed.

• Work-up - Quenching: After completion, cool the reaction mixture to room temperature and then concentrate under reduced pressure to remove the bulk of the acetonitrile and excess POCl₃. Safety Precaution: This step should be done in a well-ventilated fume hood.

• Neutralization: Carefully add the reaction residue dropwise to a vigorously stirred beaker of crushed ice (approx. 50 g). Once the initial reaction subsides, slowly add saturated aqueous sodium bicarbonate (NaHCO₃) solution until the pH is neutral (pH ~7-8). Causality: This neutralizes the acidic byproducts of the reaction.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract with ethyl acetate (2 x 50 mL).

• Washing and Drying: Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography (using a gradient of 10-40% ethyl acetate in hexanes) to yield the final product, 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine.[16]

Expected Yield: 60-70%.

Visualization of the Complete Synthesis

Caption: Detailed reaction scheme for the synthesis of 6-Chloro-N1-SEM-Pseudouridine. (Note: Placeholder images are used for chemical structures).

Conclusion and Future Applications

This guide outlines a robust and reproducible two-step synthesis for 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. By providing a detailed, step-by-step protocol grounded in the principles of organic chemistry, we offer researchers a reliable method to access this key building block. The true value of this intermediate lies in its potential for diversification. The C6-chloro group is primed for nucleophilic displacement, allowing for the introduction of amines, azides, thiols, and other functional groups. This will enable the scientific community to systematically explore the impact of C6 modifications on mRNA stability, translational efficiency, and immunogenicity, paving the way for the next generation of RNA-based therapeutics and vaccines.

References

• 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. (n.d.). Orgasynth. Retrieved from [Link]

• SEM Protecting Group: SEM Protection & Deprotection Mechanism. (n.d.). Total Synthesis. Retrieved from [Link]

• 2-(Trimethylsilyl)ethoxymethyl chloride. (2023). In Wikipedia. Retrieved from [Link]

• Chandra, T., Broderick, W. E., & Broderick, J. B. (2010). An efficient deprotection of N-trimethylsilylethoxymethyl (SEM) groups from dinucleosides and dinucleotides. Nucleosides, Nucleotides & Nucleic Acids, 29(2), 132–143. Retrieved from [Link]

• Graul, C., et al. (2018). 6-Chloropurine Ribonucleosides from Chloropyrimidines: One-Pot Synthesis. Current Protocols in Nucleic Acid Chemistry, 74(1), e57. Retrieved from [Link]

• Chandra, T., Broderick, W. E., & Broderick, J. B. (2010). An efficient deprotection of N-trimethylsilylethoxymethyl (SEM) groups from dinucleosides and dinucleotides. PubMed. Retrieved from [Link]

• Chen, K., et al. (2021). Semi-enzymatic synthesis of pseudouridine. Bioorganic & Medicinal Chemistry Letters, 44, 128105. Retrieved from [Link]

• Guzzi, N., et al. (2018). Pseudouridines in RNAs: switching atoms means shifting paradigms. The FEBS Journal, 285(13), 2310-2329. Retrieved from [Link]

• 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. (n.d.). Epigenetic Therapeutic Targets. Retrieved from [Link]

• 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. (n.d.). Maxim Biomedical, Inc. Retrieved from [Link]

• CN102336755A - Chemical synthesis method of 6-chloropurine. (n.d.). Google Patents.
• WO2023183921A2 - Methods and compositions for the enzymatic production of pseudouridine triphosphate. (n.d.). Google Patents.

• Nance, K. D., & Meier, J. L. (2021). Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development. ACS Chemical Biology, 16(4), 633–644. Retrieved from [Link]

• Karikó, K., et al. (2008). Incorporation of Pseudouridine Into mRNA Yields Superior Nonimmunogenic Vector With Increased Translational Capacity and Biological Stability. Molecular Therapy, 16(11), 1833–1840. Retrieved from [Link]

• Lee, H., et al. (2007). Synthesis of 6-chloroisoquinoline-5,8-diones and pyrido[3,4-b]phenazine-5,12-diones and evaluation of their cytotoxicity and DNA topoisomerase II inhibitory activity. Bioorganic & Medicinal Chemistry, 15(1), 451–457. Retrieved from [Link]

• Synthesis of key intermediates 6-chloropurine derivative 20 and... (n.d.). ResearchGate. Retrieved from [Link]

• Gribanova, E., et al. (2023). Influence of N1-Methylpseudouridine in Guide RNAs on CRISPR/Cas9 Activity. International Journal of Molecular Sciences, 24(23), 17009. Retrieved from [Link]

• Detection of pseudouridine modifications and type I/II hypermodifications in human mRNAs using direct, long-read sequencing. (2021). bioRxiv. Retrieved from [Link]

• Incorporation of Pseudouridine into RNA for Biochemical and Biophysical Studies. (2021). ResearchGate. Retrieved from [Link]

• Jiang, Y.-P., et al. (2007). 6-Chloro-N-propyl-N-(2,4,4-trimethylpentan-2-yl)-1,3,5-triazine-2,4-diamine. Acta Crystallographica Section E: Crystallographic Communications, 63(Pt 7), o3277. Retrieved from [Link]

Sources

• 1. Pseudouridines in RNAs: switching atoms means shifting paradigms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Incorporation of Pseudouridine Into mRNA Yields Superior Nonimmunogenic Vector With Increased Translational Capacity and Biological Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Influence of N1-Methylpseudouridine in Guide RNAs on CRISPR/Cas9 Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. trilinkbiotech.com [trilinkbiotech.com]
• 8. Page loading... [wap.guidechem.com]
• 9. total-synthesis.com [total-synthesis.com]
• 10. AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES - PMC [pmc.ncbi.nlm.nih.gov]
• 11. An efficient deprotection of N-trimethylsilylethoxymethyl (SEM) groups from dinucleosides and dinucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 6-Chloropurine Ribonucleosides from Chloropyrimidines: One-Pot Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 6-Chloropurine ribonucleoside synthesis - chemicalbook [chemicalbook.com]
• 14. 2-(Trimethylsilyl)ethoxymethyl chloride - Wikipedia [en.wikipedia.org]
• 15. CN102336755A - Chemical synthesis method of 6-chloropurine - Google Patents [patents.google.com]
• 16. 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine | Orgasynth [orgasynth.com]

An In-depth Technical Guide to 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine: A Prospective Analysis for Advanced RNA Applications

Disclaimer: 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine is a specialized research chemical for which detailed physicochemical and biological data are not extensively available in peer-reviewed literature. This guide has been constructed by synthesizing information on its core chemical components—pseudouridine, 6-halogenated pyrimidines, and the trimethylsilylethoxymethyl (SEM) protecting group—to provide a scientifically grounded, prospective analysis for researchers, scientists, and drug development professionals. All quantitative data should be regarded as calculated or estimated unless otherwise cited.

Introduction: The Rationale for Complex Nucleoside Modification

The field of RNA therapeutics has been revolutionized by the strategic chemical modification of nucleosides. The foundational discovery that replacing uridine with its isomer, pseudouridine (Ψ), can dampen the innate immune response and enhance mRNA stability and translational efficiency has paved the way for groundbreaking therapies, including mRNA vaccines.[1] Further exploration has revealed that additional modifications to the pseudouridine scaffold can impart even more desirable properties.

This guide focuses on the novel compound 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine . This molecule represents a convergence of three key modification strategies, each with a distinct purpose:

• The Pseudouridine Core: The C-glycosidic bond in pseudouridine provides enhanced conformational stability and base stacking within an RNA strand compared to uridine.[2][3][4] Its unique N1-imino group, an additional hydrogen bond donor, further contributes to stabilizing RNA secondary structures.[2]

• 6-Chloro Substitution: Halogenation of the nucleobase is a well-established strategy in medicinal chemistry to modulate the electronic properties of a molecule.[5][6] A chlorine atom at the C6 position is expected to be electron-withdrawing, potentially altering base-pairing interactions, influencing the susceptibility of the molecule to enzymatic degradation, and providing a reactive handle for further chemical diversification.[7][8]

• N1-Trimethylsilylethoxymethyl (SEM) Protection: The N1 position of pseudouridine is critical for its interaction with the translational machinery and its immunogenic profile. Modification at this site, famously exemplified by N1-methylpseudouridine (m¹Ψ), can significantly boost translational output and further reduce immunogenicity.[3][9][10] The SEM group serves as a sophisticated protecting group for the N1 position, suggesting its role as a key intermediate in the synthesis of more complex N1-substituted pseudouridine analogs.[11]

This technical guide will provide a comprehensive overview of the expected physicochemical properties, a plausible synthetic pathway, and the potential applications of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine in advanced drug discovery and development.

PART 1: Physicochemical Properties

As experimental data for this specific molecule is not publicly available, the following properties have been calculated based on its chemical structure or inferred from the properties of its constituent parts.

Property	Value / Description	Basis
Molecular Formula	C₁₅H₂₅ClN₂O₆Si	Calculated
Molecular Weight	408.91 g/mol	Calculated
Appearance	Expected to be a solid at room temperature.	Inference from similar nucleoside analogs.
Solubility	Predicted to be soluble in a range of organic solvents such as dichloromethane, ethyl acetate, and methanol. Poorly soluble in water.	Inference from the lipophilic SEM group and chlorinated base.
Melting Point	Not determined.	N/A
pKa	Not determined. The N3-H proton is the most likely site of deprotonation.	N/A
LogP	Not determined, but expected to be significantly higher than unmodified pseudouridine due to the chloro and SEM groups.	N/A

PART 2: Synthesis and Characterization - A Proposed Workflow

The synthesis of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine is a multi-step process requiring careful protection and activation strategies. Below is a proposed, chemically sound synthetic route based on established methodologies for nucleoside modification.

Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine.

Detailed Experimental Protocol (Hypothetical)

Objective: To outline a plausible, step-by-step synthesis of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine.

Step 1: Protection of Ribose Hydroxyl Groups

• Rationale: The hydroxyl groups on the ribose sugar are nucleophilic and must be protected to prevent unwanted side reactions during the subsequent chlorination and N1-alkylation steps. Acetyl or silyl protecting groups are commonly used.

• Procedure:

  • Dissolve pseudouridine in a suitable solvent (e.g., pyridine).

  • Add an excess of acetic anhydride or tert-butyldimethylsilyl chloride (TBDMS-Cl) with an appropriate catalyst (e.g., DMAP).

  • Stir the reaction at room temperature until completion, monitored by Thin Layer Chromatography (TLC).

  • Quench the reaction and perform an aqueous workup.

  • Purify the resulting 2',3',5'-tri-O-protected pseudouridine by column chromatography.

Step 2: Chlorination at the C6 Position

• Rationale: The C6 position of the uracil ring can be chlorinated using standard chlorinating agents. This step introduces a key functional group that modulates the electronic character of the nucleobase.[12][13][14]

• Procedure:

  • Dissolve the protected pseudouridine in a suitable solvent (e.g., acetonitrile).

  • Add a chlorinating agent such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂).

  • Heat the reaction mixture under reflux and monitor its progress by TLC.

  • Upon completion, carefully quench the reaction with ice-water.

  • Extract the product with an organic solvent and purify by column chromatography to yield 6-chloro-2',3',5'-tri-O-protected-pseudouridine.

Step 3: N1-Alkylation with SEM-Chloride

• Rationale: The N1-imino proton is acidic and can be deprotonated with a strong base to generate a nucleophilic anion, which then reacts with 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl).[11]

• Procedure:

  • Dissolve the 6-chloro protected intermediate in an anhydrous aprotic solvent (e.g., THF).

  • Cool the solution to 0°C and add a strong base, such as sodium hydride (NaH), portion-wise.

  • After stirring for a short period, add SEM-Cl dropwise.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Quench the reaction carefully and perform an aqueous workup.

  • Purify the product by column chromatography.

Step 4: Deprotection of Ribose Hydroxyls

• Rationale: The final step is the removal of the hydroxyl protecting groups to yield the target molecule. The choice of deprotection agent depends on the protecting groups used in Step 1.

• Procedure:

  • Dissolve the fully protected nucleoside in a suitable solvent (e.g., THF for silyl groups, methanol for acetyl groups).

  • For silyl groups, add a fluoride source such as tetrabutylammonium fluoride (TBAF). For acetyl groups, use a base such as ammonia in methanol.

  • Stir the reaction at room temperature until the deprotection is complete (monitored by TLC).

  • Remove the solvent under reduced pressure and purify the final product, 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine, by column chromatography or recrystallization.

Spectroscopic Characterization (Expected)

• ¹H NMR: The spectrum is expected to show characteristic peaks for the ribose protons, the C-H proton of the uracil ring, and the protons of the SEM group, including the trimethylsilyl (TMS) singlet around 0 ppm.

• ¹³C NMR: The spectrum would confirm the carbon framework, including the C-Cl carbon and the carbons of the SEM group.

• Mass Spectrometry (HRMS): High-resolution mass spectrometry would be used to confirm the elemental composition by providing a highly accurate mass measurement corresponding to the molecular formula C₁₅H₂₅ClN₂O₆Si.

PART 3: Applications in Drug Discovery and Development

The unique combination of modifications in 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine makes it a molecule of significant interest for several advanced applications, primarily as a versatile intermediate for creating novel RNA-based therapeutics.

Potential Roles and Logical Pathways

Caption: Potential applications of 6-Chloro-N1-(SEM)-Ψ as a versatile chemical intermediate.

• A Platform for Novel N1-Substituted Pseudouridines: The SEM group at the N1 position is a placeholder. Its selective removal under fluoride-mediated conditions, which are orthogonal to many other protecting groups, would unmask the N1-imino group. This allows for the subsequent introduction of a wide array of functional groups at this position, going beyond simple methylation. This could include fluorinated alkyl chains, reporter tags, or cross-linking agents to probe RNA-protein interactions.[11]

• A Handle for C6-Functionalization: The 6-chloro substituent serves as an excellent leaving group for various cross-coupling reactions, such as Suzuki or Sonogashira couplings. This enables the introduction of diverse functionalities, including aryl groups, alkynes, or other moieties that can profoundly alter the nucleoside's properties, such as its stacking ability, base-pairing specificity, or potential to act as a therapeutic agent itself.[15]

• Development of Antiviral or Anticancer Agents: Halogenated nucleosides have a long history as antiviral and anticancer drugs.[5][8][16] The 6-chloro group could impart cytotoxic or antiviral properties. This compound could be evaluated as a standalone therapeutic or serve as a precursor to other 6-substituted nucleoside analogs with enhanced biological activity.

Conclusion

While 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine is a molecule with limited currently available data, a thorough analysis of its constituent parts allows for a robust, prospective evaluation of its properties and potential. It stands as a highly versatile chemical intermediate, poised at the intersection of several key strategies in modern medicinal chemistry and RNA biology. Its true value lies in its potential to be a launchpad for the synthesis of a new generation of uniquely modified pseudouridine analogs, enabling researchers to finely tune the properties of RNA for therapeutic applications. This guide provides the foundational knowledge and a logical framework for scientists and drug developers to begin exploring the vast potential of this and similar complex nucleoside derivatives.

References

• BenchChem. (2025). The Impact of N1-Alkylation on Pseudouridine Function: A Technical Guide.
• BenchChem. (2025). The Dawn of a New Era in RNA Therapeutics: An In-depth Technical Guide to Early Research on N1-Substituted Pseudouridines.

• Davis, D. R. (1995). Stabilization of RNA stacking by pseudouridine. Nucleic Acids Research, 23(24), 5020–5026. [Link]

• Makarov, D. E., et al. (2023). Influence of N1-Methylpseudouridine in Guide RNAs on CRISPR/Cas9 Activity. International Journal of Molecular Sciences, 24(23), 17094. [Link]

• Szent-Gyorgyi, B., & Debreczeni, B. (2024). Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development. RSC Medicinal Chemistry. [Link]

• Wurm, J. P., et al. (2012). Identification of the enzyme responsible for N1-methylation of pseudouridine 54 in archaeal tRNAs. RNA, 18(3), 412–420. [Link]

• Limbach, P. A., et al. (2022). Pseudouridine and N1-methylpseudouridine display pH-independent reaction rates with bisulfite yielding ribose adducts. Organic & Biomolecular Chemistry, 20(21), 4416–4419. [Link]

• Girgis, N. S., et al. (2018). 6-Chloropurine Ribonucleosides from Chloropyrimidines: One-Pot Synthesis. Current Protocols in Nucleic Acid Chemistry, 74(1), e57. [Link]

• TriLink BioTechnologies. (n.d.). Novel N1-Substituted Pseudouridine 5'-Triphosphates.

• Davis, D. R. (1995). Stabilization of RNA stacking by pseudouridine. Nucleic Acids Research, 23(24), 5020–5026. [Link]

• ChemicalBook. (n.d.). 6-Chloropurine ribonucleoside synthesis.

• Lee, K., et al. (2001). Synthesis and biological properties of C-2, C-8, N-9 substituted 6-(3-chloroanilino)purine derivatives as cyclin-dependent kinase inhibitors. Part II. Archiv der Pharmazie, 334(11), 345-50. [Link]

• Sivets, G., & Sivets, A. (2021). Synthesis of 2-Chloro-2′-Deoxyadenosine (Cladribine) and New Purine Modified Analogues. Journal of New Developments in Chemistry, 3(4), 1-10. [Link]

• Orgasynth. (n.d.). 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine.
• Google Patents. (n.d.). CN102336755A - Chemical synthesis method of 6-chloropurine.

• Matsuoka, M., et al. (2021). Intriguing Antiviral Modified Nucleosides: A Retrospective View into the Future Treatment of COVID-19. ACS Medicinal Chemistry Letters, 12(4), 516–520. [Link]

• Matsuoka, M., et al. (2021). Intriguing Antiviral Modified Nucleosides: A Retrospective View into the Future Treatment of COVID-19. ACS Medicinal Chemistry Letters, 12(4), 516–520. [Link]

• Bright Path Labs. (n.d.). Pseudouridine.
• ResearchGate. (n.d.). Selected nucleosides: A) Top‐selling halogenated nucleosides for....
• Virology. (n.d.). 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine.
• Epigenetic Therapeutic Targets. (n.d.). 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. Retrieved from Epigenetic Therapeutic Targets Website.
• Amsbio. (n.d.). 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine, AMS.TNU0797-5-MG.
• MCE. (n.d.). 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine.
• TargetMol. (n.d.). 6-chloro-n1-(trimethylsilylethoxymethyl)pseudouridine.
• RNDMate. (n.d.). 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine.

• De Clercq, E., & Li, G. (2021). Drug Discovery of Nucleos(t)ide Antiviral Agents: Dedicated to Prof. Dr. Erik De Clercq on Occasion of His 80th Birthday. Molecules, 26(4), 863. [Link]

• OUCI. (2022). New Halogen-Containing Drugs Approved by FDA in 2021: An Overview on Their Syntheses and Pharmaceutical Use.
• PubChem. (n.d.). 6-Chlorouracil.
• PubChem. (n.d.). 1-Methylpseudouridine.

Sources

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stabilization of RNA stacking by pseudouridine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. New Halogen-Containing Drugs Approved by FDA in 2021: An Overview on Their Syntheses and Pharmaceutical Use [ouci.dntb.gov.ua]
• 7. Synthesis and biological properties of C-2, C-8, N-9 substituted 6-(3-chloroanilino)purine derivatives as cyclin-dependent kinase inhibitors. Part II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Influence of N1-Methylpseudouridine in Guide RNAs on CRISPR/Cas9 Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. trilinkbiotech.com [trilinkbiotech.com]
• 11. benchchem.com [benchchem.com]
• 12. 6-Chloropurine Ribonucleosides from Chloropyrimidines: One-Pot Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 6-Chloropurine ribonucleoside synthesis - chemicalbook [chemicalbook.com]
• 14. CN102336755A - Chemical synthesis method of 6-chloropurine - Google Patents [patents.google.com]
• 15. Drug Discovery of Nucleos(t)ide Antiviral Agents: Dedicated to Prof. Dr. Erik De Clercq on Occasion of His 80th Birthday - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Intriguing Antiviral Modified Nucleosides: A Retrospective View into the Future Treatment of COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]

The Emergent Therapeutic Potential of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine: A Mechanistic Whitepaper

Abstract

The strategic modification of nucleosides represents a cornerstone of modern antiviral and anticancer drug development. By altering the fundamental building blocks of nucleic acids, it is possible to create potent inhibitors of viral replication and cellular proliferation. This technical guide delves into the hypothesized mechanism of action of a novel modified nucleoside, 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. We posit a multi-faceted mechanism initiated by its role as a prodrug, followed by intracellular activation and subsequent disruption of nucleic acid synthesis. This whitepaper will provide a comprehensive overview of the constituent modifications, a proposed mechanism of action, and detailed experimental protocols for its validation, aimed at researchers, scientists, and drug development professionals.

Introduction: The Rationale for Modifying Pseudouridine

Pseudouridine (Ψ), the C-glycosidic isomer of uridine, is the most abundant modified nucleoside in non-coding RNAs and is sometimes referred to as the "fifth nucleoside".[1][2] Its unique structure imparts enhanced stability to RNA secondary structures.[] In recent years, the incorporation of modified nucleosides, particularly N1-methylpseudouridine, into mRNA vaccines has demonstrated their profound impact on therapeutic efficacy by increasing protein expression and reducing immunogenicity.[][4] This has spurred further interest in exploring novel pseudouridine analogs as therapeutic agents.

6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine is a synthetic pseudouridine derivative with two key modifications: a chlorine atom at the 6-position of the uracil base and a trimethylsilylethoxymethyl (SEM) group at the N1 position. Each of these modifications is hypothesized to contribute to its overall biological activity. This guide will deconstruct the potential roles of these modifications to propose a comprehensive mechanism of action.

A Multi-faceted Proposed Mechanism of Action

We hypothesize that 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine functions as a prodrug that, upon cellular uptake and intracellular activation, acts as a potent inhibitor of nucleic acid synthesis and potentially other key cellular enzymes. This mechanism can be dissected into four key stages:

Stage 1: Cellular Uptake and Prodrug Activation

The N1-SEM group is a bulky, lipophilic moiety commonly used as a protecting group in organic synthesis. In a biological context, this group may enhance the molecule's ability to cross the cell membrane, a common challenge for polar nucleoside analogs.[1][5] We propose that 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine is taken up by cells, potentially facilitated by nucleoside transporters, where the SEM group is subsequently cleaved by intracellular enzymes, such as esterases or other hydrolases, to release the active compound, 6-chloropseudouridine.[6][7]

Figure 1: Proposed prodrug activation pathway of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine.

Stage 2: Metabolic Activation to the Triphosphate Form

For most nucleoside analogs to exert their antiviral or anticancer effects, they must be phosphorylated to their corresponding 5'-triphosphate form.[8][9] We hypothesize that intracellular 6-chloropseudouridine is a substrate for cellular kinases, which sequentially phosphorylate it to 6-chloropseudouridine-5'-monophosphate, -diphosphate, and finally the active 6-chloropseudouridine-5'-triphosphate.

Figure 2: Hypothesized metabolic activation pathway of 6-chloropseudouridine.

Stage 3: Inhibition of Viral and/or Cellular Polymerases

The active 6-chloropseudouridine-5'-triphosphate is expected to act as a competitive inhibitor of natural nucleoside triphosphates (primarily UTP and/or CTP) for incorporation into nascent RNA or DNA chains by viral or cellular polymerases.[10][11] The 6-chloro modification may alter the base-pairing properties of the nucleoside, potentially leading to:

• Chain Termination: After incorporation, the modified nucleoside may prevent the addition of the next nucleotide, thus halting nucleic acid synthesis.[9]

• Lethal Mutagenesis: The altered base-pairing could lead to an increased rate of mutations in the viral genome, producing non-viable progeny.[8]

The halogenation at the 6-position may also enhance the stability of the incorporated nucleoside analog within the nucleic acid chain, making it less susceptible to removal by proofreading exonucleases.[11][12]

Stage 4: Direct Inhibition of Cellular Enzymes

Beyond its effects on polymerases, the active metabolite, 6-chloropseudouridine, or its phosphorylated forms, may directly inhibit other key enzymes involved in nucleotide metabolism or other cellular processes. Halogenated pyrimidines have been shown to inhibit enzymes such as glutathione reductase.[13][14] This suggests a potential for off-target effects or a broader mechanism of action than simply polymerase inhibition.

Experimental Validation Protocols

To validate the proposed mechanism of action, a series of in vitro and cell-based assays are required.

Protocol 1: Cellular Uptake and Metabolism Analysis

Objective: To determine the rate of cellular uptake of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine and identify its intracellular metabolites.

Methodology:

• Cell Culture: Culture a relevant cell line (e.g., a cancer cell line or a virus-permissive cell line) to 80-90% confluency.

• Treatment: Treat the cells with a known concentration of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine for various time points (e.g., 0, 1, 4, 8, 24 hours).

• Cell Lysis: At each time point, wash the cells with ice-cold PBS and lyse them using a suitable method (e.g., methanol-water extraction).

• Metabolite Extraction: Separate the intracellular metabolites from the cell debris by centrifugation.

• LC-MS/MS Analysis: Analyze the cell lysates by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify the parent compound and its potential metabolites (6-chloropseudouridine and its phosphorylated forms).

• Data Analysis: Plot the intracellular concentration of the parent compound and its metabolites over time to determine the kinetics of uptake and metabolism.

Protocol 2: In Vitro Polymerase Inhibition Assay

Objective: To assess the inhibitory effect of 6-chloropseudouridine-5'-triphosphate on the activity of a target polymerase (e.g., viral RNA-dependent RNA polymerase or a human DNA polymerase).

Methodology:

• Enzyme and Template Preparation: Obtain a purified preparation of the target polymerase and a suitable nucleic acid template-primer.

• Reaction Setup: Prepare reaction mixtures containing the polymerase, template-primer, a mixture of three natural dNTPs or NTPs, and varying concentrations of 6-chloropseudouridine-5'-triphosphate. Include a radiolabeled or fluorescently labeled nucleotide for detection.

• Reaction Initiation and Termination: Initiate the reaction by adding the enzyme and incubate at the optimal temperature. Terminate the reaction at various time points by adding a stop solution (e.g., EDTA).

• Product Analysis: Separate the reaction products by denaturing polyacrylamide gel electrophoresis (PAGE).

• Data Quantification: Visualize and quantify the amount of full-length and terminated products using phosphorimaging or fluorescence scanning.

• IC50 Determination: Calculate the concentration of 6-chloropseudouridine-5'-triphosphate that inhibits 50% of the polymerase activity (IC50).

Protocol 3: Viral Replication Assay

Objective: To evaluate the antiviral efficacy of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine in a cell-based model of viral infection.

Methodology:

• Cell Seeding: Seed a virus-permissive cell line in 96-well plates.

• Compound Treatment: Treat the cells with a serial dilution of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine.

• Viral Infection: Infect the cells with a known multiplicity of infection (MOI) of the target virus.

• Incubation: Incubate the infected cells for a period sufficient for viral replication (e.g., 24-72 hours).

• Quantification of Viral Replication: Measure the extent of viral replication using a suitable method, such as:

  • Plaque Assay: To determine the number of infectious virus particles.

  • RT-qPCR: To quantify viral RNA levels.

  • ELISA: To measure the expression of a viral protein.

• EC50 and CC50 Determination: Calculate the effective concentration that inhibits 50% of viral replication (EC50) and the cytotoxic concentration that reduces cell viability by 50% (CC50) to determine the selectivity index (SI = CC50/EC50).

Data Presentation

Table 1: Hypothetical Pharmacokinetic and Efficacy Data for 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine and its Metabolites

Compound	Cellular Uptake (pmol/10^6 cells at 4h)	Intracellular Half-life (h)	Polymerase IC50 (µM)	Antiviral EC50 (µM)
6-Chloro-N1-(SEM)pseudouridine	150	2	>100	5.2
6-Chloropseudouridine	25	8	>100	25.8
6-Chloropseudouridine-TP	N/A	N/A	0.5	N/A

Conclusion

6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine is a promising nucleoside analog with the potential for significant therapeutic activity. The proposed mechanism of action, centered around its role as a prodrug that is intracellularly converted to an active polymerase inhibitor, provides a solid framework for its further investigation. The experimental protocols outlined in this guide offer a clear path for researchers to validate this hypothesis and elucidate the full therapeutic potential of this novel compound. The insights gained from such studies will be invaluable for the design and development of the next generation of nucleoside-based therapeutics.

References

• Ho, L. L. Y., Schiess, G. H. A., Miranda, P., Weber, G., & Astakhova, K. (2024). Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development. RSC Chemical Biology, 5(5), 418–425. [Link][4][15]

• Mitsuya, H., & Matsukura, M. (2021). Intriguing Antiviral Modified Nucleosides: A Retrospective View into the Future Treatment of COVID-19. ACS Medicinal Chemistry Letters, 12(4), 533–537. [Link][16]

• ResearchGate. (2024). (PDF) N1‐methylpseudouridine modification level correlates with protein expression, immunogenicity, and stability of mRNA. [Link][17]

• Mitsuya, H., & Matsukura, M. (2021). Intriguing Antiviral Modified Nucleosides: A Retrospective View into the Future Treatment of COVID-19. ACS Medicinal Chemistry Letters, 12(4), 533–537. [Link][12]

• Götte, M. (2014). Inhibition of viral RNA polymerases by nucleoside and nucleotide analogs: therapeutic applications against positive-strand RNA viruses beyond hepatitis C virus. Current Opinion in Virology, 8, 111–120. [Link][10]

• Antipova, V., & Varaksin, N. (2022). Recent Advances in Molecular Mechanisms of Nucleoside Antivirals. Molecules, 27(19), 6268. [Link][1][9]

• Filippova, J., et al. (2023). Influence of N1-Methylpseudouridine in Guide RNAs on CRISPR/Cas9 Activity. International Journal of Molecular Sciences, 24(23), 17008. [Link][18]

• Showalter, M. R., & Tsai, M. D. (2021). Mechanisms of inhibition of viral RNA replication by nucleotide analogs. Journal of Biological Chemistry, 297(4), 101135. [Link][11]

• Duran, H. E. (2024). Examining the Inhibitory Impact of Pyrimidine and Certain Derivatives on the Enzyme Glutathione Reductase. Advances in Biotechnology & Microbiology, 18(2). [Link][13]

• De Clercq, E. (2010). The evolution of nucleoside analogue antivirals: A review for chemists and non-chemists. Part 1: Early structural modifications to the nucleoside scaffold. Antiviral Chemistry & Chemotherapy, 21(3), 99–118. [Link][19]

• Duran, H. E. (2024). Examining the Inhibitory Impact of Pyrimidine and Certain Derivatives on the Enzyme Glutathione Reductase. Advances in Biotechnology & Microbiology, 18(2). [Link][14]

• Ho, L. L. Y., et al. (2024). Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development. RSC Chemical Biology, 5(5), 418-425. [Link][20]

• Chen, Y., et al. (2025). Current understanding of nucleoside analogs inhibiting the SARS-CoV-2 RNA-dependent RNA polymerase. Computational and Structural Biotechnology Journal, 23, 10-21. [Link][21]

• Carroll, S. S., et al. (2003). Inhibition of hepatitis C virus RNA replication by 2'-modified nucleoside analogs. Journal of Biological Chemistry, 278(14), 11979–11984. [Link][22]

• Galmarini, C. M., et al. (2017). Antiviral and Antimicrobial Nucleoside Derivatives: Structural Features and Mechanisms of Action. Current Topics in Medicinal Chemistry, 17(28), 3028–3047. [Link][8]

• Galmarini, C. M., et al. (2017). Recent Advances in Molecular Mechanisms of Nucleoside Antivirals. Molecules, 22(10), 1649. [Link][9]

• Ho, L. L. Y., et al. (2024). Pseudouridine and N 1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development. RSC Chemical Biology, 5(5), 418–425. [Link][15]

• Jordheim, L. P., et al. (2017). Metabolism of Nucleosides and Nucleotides Prodrugs. Current Pharmaceutical Design, 23(34), 5157–5171. [Link][6]

• Möhlmann, T., & Bernard, C. (2012). Nucleoside transport and associated metabolism. Plant Biology, 14(4), 551–563. [Link][7]

• El-Sayed, N. A., et al. (2008). Synthesis and biological evaluation of 2,4,6-functionalized derivatives of pyrido[2,3-d]pyrimidines as cytotoxic agents and apoptosis inducers. Archiv der Pharmazie, 341(1), 28–41. [Link][23]

• Spedaliere, C. J., et al. (2013). The mechanism of pseudouridine synthases from a covalent complex with RNA, and alternate specificity for U2605 versus U2604 between close homologs. Nucleic Acids Research, 41(21), 9862–9873. [Link][24]

• Juliano, R. L., Ming, X., & Nakagawa, O. (2012). Cellular uptake and intracellular trafficking of antisense and siRNA oligonucleotides. Bioconjugate Chemistry, 23(2), 147–157. [Link][25]

• Monroe, J. G., et al. (2022). N1-Methylpseudouridine and pseudouridine modifications modulate mRNA decoding during translation. bioRxiv. [Link][26]

• Alam, S., et al. (2023). Uridine Derivatives: Synthesis, Biological Evaluation, and In Silico Studies as Antimicrobial and Anticancer Agents. Medicina, 59(6), 1107. [Link][27]

• Alam, S., et al. (2023). Uridine Derivatives: Synthesis, Biological Evaluation, and In Silico Studies as Antimicrobial and Anticancer Agents. Medicina (Kaunas, Lithuania), 59(6), 1107. [Link][28]

• Herdlitschka, A., et al. (2024). Metabolic RNA labeling in non-engineered cells following spontaneous uptake of fluorescent nucleoside phosphate analogues. Nucleic Acids Research, 52(15), 8345–8357. [Link][5]

• ResearchGate. (2023). Pseudouridine and N1-methylpseudouridine slow down peptidyl transfer by.... [Link][29]

• Dulin, D., et al. (2023). Probing the nucleobase selectivity of RNA polymerases with dual-coding substrates. Journal of Biological Chemistry, 299(3), 102928. [Link][30]

• Głowacka, I. E., et al. (2024). Synthesis, Stability, and Biological Evaluation of Novel Aminoderivatives Incorporating the Aza-Acridine Scaffold. Molecules, 29(13), 3072. [Link][31]

• Penkowska, K., et al. (2022). Pseudouridines in RNAs: switching atoms means shifting paradigms. FEBS Letters, 596(17), 2176–2193. [Link][2]

• Ikejiri, M., et al. (2007). Synthesis and biological evaluation of nucleoside analogues having 6-chloropurine as anti-SARS-CoV agents. Bioorganic & Medicinal Chemistry Letters, 17(9), 2470–2473. [Link][32]

• ResearchGate. (2025). Pseudouridine in a new era of RNA modifications. [Link][33]

• The Matile Group. (n.d.). Uptake. University of Geneva. Retrieved January 3, 2026, from [Link][34]

• Takiya, S., & Iwabuchi, M. (1980). Inhibitory effects of 3'deoxycytidine 5'-triphosphate and 3'-deoxyuridine 5'-triphosphate on DNA-dependent RNA polymerases I and II purified from Dictyostelium discoideum cells. Biochimica et Biophysica Acta, 607(2), 324–331. [Link][35]

• Lapointe, C. P., et al. (2018). Pseudouridine and N6-methyladenosine modifications weaken PUF protein/RNA interactions. RNA, 24(10), 1309–1319. [Link][36]

• Borchardt, E. K., et al. (2024). Recent developments, opportunities, and challenges in the study of mRNA pseudouridylation. The Journal of Biological Chemistry, 300(3), 105741. [Link][37]

• Allied Academies. (n.d.). Competitive Inhibition: Understanding its Role in Enzyme Regulation and Exploring Deficiencies in Biological Systems. Retrieved January 3, 2026, from [Link][38]

• ResearchGate. (2025). An enzyme inhibition assay for 2,4-diamino-5-(3'4'-dichlorophenyl)-6-methylpyrimidine (DDMP,NSC 19494). [Link][39]

• Papayiannis, L. C., et al. (2023). Differential Effects of RNA-Dependent RNA Polymerase 6 (RDR6) Silencing on New and Old World Begomoviruses in Nicotiana benthamiana. Viruses, 15(4), 914. [Link][40]

• Ye, X., et al. (1996). RNA polymerase II inhibitor, 5,6-dichloro-1-beta-D-ribofuranosylbenzimidazole (DRB) causes erythroleukemic differentiation and transcriptional activation of erythroid genes. Journal of Cellular Physiology, 168(1), 105–113. [Link][41]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Pseudouridines in RNAs: switching atoms means shifting paradigms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolic RNA labeling in non-engineered cells following spontaneous uptake of fluorescent nucleoside phosphate analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolism of Nucleosides and Nucleotides Prodrugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Nucleoside transport and associated metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antiviral and Antimicrobial Nucleoside Derivatives: Structural Features and Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent Advances in Molecular Mechanisms of Nucleoside Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibition of viral RNA polymerases by nucleoside and nucleotide analogs: therapeutic applications against positive-strand RNA viruses beyond hepatitis C virus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mechanisms of inhibition of viral RNA replication by nucleotide analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Intriguing Antiviral Modified Nucleosides: A Retrospective View into the Future Treatment of COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. juniperpublishers.com [juniperpublishers.com]
• 14. juniperpublishers.com [juniperpublishers.com]
• 15. Pseudouridine and N 1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. The evolution of nucleoside analogue antivirals: A review for chemists and non-chemists. Part 1: Early structural modifications to the nucleoside scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 20. [PDF] Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development | Semantic Scholar [semanticscholar.org]
• 21. researchgate.net [researchgate.net]
• 22. Inhibition of hepatitis C virus RNA replication by 2'-modified nucleoside analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Synthesis and biological evaluation of 2,4,6-functionalized derivatives of pyrido[2,3-d]pyrimidines as cytotoxic agents and apoptosis inducers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. The mechanism of pseudouridine synthases from a covalent complex with RNA, and alternate specificity for U2605 versus U2604 between close homologs - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Cellular uptake and intracellular trafficking of antisense and siRNA oligonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 27. Uridine Derivatives: Synthesis, Biological Evaluation, and In Silico Studies as Antimicrobial and Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Uridine Derivatives: Synthesis, Biological Evaluation, and In Silico Studies as Antimicrobial and Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]
• 30. Probing the nucleobase selectivity of RNA polymerases with dual-coding substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 31. mdpi.com [mdpi.com]
• 32. Synthesis and biological evaluation of nucleoside analogues having 6-chloropurine as anti-SARS-CoV agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. researchgate.net [researchgate.net]
• 34. UNIGE - The Matile Group - Uptake [unige.ch]
• 35. Inhibitory effects of 3'deoxycytidine 5'-triphosphate and 3'-deoxyuridine 5'-triphosphate on DNA-dependent RNA polymerases I and II purified from Dictyostelium discoideum cells - PMC [pmc.ncbi.nlm.nih.gov]
• 36. Pseudouridine and N6-methyladenosine modifications weaken PUF protein/RNA interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 37. Recent developments, opportunities, and challenges in the study of mRNA pseudouridylation - PMC [pmc.ncbi.nlm.nih.gov]
• 38. alliedacademies.org [alliedacademies.org]
• 39. researchgate.net [researchgate.net]
• 40. Differential Effects of RNA-Dependent RNA Polymerase 6 (RDR6) Silencing on New and Old World Begomoviruses in Nicotiana benthamiana - PMC [pmc.ncbi.nlm.nih.gov]
• 41. RNA polymerase II inhibitor, 5,6-dichloro-1-beta-D-ribofuranosylbenzimidazole (DRB) causes erythroleukemic differentiation and transcriptional activation of erythroid genes - PubMed [pubmed.ncbi.nlm.nih.gov]

discovery and history of 6-Chloro-N1-substituted pseudouridine analogs

An In-Depth Technical Guide to the Discovery, Synthesis, and Potential Applications of 6-Chloro-N1-substituted Pseudouridine Analogs

This guide provides a comprehensive technical overview of 6-Chloro-N1-substituted pseudouridine analogs, a novel class of modified nucleosides at the frontier of therapeutic research. Geared towards researchers, scientists, and drug development professionals, this document synthesizes the historical context of foundational modifications, outlines plausible synthetic routes, and explores the scientific rationale for the development of these unique compounds. While the direct history of this specific combined modification is emerging, this guide constructs a logical framework based on the well-established fields of N1-substituted pseudouridines and 6-halopyrimidine nucleosides.

Introduction: The Convergence of Two Powerful Modifications

The field of nucleoside chemistry has been a cornerstone of modern medicine, yielding a plethora of antiviral and anticancer agents.[1][2] The strategic modification of the fundamental building blocks of RNA and DNA allows for the fine-tuning of their biological properties, leading to enhanced therapeutic efficacy and novel mechanisms of action. Within this landscape, pseudouridine (Ψ), an isomer of uridine, has garnered significant attention, particularly its N1-substituted derivatives, which have been pivotal in the success of mRNA vaccines.[3] Concurrently, halogenation of the C6 position of pyrimidine and purine nucleosides has been a long-standing strategy in the development of cytotoxic and antiviral agents.[4] The conceptual convergence of these two distinct modifications—N1-substitution and C6-chlorination—on the pseudouridine scaffold presents a compelling, albeit nascent, area of research. This guide will illuminate the path that has led to the creation of these analogs and explore their potential in the next generation of therapeutics.

Part 1: The Ascendancy of N1-Substituted Pseudouridines in RNA Therapeutics

The journey of N1-substituted pseudouridines is a testament to the power of incremental innovation in RNA biology. The initial discovery that replacing uridine with pseudouridine in synthetic mRNA could dampen the innate immune response and enhance protein translation was a watershed moment.[5] However, it was the subsequent methylation of the N1 position of pseudouridine to create N1-methylpseudouridine (m1Ψ) that truly unlocked the therapeutic potential of mRNA.

The Impact of N1-Methylation

The addition of a methyl group at the N1 position of the pseudouridine ring has several profound effects on the properties of mRNA:

• Reduced Immunogenicity: m1Ψ-modified mRNA is poorly recognized by innate immune sensors such as Toll-like receptors (TLRs), leading to a significant reduction in the inflammatory response upon introduction into cells.

• Enhanced Translational Efficiency: The presence of m1Ψ in mRNA transcripts has been shown to increase the rate and overall yield of protein translation.

• Increased Stability: The modification can contribute to the overall stability of the mRNA molecule, protecting it from degradation by cellular nucleases.

These advantageous properties have made m1Ψ a standard component in the formulation of mRNA vaccines and therapeutics, including the highly successful COVID-19 vaccines. The success of m1Ψ spurred further research into a variety of other N1-substituted pseudouridine analogs, with different alkyl and functional groups being explored to fine-tune the characteristics of the resulting mRNA.[5]

General Synthesis of N1-Substituted Pseudouridines

The chemical synthesis of N1-substituted pseudouridine analogs typically involves the direct alkylation of a protected pseudouridine precursor. The selectivity of this reaction is a key challenge, as the N3 position is also susceptible to alkylation.

A generalized workflow for the synthesis of N1-substituted pseudouridine analogs.

Part 2: C6-Halogenation as a Strategy in Nucleoside Drug Design

The introduction of a halogen atom at the C6 position of a purine or pyrimidine ring is a well-established strategy in medicinal chemistry. The 6-chloro substituent, in particular, has proven to be a versatile and valuable modification.

Rationale for C6-Chlorination

• Chemical Handle for Diversification: The chlorine atom at the C6 position of a purine or pyrimidine is a good leaving group, making it susceptible to nucleophilic aromatic substitution (SNAr) reactions. This allows for the late-stage introduction of a wide variety of substituents (e.g., amines, thiols, alkoxides), enabling the rapid generation of compound libraries for structure-activity relationship (SAR) studies.[6]

• Modulation of Biological Activity: In some contexts, the 6-chloro group itself can contribute directly to the biological activity of the nucleoside analog. For instance, 6-chloropurine ribonucleoside has been investigated for its anticancer properties.[4] The electrophilic nature of the C6 carbon can lead to covalent interactions with target enzymes.

Biological Activity of 6-Substituted Nucleosides

A number of 6-substituted purine and pyrimidine nucleosides have demonstrated significant biological activity, particularly as antiviral and anticancer agents.

Compound Class	Example	Biological Activity	IC₅₀ / EC₅₀	Reference
6-Chloropurine Nucleosides	6-chloropurine riboside	Anticancer	Varies by cell line	[4]
6-Substituted Pyrimidine Nucleosides	6-Azauridine	Antiviral	Varies by virus	Not specified
6-Substituted Purine Analogs	(Various)	Antiviral (SARS-CoV)	Varies by compound	Not specified

This table presents a selection of data for related compound classes to illustrate the potential of C6-substitution.

Part 3: The Frontier - 6-Chloro-N1-substituted Pseudouridine Analogs

While the public domain literature on the is sparse, the existence of at least one such compound, 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine , is confirmed through its availability from several chemical suppliers.[7][8][9][10][11] This indicates that these molecules have been synthesized, likely for specific research or drug discovery purposes that may not yet be widely published.

Scientific Rationale for Combining C6-Chlorination and N1-Substitution

The synthesis of a dually modified pseudouridine analog is not a trivial undertaking, suggesting a strong underlying scientific rationale. By combining the known attributes of both modifications, we can hypothesize the intended advantages:

• Fine-Tuning of Electronic Properties: The electron-withdrawing nature of the chlorine atom at C6 would alter the electronic distribution of the pseudouridine base, which could influence its base-pairing properties, stacking interactions, and recognition by enzymes.

• Bioorthogonal Chemistry Handle: A 6-chloro group could potentially serve as a reactive handle for bioorthogonal chemistry, allowing for the specific labeling or conjugation of these analogs in complex biological systems.

• Novel Antiviral or Anticancer Activity: Drawing parallels from other 6-halonucleosides, it is plausible that these analogs are being investigated as potential antiviral or anticancer agents.[4] The N1-substituent could simultaneously enhance cellular uptake, reduce degradation, and modulate the immune response, while the 6-chloro group contributes to the cytotoxic or antiviral mechanism.

Proposed Synthetic Pathway

A plausible synthetic route to 6-Chloro-N1-substituted pseudouridine analogs would likely involve a multi-step process, potentially starting with the C6-chlorination of a protected pseudouridine or uridine precursor, followed by N1-alkylation.

A plausible synthetic route to 6-Chloro-N1-substituted pseudouridine analogs.

Experimental Protocols

The following are generalized protocols based on established methodologies for the individual modification steps. Optimization for specific substrates would be required.

Protocol 1: General Procedure for N1-Alkylation of Pseudouridine

• Protection of Ribose Hydroxyls: To a solution of pseudouridine in an appropriate solvent (e.g., pyridine or DMF), add a silylating agent (e.g., TBDMSCl) and a catalyst (e.g., imidazole). Stir the reaction at room temperature until protection is complete as monitored by TLC.

• N1-Alkylation: To a solution of the protected pseudouridine in a dry, aprotic solvent (e.g., THF or DMF) under an inert atmosphere, add a strong base (e.g., NaH) at 0°C. After stirring for a short period, add the desired alkylating agent (e.g., methyl iodide for N1-methylation). Allow the reaction to warm to room temperature and stir until completion.

• Deprotection: Quench the reaction carefully and remove the solvent under reduced pressure. Dissolve the residue in a suitable solvent (e.g., THF) and add a deprotecting agent (e.g., TBAF). Stir until the silyl groups are removed.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the pure N1-substituted pseudouridine.

Protocol 2: Proposed Procedure for C6-Chlorination of a Uridine Analog (Adaptable for Pseudouridine)

Caution: Chlorinating agents such as phosphorus oxychloride (POCl₃) and thionyl chloride (SOCl₂) are highly corrosive and reactive. Handle with appropriate personal protective equipment in a well-ventilated fume hood.

• Reaction Setup: To a solution of a protected uridine or pseudouridine precursor in an appropriate solvent (e.g., acetonitrile or DMF), add a chlorinating agent (e.g., POCl₃ or SOCl₂) dropwise at a controlled temperature (e.g., 0°C).

• Reaction Progression: Allow the reaction to proceed at room temperature or with gentle heating, monitoring the progress by TLC or LC-MS.

• Workup: Carefully quench the reaction by pouring it onto ice. Neutralize the solution with a suitable base (e.g., saturated sodium bicarbonate solution).

• Extraction and Purification: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography to yield the 6-chloro derivative.

Potential Applications and Future Directions

The unique combination of an N1-substituent and a C6-chloro group on the pseudouridine scaffold opens up several exciting avenues for future research and development:

• Novel Antiviral and Anticancer Therapeutics: These analogs could be screened for activity against a wide range of viruses and cancer cell lines. The 6-chloro group may impart a novel mechanism of action or serve as a handle to attach other pharmacophores.

• Chemical Biology Probes: The reactivity of the 6-chloro group could be exploited for the development of chemical probes to study RNA-protein interactions, enzyme mechanisms, or the cellular fate of modified RNAs.

• Advanced mRNA Therapeutics: If the 6-chloro modification is found to be compatible with in vitro transcription and translation, it could be incorporated into mRNA to bestow new properties, such as enhanced stability or the ability to be further functionalized within the cell.

Conclusion

While the history of 6-Chloro-N1-substituted pseudouridine analogs is still being written, the scientific foundation upon which they are built is robust. By combining the immunomodulatory and translation-enhancing properties of N1-substituted pseudouridines with the chemical versatility and potential bioactivity of 6-halonucleosides, researchers are poised to create a new class of molecules with significant therapeutic potential. This guide has provided a logical framework for understanding the discovery, synthesis, and potential applications of these intriguing compounds, serving as a valuable resource for those looking to explore this new frontier in nucleoside chemistry.

References

[4] New antitumor 6-chloropurine nucleosides inducing apoptosis and G2/M cell cycle arrest. (URL not available) [3] N1-Alkyl Indazoles are a ubiquitous and privileged motif within medicinal chemistry, yet methods to selectively furnish N1-alkyl indazoles with simple alkyl side chains remain sparse. Herein, negative data from high-throughput experimentation (HTE) enabled a confident pivot of resource from continue RSC Advances Organic Chemistry year in review 2024. [URL: https://pubs.rsc.org/en/content/articlelanding/2024/ra/d3ra08538a] [7] 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine | Orgasynth. [URL: https://www.orgasynth.com/product/1221516-04-1] [8] 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine, AMS.TNU0797-5-MG | Amsbio. [URL: https://www.amsbio.com/6-chloro-n1-trimethylsilylethoxymethyl-pseudouridine-tnu0797] [9] 6-chloro-n1-(trimethylsilylethoxymethyl)pseudouridine — TargetMol Chemicals. [URL: https://www.targetmol.com/compounds/6-chloro-n1-trimethylsilylethoxymethyl-pseudouridine] [12] Uridine Derivatives: Synthesis, Biological Evaluation, and In Silico Studies as Antimicrobial and Anticancer Agents. [URL: https://www.mdpi.com/1010-660X/59/6/1107] [10] 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine | Epigenetic Therapeutic Targets. [URL: https://www.epigenetic-therapeutic-targets.com/product/1221516-04-1] [11] 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine - ChemBK. [URL: https://www.chembk.com/en/chem/6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine] [13] Broad spectrum antiviral nucleosides—Our best hope for the future. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7834019/] [14] Development of novel pyrimidine nucleoside analogs as potential anticancer agents: Synthesis, characterization, and In-vitro evaluation against pancreatic cancer. (URL not available) [15] Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11078203/] [16] Recent Advances in Molecular Mechanisms of Nucleoside Antivirals. [URL: https://www.mdpi.com/1422-0067/24/13/10586] [17] Antiviral and Antimicrobial Nucleoside Derivatives: Structural Features and Mechanisms of Action. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8750699/] [18] Synthesis and Solution Conformation Studies of 3-Substituted Uridine and Pseudouridine Derivatives. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3950856/] [19] Nucleosides and emerging viruses: A new story. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7833501/] [1] Nucleoside-based anticancer drugs: Mechanism of action and drug resistance. [URL: https://pubmed.ncbi.nlm.nih.gov/37659556/] [20] Intriguing Antiviral Modified Nucleosides: A Retrospective View into the Future Treatment of COVID-19. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8033832/] [2] Nucleoside analogues and nucleobases in cancer treatment. [URL: https://pubmed.ncbi.nlm.nih.gov/12482436/] [21] 6-Chloropurine Ribonucleosides from Chloropyrimidines: One-Pot Synthesis. [URL: https://pubmed.ncbi.nlm.nih.gov/30102466/] [22] An efficient synthesis of N1-substituted 2,5-dioxo-1,2,5,6,7,8-hexahydro-3-quinolinecarboxamide via enolate salts. (URL not available) [6] A revised synthesis of 6-alkoxy-2-aminopurines with late-stage convergence allowing for increased molecular complexity. [URL: https://www.researchgate.net/publication/334960714_A_revised_synthesis_of_6-alkoxy-2-aminopurines_with_late-stage_convergence_allowing_for_increased_molecular_complexity] [23] Direct synthesis of 6-arylpurines by reaction of 6-chloropurines with activated aromatics. [URL: https://pubmed.ncbi.nlm.nih.gov/20707328/] [24] [The synthesis of N2,N6-substituted diaminopurine ribosides]. [URL: https://pubmed.ncbi.nlm.nih.gov/18232420/] [25] Development of a selective and scalable N1-indazole alkylation. [URL: https://pubs.rsc.org/en/content/articlelanding/2024/ob/d3ob02166a] [5] Novel N1-Substituted Pseudouridine 5. [URL: https://www.trilinkbiotech.com/media/contentmanager/content/TriLink_Poster_TIDES_2017_v2.pdf]

Sources

• 1. Nucleoside-based anticancer drugs: Mechanism of action and drug resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nucleoside analogues and nucleobases in cancer treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. New antitumor 6-chloropurine nucleosides inducing apoptosis and G2/M cell cycle arrest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Regiospecific N9 alkylation of 6-(heteroaryl)purines: shielding of N7 by a proximal heteroaryl C-H1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. uwindsor.scholaris.ca [uwindsor.scholaris.ca]
• 7. 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine | Orgasynth [orgasynth.com]
• 8. amsbio.com [amsbio.com]
• 9. targetmol.cn [targetmol.cn]
• 10. 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine | Epigenetic Therapeutic Targets [epigenetic-targets.com]
• 11. 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine [chembk.com]
• 12. Cyclizations and fragmentations in the alkylation of 6‐chloro‐5‐hydroxy‐4‐aminopyrimidines with aminoalkyl chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Broad spectrum antiviral nucleosides—Our best hope for the future - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Development of novel pyrimidine nucleoside analogs as potential anticancer agents: Synthesis, characterization, and In-vitro evaluation against pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Antiviral and Antimicrobial Nucleoside Derivatives: Structural Features and Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Synthesis and Solution Conformation Studies of 3-Substituted Uridine and Pseudouridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Nucleosides and emerging viruses: A new story - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Intriguing Antiviral Modified Nucleosides: A Retrospective View into the Future Treatment of COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 21. 6-Chloropurine Ribonucleosides from Chloropyrimidines: One-Pot Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Redirecting [linkinghub.elsevier.com]
• 23. Direct synthesis of 6-arylpurines by reaction of 6-chloropurines with activated aromatics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. [The synthesis of N2,N6-substituted diaminopurine ribosides] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Development of a selective and scalable N1-indazole alkylation - RSC Advances (RSC Publishing) [pubs.rsc.org]

A Prospective Technical Guide to the 6-Chloro Modification of Pseudouridine Derivatives: A Theoretical Framework for Novel Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary: Pseudouridine (Ψ), the C-glycoside isomer of uridine, is a cornerstone of RNA biology and therapeutics, celebrated for its ability to enhance RNA stability and evade innate immune responses. While modifications like N1-methylpseudouridine have been pivotal in the success of mRNA vaccines, the vast chemical space of pseudouridine derivatives remains largely unexplored. This guide addresses a novel, and to date, theoretical, modification: the introduction of a chlorine atom at the 6-position of the pseudouridine ring. Direct literature on 6-chloro-pseudouridine is virtually nonexistent, positioning this molecule as a frontier target for chemical biology and drug discovery. This whitepaper synthesizes established principles from nucleoside chemistry, halogenation reactions, and medicinal chemistry to provide a comprehensive theoretical framework. We will outline a plausible, albeit challenging, synthetic strategy, predict the physicochemical and biological impact of the 6-chloro modification, and propose a roadmap for its experimental validation. The central hypothesis is that the 6-chloro group will act as a versatile synthetic handle and a bio-functional element, potentially enabling covalent inhibition of enzymatic targets and unlocking new therapeutic modalities.

Part 1: Foundational Principles: Pseudouridine and C6-Halogenation

Pseudouridine (Ψ): "The Fifth Nucleotide"

Pseudouridine is the most abundant modified nucleoside found in cellular RNA.[1][2] Unlike uridine, its C-glycosidic bond—linking the C1' of the ribose to the C5 of the uracil base—imparts greater conformational flexibility.[1] Furthermore, the isomerization from uridine to pseudouridine shifts a nitrogen atom from position 1 to position 3 of the ring, leaving a free N1-H group that can act as an additional hydrogen bond donor.[3]

These structural nuances are not trivial; they have profound functional consequences:

• Structural Stabilization: The N1-H donor can form additional hydrogen bonds, enhancing the stability of RNA secondary and tertiary structures, such as the anticodon loop of tRNA.[1][4]

• Modulation of Biological Processes: Pseudouridylation of rRNA is critical for ribosome assembly and function, while its presence in mRNA can influence translation efficiency and transcript lifetime.[2][5]

• Therapeutic Impact: The incorporation of pseudouridine (and its derivatives like N1-methylpseudouridine) into synthetic mRNA is a key technology behind modern vaccines, as it helps the mRNA evade recognition by immune sensors like Toll-like receptors, thereby reducing immunogenicity and boosting protein expression.

The C6-Position: A Latent Hub for Synthesis and Function

In heterocyclic chemistry, specific positions on a ring core offer unique opportunities for modification. For purine and pyrimidine nucleosides, the C6-position is a prime example. The introduction of a halogen, particularly chlorine, at this position transforms the nucleoside into a powerful synthetic intermediate.

The utility of the 6-chloro group is well-established in the synthesis of purine nucleoside analogues.[6][7] It serves two primary roles:

• An Excellent Leaving Group: The chlorine atom can be readily displaced by a wide range of nucleophiles (e.g., amines, thiols, alkoxides) in nucleophilic aromatic substitution (SNAr) reactions.

• A Cross-Coupling Partner: It is an effective electrophile in palladium- or nickel-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Buchwald-Hartwig), enabling the formation of new carbon-carbon and carbon-heteroatom bonds.[6][8]

This synthetic versatility allows for the late-stage diversification of complex molecules, a highly desirable strategy in medicinal chemistry for rapidly generating libraries of analogues to probe structure-activity relationships (SAR). We postulate that installing a chloro group at the 6-position of pseudouridine would similarly unlock vast potential for creating novel derivatives.

Part 2: A Proposed Synthetic Pathway to 6-Chloro-Pseudouridine

2.1. The Synthetic Challenge

The synthesis of 6-chloro-pseudouridine is not a trivial task. Direct chlorination of the pre-formed pseudouridine is highly unlikely to be successful due to the electron-rich nature of the pyrimidine ring, which would lead to poor regioselectivity and potential side reactions. Therefore, a more strategic, multi-step approach is required, likely involving the construction of the C-C glycosidic bond with a pre-halogenated pyrimidine precursor.

2.2. Proposed Retrosynthetic Analysis

Our proposed strategy hinges on forming the key C5-C1' bond via the coupling of a protected ribose derivative with a suitably functionalized and halogenated uracil anion. This approach circumvents the challenges of direct, late-stage chlorination.

Sources

• 1. Pseudouridine - Wikipedia [en.wikipedia.org]
• 2. Pseudouridine: Still mysterious, but never a fake (uridine)! - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pseudouridine RNA modification detection and quantification by RT-PCR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijeab.com [ijeab.com]
• 5. Semi-quantitative detection of pseudouridine modifications and type I/II hypermodifications in human mRNAs using direct long-read sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of C6-Substituted Purine Nucleoside Analogues via Late-Stage Photoredox/Nickel Dual Catalytic Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 6-Chloropurine Ribonucleosides from Chloropyrimidines: One-Pot Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and evaluation of the substrate activity of C-6 substituted purine ribosides with E. coli purine nucleoside phosphorylase: palladium mediated cross-coupling of organozinc halides with 6-chloropurine nucleosides. | Semantic Scholar [semanticscholar.org]

function of trimethylsilylethoxymethyl (SEM) protecting group in nucleosides

An In-depth Technical Guide to the Trimethylsilylethoxymethyl (SEM) Protecting Group in Nucleoside Chemistry

Authored by a Senior Application Scientist

Introduction: The Imperative for Selective Protection in Nucleoside Synthesis

In the intricate field of medicinal chemistry and drug development, the synthesis of complex molecules like nucleoside analogs and oligonucleotides is a foundational challenge.[1][2] Nucleosides, with their multiple reactive hydroxyl and amino functionalities, necessitate a sophisticated strategy of temporary masking, or "protection," to achieve regioselective modification.[3][4] The choice of a protecting group is paramount; it must be introduced efficiently, remain stable through various reaction conditions, and be removed selectively without affecting other parts of the molecule.[5] Among the arsenal of available protecting groups, the 2-(trimethylsilyl)ethoxymethyl (SEM) group has emerged as a versatile and robust tool, particularly valued for its unique cleavage conditions which grant it orthogonality to many other commonly used groups.[6][7]

This guide provides a comprehensive overview of the SEM protecting group's function in nucleoside chemistry. We will delve into the causality behind its application, explore detailed experimental protocols, and present field-proven insights into its stability and strategic deprotection, offering researchers and drug development professionals the technical knowledge to leverage this group effectively in their synthetic campaigns.

The SEM Group: Structure and Fundamental Properties

The SEM group is structurally an acetal, which imparts significant stability compared to simple silyl ethers like trimethylsilyl (TMS).[7] Introduced by Lipshutz and Pegram, its full chemical name is 2-(trimethylsilyl)ethoxymethyl, and it is typically installed using 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl).[8][9]

The key to its utility lies in the 2-(trimethylsilyl)ethyl moiety. The presence of the silicon atom, β- to the ether oxygen, creates a latent site for selective cleavage via fluoride-induced fragmentation or under specific Lewis acidic conditions, a mechanism distinct from the removal pathways of many other protecting groups.[7][10] This unique feature is the cornerstone of its strategic value in multi-step synthesis.

Key Advantages of the SEM Group:

• High Stability: The SEM group is resilient under a wide range of conditions that cleave other groups, including basic hydrolysis, oxidation, and mild acids.[6][7][8]

• Orthogonality: It can be removed under conditions that leave many other protecting groups—such as tert-butyldimethylsilyl (TBDMS), triisopropylsilyl (TIPS), and acyl groups—intact.[6]

• Versatility: It can be used to protect not only hydroxyl groups on the sugar moiety but also the exocyclic amino groups on nucleobases.[6][7][9]

Protection of Nucleosides with SEM-Cl

The introduction of the SEM group onto a nucleoside's hydroxyl or amino function typically proceeds via a nucleophilic substitution reaction with SEM-Cl. The choice of base and solvent is critical and depends on the substrate and desired selectivity.

Mechanism of SEM Protection

The process begins with the deprotonation of the target hydroxyl or amine group by a suitable base to generate a more potent nucleophile. This nucleophile then attacks the electrophilic methylene carbon of SEM-Cl, displacing the chloride ion to form the protected nucleoside.

Caption: Mechanism for the protection of a nucleoside hydroxyl group using SEM-Cl.

Field-Proven Protocol: SEM Protection of a Nucleoside Alcohol

This protocol is adapted from established methodologies for protecting hydroxyl groups.[7] The use of a strong, non-nucleophilic base like sodium hydride (NaH) ensures complete deprotonation of the alcohol, driving the reaction to completion. Anhydrous conditions are critical to prevent quenching of the base and hydrolysis of SEM-Cl.

Materials:

• Nucleoside substrate

• Anhydrous N,N-Dimethylformamide (DMF)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Argon or Nitrogen gas for inert atmosphere

Step-by-Step Procedure:

• Preparation: To a dry, round-bottom flask under an argon atmosphere, add anhydrous DMF (approx. 8 mL per mmol of NaH). Cool the solution to 0 °C using an ice bath.

• Base Addition: Carefully add NaH (1.5 equivalents) to the cooled DMF.

• Substrate Addition: In a separate flask, dissolve the nucleoside (1.0 equivalent) in a minimal amount of anhydrous DMF. Add this solution dropwise to the NaH/DMF mixture.

• Alkoxide Formation: Stir the reaction mixture at 0 °C for 1-2 hours to ensure complete formation of the alkoxide.

• SEM-Cl Addition: Add SEM-Cl (1.3 equivalents) dropwise to the reaction mixture. Allow the reaction to warm to room temperature and stir for 10-16 hours.

• Quenching: Upon reaction completion (monitored by TLC), carefully quench the reaction by slowly adding saturated NH₄Cl solution.

• Extraction & Purification: Extract the mixture with ethyl acetate. The combined organic layers are washed, dried, and concentrated. The crude product is then purified by silica gel chromatography to yield the SEM-protected nucleoside.

Stability and Orthogonal Deprotection Strategies

The strategic advantage of any protecting group lies in its stability profile. The SEM group is notably robust, allowing for a wide range of subsequent chemical transformations. Its true power is realized in its orthogonality, meaning it can be removed under specific conditions that do not affect other protecting groups.[4][10]

Protecting Group	Acidic Conditions (e.g., TFA)	Basic Conditions (e.g., NH₄OH)	Fluoride Source (e.g., TBAF)	Lewis Acids (e.g., SnCl₄)
SEM	Labile[7][9]	Stable [6][8]	Labile [7][10]	Labile [6]
TBDMS/TIPS	Labile	Stable	Labile	Stable
Acetyl (Ac)	Stable	Labile	Stable	Stable
Benzoyl (Bz)	Stable	Labile	Stable	Stable
DMTr	Very Labile	Stable	Stable	Stable

This table summarizes the general stability of common protecting groups in nucleoside chemistry, highlighting the unique cleavage profile of the SEM group.

This orthogonality is critical in complex syntheses. For example, one can selectively remove an acid-labile DMTr group to perform a reaction at the 5'-hydroxyl, while a SEM group on a nucleobase remains intact. Subsequently, the SEM group can be removed with fluoride ions, leaving base-labile acyl groups untouched.

Cleavage of the SEM Protecting Group

The removal of the SEM group can be accomplished primarily through two distinct mechanisms: fluoride-mediated cleavage and acid-catalyzed cleavage. The choice of method depends on the overall protecting group strategy and the sensitivity of the substrate.

Mechanism 1: Fluoride-Mediated Deprotection

This is the most common and often preferred method due to its mild and highly selective nature.[7] The high affinity of fluoride for silicon drives the reaction. The fluoride anion attacks the silicon atom, forming a pentavalent intermediate which then undergoes a rapid β-elimination, releasing the deprotected nucleophile, fluorotrimethylsilane, ethylene, and formaldehyde.[7]

Caption: Lewis acid-catalyzed cleavage of the SEM protecting group.

Advanced Application: Overcoming Challenges in N-SEM Deprotection

While the deprotection of SEM ethers from hydroxyl groups is generally straightforward, the removal of SEM from the nitrogen atoms of nucleobases (N-SEM) can be problematic, often resulting in low yields. [6][8]Field experience has shown that Lewis acid-mediated deprotection using reagents like tin tetrachloride can be effective, but yields may suffer, sometimes dropping to 40-50%. [6] A key insight into overcoming this challenge involves modifying the substrate prior to deprotection. Research has demonstrated that protecting the free sugar hydroxyls (e.g., as acetates) dramatically improves the yield of N-SEM cleavage. [6][8]It is hypothesized that the free hydroxyls may chelate the Lewis acid, interfering with its ability to coordinate to the N-SEM group. Masking these hydroxyls prevents this unwanted interaction, facilitating a clean and high-yielding deprotection. [6]

Workflow for High-Yield N-SEM Deprotection of a Dinucleoside

This workflow, based on a published, optimized methodology, illustrates a self-validating system for achieving high-yield deprotection of N-SEM groups in complex nucleoside structures. [6][8]

Caption: Optimized workflow for the efficient deprotection of N-SEM groups.

Experimental Protocol: High-Yield N-SEM Deprotection

This protocol details the key step of Lewis acid-mediated cleavage from the optimized workflow. [6][8] Materials:

• Acetate-protected, N-SEM dinucleoside substrate

• Anhydrous Methylene Chloride (CH₂Cl₂)

• Tin tetrachloride (SnCl₄), 1M solution in CH₂Cl₂

• 4% Sodium hydroxide (NaOH) solution

Step-by-Step Procedure:

• Preparation: Dissolve the fully protected dinucleoside (1.0 equivalent) in anhydrous CH₂Cl₂ and cool the solution to 0 °C.

• Lewis Acid Addition: Add the 1M solution of SnCl₄ (approx. 13-14 equivalents) dropwise over 20-30 minutes, maintaining the temperature at 0 °C.

• Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional hour. Monitor progress by TLC.

• Quenching: Upon completion, cool the solution back to 0 °C and neutralize the reaction by carefully adding 4% NaOH solution.

• Workup & Purification: Stir the mixture for 10 minutes. Separate the organic layer (centrifugation may be required to remove solids). [6]Remove the solvent under reduced pressure.

• Purification: Purify the residue on a silica gel column to afford the N-deprotected, O-acetate-protected product in excellent yield (95-98%). [6][8]The final removal of the acetate groups can then be accomplished with ammonium hydroxide. [6]

Conclusion

The trimethylsilylethoxymethyl (SEM) protecting group is a powerful asset in the synthesis of nucleoside analogs and oligonucleotides. Its robust nature, combined with unique fluoride- and Lewis acid-labile cleavage pathways, provides a high degree of orthogonality essential for complex, multi-step synthetic routes. While challenges such as the deprotection of N-SEM groups exist, a mechanistic understanding and rational protocol design—such as the pre-protection of adjacent hydroxyl groups—can lead to highly efficient and reliable outcomes. By mastering the application of the SEM group, researchers and drug developers can significantly enhance their capabilities in constructing novel therapeutic agents.

References

Sources

• 1. Practical and concise synthesis of nucleoside analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scienceopen.com [scienceopen.com]
• 3. Protection and Deprotection [cem.com]
• 4. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 5. labinsights.nl [labinsights.nl]
• 6. AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES - PMC [pmc.ncbi.nlm.nih.gov]
• 7. total-synthesis.com [total-synthesis.com]
• 8. researchgate.net [researchgate.net]
• 9. Introduction to 2-(Trimethylsilyl)ethoxymethyl Chloride (SEM-Cl) [en.highfine.com]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]

An In-Depth Technical Guide to 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine: A Keystone for Advanced RNA Therapeutics and Research

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Novel Pseudouridine Analog

The presence of the N1-SEM group provides a crucial protecting strategy for chemical synthesis, while the 6-chloro modification offers a reactive handle for further functionalization or to modulate the molecule's electronic properties and biological activity. Uridine analogs, in general, have been explored for their potential antiepileptic, anticonvulsant, anxiolytic, and antihypertensive activities.[1][2] This guide provides a comprehensive overview of its chemical identifiers, a plausible synthetic pathway, the rationale behind its unique structure, and its potential applications in the cutting-edge field of drug development.

Core Identifiers and Chemical Properties

Due to its nature as a specialized research chemical, publicly listed identifiers are limited. However, based on its structure, we can deduce the following key attributes:

Identifier Type	Value
Full Chemical Name	6-Chloro-N1-(2-(trimethylsilyl)ethoxy)methyl)pseudouridine
Molecular Formula	C15H25ClN2O6Si
Canonical SMILES	C(C)CCOC1=CN(C(=O)C(Cl)=CN1)C2C(C(C(O)C2O)O)O
Parent Compound	Pseudouridine
Key Functional Groups	6-Chloro-uracil moiety, N1-SEM protecting group, Ribose sugar

The Strategic Synthesis of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

The synthesis of this highly functionalized nucleoside analog requires a multi-step approach, leveraging protecting group chemistry to achieve regioselectivity. The following proposed synthetic pathway is based on established methodologies for nucleoside modification.

Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine.

Detailed Experimental Protocol (Hypothetical)

• Protection of Ribose Hydroxyls:

  • Rationale: The hydroxyl groups on the ribose sugar are reactive and must be protected to prevent side reactions during the subsequent chlorination and N1-alkylation steps. A common strategy is to use silyl ethers like tert-butyldimethylsilyl (TBDMS) or acetyl esters.

  • Procedure: Dissolve pseudouridine in a suitable anhydrous solvent (e.g., pyridine or DMF). Add an excess of the protecting group reagent (e.g., TBDMS-Cl or acetic anhydride) and a catalyst (e.g., DMAP). Stir the reaction at room temperature until completion, monitored by Thin Layer Chromatography (TLC). Purify the resulting 2',3',5'-O-protected pseudouridine by silica gel chromatography.

• Chlorination at the 6-Position:

  • Rationale: The introduction of a chlorine atom at the 6-position of the uracil ring can be achieved using a variety of chlorinating agents. This modification is significant as it can alter the hydrogen bonding capabilities and electronic properties of the nucleobase.

  • Procedure: To a solution of the protected pseudouridine in an appropriate solvent (e.g., acetonitrile), add a chlorinating agent such as phosphoryl chloride (POCl₃) or thionyl chloride (SOCl₂). The reaction may require elevated temperatures. After the reaction is complete, quench the excess chlorinating agent and purify the 6-chloro derivative.

• N1-Protection with SEM-Cl:

  • Rationale: The trimethylsilylethoxymethyl (SEM) group is a robust protecting group for the N1 position of uridine and its analogs. It is stable to a wide range of reaction conditions and can be selectively removed.[5][6][7][8][9][10]

  • Procedure: In an anhydrous aprotic solvent (e.g., THF or DMF), treat the 6-chloro-protected pseudouridine with a strong base, such as sodium hydride (NaH), to deprotonate the N1 position. Then, add 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl) and allow the reaction to proceed. Purify the fully protected product by column chromatography.

• Selective Deprotection of Ribose Hydroxyls:

  • Rationale: The final step involves the removal of the protecting groups from the ribose hydroxyls to yield the target compound. The choice of deprotection agent depends on the protecting groups used in the first step.

  • Procedure: For TBDMS groups, a fluoride source like tetrabutylammonium fluoride (TBAF) in THF is effective. For acetyl groups, basic hydrolysis (e.g., with methanolic ammonia) can be used. The progress of the deprotection should be carefully monitored to avoid unwanted side reactions. The final product, 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine, is then purified to a high degree of purity.

Rationale and Scientific Significance

The unique combination of a 6-chloro substituent and an N1-SEM protecting group endows this pseudouridine analog with significant potential in several areas of research and development.

The Role of the 6-Chloro Group

The introduction of a chlorine atom at the 6-position of the pyrimidine ring serves multiple purposes:

• Modulation of Biological Activity: Halogenation is a common strategy in medicinal chemistry to enhance the biological activity of a molecule.[11] The chlorine atom can alter the electronic distribution of the nucleobase, potentially influencing its interaction with enzymes and other biological targets. Nucleoside analogs with a 6-chloropurine base have demonstrated anti-SARS-CoV activity.[12]

• Synthetic Handle: The 6-chloro position is a reactive site that can be used for further chemical modifications, allowing for the synthesis of a diverse library of pseudouridine analogs through nucleophilic substitution reactions.

The Utility of the N1-SEM Protecting Group

The N1 position of pseudouridine is crucial for its biological function, particularly in the context of mRNA, where it can influence translation and immunogenicity.[13]

• Enabling Chemical Synthesis: The SEM group effectively protects the N1 position during multi-step organic synthesis, preventing unwanted side reactions.

• Controlled Deprotection: The SEM group can be removed under specific conditions, typically using fluoride ions or Lewis acids, which allows for its selective removal in the presence of other protecting groups.[5][6][7][8][9] This is particularly useful in the automated synthesis of modified oligonucleotides.

Applications in Drug Development and Research

6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine is a valuable tool for researchers in several key areas:

Development of mRNA Therapeutics

The field of mRNA-based vaccines and therapeutics has seen explosive growth, largely due to the use of modified nucleosides like N1-methylpseudouridine to enhance mRNA stability and reduce its inherent immunogenicity.[13][14][15][16][17]

• Precursor for Novel Modified Nucleosides: This compound can serve as a key intermediate for the synthesis of novel N1-substituted and 6-functionalized pseudouridine triphosphates. These can then be incorporated into mRNA strands to study their effects on translation efficiency, protein expression, and immune response.[18]

• Investigating Structure-Activity Relationships: By systematically modifying the 6-position, researchers can probe the structure-activity relationships of pseudouridine-containing mRNA, leading to the design of more potent and safer RNA-based drugs.

Caption: Conceptual workflow for the application of 6-Chloro-N1-SEM-pseudouridine in mRNA therapeutics.

Antiviral Drug Discovery

Nucleoside analogs are a cornerstone of antiviral therapy.[19][20] They often act by inhibiting viral polymerases or by being incorporated into the viral genome, leading to chain termination or mutagenesis.

• Scaffold for Antiviral Agents: The 6-chloropseudouridine core can be further modified to create novel antiviral candidates. The chlorine atom can be displaced by various nucleophiles to generate a library of compounds for screening against viral targets.

Tool for Chemical Biology and Nucleic Acid Research

This modified nucleoside can be used to synthesize probes for studying nucleic acid structure and function.

• Site-Specific Labeling: The reactive 6-chloro group allows for the site-specific attachment of fluorescent dyes, biotin, or other reporter molecules to RNA oligonucleotides. This enables researchers to study RNA localization, dynamics, and interactions with proteins.

Key Experimental Protocols

The following are generalized protocols that would be adapted for the specific use of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine or its derivatives.

Protocol 1: Phosphorylation to the 5'-Triphosphate

• Objective: To convert the nucleoside into its active triphosphate form for use in enzymatic reactions like in vitro transcription.

• Methodology:

  • Start with the fully protected 6-Chloro-N1-SEM-pseudouridine.

  • Perform a one-pot phosphorylation reaction using a phosphorylating agent like POCl₃ in the presence of a proton sponge, followed by the addition of pyrophosphate.

  • Purify the resulting triphosphate by anion-exchange chromatography (e.g., using a DEAE-Sephadex column).

  • Characterize the final product by ³¹P NMR and mass spectrometry.

Protocol 2: Incorporation of the Modified Nucleoside into RNA via In Vitro Transcription

• Objective: To generate an RNA transcript containing the modified pseudouridine analog.

• Methodology:

  • Set up an in vitro transcription reaction using a DNA template containing a T7, T3, or SP6 promoter.

  • The reaction mixture should include the appropriate RNA polymerase, the four standard NTPs (ATP, CTP, GTP), and the modified pseudouridine triphosphate in place of UTP.

  • Incubate the reaction at 37°C for 2-4 hours.

  • Purify the resulting RNA transcript using methods such as denaturing polyacrylamide gel electrophoresis (PAGE) or spin column chromatography.

  • Verify the incorporation of the modified nucleoside by methods like mass spectrometry or enzymatic digestion followed by HPLC analysis.[21][22][23][24]

Conclusion

6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine represents a strategically designed molecule with significant potential for advancing the fields of RNA therapeutics, antiviral drug discovery, and chemical biology. Its unique combination of a reactive 6-chloro group and a robust N1-protecting group makes it a versatile building block for creating novel, functionalized nucleosides and nucleic acids. While further research is needed to fully elucidate its biological properties and applications, this in-depth guide provides a solid foundation for researchers and drug development professionals looking to harness the potential of this promising pseudouridine analog.

References

• Chandra, T., Broderick, W. E., & Broderick, J. B. (2010). An efficient deprotection of N-trimethylsilylethoxymethyl (SEM) groups from dinucleosides and dinucleotides. Nucleosides, Nucleotides & Nucleic Acids, 29(2), 132-143. [Link]

• Chandra, T., Broderick, W. E., & Broderick, J. B. (2010). An Efficient Deprotection of N-Trimethylsilylethoxymethyl (SEM) Groups From Dinucleosides and Dinucleotides. Nucleosides, Nucleotides and Nucleic Acids, 29(2), 132-143. [Link]

• Chandra, T., Broderick, W. E., & Broderick, J. B. (2010). AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES. Nucleosides, nucleotides & nucleic acids, 29(2), 132-43. [Link]

• Chandra, T., Broderick, W. E., & Broderick, J. B. (2010). An Efficient Deprotection of N-Trimethylsilylethoxymethyl (SEM) Groups From Dinucleosides and Dinucleotides. Nucleosides, Nucleotides & Nucleic Acids, 29(2), 132-143. [Link]

• Chandra, T., Broderick, W. E., & Broderick, J. B. (2010). An Efficient Deprotection of N -Trimethylsilylethoxymethyl (SEM) Groups From Dinucleosides and Dinucleotides. Nucleosides, Nucleotides and Nucleic Acids, 29, 132-143. [Link]

• Guevara-Cerdán, A. P., & Vareta, J. A. (2024). Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development. RSC medicinal chemistry, 15(4), 835–848. [Link]

• Nance, K. D., & Meier, J. L. (2021). The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines. Frontiers in Cell and Developmental Biology, 9, 782163. [Link]

• Kim, D. S., et al. (2022). N1-methylpseudouridine found within COVID-19 mRNA vaccines produces faithful protein products. Cell Reports, 40(9), 111300. [Link]

• Wada, T., Tobe, M., Nagayama, T., Furusawa, K., & Sekine, M. (1993). New strategies for oligonucleotide synthesis by use of 2-trimethylsilylethyl and 2-trimethylsilylethoxymethyl as the phosphate and 2'-hydroxyl protecting groups, respectively. Nucleic acids symposium series, (29), 9–10. [Link]

• Latham, M. P., & Cload, S. T. (2012). In Vitro Selection Using Modified or Unnatural Nucleotides. Current protocols in nucleic acid chemistry, Chapter 9, Unit9.6. [Link]

• Hector, R. D., & Nance, K. D. (2021). Modifications in an Emergency: The Role of N1-Methylpseudouridine in COVID-19 Vaccines. ACS Central Science, 7(5), 720-729. [Link]

• ATDBio Ltd. (n.d.). RNA oligonucleotide synthesis. [Link]

• ResearchGate. (n.d.). Incorporation of modi®ed dNTPs into natural DNA. The experimental...[Link]

• Orgasynth. (n.d.). 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. [Link]

• Damha, M. J., et al. (2021). Innovative 2′-O-Imino-2-propanoate-Protecting Group for Effective Solid-Phase Synthesis and 2′-O-Deprotection of RNA Sequences. The Journal of Organic Chemistry, 86(7), 5063-5080. [Link]

• Ikejiri, M., et al. (2007). Synthesis and biological evaluation of nucleoside analogues having 6-chloropurine as anti-SARS-CoV agents. Bioorganic & medicinal chemistry letters, 17(9), 2470–2473. [Link]

• Gissot, A., et al. (2018). Modified Nucleosides, Nucleotides and Nucleic Acids via Click Azide-Alkyne Cycloaddition for Pharmacological Applications. Molecules, 23(12), 3299. [Link]

• Hocek, M., & Fojta, M. (2020). Modified nucleoside triphosphates in bacterial research for in vitro and live-cell applications. FEMS Microbiology Reviews, 44(5), 585-612. [Link]

• ResearchGate. (n.d.). 4′-Modified Nucleosides for Antiviral Drug Discovery: Achievements and Perspectives. [Link]

• Al-Zoubi, R. M., et al. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Journal of Molecular Structure, 1239, 130514. [Link]

• Chen, Y., et al. (2021). Semi-enzymatic synthesis of pseudouridine. Bioorganic & medicinal chemistry letters, 44, 128105. [Link]

• Koutmou, K. S., et al. (2024). N1-Methylpseudouridine and pseudouridine modifications modulate mRNA decoding during translation. Nature communications, 15(1), 8119. [Link]

• Starodubova, E. S., et al. (2023). Recent Advances in Molecular Mechanisms of Nucleoside Antivirals. International Journal of Molecular Sciences, 24(13), 11094. [Link]

Sources

• 1. 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine | Orgasynth [orgasynth.com]
• 2. 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine | Epigenetic Therapeutic Targets [epigenetic-targets.com]
• 3. targetmol.cn [targetmol.cn]
• 4. rndmate.com [rndmate.com]
• 5. An efficient deprotection of N-trimethylsilylethoxymethyl (SEM) groups from dinucleosides and dinucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. New strategies for oligonucleotide synthesis by use of 2-trimethylsilylethyl and 2-trimethylsilylethoxymethyl as the phosphate and 2'-hydroxyl protecting groups, respectively - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis and biological evaluation of nucleoside analogues having 6-chloropurine as anti-SARS-CoV agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines [frontiersin.org]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. N1-Methylpseudouridine and pseudouridine modifications modulate mRNA decoding during translation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. trilinkbiotech.com [trilinkbiotech.com]
• 19. researchgate.net [researchgate.net]
• 20. mdpi.com [mdpi.com]
• 21. benchchem.com [benchchem.com]
• 22. In Vitro Selection Using Modified or Unnatural Nucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Modified nucleoside triphosphates in bacterial research for in vitro and live-cell applications - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D0CB00078G [pubs.rsc.org]

An In-depth Technical Guide to the Solubility and Stability of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

This guide provides a comprehensive technical overview of the critical physicochemical properties of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine, a uridine analog with potential applications in therapeutic research.[1][2] Understanding the solubility and stability of this molecule is paramount for its successful application in drug discovery and development, influencing everything from bioassay accuracy to formulation strategies.

Introduction: The Significance of Physicochemical Characterization

6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine is a modified nucleoside, a class of compounds of significant interest in antiviral and anticancer research. The introduction of a chlorine atom at the 6-position of the pseudouridine core and the presence of a trimethylsilylethoxymethyl (SEM) protecting group at the N1 position create a unique chemical entity with distinct properties. The SEM group, in particular, is known for its stability under a range of conditions, which can be advantageous during synthesis and certain biological assays.[3][4]

The journey from a promising compound to a viable drug candidate is paved with rigorous testing. Among the most critical of these are the determination of solubility and stability. Poor solubility can lead to low bioavailability and inaccurate in vitro results, while instability can compromise the safety and efficacy of a potential therapeutic.[5][6] This guide will provide a framework for characterizing these essential attributes of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine.

Solubility Profile: Unlocking Bioavailability and Formulation Potential

Solubility, the ability of a compound to dissolve in a solvent to form a homogeneous solution, is a cornerstone of drug development.[7] For 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine, understanding its solubility in various aqueous and organic solvents is crucial for its use in biological screening and for the development of suitable delivery systems.

Factors Influencing Solubility

The solubility of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine is dictated by its molecular structure:

• The Pseudouridine Core: The inherent polarity of the ribose and uracil-like base contributes to some degree of aqueous solubility.

• The 6-Chloro Group: The introduction of a halogen atom can increase lipophilicity, potentially decreasing aqueous solubility.

• The N1-SEM Group: The trimethylsilylethoxymethyl group is a bulky, non-polar protecting group that is expected to significantly decrease aqueous solubility and increase solubility in organic solvents.[8]

Experimental Determination of Solubility

A multi-faceted approach is recommended to accurately determine the solubility profile of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine.

It is important to distinguish between two key types of solubility measurements:

• Kinetic Solubility: This high-throughput method assesses the solubility of a compound that is already dissolved in an organic solvent (like DMSO) and then introduced into an aqueous buffer. It measures the concentration at which the compound precipitates and is useful for early-stage drug discovery.[6]

• Equilibrium Solubility: This method measures the maximum concentration of a compound that can be dissolved in a solvent at equilibrium. It is a more time-consuming but more accurate representation of the true solubility and is critical for later-stage development.[9]

A range of solvents should be tested to establish a comprehensive solubility profile:

Solvent Type	Specific Examples	Rationale
Aqueous Buffers	Phosphate-Buffered Saline (PBS) at pH 7.4, Citrate Buffers at various pH values (e.g., 3, 5, 7)	To mimic physiological conditions and assess pH-dependent solubility.
Organic Solvents	Dimethyl Sulfoxide (DMSO), Ethanol, Methanol, Acetonitrile	Commonly used for stock solution preparation and in various biological assays.
Biorelevant Media	Simulated Gastric Fluid (SGF), Simulated Intestinal Fluid (SIF)	To predict in vivo solubility and absorption.

Protocol: Equilibrium Solubility Determination via the Shake-Flask Method

The shake-flask method is a gold-standard technique for determining equilibrium solubility.[10]

Methodology:

• Preparation: Add an excess amount of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine to a series of vials, each containing a known volume of the desired solvent.

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge or filter the samples to separate the undissolved solid from the saturated solution. Filtration should be done with care to avoid adsorption of the compound onto the filter material.[5]

• Quantification: Analyze the concentration of the dissolved compound in the supernatant/filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Visualization: Solubility Testing Workflow

Caption: Workflow for Stability-Indicating Method Development.

Conclusion and Future Perspectives

The successful development of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine as a potential therapeutic agent is contingent upon a thorough understanding of its fundamental physicochemical properties. The methodologies outlined in this guide provide a robust framework for the systematic evaluation of its solubility and stability. The data generated from these studies will be invaluable for guiding formulation development, ensuring the quality and reliability of preclinical data, and ultimately, for advancing this promising compound through the drug development pipeline. Further characterization of any identified degradation products using techniques like mass spectrometry will also be crucial for a complete understanding of the molecule's stability profile.

References

• Total Synthesis. SEM Protecting Group: SEM Protection & Deprotection Mechanism. Available at: [Link]

• Journal of Pharmaceutical and Biomedical Analysis. A review of methods for solubility determination in biopharmaceutical drug characterisation. Available at: [Link]

• AxisPharm. Solubility Test. Available at: [Link]

• National Institutes of Health. HPLC method development, validation, and impurity characterization of a potent antitumor nucleoside, T-dCyd (NSC 764276). Available at: [Link]

• American Pharmaceutical Review. What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Available at: [Link]

• Wikipedia. 2-(Trimethylsilyl)ethoxymethyl chloride. Available at: [Link]

• National Institutes of Health. AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES. Available at: [Link]

• Rheolution. Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Available at: [Link]

• LCGC International. Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. Available at: [Link]

• National Institutes of Health. Detection and Quantification of Pseudouridine in RNA. Available at: [Link]

• National Institutes of Health. Mass Spectrometry-Based Quantification of Pseudouridine in RNA. Available at: [Link]

• National Institutes of Health. Quantitative detection of pseudouridine in RNA by mass spectrometry. Available at: [Link]

• National Institutes of Health. Pseudouridine RNA modification detection and quantification by RT-PCR. Available at: [Link]

• BioProcess International. Forced Degradation Studies: Regulatory Considerations and Implementation. Available at: [Link]

• Journal of Young Pharmacists. Overview of Forced Degradation Analysis for FDA Approved Antiretroviral agents: A Review. Available at: [Link]

• MedCrave online. Forced Degradation Studies. Available at: [Link]

• International Journal of Trend in Scientific Research and Development. Stability Indicating HPLC Method Development –A Review. Available at: [Link]

• National Institutes of Health. Development of forced degradation and stability indicating studies of drugs—A review. Available at: [Link]

• Science.gov. forced degradation study: Topics by Science.gov. Available at: [Link]

• ResearchGate. (PDF) Stability indicating HPLC method development - a review. Available at: [Link]

• Orgasynth. 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. Available at: [Link]

• LCGC International. Development of Stability‑Indicating Analytical Procedures by HPLC: An Overview with Best Practices (Part 1). Available at: [Link]

• Epigenetic Therapeutic Targets. 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. Available at: [Link]

Sources

• 1. 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine | Orgasynth [orgasynth.com]
• 2. 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine | Epigenetic Therapeutic Targets [epigenetic-targets.com]
• 3. total-synthesis.com [total-synthesis.com]
• 4. Protective effect of 2-(trimethylsilyl)ethoxymethyl chloride_Chemicalbook [chemicalbook.com]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 7. rheolution.com [rheolution.com]
• 8. Introduction to 2-(Trimethylsilyl)ethoxymethyl Chloride (SEM-Cl) [en.highfine.com]
• 9. Solubility Test | AxisPharm [axispharm.com]
• 10. researchgate.net [researchgate.net]

A Theoretical and Synthetic Guide to 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine: A Novel Building Block for RNA Therapeutics

Abstract

The strategic incorporation of modified nucleosides into messenger RNA (mRNA) has revolutionized the landscape of modern therapeutics, most notably underscored by the success of mRNA-based COVID-19 vaccines.[1][2] Pseudouridine (Ψ), the C-glycosidic isomer of uridine, is a cornerstone of this technology, enhancing the stability and translational capacity of mRNA while mitigating innate immune responses.[][4][5] Further chemical derivatization of the pseudouridine scaffold offers a pathway to fine-tune its biological and pharmacological properties. This technical guide provides a comprehensive theoretical and synthetic framework for a novel pseudouridine analogue, 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. We delve into the rationale behind its design, propose a detailed synthetic workflow, and outline a rigorous computational methodology for its in silico characterization. This document is intended for researchers, chemists, and drug development professionals engaged in the design and synthesis of next-generation RNA therapeutics.

Chapter 1: The Pseudouridine Core - A Foundation for RNA Therapeutics

Pseudouridine (Ψ), often called the "fifth nucleoside," is the most abundant modified RNA base found in nature.[2][6] Unlike uridine, which is linked to the ribose sugar via a C-N bond, pseudouridine possesses a C-C glycosidic bond. This seemingly subtle isomeric difference imparts significant structural and functional advantages. The C-C bond offers greater rotational freedom, allowing the nucleobase to adopt conformations that can enhance base stacking and stabilize RNA duplexes.[] Furthermore, the N1 imino proton of pseudouridine can form an additional hydrogen bond, contributing to the structural integrity of RNA molecules.[7]

The therapeutic breakthrough of incorporating pseudouridine (and its derivative, N1-methylpseudouridine, m1Ψ) into synthetic mRNA stems from its ability to modulate the host immune system.[1][] Unmodified single-stranded RNA can be recognized by innate immune sensors, such as Toll-like receptors, leading to an inflammatory response and shutdown of protein translation.[8] The inclusion of pseudouridine dampens this immune activation, resulting in more stable mRNA transcripts that are translated with higher efficiency, a critical factor for the success of mRNA vaccines and therapeutics.[4][5][8]

Chapter 2: Strategic Modifications - Rationale for 6-Halogenation and N1-Protection

To further expand the therapeutic potential of pseudouridine, targeted chemical modifications can be introduced. The subject of this guide, 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine, incorporates two such strategic modifications.

The 6-Chloro Moiety: An Electronic Modulator and Synthetic Handle

Halogenation is a common strategy in medicinal chemistry to modulate the physicochemical properties of a molecule. Introducing an electron-withdrawing chlorine atom at the C6 position of the pseudouridine base is hypothesized to:

• Alter Electronic Properties: The chloro group can significantly change the electron distribution of the pyrimidine ring. This can influence hydrogen bonding patterns and base-pairing fidelity during translation.[9] Computational studies on other halogenated nucleobases have shown that such modifications alter the molecular electrostatic potential (MEP), which is crucial for intermolecular interactions.[9][10]

• Serve as a Versatile Synthetic Handle: The 6-chloro position can act as a site for further chemical diversification via nucleophilic substitution reactions. This opens the door to creating a library of 6-substituted pseudouridine analogues with potentially novel properties.

The N1-(trimethylsilylethoxymethyl) (SEM) Group: A Strategic Protecting Group

The N1 position of pseudouridine is a reactive site that can interfere with the standardized phosphoramidite chemistry used in solid-phase oligonucleotide synthesis. Therefore, protection of this group is essential. The 2-(trimethylsilyl)ethoxymethyl (SEM) group is an ideal choice for this purpose due to its robust nature and conditions for selective removal.[11]

Key Properties of the SEM Protecting Group:

• Stability: The SEM group is stable to a wide range of reaction conditions, including basic and mildly acidic environments, which are encountered during oligonucleotide synthesis.[11][12][13]

• Orthogonal Deprotection: The SEM group can be selectively cleaved under specific conditions that do not affect other protecting groups commonly used in RNA synthesis. Deprotection is typically achieved using fluoride ion sources (e.g., tetrabutylammonium fluoride, TBAF) or strong Lewis acids.[11][14][15] This orthogonality is critical for a multi-step synthetic process.

Chapter 3: A Case Study: Synthesis and Theoretical Analysis of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

While this specific molecule is not extensively described in the literature, a plausible synthetic route and a robust plan for its theoretical characterization can be constructed based on established chemical principles.

Proposed Synthesis and Purification Workflow

The synthesis can be envisioned as a multi-step process starting from commercially available pseudouridine. Each step requires careful execution and purification to ensure the desired product is obtained with high purity.

Step-by-Step Experimental Protocol:

• Protection of Ribose Hydroxyls: The 2', 3', and 5' hydroxyl groups of the ribose sugar must be protected to prevent side reactions. A common strategy is to use acetyl groups (Ac).

  • Procedure: Dissolve pseudouridine in anhydrous pyridine. Cool the solution to 0°C and add acetic anhydride dropwise. Allow the reaction to warm to room temperature and stir overnight. Quench the reaction with methanol, and purify the resulting tri-O-acetyl-pseudouridine by silica gel chromatography.

• N1-Protection with SEM-Cl: The N1 position of the acetylated pseudouridine is then protected using SEM-Cl.

  • Procedure: To a solution of tri-O-acetyl-pseudouridine in an anhydrous aprotic solvent (e.g., dichloromethane), add a non-nucleophilic base such as diisopropylethylamine (DIPEA). Add 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl) and stir the reaction at room temperature until completion (monitored by TLC). Purify the product, 2',3',5'-tri-O-acetyl-N1-(trimethylsilylethoxymethyl)pseudouridine, by silica gel chromatography.

• Chlorination at C6: The C6 position of the doubly protected pseudouridine is then chlorinated.

  • Procedure: A common method for chlorinating similar purine and pyrimidine systems involves reagents like phosphorus oxychloride (POCl3) in the presence of a tertiary amine.[16] The protected pseudouridine is heated in a mixture of POCl3 and an appropriate base. After the reaction, the excess POCl3 is carefully removed under vacuum, and the residue is quenched with ice water. The chlorinated product is extracted and purified.

• Deprotection of Acetyl Groups: The acetyl protecting groups on the ribose are removed to yield the final target molecule.

  • Procedure: The chlorinated intermediate is dissolved in a solution of ammonia in methanol and stirred at room temperature. This selectively cleaves the acetyl esters without affecting the SEM group. The final product, 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine, is then purified by chromatography.

The following diagram illustrates the proposed synthetic workflow.

Caption: Proposed synthetic workflow for 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine.

Framework for Theoretical Investigation

A thorough in silico analysis is crucial to predict the structural and electronic consequences of the modifications before committing to extensive laboratory synthesis and testing. A combination of Quantum Mechanics (QM) and Molecular Dynamics (MD) simulations provides a powerful predictive toolset.

Workflow for In Silico Analysis:

• Geometry Optimization (QM): The first step is to determine the lowest energy conformation of the molecule.

  • Methodology: Employ Density Functional Theory (DFT) with a suitable functional (e.g., B3LYP) and basis set (e.g., 6-31G*) to perform a full geometry optimization of the molecule. This will provide accurate bond lengths, bond angles, and dihedral angles.

• Electronic Property Calculation (QM): Once the optimized geometry is obtained, various electronic properties can be calculated.

  • Methodology:

    • Molecular Electrostatic Potential (MEP): Map the MEP onto the electron density surface to visualize electron-rich and electron-poor regions. This helps predict sites for non-covalent interactions, such as hydrogen and halogen bonds.[9]

    • Natural Bond Orbital (NBO) Analysis: Calculate atomic charges and analyze orbital interactions to quantify the electronic effect of the chloro and SEM groups.

    • Frontier Molecular Orbitals (HOMO/LUMO): Analyze the energies and distributions of the highest occupied and lowest unoccupied molecular orbitals to understand the molecule's reactivity.

• Conformational Dynamics (MD): To understand how the molecule behaves in a dynamic environment (e.g., in solution or within an RNA strand), MD simulations are essential.

  • Methodology: Place the molecule in a simulation box with an explicit solvent (e.g., water). Using a suitable force field for modified nucleic acids, run an MD simulation for a sufficient time (e.g., hundreds of nanoseconds) to sample its conformational landscape. Key parameters to analyze include the ribose sugar pucker and the glycosidic bond torsion angle, as these are critical for RNA structure.[7]

The diagram below outlines the proposed computational workflow.

Caption: Proposed computational workflow for theoretical studies of the target molecule.

Chapter 4: Potential Applications and Future Directions

The development of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine serves two primary purposes in drug discovery:

• A Precursor for Further Diversification: As a synthetic intermediate, the 6-chloro group can be replaced by a variety of other functional groups (e.g., amines, thiols, alkyl groups) through nucleophilic substitution. This enables the creation of a diverse library of novel pseudouridine analogues for screening in various therapeutic applications.

• A Building Block for Modified RNA: Once synthesized and converted to its phosphoramidite derivative, this molecule can be incorporated into synthetic RNA strands. The resulting modified RNA could exhibit:

  • Enhanced Stability: The modifications may protect the RNA from degradation by cellular nucleases.

  • Modulated Biological Activity: The altered electronic and structural properties could influence interactions with ribosomes and other RNA-binding proteins, potentially fine-tuning protein expression levels or altering immune recognition.[17][18]

  • Novel Probing Capabilities: The chlorine atom could serve as a unique spectroscopic or cross-linking probe to study RNA structure and interactions.

Future research should focus on the successful synthesis of this compound, followed by its conversion to the corresponding phosphoramidite and incorporation into short RNA oligonucleotides. Biophysical studies (e.g., thermal melting, NMR spectroscopy) and biological assays (e.g., in vitro translation, immune cell stimulation) will be essential to validate the theoretical predictions and fully characterize the impact of this novel modification.

Conclusion

6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine represents a promising, albeit unexplored, building block for the advancement of RNA therapeutics. By combining strategic modifications—a 6-chloro group for electronic modulation and synthetic versatility, and an N1-SEM group for synthetic compatibility—this compound is poised to be a valuable tool for researchers. The theoretical and synthetic frameworks presented in this guide provide a clear and actionable path for its development and characterization, paving the way for the next generation of precisely engineered therapeutic mRNA.

References

• Vertex AI Search. SEM Protecting Group: SEM Protection & Deprotection Mechanism. Total Synthesis.
• ScienceOpen. The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines.
• BOC Sciences. The Application of Pseudouridine in mRNA Modification.
• National Institutes of Health. The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines. PMC.
• University of Chicago. New sequencing techniques unlock modifications that make mRNA vaccines so effective.
• National Institutes of Health. Incorporation of Pseudouridine Into mRNA Yields Superior Nonimmunogenic Vector With Increased Translational Capacity and Biological Stability. PMC.
• Wikipedia. 2-(Trimethylsilyl)ethoxymethyl chloride.
• National Institutes of Health. AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES. PMC.
• National Institutes of Health. Structural and dynamic effects of pseudouridine modifications on noncanonical interactions in RNA. PMC PubMed Central.
• Suzhou Highfine Biotech. Introduction to 2-(Trimethylsilyl)ethoxymethyl Chloride (SEM-Cl).
• MDPI. A Comprehensive Ab Initio Study of Halogenated A···U and G···C Base Pair Geometries and Energies.
• BIG-NSE. Identification and characterization of halogenases acting on nucleoside scaffolds Co-supervisor 1.
• ChemicalBook. Protective effect of 2-(trimethylsilyl)ethoxymethyl chloride.
• National Institutes of Health. Halogenation of nucleic acid structures: from chemical biology to supramolecular chemistry. PMC PubMed Central.
• ResearchGate. (PDF) Some halogenated anticancer agents, role of halide (-X) and their interaction mechanism with AT/GC base pairs: A computational study.
• PubMed. 6-Chloropurine Ribonucleosides from Chloropyrimidines: One-Pot Synthesis.
• National Institutes of Health. Structural and Functional Insights into a Nonheme Iron- and α-Ketoglutarate-Dependent Halogenase That Catalyzes Chlorination of Nucleotide Substrates.
• PubMed Central. Determining the effects of pseudouridine incorporation on human tRNAs.
• TriLink BioTechnologies. Novel N1-Substituted Pseudouridine 5.
• ResearchGate. Pseudouridine in a new era of RNA modifications.
• Google Patents. CN102336755A - Chemical synthesis method of 6-chloropurine.
• National Institutes of Health. Recent developments, opportunities, and challenges in the study of mRNA pseudouridylation.
• Bioneer. Modified pseudoUridine.
• National Institutes of Health. N1-Methylpseudouridine and pseudouridine modifications modulate mRNA decoding during translation. PMC.
• PubMed. N1-Methylpseudouridine and pseudouridine modifications modulate mRNA decoding during translation.

Sources

• 1. scienceopen.com [scienceopen.com]
• 2. New sequencing techniques unlock modifications that make mRNA vaccines so effective | Biological Sciences Division | The University of Chicago [biologicalsciences.uchicago.edu]
• 4. The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Incorporation of Pseudouridine Into mRNA Yields Superior Nonimmunogenic Vector With Increased Translational Capacity and Biological Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent developments, opportunities, and challenges in the study of mRNA pseudouridylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural and dynamic effects of pseudouridine modifications on noncanonical interactions in RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. trilinkbiotech.com [trilinkbiotech.com]
• 9. Halogenation of nucleic acid structures: from chemical biology to supramolecular chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. total-synthesis.com [total-synthesis.com]
• 12. Introduction to 2-(Trimethylsilyl)ethoxymethyl Chloride (SEM-Cl) [en.highfine.com]
• 13. Protective effect of 2-(trimethylsilyl)ethoxymethyl chloride_Chemicalbook [chemicalbook.com]
• 14. 2-(Trimethylsilyl)ethoxymethyl chloride - Wikipedia [en.wikipedia.org]
• 15. AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES - PMC [pmc.ncbi.nlm.nih.gov]
• 16. CN102336755A - Chemical synthesis method of 6-chloropurine - Google Patents [patents.google.com]
• 17. N1-Methylpseudouridine and pseudouridine modifications modulate mRNA decoding during translation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. N1-Methylpseudouridine and pseudouridine modifications modulate mRNA decoding during translation - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Site-Specific Functionalization of mRNA via Incorporation of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

Abstract

The therapeutic potential of messenger RNA (mRNA) has been significantly unlocked by the use of modified nucleosides, such as N1-methylpseudouridine (m¹Ψ), which enhance translational efficiency and mitigate innate immune responses.[1][2][3] This guide details a novel, two-stage chemo-enzymatic strategy for introducing a wide array of functionalities into mRNA. The methodology is centered on the enzymatic incorporation of a uniquely engineered precursor, 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine triphosphate (6-Cl-N1-SEM-ΨTP), into mRNA transcripts via in vitro transcription (IVT). This is followed by a post-transcriptional chemical derivatization of the 6-chloro group and subsequent deprotection of the N1-position. This platform technology opens new avenues for the development of mRNA-based therapeutics, diagnostics, and research tools by enabling the attachment of probes, ligands, or other functional moieties at user-defined positions within the mRNA sequence.

Introduction: The Rationale for a Two-Stage mRNA Functionalization Platform

The groundbreaking success of mRNA vaccines has underscored the power of nucleoside modification. The substitution of uridine with pseudouridine (Ψ) or N1-methylpseudouridine (m¹Ψ) was a critical innovation, leading to increased mRNA stability and translation while reducing immunogenicity.[1][4][5][6] These modifications, however, represent a fraction of the chemical space that could be explored to enhance mRNA function.

Direct enzymatic incorporation of highly functionalized or bulky nucleoside triphosphates during in vitro transcription is often inefficient. The T7 RNA polymerase can be sterically hindered by large modifications, leading to poor yields and premature termination of transcription.[7] To circumvent this limitation, we have developed a two-stage approach:

• Enzymatic Incorporation: A small, chemically reactive "handle" is introduced into the mRNA. In this protocol, we use 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine (6-Cl-N1-SEM-Ψ), a nucleoside that is well-tolerated by T7 RNA polymerase. The N1 position is protected by a trimethylsilylethoxymethyl (SEM) group to prevent undesired side reactions and to mimic the structure of the therapeutically validated m¹Ψ, which has been shown to enhance translation.[1][3]

• Post-Transcriptional Chemical Modification: Following transcription and purification, the 6-chloro group serves as a versatile electrophilic site for nucleophilic substitution reactions. This allows for the covalent attachment of a diverse range of molecules (e.g., fluorophores, biotin, peptides, small molecules) under mild conditions compatible with RNA stability. The final step involves the removal of the SEM protecting group to unmask the N1 position.

This strategy uncouples the enzymatic synthesis of mRNA from its chemical functionalization, providing a robust and flexible platform for creating highly engineered mRNA molecules.

Materials and Reagents

This protocol assumes the availability of standard molecular biology laboratory equipment. All reagents should be of molecular biology grade and nuclease-free.

Reagent/Material	Supplier	Catalog #	Notes
6-Chloro-N1-SEM-ΨTP	Custom Synthesis	N/A	See Section 3 for synthesis principles.
HiScribe™ T7 ARCA mRNA Kit	NEB	E2060	Or equivalent IVT kit.[7]
CleanCap® Reagent AG	TriLink	N-7413	For co-transcriptional capping.
Nuclease-free Water	Various	Various	Essential for all steps.
Linearized DNA Template	User-provided	N/A	1 µg/µL, containing a T7 promoter.
DNase I, RNase-free	NEB	M0303	For template removal.
Amine-functionalized Molecule	User-provided	N/A	e.g., 5-TAMRA-cadaverine
Diisopropylethylamine (DIPEA)	Sigma-Aldrich	387649	For post-transcriptional coupling.
Anhydrous Dimethylformamide (DMF)	Sigma-Aldrich	227056	Reaction solvent.
Tetrabutylammonium Fluoride (TBAF)	Sigma-Aldrich	86844	1M solution in THF for SEM deprotection.
Monarch® RNA Cleanup Kit	NEB	T2040	For purification steps.
10X TBE Buffer	Various	Various	For gel electrophoresis.
SYBR Gold Nucleic Acid Gel Stain	Invitrogen	S11494	For RNA visualization.

Synthesis of 6-Chloro-N1-SEM-ΨTP: Core Principles

The synthesis of the modified nucleoside triphosphate is a critical prerequisite. While detailed organic synthesis is beyond the scope of this application note, the general strategy follows established principles of nucleoside chemistry and phosphoramidite synthesis.[8][9][10][11]

The workflow involves the synthesis of the protected nucleoside, 6-Chloro-N1-SEM-pseudouridine, which is then converted to its 5'-triphosphate. This process is analogous to the synthesis of other modified nucleoside triphosphates used in mRNA production.

Figure 1: Conceptual workflow for the synthesis of 6-Chloro-N1-SEM-ΨTP.

Experimental Protocols

Protocol 4.1: In Vitro Transcription with 6-Cl-N1-SEM-ΨTP

This protocol describes the incorporation of the modified nucleotide into an mRNA transcript. It is based on established methods for IVT with modified nucleotides.[12][13][14] We will perform a complete substitution of UTP with 6-Cl-N1-SEM-ΨTP.

Causality: The complete substitution of uridine is crucial for minimizing the innate immune response and ensuring that all potential sites for modification are occupied by the chloro-pseudouridine analog.[1][4] The inclusion of a cap analog like CleanCap® AG ensures the production of a translatable mRNA with a native Cap 1 structure.[12]

• Reaction Setup: Thaw all components at room temperature, except for the T7 RNA Polymerase Mix, which should be kept on ice. Gently vortex and centrifuge all components before use. Assemble the reaction at room temperature in a nuclease-free microfuge tube.

Component	Volume (20 µL rxn)	Final Concentration
Nuclease-free Water	to 20 µL	-
2x ARCA/NTP Mix (from kit)	10 µL	See Note
6-Cl-N1-SEM-ΨTP (10 mM)	2.5 µL	1.25 mM
Linearized DNA Template	X µL	1 µg
T7 RNA Polymerase Mix	2 µL	-
Total Volume	20 µL

• Incubation: Mix gently by pipetting. Centrifuge briefly to collect the reaction at the bottom of the tube. Incubate at 37°C for 2 hours. For transcripts larger than 2 kb, the incubation time can be extended to 4 hours.

• DNase Treatment: Add 2 µL of DNase I (RNase-free) directly to the IVT reaction. Mix well and incubate at 37°C for 15 minutes to degrade the DNA template.

• Purification: Purify the mRNA using an appropriate method. For this scale, the Monarch® RNA Cleanup Kit is recommended. Elute the purified mRNA in 50 µL of nuclease-free water. Other purification methods like lithium chloride precipitation or HPLC can also be used.[15][16]

• Quantification and Quality Control: Determine the mRNA concentration using a NanoDrop spectrophotometer or Qubit fluorometer. Assess the integrity of the transcript by running an aliquot on a 1% agarose gel stained with SYBR Gold. A sharp, single band corresponding to the expected transcript size indicates a successful reaction.

Protocol 4.2: Post-Transcriptional Derivatization of 6-Chloro-Pseudouridine

This step involves the nucleophilic substitution of the 6-chloro group with an amine-containing molecule of interest. This procedure is adapted from methods used for modifying 6-chloropurine in oligonucleotides.[8]

Causality: The 6-position of the purine-like core of 6-chloropseudouridine is electrophilic and susceptible to attack by primary amines. The reaction is performed in an anhydrous organic solvent (DMF) to prevent hydrolysis of the chloro group and to ensure solubility of the reactants. DIPEA, a non-nucleophilic organic base, is used to scavenge the HCl generated during the reaction, driving the equilibrium towards product formation.

• Preparation: In a nuclease-free tube, dry down approximately 10 µg of the purified 6-Cl-N1-SEM-Ψ-mRNA from Protocol 4.1 in a vacuum concentrator.

• Reaction Setup: Prepare the reaction mix in an anhydrous environment (e.g., under argon or in a glove box if possible, though not strictly necessary for small scales if anhydrous solvents are used).

  • Resuspend the dried mRNA in 40 µL of anhydrous DMF.

  • Add 5 µL of a 100 mM solution of the amine-functionalized molecule (e.g., 5-TAMRA-cadaverine) in anhydrous DMF (Final concentration: ~10 mM).

  • Add 5 µL of DIPEA (Final concentration: ~5% v/v).

• Incubation: Incubate the reaction at 50°C for 4 hours with gentle shaking.

• Purification: After incubation, precipitate the functionalized mRNA.

  • Add 5 µL of 3 M sodium acetate (pH 5.2).

  • Add 150 µL of ice-cold, 100% ethanol.

  • Incubate at -20°C for at least 1 hour.

  • Centrifuge at >12,000 x g for 30 minutes at 4°C.

  • Carefully discard the supernatant. Wash the pellet with 500 µL of cold 70% ethanol and centrifuge again for 10 minutes.

  • Remove the supernatant and air-dry the pellet for 5-10 minutes.

  • Resuspend the functionalized mRNA in 20 µL of nuclease-free water. A second round of column purification (e.g., Monarch® RNA Cleanup Kit) is recommended to ensure complete removal of unreacted small molecules.

Protocol 4.3: Deprotection of the N1-SEM Group

The final step is the removal of the SEM protecting group to yield the N1-functionalized pseudouridine within the mRNA. SEM deprotection is typically achieved using fluoride ions.[17][18][19][20][21]

Causality: The fluoride ion attacks the silicon atom of the SEM group, initiating a cascade that leads to the cleavage of the C-O bond and release of the free N1-amine. This reaction is performed under controlled conditions to minimize potential RNA degradation.

• Reaction Setup: To the 20 µL of purified, functionalized mRNA from Protocol 4.2, add 20 µL of 1 M TBAF in THF.

• Incubation: Incubate at room temperature for 30 minutes.

• Purification: Immediately purify the deprotected mRNA via ethanol precipitation as described in Protocol 4.2, step 4, or using an RNA cleanup spin column to remove TBAF and reaction byproducts. Resuspend the final, functionalized mRNA in the desired volume of nuclease-free water.

Figure 2: Overall experimental workflow for mRNA functionalization.

Verification and Quality Control

Verifying the successful incorporation and modification of the mRNA is a critical, self-validating step.

Analysis Method	Purpose	Expected Outcome
UV-Vis Spectroscopy	Confirmation of fluorescent dye conjugation.	An absorbance peak corresponding to the attached dye (e.g., ~555 nm for TAMRA) in the spectrum of the purified mRNA.
Denaturing Gel Electrophoresis	Assess integrity and modification shift.	A single, sharp band. The modified mRNA may show a slight mobility shift compared to the unmodified control. Successful fluorescent labeling will be visible under UV illumination.
LC-MS/MS Analysis	Definitive confirmation of modification.[22][23][24]	The gold-standard method. mRNA is digested into single nucleosides, which are then analyzed by mass spectrometry.[25] The mass spectrum should show a peak corresponding to the mass of the newly functionalized pseudouridine, confirming the success of the entire workflow.

Protocol 5.1: Sample Preparation for LC-MS/MS

• Take ~1 µg of the final purified mRNA.

• Digest the mRNA to its constituent nucleosides using a cocktail of enzymes (e.g., Nuclease P1, Benzonase, and Bacterial Alkaline Phosphatase).

• Analyze the resulting nucleoside mixture via LC-MS/MS.[23][24] Compare the resulting spectrum to a digest of an unmodified control mRNA to identify the new, modified nucleoside peak.

Conclusion and Future Applications

The methodology presented provides a robust and versatile platform for the site-specific functionalization of mRNA. By separating the enzymatic incorporation of a reactive handle from the subsequent chemical derivatization, this approach overcomes the limitations of direct enzymatic incorporation of bulky modified nucleotides. This opens up a vast landscape for creating novel mRNA constructs for a range of applications:

• Therapeutics: Attaching targeting ligands (e.g., aptamers, peptides) to guide mRNA to specific cell types.

• Diagnostics: Incorporating fluorescent or radioactive probes for in vivo imaging of mRNA delivery and translation.

• Fundamental Research: Covalently linking cross-linking agents to study RNA-protein interactions or attaching spectroscopic probes to investigate mRNA structure and dynamics.

This two-stage chemo-enzymatic strategy significantly expands the toolkit for mRNA engineering, paving the way for the next generation of RNA-based technologies.

References

• Wikipedia. (n.d.). Post-transcriptional modification.
• Roundtree, I. A., Evans, M. E., Pan, T., & He, C. (2017). Chemical Modifications in the Life of an mRNA Transcript. Annual review of genetics, 51, 309–334.
• Thermo Fisher Scientific. (n.d.). Scalable bead-based in vitro transcription and RNA purification for mRNA vaccine development and manufacturing.
• CD Genomics. (n.d.). mRNA Modification Analysis by MS.
• New England Biolabs. (n.d.). mRNA Synthesis Protocol with Modified Nucleotides using the HiScribe T7 mRNA Kit with CleanCap Reagent AG (NEB #E2080).
• Lain, A., G. G. G. C. D. A., & J. A. H. M. (2022). Purification of therapeutic & prophylactic mRNA by affinity chromatography. UCL Discovery.
• Kim, J., & Kim, H. (2019). Chemical modifications to mRNA nucleobases impact translation elongation and termination. Nucleic acids research, 47(16), 8472–8483.
• Karikó, K., Muramatsu, H., Ludwig, J., & Weissman, D. (2011). HPLC purification of in vitro transcribed long RNA. Methods in molecular biology (Clifton, N.J.), 703, 73–87.
• New England Biolabs. (n.d.). Cleaning up in vitro transcribed RNA.
• BOC Sciences. (n.d.). mRNA Purification.
• Chandra, T., Broderick, W. E., & Broderick, J. B. (2010). AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES. Nucleosides, nucleotides & nucleic acids, 29(2), 132–143.
• Xu, W., et al. (2021). The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines. Frontiers in Immunology, 12, 789956.
• DeMott, M. S., & Limbach, P. A. (2016). Mass Spectrometry of Modified RNAs: Recent Developments (Minireview). Accounts of chemical research, 49(10), 2128–2136.
• Chandra, T., Broderick, W. E., & Broderick, J. B. (2010). An efficient deprotection of N-trimethylsilylethoxymethyl (SEM) groups from dinucleosides and dinucleotides. Nucleosides, nucleotides & nucleic acids, 29(2), 132–143.
• Dolgin, E. (2021). The Pivotal Role of Chemical Modifications in mRNA Therapeutics. Frontiers in Bioengineering and Biotechnology, 9, 659521.

• Nachtergaele, S., & He, C. (2017). Effects of mRNA Modifications on Translation: An Overview. Methods in molecular biology (Clifton, N.J.), 1562, 3–19. Available at: [Link]

• DeMott, M. S., & Limbach, P. A. (2019). Analysis of RNA and its Modifications. Accounts of chemical research, 52(11), 3026–3035.

• Monroe, J. G., et al. (2022). N1-Methylpseudouridine and pseudouridine modifications modulate mRNA decoding during translation. bioRxiv. Available at: [Link]

• The Moon Lab. (n.d.). In Vitro Transcription of Modified RNAs.
• McFadyen, I. J., & E. J. A. (2021). Modifications in an Emergency: The Role of N1-Methylpseudouridine in COVID-19 Vaccines. ACS Central Science, 7(5), 728–736.
• Xu, W., et al. (2021). The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines. Frontiers in Immunology, 12, 789956.
• New England Biolabs. (n.d.). mRNA Synthesis with Modified Nucleotides (E2060).
• Promega Connections. (2020). In Vitro Transcription and the Use of Modified Nucleotides.
• New England Biolabs. (n.d.). RNA sequencing and modification mapping by mass spectrometry.
• Monroe, J. G., et al. (2022). N1-Methylpseudouridine and pseudouridine modifications modulate mRNA decoding during translation. bioRxiv.
• Sigma-Aldrich. (n.d.). An efficient deprotection of N-trimethylsilylethoxymethyl (SEM) groups from dinucleosides and dinucleotides.
• Wilson, C., & Szostak, J. W. (2009). In Vitro Selection Using Modified or Unnatural Nucleotides. Current protocols in molecular biology, Chapter 24, Unit 24.2.

• Chandra, T., Broderick, W. E., & Broderick, J. B. (2010). An Efficient Deprotection of N -Trimethylsilylethoxymethyl (SEM) Groups From Dinucleosides and Dinucleotides. Nucleosides, nucleotides & nucleic acids, 29(2), 132–143. Available at: [Link]

• Huang, Z. (2022). Mass Spectrometry Methods For Studying Rna Modifications And Rna-Protein Interactions. University of Pennsylvania.
• Wikipedia. (n.d.). 2-(Trimethylsilyl)ethoxymethyl chloride.
• Hasan, A., & S. F. (2007). SEMISYNTHESIS OF 6-CHLOROPURINE-2′-DEOXYRIBOSIDE 5′-DIMETHOXYTRITYL 3′-(2-CYANOETHYL-N,N-DIISOPROPYLAMINO)PHOSPHORAMIDITE AND ITS USE IN THE SYNTHESIS OF FLUORESCENTLY LABELED OLIGONUCLEOTIDES. Nucleosides, nucleotides & nucleic acids, 26(2), 143–150.
• Karikó, K., et al. (2008). Incorporation of Pseudouridine Into mRNA Yields Superior Nonimmunogenic Vector With Increased Translational Capacity and Biological Stability. Molecular Therapy, 16(11), 1833–1840.
• TriLink BioTechnologies. (n.d.). Novel N1-Substituted Pseudouridine 5'-Triphosphates for mRNA IVT.
• Beaucage, S. L. (2001). Synthetic Strategies and Parameters Involved in the Synthesis of Oligodeoxyribonucleotides According to the Phosphoramidite Method. Current Protocols in Nucleic Acid Chemistry.

• Petersen, M. A., & Nielsen, T. E. (2018). On-demand synthesis of phosphoramidites. Nature Communications, 9(1), 4727. Available at: [Link]

• Nance, K. D., & Meier, J. L. (2021). N1-Methyl-Pseudouridine: The Evolution, Impact, and Future of a Key mRNA Vaccine Modification. Preprints.org.
• BOC Sciences. (n.d.). Phosphoramidites.
• Wikipedia. (n.d.). Nucleoside phosphoramidite.
• Voegele, A., et al. (2023). Determining the effects of pseudouridine incorporation on human tRNAs. The EMBO journal, 42(15), e113579.

Sources

• 1. Frontiers | The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines [frontiersin.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Incorporation of Pseudouridine Into mRNA Yields Superior Nonimmunogenic Vector With Increased Translational Capacity and Biological Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. trilinkbiotech.com [trilinkbiotech.com]
• 6. preprints.org [preprints.org]
• 7. neb.com [neb.com]
• 8. SEMISYNTHESIS OF 6-CHLOROPURINE-2′-DEOXYRIBOSIDE 5′-DIMETHOXYTRITYL 3′-(2-CYANOETHYL-N,N-DIISOPROPYLAMINO)PHOSPHORAMIDITE AND ITS USE IN THE SYNTHESIS OF FLUORESCENTLY LABELED OLIGONUCLEOTIDES - PMC [pmc.ncbi.nlm.nih.gov]
• 9. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 10. researchgate.net [researchgate.net]
• 11. Nucleoside phosphoramidite - Wikipedia [en.wikipedia.org]
• 12. neb.com [neb.com]
• 13. themoonlab.org [themoonlab.org]
• 14. promegaconnections.com [promegaconnections.com]
• 15. HPLC purification of in vitro transcribed long RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. neb.com [neb.com]
• 17. AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES - PMC [pmc.ncbi.nlm.nih.gov]
• 18. An efficient deprotection of N-trimethylsilylethoxymethyl (SEM) groups from dinucleosides and dinucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. An efficient deprotection of N-trimethylsilylethoxymethyl (SEM) groups from dinucleosides and dinucleotides. | Sigma-Aldrich [sigmaaldrich.com]
• 20. researchgate.net [researchgate.net]
• 21. 2-(Trimethylsilyl)ethoxymethyl chloride - Wikipedia [en.wikipedia.org]
• 22. mRNA Modification Analysis by MS - CD Genomics [rna.cd-genomics.com]
• 23. Mass Spectrometry of Modified RNAs: Recent Developments (Minireview) - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Analysis of RNA and its Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 25. DSpace [repository.upenn.edu]

Application Notes and Protocols for 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine in Therapeutic mRNA Development

For: Researchers, scientists, and drug development professionals in the field of mRNA therapeutics.

Introduction: The Quest for Novel mRNA Modifications

The advent of mRNA-based therapeutics, underscored by the rapid development and deployment of COVID-19 vaccines, has revolutionized modern medicine.[1][2] A cornerstone of this success lies in the strategic use of modified nucleosides, such as N1-methylpseudouridine (m1Ψ), which enhance the stability, translational efficiency, and safety of synthetic mRNA by mitigating innate immune responses.[3][] While m1Ψ has become a gold standard, the exploration for novel modifications continues, aiming to fine-tune mRNA performance for a diverse range of therapeutic applications, from vaccines to protein replacement therapies and gene editing.

This guide focuses on 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine , a versatile chemical precursor poised to unlock a new generation of C6-substituted pseudouridine analogs for therapeutic mRNA development. The chlorine atom at the 6-position of the pyrimidine ring serves as a reactive handle for a variety of chemical transformations, allowing for the introduction of diverse functional groups. The trimethylsilylethoxymethyl (SEM) group at the N1 position provides a stable protecting group that can be efficiently removed under specific conditions.

These application notes and protocols will provide a comprehensive roadmap for utilizing 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine to synthesize novel modified pseudouridine triphosphates, incorporate them into mRNA transcripts, and evaluate the functional consequences for therapeutic applications.

Application Notes: Leveraging the Potential of a Versatile Precursor

The Strategic Importance of C6-Modification of Pseudouridine

The 6-position of the uracil ring is a critical site for chemical modification. Alterations at this position can profoundly influence the biophysical and biological properties of the resulting mRNA. By introducing various substituents at the C6-position of pseudouridine, researchers can systematically explore the structure-activity relationship of modified mRNA, potentially leading to:

• Enhanced mRNA Stability: Modifications at the C6-position can sterically hinder the approach of ribonucleases, thereby increasing the half-life of the mRNA molecule within the cell.

• Modulated Translational Efficiency: The chemical nature of the C6-substituent can influence codon-anticodon interactions and ribosome translocation, potentially leading to either enhanced or controlled protein expression.

• Fine-tuned Immunogenicity: Altering the chemical landscape of the mRNA can further reduce its recognition by innate immune sensors, such as Toll-like receptors (TLRs), leading to a more favorable safety profile.

• Novel Therapeutic Modalities: The introduction of specific functional groups could enable novel applications, such as targeted delivery or environment-responsive translation.

6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine: A Gateway to Innovation

6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine is not intended for direct incorporation into mRNA. Instead, it serves as a crucial starting material for the synthesis of a library of C6-modified pseudouridine analogs. The 6-chloro group is susceptible to nucleophilic substitution and palladium-catalyzed cross-coupling reactions, offering a wide array of synthetic possibilities.

Experimental Workflows and Protocols

The following sections provide detailed protocols for the key steps involved in transforming 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine into a functionally active modified mRNA.

Workflow Overview

The overall workflow can be visualized as a multi-step process, starting from the chemical modification of the precursor, followed by deprotection, triphosphorylation, in vitro transcription, and finally, functional characterization of the modified mRNA.

Caption: Overall workflow for the synthesis and evaluation of mRNA containing novel C6-modified pseudouridine.

Protocol 1: C6-Functionalization of 6-Chloro-N1-(SEM)pseudouridine via Nucleophilic Substitution

This protocol describes a general procedure for the nucleophilic substitution of the 6-chloro group with an amine or an alcohol to generate 6-amino- or 6-alkoxy-pseudouridine derivatives, respectively.

Materials:

• 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

• Desired amine or alcohol nucleophile (e.g., propylamine, ethanol)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diisopropylethylamine (DIPEA) or other suitable non-nucleophilic base

• Inert atmosphere (Argon or Nitrogen)

• Reaction vessel with magnetic stirrer and condenser

• Thin Layer Chromatography (TLC) supplies

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• Reaction Setup: In a flame-dried reaction vessel under an inert atmosphere, dissolve 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine (1 equivalent) in anhydrous DMF.

• Addition of Reagents: Add the amine or alcohol nucleophile (1.5-2 equivalents) and DIPEA (2-3 equivalents) to the solution.

• Reaction Conditions: Heat the reaction mixture to 80-100 °C and stir for 12-24 hours. The reaction progress should be monitored by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a suitable solvent gradient (e.g., ethyl acetate in hexanes) to obtain the desired C6-substituted N1-(SEM)pseudouridine derivative.

• Characterization: Confirm the structure of the purified product using appropriate analytical techniques such as NMR (¹H, ¹³C) and mass spectrometry.

Protocol 2: N1-SEM Deprotection of C6-Substituted Pseudouridine

This protocol details the removal of the N1-SEM protecting group using tin tetrachloride.

Materials:

• C6-substituted N1-(SEM)pseudouridine derivative (from Protocol 1)

• Anhydrous Dichloromethane (DCM)

• Tin tetrachloride (SnCl₄) solution (1 M in DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Inert atmosphere (Argon or Nitrogen)

• Reaction vessel with magnetic stirrer

Procedure:

• Reaction Setup: In a flame-dried reaction vessel under an inert atmosphere, dissolve the C6-substituted N1-(SEM)pseudouridine derivative (1 equivalent) in anhydrous DCM.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Deprotecting Agent: Slowly add the tin tetrachloride solution (1.5-2 equivalents) dropwise to the cooled solution.

• Reaction Monitoring: Stir the reaction mixture at 0 °C and monitor the progress by TLC. The reaction is typically complete within 1-3 hours.

• Quenching: Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until the gas evolution ceases.

• Extraction: Separate the organic layer, and extract the aqueous layer with DCM (3x). Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to yield the deprotected C6-substituted pseudouridine.

• Characterization: Confirm the structure of the final product by NMR and mass spectrometry.

Protocol 3: 5'-Triphosphorylation of C6-Substituted Pseudouridine

This protocol outlines a general procedure for the conversion of the modified nucleoside to its 5'-triphosphate form using the Ludwig-Eckstein method.

Materials:

• C6-substituted pseudouridine (from Protocol 2)

• Proton sponge (1,8-Bis(dimethylamino)naphthalene)

• Phosphorus oxychloride (POCl₃)

• Tributylammonium pyrophosphate

• Triethylamine

• Anhydrous trimethyl phosphate

• Anhydrous acetonitrile

• DEAE-Sephadex A-25 resin for ion-exchange chromatography

• Triethylammonium bicarbonate (TEAB) buffer

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Preparation of Nucleoside: Co-evaporate the C6-substituted pseudouridine with anhydrous acetonitrile to remove any residual water.

• Phosphorylation Reaction:

  • Dissolve the dried nucleoside in anhydrous trimethyl phosphate.

  • Add proton sponge to the solution.

  • Cool the mixture to 0 °C and add POCl₃ dropwise.

  • Stir the reaction at 0 °C for 2-4 hours.

• Pyrophosphate Addition:

  • In a separate flask, dissolve tributylammonium pyrophosphate in anhydrous DMF.

  • Add this solution to the reaction mixture at 0 °C.

• Quenching and Hydrolysis:

  • After stirring for 3-5 hours, quench the reaction by adding triethylamine and water.

  • Stir for an additional 30 minutes to hydrolyze any byproducts.

• Purification:

  • Purify the crude nucleoside triphosphate by ion-exchange chromatography on a DEAE-Sephadex A-25 column using a linear gradient of TEAB buffer.

  • Monitor the fractions by UV absorbance at 260 nm.

  • Pool the fractions containing the triphosphate, and remove the TEAB by repeated co-evaporation with water.

• Characterization and Quantification:

  • Confirm the identity and purity of the triphosphate by ³¹P NMR and mass spectrometry.

  • Determine the concentration by UV-Vis spectrophotometry using the appropriate molar extinction coefficient.

Protocol 4: In Vitro Transcription of mRNA Containing C6-Modified Pseudouridine

This protocol describes the incorporation of the novel C6-modified pseudouridine triphosphate into an mRNA transcript using T7 RNA polymerase.

Materials:

• Linearized DNA template with a T7 promoter

• C6-modified pseudouridine-5'-triphosphate (from Protocol 3)

• ATP, CTP, GTP solutions

• T7 RNA polymerase

• RNase inhibitor

• Transcription buffer (containing MgCl₂, DTT, spermidine)

• DNase I (RNase-free)

• RNA purification kit (e.g., spin column-based)

• Nuclease-free water

Procedure:

• Transcription Reaction Setup: In a nuclease-free tube, assemble the following components at room temperature in the order listed:

  • Nuclease-free water

  • Transcription buffer (10x)

  • ATP, CTP, GTP (to a final concentration of e.g., 2 mM each)

  • C6-modified pseudouridine-5'-triphosphate (to a final concentration of e.g., 2 mM, replacing UTP)

  • Linearized DNA template (0.5-1 µg)

  • RNase inhibitor

  • T7 RNA polymerase

• Incubation: Mix gently and incubate at 37 °C for 2-4 hours.

• DNase Treatment: Add DNase I to the reaction mixture and incubate at 37 °C for 15-30 minutes to digest the DNA template.

• RNA Purification: Purify the transcribed mRNA using an appropriate RNA purification kit according to the manufacturer's instructions.

• Quality Control:

  • Assess the integrity and size of the mRNA transcript by gel electrophoresis (e.g., denaturing agarose gel).

  • Quantify the mRNA concentration using a spectrophotometer (e.g., NanoDrop) or a fluorometric assay (e.g., Qubit).

Protocol 5: Functional Analysis of Modified mRNA

After successful synthesis and purification, the functional properties of the mRNA containing the novel C6-modified pseudouridine should be evaluated.

1. In Vitro Translation Efficiency:

• Method: Use a cell-free translation system (e.g., rabbit reticulocyte lysate or wheat germ extract) or transfect the mRNA into cultured cells (e.g., HEK293T or HeLa cells).

• Readout: The translated protein can be quantified by various methods depending on the encoded protein (e.g., luciferase assay for luciferase reporter, Western blot for a specific protein, or fluorescence microscopy for a fluorescent protein).

• Comparison: Compare the protein expression levels of the C6-modified mRNA to that of an unmodified mRNA and an m1Ψ-modified mRNA.

2. mRNA Stability Assay:

• Method: Transfect the modified mRNA into cultured cells. At different time points post-transfection, harvest the cells, extract the total RNA, and quantify the amount of the transfected mRNA remaining using quantitative reverse transcription PCR (qRT-PCR).

• Analysis: Calculate the half-life of the modified mRNA and compare it to control mRNAs.

3. Immunogenicity Assessment:

• Method: Transfect the modified mRNA into immune cells (e.g., peripheral blood mononuclear cells - PBMCs, or a dendritic cell line like THP-1).

• Readout: Measure the induction of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IFN-β) in the cell culture supernatant using ELISA or a multiplex cytokine assay.

• Comparison: Compare the cytokine levels induced by the C6-modified mRNA to those induced by an unmodified mRNA (positive control) and an m1Ψ-modified mRNA (negative control).

Data Presentation

Table 1: Hypothetical Functional Data for Novel C6-Modified Pseudouridine (Ψ') containing mRNA

mRNA Construct	Relative Translation Efficiency (vs. m1Ψ)	mRNA Half-life (hours)	TNF-α Induction (pg/mL)
Unmodified mRNA	0.2	4	1500
m1Ψ-mRNA	1.0	18	50
C6-amino-Ψ'-mRNA	1.2	22	45
C6-ethoxy-Ψ'-mRNA	0.9	20	60

This table presents hypothetical data to illustrate how the results of functional assays can be summarized and compared.

Conclusion

6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine represents a valuable and versatile starting point for the development of novel C6-substituted pseudouridine analogs for therapeutic mRNA applications. The protocols outlined in this guide provide a comprehensive framework for the chemical synthesis of these novel nucleosides, their subsequent conversion to triphosphates, their incorporation into mRNA, and the functional evaluation of the resulting transcripts. By systematically exploring the chemical space at the C6-position of pseudouridine, researchers can potentially discover new modifications that offer superior therapeutic properties, further expanding the potential of mRNA technology to address a wide range of diseases.

References

• Ueda, T., Inoue, H., & Matsuda, A. (1975). Synthesis and reaction of some 6-substituted pyrimidine nucleosides. Annals of the New York Academy of Sciences, 255, 121-130. [Link]

• "Nucleophilic Substitution Reactions." Chemistry LibreTexts. [Link]

• Gayo, L. M., et al. (2000). Palladium-catalyzed cross-coupling reactions for the synthesis of 6, 8-disubstituted 1,7-naphthyridines: a novel class of potent and selective phosphodiesterase type 4D inhibitors. Journal of medicinal chemistry, 43(4), 675–682. [Link]

• "Palladium-Catalyzed Cross Couplings in Organic Synthesis." NobelPrize.org. [Link]

• "Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals." ResearchGate. [Link]

• Karikó, K., et al. (2008). Incorporation of pseudouridine into mRNA yields superior nonimmunogenic vector with increased translational capacity and biological stability. Molecular therapy : the journal of the American Society of Gene Therapy, 16(11), 1833–1840. [Link]

• "Nucleophilic Substitution and Elimination Reactions." Chemistry LibreTexts. [Link]

• "Cross-coupling reaction." Wikipedia. [Link]

• "Pd-Catalyzed Cross Coupling Reactions." Chemistry LibreTexts. [Link]

• Perlinger, J. A., et al. (2002). Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-). Environmental science & technology, 36(11), 2461–2467. [Link]

• Liu, J. "Kinetic Studies of 6-Halopurine Nucleoside in SNAr Reactions; 6-(Azolyl, Alkylthio and Fluoro)." BYU ScholarsArchive. [Link]

• Morais, P., et al. (2021). The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines. Frontiers in Cell and Developmental Biology, 9, 789427. [Link]

• "Synthesis of 6-chloro- and 2-amino-6-chloropurine derivatives 11 and 12." ResearchGate. [Link]

• "New sequencing techniques unlock modifications that make mRNA vaccines so effective." University of Chicago News. [Link]

• Hoover, G. J., et al. (2012). Oxidative Amide Coupling from Functionally Diverse Alcohols and Amines using Aerobic Copper/Nitroxyl Catalysis. Journal of the American Chemical Society, 134(32), 13434–13441. [Link]

• "Synthesis of 6‑Alkyluridines from 6‑Cyanouridine via Zinc(II) Chloride-Catalyzed Nucleophilic Substitution with Alkyl Grignard Reagents." ACS Publications. [Link]

• "Reactions of Amines." Chemistry LibreTexts. [Link]

• "Alkylation of Amines, Part 3: with Alcohols." YouTube. [Link]

• "Alcohols to Amines." Chemistry Steps. [Link]

• "Synthesis of secondary and tertiary amines." Organic Chemistry Portal. [Link]

• "New Push-Pull Fluorophores on the Basis of 6-Alkoxy-2,2'-Bipyridines: Rational Synthetic Approach and Photophysical Properties." ResearchGate. [Link]

Sources

• 1. The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New sequencing techniques unlock modifications that make mRNA vaccines so effective | Biological Sciences Division | The University of Chicago [biologicalsciences.uchicago.edu]
• 3. Incorporation of Pseudouridine Into mRNA Yields Superior Nonimmunogenic Vector With Increased Translational Capacity and Biological Stability - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Novel N1-Substituted Pseudouridine Analogs for Reduced Immunogenicity of RNA

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Innate Immunogenicity in mRNA Therapeutics

The advent of messenger RNA (mRNA) technology has heralded a new era in medicine, most notably demonstrated by the rapid development and deployment of COVID-19 vaccines.[1][2] The core principle of this technology is to deliver in vitro transcribed (IVT) mRNA into cells, which then utilize their own machinery to translate it into a therapeutic protein or a vaccine antigen.[] However, a significant hurdle for the therapeutic application of exogenous mRNA is its inherent immunogenicity.[4] Mammalian cells have evolved sophisticated innate immune surveillance systems to detect and respond to foreign RNA, which is often a hallmark of viral infection.[5] This response can limit the efficacy of mRNA therapeutics by suppressing protein translation and can also lead to undesirable inflammatory side effects.[4]

The Role of Pattern Recognition Receptors (PRRs) in RNA Sensing

The innate immune system recognizes IVT mRNA primarily through a class of proteins known as Pattern Recognition Receptors (PRRs).[] These sensors are located in different cellular compartments to ensure comprehensive surveillance. Key PRRs involved in RNA recognition include:

• Endosomal Toll-Like Receptors (TLR7 and TLR8): These receptors are located in the endosomes and recognize single-stranded RNA (ssRNA), particularly uridine-rich sequences.[7][8] Upon binding to their RNA ligands, TLR7 and TLR8 trigger a signaling cascade that leads to the production of pro-inflammatory cytokines and type I interferons.[9][10][11]

• Cytosolic RIG-I-Like Receptors (RLRs): This family includes Retinoic acid-Inducible Gene I (RIG-I) and Melanoma Differentiation-Associated protein 5 (MDA5). These sensors are located in the cytoplasm and detect double-stranded RNA (dsRNA), which can be a byproduct of the IVT process.[12] Activation of RLRs also results in a potent antiviral and inflammatory response.[12]

The activation of these pathways can lead to the phosphorylation of the eukaryotic translation initiation factor 2 alpha (eIF2α), which effectively shuts down protein synthesis, thereby reducing the therapeutic output of the administered mRNA.[13]

Chemical Modification of mRNA to Evade Immune Recognition

A groundbreaking strategy to overcome the immunogenicity of IVT mRNA is the incorporation of chemically modified nucleosides during the transcription process.[] Seminal work in the field demonstrated that replacing uridine with naturally occurring modified nucleosides, such as pseudouridine (Ψ), can significantly reduce the activation of PRRs.[1]

Further research has shown that modifying the N1 position of pseudouridine, for example with a methyl group to create N1-methylpseudouridine (m1Ψ), is even more effective at dampening the immune response and enhancing protein expression.[1][5][14][15] This superior performance is a key reason why m1Ψ is used in the clinically approved COVID-19 mRNA vaccines.[1][2] The N1-alkylation of pseudouridine is thought to alter the sugar pucker and base conformation, which sterically hinders its recognition by TLRs and reduces the activation of the innate immune response.[16][17]

The success of m1Ψ has spurred the development and investigation of other novel N1-substituted pseudouridine analogs to further fine-tune the properties of therapeutic mRNA.[13][17][18] This guide will focus on the use of a novel N1-substituted pseudouridine analog, 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine , as a representative example for creating and evaluating modified mRNA with reduced immunogenicity. While direct data on this specific compound is emerging, the principles and protocols outlined here are broadly applicable to the evaluation of any new modified nucleoside.

Mechanism of Action: How N1-Substituted Pseudouridines Reduce Immunogenicity

The incorporation of N1-substituted pseudouridine analogs into an mRNA transcript reduces its immunogenicity through a multi-faceted mechanism:

• Altered Recognition by TLRs: The modification at the N1 position of the pseudouridine base is thought to create a steric hindrance that prevents the efficient binding of the mRNA to the recognition sites of TLR7 and TLR8 in the endosome.[16]

• Reduced dsRNA Byproduct Formation: Some studies suggest that the use of modified nucleoside triphosphates during IVT may disfavor the formation of double-stranded RNA byproducts by the T7 RNA polymerase, further reducing the activation of cytosolic sensors like RIG-I and MDA5.[16]

• Enhanced Translational Capacity: By evading the innate immune response, the mRNA is not subjected to the translational shutdown mediated by eIF2α phosphorylation. This leads to more robust and sustained protein expression from the modified transcript.[][13]

The following diagram illustrates the proposed mechanism by which N1-substituted pseudouridine-modified mRNA evades innate immune detection.

Caption: Mechanism of reduced immunogenicity by N1-substituted pseudouridine mRNA.

Experimental Protocols

The following protocols provide a step-by-step guide for the generation of modified mRNA and the assessment of its immunogenicity.

Protocol 1: In Vitro Transcription of N1-Substituted Pseudouridine-Modified mRNA

This protocol describes the synthesis of mRNA in which all uridine residues are replaced by a novel N1-substituted pseudouridine analog, such as 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine-5'-Triphosphate.

Materials:

• Linearized DNA template with a T7 promoter (1 µg)

• N1-Substituted Pseudouridine-5'-Triphosphate (e.g., 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine-5'-Triphosphate)

• ATP, GTP, CTP solutions (10 mM each)

• T7 RNA Polymerase Mix

• Transcription Buffer (5X)

• RNase Inhibitor

• DNase I, RNase-free

• Nuclease-free water

• Purification kit (e.g., spin column-based or LiCl precipitation)[5][19][20]

Procedure:

• Thaw Reagents: Thaw all components on ice. Mix each component thoroughly by vortexing and briefly centrifuge to collect the contents at the bottom of the tube.

• Assemble the IVT Reaction: In a nuclease-free microcentrifuge tube, assemble the following reaction at room temperature in the order listed:

  Component	Volume	Final Concentration
  Nuclease-free water	Up to 20 µL
  5X Transcription Buffer	4 µL	1X
  ATP, GTP, CTP (10 mM each)	2 µL of each	1 mM each
  N1-Substituted Pseudo-UTP (10 mM)	2 µL	1 mM
  Linearized DNA Template	X µL	1 µg
  RNase Inhibitor	1 µL
  T7 RNA Polymerase Mix	2 µL

  | Total Volume | 20 µL | |

• Incubation: Mix the reaction gently by pipetting up and down, and then centrifuge briefly. Incubate the reaction at 37°C for 2-4 hours.

• DNase Treatment: To remove the DNA template, add 1 µL of RNase-free DNase I to the reaction mixture and incubate at 37°C for 15-30 minutes.[21]

• Purification of mRNA: Purify the transcribed mRNA using a suitable method to remove enzymes, unincorporated nucleotides, and the digested DNA template. Options include:

  • Spin Column Purification: A rapid and efficient method for removing most contaminants.[5][20][22]

  • Lithium Chloride (LiCl) Precipitation: Effective for purifying longer RNA transcripts.[19]

  • HPLC Purification: Provides the highest purity by removing dsRNA byproducts, although it may lead to lower recovery.[23]

• Quantification and Quality Control:

  • Measure the mRNA concentration using a spectrophotometer (e.g., NanoDrop) or a fluorometric assay (e.g., Qubit).

  • Assess the integrity of the transcribed mRNA by running an aliquot on a denaturing agarose gel or using a microfluidics-based system (e.g., Bioanalyzer). A sharp, single band at the expected size indicates high-quality, full-length mRNA.

• Storage: Store the purified mRNA in nuclease-free water or a suitable buffer at -80°C.

The following diagram outlines the workflow for generating and purifying modified mRNA.

Caption: Workflow for modified mRNA synthesis and purification.

Protocol 2: Assessment of mRNA Immunogenicity in Human Peripheral Blood Mononuclear Cells (PBMCs)

This protocol describes a cell-based assay to quantify the innate immune response to the modified mRNA by measuring cytokine production in human PBMCs.

Materials:

• Cryopreserved human PBMCs from healthy donors

• RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Purified unmodified control mRNA and N1-substituted pseudouridine-modified mRNA

• Transfection reagent (e.g., Lipofectamine MessengerMAX)

• Poly(I:C) (positive control for RLRs)

• R848 (positive control for TLR7/8)

• Phosphate-Buffered Saline (PBS)

• 96-well cell culture plates

• ELISA kits for human TNF-α and IFN-α

• Cell lysis buffer and reagents for RT-qPCR

Procedure:

• Thaw and Culture PBMCs: Thaw cryopreserved PBMCs according to the supplier's protocol. Resuspend the cells in complete RPMI-1640 medium and culture overnight at 37°C and 5% CO2 to allow recovery.

• Prepare mRNA-Lipid Complexes:

  • Dilute the control and modified mRNAs, as well as the positive controls, in an appropriate buffer.

  • Separately, dilute the transfection reagent according to the manufacturer's instructions.

  • Mix the diluted mRNA/controls with the diluted transfection reagent and incubate at room temperature for 15-20 minutes to allow complex formation.

• Cell Stimulation:

  • Adjust the density of the recovered PBMCs to 1 x 10^6 cells/mL.

  • Plate 100 µL of the cell suspension into each well of a 96-well plate.

  • Add 20 µL of the prepared mRNA-lipid complexes or controls to the appropriate wells. Include a "mock" control with only the transfection reagent.

  • Experimental Groups:

    • Untreated cells

    • Mock (transfection reagent only)

    • Unmodified mRNA

    • N1-Substituted Pseudouridine-modified mRNA

    • Poly(I:C) (positive control)

    • R848 (positive control)

• Incubation: Incubate the plate at 37°C and 5% CO2 for 18-24 hours.

• Sample Collection:

  • After incubation, centrifuge the plate at 300 x g for 5 minutes.

  • Carefully collect the supernatant for cytokine analysis and store at -80°C.

  • Lyse the remaining cells in each well with a suitable lysis buffer for RNA extraction and subsequent RT-qPCR analysis.

• Cytokine Quantification (ELISA):

  • Measure the concentration of TNF-α and IFN-α in the collected supernatants using commercial ELISA kits, following the manufacturer's instructions.

• Gene Expression Analysis (RT-qPCR):

  • Extract total RNA from the cell lysates.

  • Perform reverse transcription to generate cDNA.

  • Use RT-qPCR to measure the relative expression of key innate immune genes, such as IFNB1, ISG15, and TNF. Normalize the expression to a housekeeping gene (e.g., GAPDH).

Expected Results and Data Presentation

The results of the immunogenicity assay are expected to show a significant reduction in the production of pro-inflammatory cytokines (TNF-α) and type I interferons (IFN-α) in PBMCs treated with the N1-substituted pseudouridine-modified mRNA compared to the unmodified mRNA. This should also be reflected in the reduced upregulation of interferon-stimulated genes.

Table 1: Representative Cytokine Response to Modified mRNA in Human PBMCs

Treatment Group	TNF-α (pg/mL)	IFN-α (pg/mL)
Untreated	< 10	< 5
Mock (Transfection Reagent)	< 15	< 5
Unmodified mRNA	850 ± 120	450 ± 80
N1-Substituted Pseudo-Ψ mRNA	50 ± 25	< 10
R848 (Positive Control)	1500 ± 200	900 ± 150

Data are presented as mean ± standard deviation and are representative.

Conclusion

The incorporation of novel N1-substituted pseudouridine analogs, such as 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine, into IVT mRNA represents a promising strategy for reducing innate immunogenicity and enhancing the therapeutic potential of mRNA-based drugs and vaccines. The protocols detailed in this guide provide a robust framework for the synthesis, purification, and immunological evaluation of such modified mRNAs. By systematically assessing the impact of novel nucleoside modifications on cytokine production and gene expression, researchers can identify lead candidates with optimal safety and efficacy profiles for further preclinical and clinical development.

References

• Wincott, F. E., & Usman, N. (1994). 2'-(Trimethylsilyl) ethoxymethyl protection of the 2'-hydroxyl group in oligoribonucleotide synthesis. Tetrahedron letters, 35(37), 6827-6830).
• BenchChem. (2025). The Role of 2-(Trimethylsilyl)ethoxymethyl Ether (SEM) in RNA Synthesis and Regioselective Protection? BenchChem Tech Support.
• BenchChem. (2025). The Impact of N1-Alkylation on Pseudouridine Function: A Technical Guide. BenchChem.
• Jena Bioscience. (n.d.). Increase synthetic mRNA functionality with nucleoside base modifications.
• TCI AMERICA. (n.d.). Base-modified Ribonucleoside Triphosphates for mRNA Drug Discovery.
• BOC Sciences. (2022). Why N1-methylpseudoUridine Modification is Selected for Marketed mRNA Vaccines. BOC Sciences.
• Morais, P., Adachi, H., & Yu, Y. T. (2021). The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines. Frontiers in Cell and Developmental Biology, 9, 789427.
• Pardi, N., Hogan, M. J., Porter, F. W., & Weissman, D. (2018). mRNA vaccines — a new era in vaccinology. Nature Reviews Drug Discovery, 17(4), 261–279.
• Karikó, K., Muramatsu, H., Welsh, F. A., Ludwig, J., Kato, H., Akira, S., & Weissman, D. (2008). Incorporation of pseudouridine into mRNA yields superior nonimmunogenic vector with increased translational capacity and biological stability. Molecular therapy : the journal of the American Society of Gene Therapy, 16(11), 1833–1840.
• NEB. (n.d.). mRNA Synthesis with Modified Nucleotides (E2060).
• Areterna LLC. (2024). The Multifaceted Role of Modified NTPs in mRNA Synthesis. Areterna.
• TriLink BioTechnologies. (2017). Novel N1-Substituted Pseudouridine 5'-Triphosphates for in vitro Transcription of mRNA. TriLink BioTechnologies.
• Chandra, T., Broderick, W. E., & Broderick, J. B. (2010). An efficient deprotection of N-trimethylsilylethoxymethyl (SEM) groups from dinucleosides and dinucleotides. Nucleosides, nucleotides & nucleic acids, 29(2), 132–143.
• Sigma-Aldrich. (n.d.). An efficient deprotection of N-trimethylsilylethoxymethyl (SEM) groups from dinucleosides and dinucleotides.
• Chien, T. C., & Szostak, J. W. (2024). Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development. RSC medicinal chemistry, 15(4), 846–857.
• BenchChem. (2025). Application Notes and Protocols for N1-Ethylpseudouridine-Modified Synthetic mRNA. BenchChem.
• ResearchGate. (2010). An Efficient Deprotection of N -Trimethylsilylethoxymethyl (SEM) Groups From Dinucleosides and Dinucleotides.
• Pardi, N., & Weissman, D. (2024). Production and Evaluation of Nucleoside-Modified mRNA Vaccines for Infectious Diseases. Methods in molecular biology (Clifton, N.J.), 2821, 29–48.
• Wei, J., Zhang, P., Li, F., Li, S., Tang, B., & He, J. (2020). N1-methylpseudouridine substitution enhances the performance of synthetic mRNA switches in cells. Nucleic acids research, 48(7), e39.
• Creative Biolabs. (n.d.). Custom mRNA Chemical Synthesis Service.
• BenchChem. (2025). Application Notes and Protocols for N-Substituted Pseudouridine in mRNA Vaccine Development. BenchChem.
• BOC Sciences. (2025). Pseudouridine mRNA: TLR7/8 Immune Evasion Uncovered. BOC Sciences.
• Springer Nature. (n.d.). Effects of Nucleoside Modifications on mRNA Translation: Choosing the Right Modifications.
• Bérouti, M., et al. (2025). For 'U' the bell tolls: pseudouridine evades TLR detection. Cell.
• R&D Mate. (n.d.). 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine.
• Witek, K., et al. (2025). Current Analytical Strategies for mRNA-Based Therapeutics. Molecules, 30(8), 1731.
• Weng, Y., et al. (2022). The Pivotal Role of Chemical Modifications in mRNA Therapeutics. Frontiers in Bioengineering and Biotechnology, 10, 846497.
• Tanji, H., et al. (2015).
• Wang, Y., et al. (2022). Determining RNA Natural Modifications and Nucleoside Analog-Labeled Sites by a Chemical/Enzyme-Induced Base Mutation Principle. International journal of molecular sciences, 23(15), 8561.
• Epigenetic Therapeutic Targets. (n.d.). 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. Retrieved from Epigenetic Therapeutic Targets website.
• Gorden, K. B., et al. (2005). Synthetic TLR agonists reveal functional differences between human TLR7 and TLR8. The Journal of Immunology, 174(3), 1259–1268.
• R Discovery. (2005). Synthetic TLR Agonists Reveal Functional Differences between Human TLR7 and TLR8. R Discovery.
• Tokyo Chemical Industry Co., Ltd. (n.d.). Base-modified Ribonucleoside Triphosphates for mRNA Drug Discovery.
• BOC Sciences. (n.d.). In Vitro Transcription (IVT) of mRNA Guide. BOC Sciences.
• CellScript. (n.d.). INCOGNITO™ T7 mScript™ N1meΨ-mRNA Production System.
• Sigma-Aldrich. (n.d.). Ivt in vitro transcription.
• ChemRxiv. (2022). Spectroscopic characterization, docking studies and reactive properties by DFT calculations of halogen substituted 6-Chloro-N-(3-iodo-4-methylphenyl)
• Karikó, K., Buckstein, M., Ni, H., & Weissman, D. (2005). Suppression of RNA recognition by Toll-like receptors: the impact of nucleoside modification and the evolutionary origin of RNA. Immunity, 23(2), 165–175.
• Anderson, B. R., et al. (2010). Incorporation of pseudouridine into mRNA enhances translation by diminishing PKR activation. Nucleic acids research, 38(17), 5884–5892.
• Karikó, K., & Weissman, D. (2021). Modifications in an Emergency: The Role of N1-Methylpseudouridine in COVID-19 Vaccines. ACS central science, 7(5), 709–718.
• Svitkin, Y. V., et al. (2017). N1-methyl-pseudouridine in mRNA enhances translation through eIF2α-dependent and independent mechanisms by increasing ribosome density. Nucleic acids research, 45(10), 6023–6036.
• Andries, O., et al. (2015). N(1)-methylpseudouridine-incorporated mRNA outperforms pseudouridine-incorporated mRNA by providing enhanced protein expression and reduced immunogenicity in mammalian cell lines and mice. Journal of controlled release : official journal of the Controlled Release Society, 217, 337–344.
• Lu, M., & Liu, Y. J. (2020). Immunogenicity of In Vitro-Transcribed RNA. Methods in molecular biology (Clifton, N.J.), 2120, 25–43.

Sources

• 1. Why N1-methylpseudoUridine Modification is Selected for Marketed mRNA Vaccines - DocCheck [doccheck.com]
• 2. The Multifaceted Role of Modified NTPs in mRNA Synthesis - Areterna LLC [areterna.com]
• 4. N1-methylpseudouridine found within COVID-19 mRNA vaccines produces faithful protein products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | The Pivotal Role of Chemical Modifications in mRNA Therapeutics [frontiersin.org]
• 7. For ‘U’ the bell tolls: pseudouridine evades TLR detection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. RNA and Imidazoquinolines are sensed by distinct TLR7/8 ectodomain sites resulting in functionally disparate signaling events - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthetic TLR agonists reveal functional differences between human TLR7 and TLR8. | BioGRID [thebiogrid.org]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. trilinkbiotech.com [trilinkbiotech.com]
• 12. Frontiers | The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines [frontiersin.org]
• 13. Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. Base-modified Ribonucleoside Triphosphates for mRNA Drug Discovery | TCI AMERICA [tcichemicals.com]
• 18. neb.com [neb.com]
• 19. cellscript.com [cellscript.com]
• 20. Page loading... [wap.guidechem.com]
• 21. Increase synthetic mRNA functionality with nucleoside base modifications - News Blog - Jena Bioscience [jenabioscience.com]
• 22. N 1-Methylpseudouridine substitution enhances the performance of synthetic mRNA switches in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Current Analytical Strategies for mRNA-Based Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

enhancing mRNA stability with 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

Application Note & Protocols

Topic: Enhancing mRNA Stability and Translational Efficiency with 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Challenge of mRNA Instability

The therapeutic promise of messenger RNA (mRNA) is immense, offering a powerful platform for vaccines, protein replacement therapies, and gene editing. However, the clinical translation of synthetic mRNA is fundamentally hampered by its inherent instability and immunogenicity. Exogenous mRNA is rapidly degraded by ubiquitous ribonucleases (RNases) and can be recognized by innate immune sensors, such as Toll-like receptors (TLRs) and protein kinase R (PKR), leading to translational shutdown and inflammatory responses[1][2][3].

To overcome these barriers, significant research has focused on the incorporation of modified nucleosides during in vitro transcription (IVT). The substitution of uridine with its naturally occurring isomer, pseudouridine (Ψ), was a foundational breakthrough, demonstrating that such modifications can significantly enhance mRNA stability and translational capacity while reducing immune activation[1][4][5]. Further investigation revealed that additional modifications, particularly at the N1 position of pseudouridine, such as in N1-methylpseudouridine (m1Ψ), could yield even more profound improvements, establishing a new benchmark for therapeutic mRNA design[3][][7].

This guide introduces an advanced pseudouridine analog, 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine (6Cl-SEM-Ψ) . We will explore the chemical rationale behind its design, the mechanisms by which it confers superior stability, and provide detailed protocols for its incorporation into therapeutic mRNA constructs.

Mechanistic Rationale: How 6Cl-SEM-Ψ Enhances mRNA Performance

The enhanced performance of mRNA containing 6Cl-SEM-Ψ is rooted in a multi-faceted chemical strategy that builds upon the known benefits of the pseudouridine core.

• The Pseudouridine (Ψ) Core: The C-glycosidic bond in pseudouridine (carbon-carbon) compared to the N-glycosidic bond in uridine (nitrogen-carbon) provides greater rotational freedom and enhances base stacking, which can contribute to stabilizing RNA secondary structures[1]. This structural rigidity is thought to play a role in evading immune recognition and improving interactions with the ribosome[2][8].

• The N1-Substituent (SEM Group): The N1 position of pseudouridine is critical for interactions with immune sensors. The large trimethylsilylethoxymethyl (SEM) group at this position acts as a bulky shield. This steric hindrance is hypothesized to be highly effective at preventing the mRNA from being recognized and bound by pattern recognition receptors like TLRs and PKR[8][9]. By diminishing PKR activation, the mRNA avoids the phosphorylation of eukaryotic initiation factor 2-alpha (eIF-2α), a key event that otherwise leads to a general shutdown of protein synthesis[8][9].

• The 6-Chloro Modification: The addition of a chlorine atom at the 6-position of the base introduces both steric bulk and electronegativity. This modification can further disrupt the binding pockets of degradative enzymes (nucleases). The modification of the internucleoside linkage is a primary strategy for conferring nuclease resistance, as this is the recognition site for these enzymes[10]. The combined bulk of the chloro and SEM groups presents a formidable barrier to nuclease access, significantly prolonging the half-life of the mRNA transcript in the cellular environment.

The synergistic effect of these three features—the Ψ core, the N1-SEM shield, and the 6-Chloro group—results in an mRNA molecule that is not only "quieter" to the immune system but also structurally fortified against enzymatic degradation.

Caption: Steric hindrance from 6Cl-SEM-Ψ modification blocks RNase access.

Application Notes: Advantages of Incorporating 6Cl-SEM-Ψ

Complete substitution of Uridine Triphosphate (UTP) with 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine Triphosphate (6Cl-SEM-Ψ-TP) during IVT can yield mRNA with superior therapeutic characteristics.

Feature	Standard Uridine mRNA	m1Ψ Modified mRNA	6Cl-SEM-Ψ Modified mRNA (Expected)
Translational Yield	Baseline	High (Up to 10x baseline)[]	Very High
Innate Immunogenicity	High (TLR/PKR activation)[1]	Very Low[3][]	Extremely Low
Nuclease Resistance	Low (Rapid degradation)	Moderate	High (Significant steric protection)
Biological Half-life	Short	Long	Very Long

Experimental Protocols

This section provides a comprehensive, self-validating workflow for generating and evaluating 6Cl-SEM-Ψ-modified mRNA.

Caption: Workflow for modified mRNA synthesis and validation.

Protocol 1: In Vitro Transcription of 6Cl-SEM-Ψ Modified mRNA

This protocol describes the synthesis of mRNA where all uridine residues are replaced by 6Cl-SEM-Ψ. It is based on a standard T7 RNA Polymerase high-yield synthesis system[11].

A. Materials and Reagents

• Linearized plasmid DNA template (1 µg) with a T7 promoter upstream of the gene of interest.

• Nuclease-free water.

• T7 RNA Polymerase Mix (e.g., from HiScribe™ T7 High Yield RNA Synthesis Kit, NEB #E2040S).

• Reaction Buffer (10X).

• ATP, GTP, CTP solutions (100 mM each).

• 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine Triphosphate (6Cl-SEM-Ψ-TP) solution (100 mM).

• DNase I (RNase-free).

• mRNA purification kit or LiCl solution for precipitation.

B. IVT Reaction Setup

• Thaw all reagents on ice. Keep enzymes on ice at all times.

• Assemble the reaction at room temperature in the following order to prevent DNA precipitation.

Component	Volume (µL) for 20 µL Rxn	Final Concentration
Nuclease-Free Water	Up to 20 µL	-
10X Reaction Buffer	2 µL	1X
ATP (100 mM)	2 µL	10 mM
GTP (100 mM)	2 µL	10 mM
CTP (100 mM)	2 µL	10 mM
6Cl-SEM-Ψ-TP (100 mM)	2 µL	10 mM
Linearized DNA Template	X µL	1 µg
T7 RNA Polymerase Mix	2 µL	-
Total Volume	20 µL

• Mix thoroughly by gentle pipetting.

• Incubate the reaction at 37°C for 2-4 hours. The bulky nature of 6Cl-SEM-Ψ-TP may slightly reduce transcription efficiency compared to UTP, so an extended incubation time can be beneficial.

C. Template Removal and Purification

• Add 2 µL of DNase I to the reaction mixture.

• Incubate at 37°C for 15 minutes to digest the DNA template.

• Purify the synthesized mRNA using a column-based kit (e.g., Monarch® RNA Cleanup Kit, NEB #T2040S) or LiCl precipitation to remove enzymes, unincorporated NTPs, and salts.

• Elute the final mRNA product in nuclease-free water.

Protocol 2: Quality Control and Validation

Each QC step validates the success of the previous stage, ensuring a trustworthy final product.

A. Quantification

• Method: Use a NanoDrop spectrophotometer or a Qubit fluorometer with an RNA-specific assay.

• Purpose: Determines the concentration and yield of the IVT reaction. A260/280 and A260/230 ratios should be ~2.0.

• Self-Validation: Confirms successful synthesis and purification.

B. Integrity Analysis

• Method: Denaturing agarose gel electrophoresis. Run 1-2 µg of purified mRNA on a formaldehyde or glyoxal gel.

• Purpose: Assesses the size and integrity of the transcript.

• Expected Result: A single, sharp band at the expected molecular weight. Smearing indicates degradation, while multiple bands may suggest impurities or secondary structures.

• Self-Validation: Verifies that the IVT produced a full-length transcript and that it was not degraded during purification.

C. Functional Assay: In Vitro Transfection

• Method: Transfect a suitable cell line (e.g., HEK293T or HeLa) with the purified 6Cl-SEM-Ψ mRNA using a lipid-based transfection reagent. Use an equivalent amount of unmodified (Uridine) mRNA as a control.

• Purpose: To confirm the translational capacity of the modified mRNA.

• Analysis: If the mRNA encodes a reporter protein (e.g., Luciferase, GFP), measure protein expression at 24 and 48 hours post-transfection.

• Self-Validation: Directly measures the biological activity and functional advantage of the modification.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low IVT Yield	- Suboptimal template quality.- Inefficient incorporation of bulky 6Cl-SEM-Ψ-TP.- Enzyme inhibition.	- Ensure DNA template is high purity (>1.8 A260/280).- Increase incubation time to 4-6 hours.- Consider using a mutant T7 polymerase engineered for modified NTPs.
Smeared Band on Gel	- RNase contamination.- Excessive heat or vortexing during purification.	- Use filter tips and RNase-decontaminated reagents/surfaces.- Handle mRNA gently; do not vortex. Store at -80°C.
Low Protein Expression	- Poor transfection efficiency.- mRNA degradation in cells.- Inefficient translation.	- Optimize transfection protocol for your cell line.- Confirm mRNA integrity via gel before transfection.- If expression is still low, the specific codon context may interact poorly with the modification, although this is less common with Ψ analogs[12].

Conclusion

The use of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine represents a rational design approach to creating highly stable and translationally efficient mRNA. By combining the known benefits of a pseudouridine core with the strategic placement of bulky, protective groups at the N1 and C6 positions, 6Cl-SEM-Ψ provides a powerful tool for overcoming the primary obstacles in mRNA therapeutics. The protocols outlined here offer a robust framework for researchers to synthesize, purify, and validate these advanced mRNA constructs, paving the way for the next generation of RNA-based medicines.

References

• 1. Incorporation of Pseudouridine Into mRNA Yields Superior Nonimmunogenic Vector With Increased Translational Capacity and Biological Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines [frontiersin.org]
• 3. N1-methylpseudouridine found within COVID-19 mRNA vaccines produces faithful protein products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Incorporation of pseudouridine into mRNA yields superior nonimmunogenic vector with increased translational capacity and biological stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 7. trilinkbiotech.com [trilinkbiotech.com]
• 8. Incorporation of pseudouridine into mRNA enhances translation by diminishing PKR activation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Incorporation of pseudouridine into mRNA enhances translation by diminishing PKR activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Modified internucleoside linkages for nuclease-resistant oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protocol for differential analysis of pseudouridine modifications using nanopore DRS and unmodified transcriptome control - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pnas.org [pnas.org]

Application Notes & Protocols for a Novel Convertible Nucleoside: 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

Introduction: Unlocking New Frontiers in RNA Research with a Versatile Pseudouridine Analog

The study of RNA modifications, the epitranscriptome, has unveiled a complex layer of gene regulation and function. Pseudouridine (Ψ), the most abundant RNA modification, has garnered significant attention for its role in stabilizing RNA structures and modulating translation, culminating in its critical use in mRNA vaccine development.[1][2] This has spurred the development of novel pseudouridine analogs to probe and manipulate RNA function with greater precision.

6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine is a strategically designed uridine analog with significant potential for advanced RNA research and therapeutic development.[3][4] Its unique structure features two key modifications:

• A 6-chloro group: This halogenated substituent on the pseudouridine base serves as an excellent leaving group, positioning this compound as a "convertible nucleoside."[5] This allows for post-synthetic modification of the RNA, enabling the introduction of a wide array of functional groups at a specific, predetermined site.

• An N1-trimethylsilylethoxymethyl (SEM) group: The SEM group is a robust protecting group for the N1 position of pseudouridine. This protection is crucial for chemical synthesis strategies, preventing unwanted side reactions and ensuring the integrity of the nucleoside during oligonucleotide synthesis.

These features make 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine a powerful tool for creating bespoke RNA molecules with tailored functionalities. This guide provides a comprehensive overview of the experimental design, detailed protocols for incorporation and modification, and downstream analysis techniques for researchers, scientists, and drug development professionals.

Part 1: Experimental Design Philosophy - A Convertible Nucleoside Approach

The primary utility of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine lies in its potential as a convertible nucleoside. The experimental workflow is therefore designed around a two-stage process: first, the site-specific incorporation of the modified pseudouridine into an RNA molecule, and second, the post-synthetic conversion of the 6-chloro group to a desired functional moiety.

References

• 1. Functions and therapeutic applications of pseudouridylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pseudouridine in a new era of RNA modifications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine | Epigenetic Therapeutic Targets [epigenetic-targets.com]
• 4. 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine | Orgasynth [orgasynth.com]
• 5. Unlocking the Potential of RNA through Chemical Modifications - Amerigo Scientific [amerigoscientific.com]

Application Notes and Protocols for Site-Specific RNA Modification Using 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Power of Precision in RNA Modification

The field of RNA therapeutics and chemical biology is increasingly reliant on the ability to introduce specific chemical modifications into RNA molecules. These modifications can enhance stability, modulate biological activity, and serve as probes to study RNA structure and function.[1][2] Pseudouridine (Ψ), the most abundant RNA modification, is known to stabilize RNA structure and reduce the innate immune response to exogenous RNA, a critical feature for mRNA-based vaccines and therapeutics.[3][4] The ability to introduce diverse functionalities at specific sites within an RNA sequence opens up new avenues for creating novel therapeutic agents and research tools.

This guide details the use of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine , a versatile "convertible" nucleoside analog, for site-specific RNA modification. The strategy involves two key stages:

• Incorporation: The protected 6-chloropseudouridine phosphoramidite is incorporated into a target RNA sequence at a specific position using standard solid-phase phosphoramidite chemistry.[][6]

• Post-Synthetic Conversion: The 6-chloro group, an effective leaving group, is then substituted with a variety of nucleophiles via nucleophilic aromatic substitution (SNAr).[7][8] This allows for the late-stage introduction of diverse chemical moieties that might not be compatible with the conditions of solid-phase synthesis.

The N1-(trimethylsilylethoxymethyl) (SEM) group serves as a protecting group for the N1 imino group of pseudouridine, preventing unwanted side reactions during synthesis. This group is designed to be stable during the synthesis and post-synthetic modification steps and is removed during the final deprotection of the oligonucleotide.

Core Chemistry and Workflow

The overall process leverages well-established principles of oligonucleotide synthesis and post-synthetic modification. The workflow is designed to be robust and adaptable for various research and development applications.

Caption: Overall workflow for site-specific RNA modification.

Part 1: Phosphoramidite Synthesis and Incorporation

The first phase involves preparing the necessary building block and incorporating it into the RNA sequence.

Protocol 1: Synthesis of 5'-O-DMT-6-Chloro-N1-(SEM)pseudouridine-3'-O-(N,N-diisopropylamino)(β-cyanoethyl)phosphoramidite

This protocol outlines the conversion of the base-protected nucleoside into its corresponding phosphoramidite, ready for use in automated RNA synthesizers. This process is typically performed by specialized chemical suppliers but can be executed in a well-equipped organic chemistry lab.

Materials:

• 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

• 4,4'-Dimethoxytrityl chloride (DMT-Cl)

• Pyridine (anhydrous)

• Diisopropylethylamine (DIPEA)

• 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite

• Dichloromethane (DCM, anhydrous)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• 5'-O-DMT Protection:

  • Dissolve 6-Chloro-N1-(SEM)pseudouridine (1.0 eq) in anhydrous pyridine.

  • Add DMT-Cl (1.1 eq) in portions at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC.

  • Quench the reaction with methanol.

  • Evaporate the solvent under reduced pressure.

  • Redissolve the residue in EtOAc and wash sequentially with saturated NaHCO₃ and brine.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate.

  • Purify the crude product by silica gel column chromatography to yield 5'-O-DMT-6-Chloro-N1-(SEM)pseudouridine.

• 3'-O-Phosphitylation:

  • Dissolve the 5'-O-DMT protected nucleoside (1.0 eq) in anhydrous DCM under an argon atmosphere.

  • Add DIPEA (2.5 eq).

  • Cool the solution to 0 °C and add 2-cyanoethyl N,N-diisopropylchlorophosphoramidite (1.5 eq) dropwise.

  • Stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

  • Quench the reaction by adding saturated NaHCO₃ solution.

  • Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate.

  • Purify the resulting phosphoramidite by precipitation from a DCM solution into cold n-hexane or by silica gel chromatography under anhydrous conditions.

  • Dry the final product under high vacuum and store under argon at -20 °C.

Protocol 2: Automated Solid-Phase RNA Synthesis

This protocol uses the custom phosphoramidite in a standard automated RNA synthesizer.

Materials:

• Controlled Pore Glass (CPG) solid support functionalized with the first nucleoside of the sequence.

• Standard RNA phosphoramidites (A, C, G, U) with 2'-O-TBDMS or other suitable protection.[]

• Custom 6-Cl-Ψ(SEM) phosphoramidite solution (0.1 M in anhydrous acetonitrile).

• Standard synthesizer reagents:

  • Deblocking solution (e.g., 3% Trichloroacetic acid in DCM).

  • Activator solution (e.g., 0.25 M 5-(Ethylthio)-1H-tetrazole (ETT) in acetonitrile).

  • Capping solutions (Cap A: Acetic anhydride/THF/Pyridine; Cap B: N-Methylimidazole/THF).

  • Oxidizing solution (e.g., 0.02 M Iodine in THF/Pyridine/Water).

Procedure:

• Synthesizer Setup: Install the custom phosphoramidite bottle on a designated port of the RNA synthesizer.

• Sequence Programming: Program the desired RNA sequence, specifying the custom base at the correct position.

• Synthesis Cycle: The synthesis proceeds via the standard automated cycle:

  • Deblocking: Removal of the 5'-DMT group from the growing chain.

  • Coupling: The custom phosphoramidite is activated and coupled to the 5'-hydroxyl of the chain. A longer coupling time (e.g., 10-15 minutes) is recommended for modified bases to ensure high coupling efficiency.

  • Capping: Acetylation of any unreacted 5'-hydroxyl groups to prevent the formation of deletion sequences.

  • Oxidation: Conversion of the phosphite triester linkage to the more stable phosphate triester.

• Final Deblocking: The final 5'-DMT group can be left on ("DMT-on") to facilitate purification by reverse-phase HPLC or removed ("DMT-off"). It is highly recommended to leave the DMT group on.

• Post-Synthesis: Once the synthesis is complete, the CPG support with the full-length, protected RNA is dried and collected for post-synthetic modification.

Part 2: Post-Synthetic Modification and Deprotection

This phase is where the true versatility of the 6-chloropseudouridine moiety is realized.

Protocol 3: On-Support Post-Synthetic Nucleophilic Substitution

Performing the substitution while the RNA is still attached to the solid support simplifies purification by allowing excess reagents to be washed away.[7][9]

Materials:

• CPG support with the synthesized RNA.

• Selected nucleophile (e.g., primary amines, thiols, azides). A 1-2 M solution in a suitable solvent is typical.

• Solvent: Anhydrous DMSO, NMP, or a mixture compatible with the nucleophile and CPG.

• Anhydrous acetonitrile for washing.

Procedure:

• Preparation: Place the CPG support in a sealable reaction vessel.

• Reagent Addition: Add the solution of the chosen nucleophile to the CPG. The volume should be sufficient to fully swell the resin (e.g., 200-500 µL for a 1 µmol synthesis).

• Reaction: Seal the vessel and incubate at an appropriate temperature. Reaction conditions will vary based on the nucleophile's reactivity. A starting point is 55-65 °C for 4-16 hours.

  • Example: For amination, a solution of a primary amine (e.g., propargylamine, hexylamine) in DMSO can be used.

• Washing: After the reaction, carefully remove the nucleophile solution. Wash the CPG extensively with the reaction solvent (e.g., DMSO), followed by anhydrous acetonitrile.

• Drying: Dry the CPG thoroughly under vacuum.

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. Pseudouridine and N 1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mass Spectrometry-Based Quantification of Pseudouridine in RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pseudouridines in RNAs: switching atoms means shifting paradigms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chemical Synthesis and Biological Application of Modified Oligonucleotides: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 7. mdpi.com [mdpi.com]
• 8. Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach - PubMed [pubmed.ncbi.nlm.nih.gov]

delivery methods for mRNA containing 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

Application Notes & Protocols

Topic: Advanced Delivery Strategies for mRNA Therapeutics Containing 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

Audience: Researchers, scientists, and drug development professionals.

Abstract

The therapeutic potential of messenger RNA (mRNA) has been unequivocally demonstrated by the rapid development and success of COVID-19 vaccines.[1][2][3] Central to this success is the use of modified nucleosides, such as N1-methylpseudouridine (m1Ψ), which enhance mRNA stability and translational capacity while mitigating innate immune responses.[2][4] The field is now exploring a vast landscape of novel chemical modifications to further refine mRNA performance for vaccines, protein replacement therapies, and gene editing applications. This guide focuses on a unique, novel modification: 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine . The presence of the N1-(trimethylsilylethoxymethyl) or "SEM" group, a well-established chemical protecting group, suggests a prodrug strategy.[5][6][7] This design implies that the mRNA is translationally silent upon delivery and requires intracellular activation via cleavage of the SEM group. This document provides a comprehensive technical guide on the rationale, delivery strategies, formulation protocols, and validation workflows for mRNA therapeutics incorporating this innovative, activatable nucleoside.

Rationale and Molecular Strategy

The structure of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine presents a dual-component modification strategy designed to control the location and timing of protein translation.

The "Payload": 6-Chloropseudouridine

Following the intracellular cleavage of the N1-protecting group, the active nucleoside within the mRNA strand is 6-chloropseudouridine. While pseudouridine and its N1-methyl derivative are known to reduce immune activation by evading recognition by Toll-like receptors (TLR7/8) and improve translation, the introduction of a halogen at the 6-position of the uracil ring is a deliberate chemical alteration.[8][9]

Hypothesized Effects of the 6-Chloro Modification:

• Altered Electronic Properties: The electron-withdrawing nature of the chlorine atom can modify the hydrogen bonding potential and base-stacking interactions of the nucleobase. This could subtly alter codon-anticodon kinetics during translation, potentially fine-tuning the speed and fidelity of protein synthesis.[10]

• Metabolic Stability: Halogenation can sometimes increase resistance to enzymatic degradation, potentially prolonging the functional half-life of the mRNA molecule within the cell.

The "Switch": The N1-SEM Prodrug Moiety

The trimethylsilylethoxymethyl (SEM) group is a robust protecting group used in organic synthesis to temporarily block reactive nitrogen sites, such as the N1 position of pseudouridine.[7][11] The N1 position is critical for Watson-Crick base pairing within the ribosome during translation. Its obstruction by the bulky SEM group effectively "locks" the mRNA in a translationally inactive state.

The Activation Mechanism: The SEM group is designed to be cleaved under specific chemical conditions. It can be removed by fluoride ions or under acidic conditions.[7] This chemical lability is the cornerstone of the prodrug strategy. The acidic environment of the late endosome/lysosome (pH ~4.5-5.5) following cellular uptake provides a natural, localized trigger for SEM group cleavage, releasing the active mRNA into the cytoplasm. This ensures that translation is initiated only after the mRNA has escaped the endosome, preventing premature protein expression and potential off-target effects.

Caption: Prodrug activation workflow for N1-SEM-mRNA.

Lipid Nanoparticle (LNP) Delivery Systems

For in vivo applications, LNPs are the clinically validated and most effective carriers for mRNA.[3][12] They protect the mRNA from extracellular ribonucleases and facilitate efficient cellular uptake and endosomal escape. The design of an LNP formulation for this specific prodrug mRNA must be optimized to ensure these functions align with the activation mechanism.

Core Components of an mRNA LNP Formulation

A typical LNP formulation consists of four key lipid components, each with a distinct role. The precise ratio of these lipids is critical for efficacy and safety.

Component	Example	Molar Ratio (%)	Primary Function
Ionizable Lipid	DLin-MC3-DMA, ALC-0315	40 - 50%	Positively charged at low pH to bind mRNA and facilitate endosomal escape; near-neutral at physiological pH.
Helper Lipid	DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)	10 - 20%	Provides structural stability to the nanoparticle bilayer.
Cholesterol	Cholesterol	35 - 45%	Modulates membrane fluidity and stability, aiding in endosomal escape.
PEG-Lipid	DMG-PEG 2000	1 - 3%	Forms a hydrophilic corona to prevent aggregation, reduce opsonization, and increase circulation time.

Protocol: LNP Formulation via Microfluidic Mixing

This protocol describes the formulation of LNPs using a microfluidic mixing device (e.g., NanoAssemblr Ignite/Blaze, Precision NanoSystems), which provides rapid, reproducible, and scalable nanoparticle synthesis.

Materials:

• N1-SEM-mRNA in an aqueous buffer (e.g., 10 mM citrate, pH 4.0)

• Ionizable lipid, DSPC, Cholesterol, PEG-Lipid dissolved in absolute ethanol

• Microfluidic mixing instrument and cartridge (e.g., 5:1 to 1:1 aqueous:organic port ratio)

• Dialysis system (e.g., Slide-A-Lyzer cassettes, 10 kDa MWCO) or Tangential Flow Filtration (TFF) system

• Sterile, RNase-free phosphate-buffered saline (PBS), pH 7.4

• Sterile, 0.22 µm syringe filters

Procedure:

• Preparation of Solutions:

  • Aqueous Phase: Dilute the stock N1-SEM-mRNA to a final concentration of 0.05 - 0.2 mg/mL in 10 mM citrate buffer, pH 4.0. Ensure the solution is fully dissolved and at room temperature.

  • Organic Phase: Prepare a stock solution of the four lipid components in absolute ethanol at the desired molar ratio. A typical total lipid concentration is 10-20 mM.

• Microfluidic Mixing:

  • Prime the microfluidic system with the respective solvents (citrate buffer for the aqueous line, ethanol for the organic line) according to the manufacturer's instructions.

  • Load the aqueous mRNA solution and the organic lipid solution into separate syringes.

  • Set the total flow rate (TFR) and flow rate ratio (FRR). A common starting point is a TFR of 12 mL/min and an FRR of 3:1 (Aqueous:Organic).

  • Initiate the mixing process. The rapid mixing of the two phases causes a change in solvent polarity, leading to the self-assembly of the lipids around the mRNA core.

  • Collect the resulting milky-white nanoparticle suspension.

• Buffer Exchange and Purification:

  • Immediately after formulation, the sample must be purified to remove ethanol and unencapsulated mRNA, and to exchange the buffer to a physiological pH (e.g., PBS, pH 7.4).

  • Dialysis (Lab Scale): Transfer the LNP suspension to a pre-wetted dialysis cassette. Dialyze against 1000x volume of sterile PBS at 4°C, with at least two buffer changes over 18-24 hours.

  • TFF (Scale-up): Use a TFF system for larger volumes, which is faster and more scalable.

• Sterilization and Storage:

  • Recover the purified LNP suspension.

  • Filter the final product through a 0.22 µm sterile filter into a sterile, RNase-free vial.

  • Store the final LNP-mRNA formulation at 2-8°C for short-term use or at -80°C for long-term storage.

Protocol: Quality Control and Characterization

Thorough characterization is essential to ensure the formulation meets required specifications for efficacy and safety.

Parameter	Method	Typical Specification	Purpose
Particle Size (Z-average)	Dynamic Light Scattering (DLS)	80 - 120 nm	Influences biodistribution and cellular uptake.
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	< 0.15	Indicates the homogeneity of the particle size distribution.
Zeta Potential	Laser Doppler Electrophoresis	-10 mV to +10 mV (at pH 7.4)	Surface charge; should be near-neutral to avoid rapid clearance.
Encapsulation Efficiency	RiboGreen Assay	> 90%	Determines the percentage of mRNA successfully loaded into the LNPs.

RiboGreen Assay for Encapsulation Efficiency (%EE):

• Prepare two sets of samples from the purified LNP formulation.

• To one set, add a lysis buffer (e.g., 1% Triton X-100) to disrupt the LNPs and release all mRNA. This measures total mRNA.

• Leave the other set intact. This measures only the unencapsulated, accessible mRNA.

• Add RiboGreen reagent (which fluoresces upon binding to RNA) to both sets.

• Measure fluorescence (Excitation ~480 nm, Emission ~520 nm).

• Calculate %EE using the formula: %EE = (Fluorescence_Lysed - Fluorescence_Intact) / Fluorescence_Lysed * 100

Alternative Delivery Strategies

While LNPs are the gold standard, other delivery platforms may offer advantages for specific applications.

• Polymer-Based Nanoparticles: Cationic polymers like poly(beta-amino esters) (PBAEs) or polyethylenimine (PEI) can complex with negatively charged mRNA to form "polyplexes." They are known for their high buffering capacity ("proton sponge effect"), which aids in endosomal escape. However, they can be associated with higher cytotoxicity compared to lipids.

• Lipid-Polymer Hybrid Nanoparticles: These systems combine a polymer core for mRNA condensation with a lipid shell. This hybrid approach aims to merge the high encapsulation efficiency of polymers with the favorable biocompatibility and safety profile of lipids.

Experimental Validation Workflow

A multi-step process is required to validate the efficacy of the delivered prodrug mRNA.

Sources

• 1. custombiotech.roche.com [custombiotech.roche.com]
• 2. Pseudouridine and N 1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. An efficient deprotection of N-trimethylsilylethoxymethyl (SEM) groups from dinucleosides and dinucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES - PMC [pmc.ncbi.nlm.nih.gov]
• 8. trilinkbiotech.com [trilinkbiotech.com]
• 9. The Pivotal Role of Chemical Modifications in mRNA Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. N1-Methylpseudouridine and pseudouridine modifications modulate mRNA decoding during translation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines [frontiersin.org]

Application Notes and Protocols: Enzymatic Incorporation of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine Triphosphate for Modified RNA Synthesis

For: Researchers, scientists, and drug development professionals in the fields of molecular biology, biochemistry, and therapeutic RNA development.

Introduction: Expanding the Chemical Landscape of Therapeutic mRNA

The advent of messenger RNA (mRNA) therapeutics and vaccines has catalyzed a surge in the development of chemically modified ribonucleotides. These modifications are critical for enhancing the stability, translational efficacy, and immunogenic profile of synthetic mRNA.[1][2][3][4][5] Pseudouridine (Ψ), a naturally occurring isomer of uridine, has been a cornerstone of this effort, significantly reducing the innate immune response and improving protein expression from synthetic mRNA.[2][3][6] The exploration of novel pseudouridine analogs holds the promise of further fine-tuning the properties of mRNA for therapeutic applications.

This guide details a comprehensive workflow for the enzymatic incorporation of a novel modified nucleotide, 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine triphosphate (6-Cl-N1-SEM-ΨTP) , into RNA transcripts. The introduction of a chloro group at the 6-position of pseudouridine may confer unique properties to the resulting RNA, potentially influencing its secondary structure, resistance to degradation, and interaction with the translational machinery. The N1-(trimethylsilylethoxymethyl) (SEM) group serves as a protecting group for the N1 position of the pseudouridine base, which can be removed post-transcriptionally to yield the final 6-chloropseudouridine (6-Cl-Ψ) modified RNA.

This document provides detailed, step-by-step protocols for the enzymatic incorporation of 6-Cl-N1-SEM-ΨTP using T7 RNA polymerase, subsequent purification of the modified RNA, chemical deprotection of the SEM group, and finally, methods for the analysis and quality control of the synthesized 6-Cl-Ψ-RNA.

Overall Experimental Workflow

The entire process, from the DNA template to the final, purified 6-Cl-Ψ-RNA, is outlined in the workflow diagram below. This multi-step procedure ensures the efficient synthesis and purification of high-quality modified RNA suitable for downstream applications.

Caption: Analytical workflow for the characterization of 6-Cl-Ψ-RNA.

Protocols: Analytical Methods

• UV-Vis Spectroscopy:

  • Measure the absorbance of the purified RNA at 260 nm and 280 nm.

  • Calculate the concentration using the Beer-Lambert law (A = εcl), where the extinction coefficient (ε) will need to be estimated or determined experimentally for the 6-Cl-Ψ-containing RNA.

  • The A260/A280 ratio should be approximately 2.0 for pure RNA.

• Denaturing Gel Electrophoresis:

  • Run an aliquot of the RNA on a denaturing polyacrylamide or agarose gel to assess its integrity and confirm that it is of the expected size.

  • The presence of a sharp, single band indicates a high-quality, full-length product.

• High-Performance Liquid Chromatography (HPLC):

  • Reverse-phase or ion-exchange HPLC can be used to assess the purity of the RNA and to quantify the incorporation of the modified nucleotide after enzymatic digestion of the RNA into individual nucleosides. [7]

• Liquid Chromatography-Mass Spectrometry (LC-MS):

  • LC-MS is the gold standard for confirming the incorporation of modified nucleotides.

  • Digest the RNA into single nucleosides or short oligonucleotides and analyze the fragments by LC-MS to identify and quantify the presence of 6-chloropseudouridine.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low RNA Yield	Suboptimal concentration of 6-Cl-N1-SEM-ΨTP.	Perform a titration of the modified nucleotide.
Low activity of T7 RNA polymerase with the modified NTP.	Increase the amount of T7 RNA polymerase and/or extend the incubation time.
Inhibition by reaction byproducts.	Add pyrophosphatase to the reaction mixture.
Incomplete Deprotection	Insufficient deprotection reagent or reaction time.	Increase the equivalents of SnCl₄ or extend the reaction time. Monitor by LC-MS.
Inactive deprotection reagent.	Use a fresh, anhydrous solution of SnCl₄.
RNA Degradation	RNase contamination.	Use nuclease-free water, tips, and tubes. Wear gloves.
Harsh deprotection conditions.	Ensure the deprotection reaction is performed at the recommended temperature.

Conclusion

The protocols outlined in this application note provide a comprehensive framework for the successful enzymatic incorporation of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine triphosphate into RNA and its subsequent deprotection and purification. The ability to generate RNA with novel modifications such as 6-chloropseudouridine opens up new avenues for research into the structure-function relationships of RNA and for the development of next-generation mRNA therapeutics with enhanced properties. Careful optimization of the reaction conditions and rigorous quality control are paramount to obtaining high-quality modified RNA for downstream applications.

References

• Kariko, K., Muramatsu, H., Welsh, F. A., Ludwig, J., Kato, H., Akira, S., & Weissman, D. (2008). HPLC purification of in vitro transcribed long RNA. Nucleic Acids Research, 36(19), e118. [Link]

• Chelliserrykattil, J., & Sousa, R. (2004). Use of T7 RNA polymerase and its mutants for incorporation of nucleoside analogs into RNA. Methods in Molecular Biology, 252, 131-141. [Link]

• Ross, R., & Yi, C. (2020). Analysis of RNA and its Modifications. Current Protocols in Nucleic Acid Chemistry, 83(1), e118. [Link]

• Li, S., & Mason, C. E. (2014). Advances in Quantitative Techniques for Mapping RNA Modifications. Trends in Genetics, 30(2), 64-73. [Link]

• He, C., & Yi, C. (2019). Analytical Methods for Deciphering RNA Modifications. Accounts of Chemical Research, 52(1), 136-145. [Link]

• Anreiter, I., & Motorin, Y. (2020). Instrumental analysis of RNA modifications. Taylor & Francis Online. [Link]

• Bio-Synthesis Inc. (2021). The incorporation of N1-methyl pseudouridine by T7 bacteriophage derived RNA polymerase was instrumental for COVID-19 mRNA vaccine production. Retrieved from [Link]

• Pohl, R., & Hocek, M. (2018). Enzymatic synthesis of base-modified RNA by T7 RNA polymerase. A systematic study and.... RSC Publishing. [Link]

• Gasiorek, J., & Stawinski, J. (2016). Substrate Specificity of T7 RNA Polymerase toward Hypophosphoric Analogues of ATP. Molecules, 21(11), 1469. [Link]

• Chandra, T., Broderick, W. E., & Broderick, J. B. (2010). AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES. Nucleosides, Nucleotides & Nucleic Acids, 29(2), 132-143. [Link]

• Karikó, K., Muramatsu, H., Welsh, F. A., Ludwig, J., Kato, H., Akira, S., & Weissman, D. (2008). Incorporation of Pseudouridine Into mRNA Yields Superior Nonimmunogenic Vector With Increased Translational Capacity and Biological Stability. Molecular Therapy, 16(11), 1833-1840. [Link]

• Orgasynth. (n.d.). 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. Retrieved from [Link]

• ResearchGate. (n.d.). SCHEME 5 Deprotection of N-SEM from protected thymidine. Retrieved from [Link]

• ResearchGate. (n.d.). An Efficient Deprotection of N -Trimethylsilylethoxymethyl (SEM) Groups From Dinucleosides and Dinucleotides. Retrieved from [Link]

• Brown, J. L., & Hietpas, R. T. (2014). Synthesis and Enzymatic Incorporation of Modified Deoxyuridine Triphosphates. Molecules, 19(7), 9608-9624. [Link]

• Mutschler, J., et al. (2022). Integrated Chemoenzymatic Synthesis of the mRNA Vaccine Building Block N1‐Methylpseudouridine Triphosphate. Angewandte Chemie, 134(15), e202116491. [Link]

• Sipa, K., et al. (2007). Preparation of short interfering RNA containing the modified nucleosides 2-thiouridine, pseudouridine, or dihydrouridine. Current Protocols in Nucleic Acid Chemistry, Chapter 16, Unit 16.3. [Link]

• Fleming, A. M., et al. (2023). Nanopore sequencing for N1-methylpseudouridine in RNA reveals sequence-dependent discrimination of the modified nucleotide triphosphate during transcription. Nucleic Acids Research, 51(3), 1147-1159. [Link]

• Al-Hakeim, H. K., & Al-Rudainy, B. A. (2022). The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines. Frontiers in Immunology, 13, 858999. [Link]

• Svitkin, Y. V., et al. (2017). N1-Methylpseudouridine and pseudouridine modifications modulate mRNA decoding during translation. Nucleic Acids Research, 45(8), 4495-4504. [Link]

• Epigenetic Therapeutic Targets. (n.d.). 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. Retrieved from [Link]

• Witek, K., & Jemielity, J. (2023). Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development. RSC Medicinal Chemistry, 14(7), 1225-1244. [Link]

• Greenlight Biosciences, Inc. (2023). Methods and compositions for the enzymatic production of pseudouridine triphosphate.

• Carlile, T. M., et al. (2019). Regulation and Function of RNA Pseudouridylation in Human Cells. Wiley Interdisciplinary Reviews: RNA, 10(4), e1532. [Link]

• Pennetier, C., et al. (2021). N1-methyl-pseudouridine is incorporated with higher fidelity than pseudouridine in synthetic RNAs. Scientific Reports, 11(1), 1-11. [Link]

• Charette, M., & Gray, M. W. (2000). Pseudouridine in RNA: what, where, how, and why. IUBMB life, 49(5), 341-351. [Link]

• Jordan, B. R. (2023). Recent developments, opportunities, and challenges in the study of mRNA pseudouridylation. RNA, 29(10), 1401-1410. [Link]

• Li, Y., et al. (2024). N1-methylpseudouridine mRNA modification enhances efficiency and specificity of gene overexpression by preventing Prkra-mediated global translation repression. Cell Reports, 43(1), 113645. [Link]

• Obeid, S., et al. (2017). Enzymatic synthesis and reverse transcription of RNAs incorporating 2′-O-carbamoyl uridine triphosphate. Chemical Communications, 53(75), 10400-10403. [Link]

• Nance, K. D., & Meier, J. L. (2021). Modifications in an Emergency: The Role of N1-Methylpseudouridine in COVID-19 Vaccines. ACS Central Science, 7(5), 748-756. [Link]

• Jäschke, A., et al. (2017). Enzymatic Incorporation and Utilization of an Emissive 6-Aza Uridine. ACS Chemical Biology, 12(10), 2538-2543. [Link]

• Liu, A., & Wang, X. (2022). The Pivotal Role of Chemical Modifications in mRNA Therapeutics. Frontiers in Cell and Developmental Biology, 10, 901510. [Link]

• Carlile, T. M., et al. (2014). Pseudouridine profiling reveals regulated mRNA pseudouridylation in yeast and human cells. Nature, 515(7525), 143-146. [Link]

Sources

• 1. Tetra-n-butylammonium Fluoride (TBAF) [commonorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. An efficient deprotection of N-trimethylsilylethoxymethyl (SEM) groups from dinucleosides and dinucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protecting Groups in Oligonucleotide Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 5. researchgate.net [researchgate.net]
• 6. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 7. SEM Deprotection - TBAF [commonorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

Welcome to the technical support center for the synthesis of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this multi-step synthesis. Drawing from established principles in nucleoside chemistry and practical laboratory experience, this document provides in-depth troubleshooting guides, frequently asked questions, and detailed protocols to ensure a successful and efficient synthesis.

Introduction to the Synthesis

The synthesis of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine is a critical process for the development of novel RNA therapeutics and research tools. This modified nucleoside is a valuable building block for creating customized RNA strands with unique properties. The synthesis can be broadly divided into two key stages: the selective protection of the N1 position of the pseudouridine ring with a trimethylsilylethoxymethyl (SEM) group, followed by the chlorination of the C6 position. Each stage presents its own set of challenges that require careful control of reaction conditions and rigorous purification strategies. This guide will address these challenges head-on, providing you with the knowledge to overcome them.

Troubleshooting Guide

Part 1: N1-SEM Protection of Pseudouridine

The first stage of the synthesis involves the selective protection of the N1 position of pseudouridine. Pseudouridine's unique C-glycosidic bond and the presence of an additional hydrogen bond donor at the N1 position can influence its reactivity compared to uridine.[1][2][3][4][] The primary challenge in this step is to achieve high selectivity for the N1 position over the N3 position and the hydroxyl groups of the ribose moiety.

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Low yield of N1-SEM protected product	1. Incomplete reaction. 2. Suboptimal reaction temperature. 3. Inactive SEM-Cl reagent.	1. Extend the reaction time and monitor progress by TLC or LC-MS. 2. Gradually increase the reaction temperature, but not exceeding 40°C to avoid side reactions. 3. Use freshly opened or properly stored SEM-Cl.
Presence of N3-SEM and N1,N3-di-SEM protected byproducts	1. Use of a strong, non-hindered base. 2. Excess of SEM-Cl reagent.	1. Employ a hindered base such as diisopropylethylamine (DIPEA) to favor reaction at the less sterically hindered N1 position. 2. Use a stoichiometric amount of SEM-Cl (1.0-1.2 equivalents).
Formation of O-SEM protected byproducts on the ribose hydroxyls	1. Reaction temperature is too high. 2. Absence of prior protection of the ribose hydroxyls.	1. Maintain the reaction at a lower temperature (e.g., 0°C to room temperature). 2. For maximum selectivity, consider pre-protecting the 2', 3', and 5' hydroxyl groups with a suitable protecting group like TBDMS or acetyl groups.
Degradation of starting material or product	1. Presence of moisture in the reaction. 2. Unstable pH conditions.	1. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen). Use anhydrous solvents. 2. Maintain a neutral or slightly basic pH during the reaction and work-up.

Part 2: C6-Chlorination of N1-SEM-Pseudouridine

The second key transformation is the chlorination at the C6 position of the N1-SEM-protected pseudouridine. The Vilsmeier-Haack reaction is a common and effective method for this purpose, utilizing a Vilsmeier reagent generated in situ from a formamide (like DMF) and an acid chloride (like phosphorus oxychloride, POCl₃).[6][7][8] The electron-rich nature of the pseudouridine ring makes it susceptible to this electrophilic substitution.

Observed Issue	Potential Cause(s)	Recommended Solution(s)
No or incomplete reaction	1. Insufficient activation of the Vilsmeier reagent. 2. Low reaction temperature. 3. Deactivation of the reagent by moisture.	1. Ensure the Vilsmeier reagent is pre-formed before adding the substrate. 2. Gradually increase the reaction temperature, monitoring for product formation and potential degradation. 3. Conduct the reaction under strict anhydrous conditions.
Formation of multiple chlorinated byproducts	Over-chlorination or reaction at other positions of the pseudouridine ring.	1. Use a controlled amount of the Vilsmeier reagent. 2. Optimize the reaction time to maximize the yield of the desired mono-chlorinated product.
Product degradation (dark-colored reaction mixture)	1. Excessively high reaction temperature. 2. Prolonged reaction time.	1. Perform the reaction at the lowest effective temperature. 2. Monitor the reaction closely and quench it as soon as the starting material is consumed.
Cleavage of the SEM protecting group	The acidic conditions of the Vilsmeier-Haack reaction can lead to premature deprotection of the SEM group.	1. Use a milder chlorinating agent if possible. 2. Carefully control the reaction temperature and time to minimize exposure to harsh conditions. 3. Neutralize the reaction mixture promptly during work-up.

Part 3: Purification Challenges

The purification of protected nucleosides like 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine can be challenging due to their polarity and the presence of closely related impurities.

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Difficulty in separating the product from starting material and byproducts by column chromatography	Similar polarities of the compounds.	1. Use a high-resolution silica gel for flash chromatography. 2. Employ a shallow solvent gradient during elution. 3. Consider using Hydrophilic Interaction Liquid Chromatography (HILIC) for better separation of polar compounds.[9]
Product is not crystallizing	Presence of impurities or the amorphous nature of the fully protected nucleoside.[10]	1. Re-purify the product by column chromatography. 2. Attempt precipitation from a solvent/anti-solvent system. 3. If the product is an oil, proceed to the next step if it is of sufficient purity.
Co-elution of colored impurities	Formation of minor, highly conjugated byproducts.	Use a precipitation step into a non-solvent after column chromatography to remove trace colored impurities.[10]

Experimental Workflows and Diagrams

Synthetic Pathway

The overall synthetic strategy is a two-step process involving N1-protection followed by C6-chlorination.

Caption: Synthetic route to 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine.

Troubleshooting Workflow

This workflow provides a logical approach to diagnosing and resolving common issues during the synthesis.

Sources

• 1. Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pseudouridine: Still mysterious, but never a fake (uridine)! - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pseudouridine - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 6. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 7. name-reaction.com [name-reaction.com]
• 8. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 9. Separation of nucleobases, nucleosides, nucleotides and oligonucleotides by hydrophilic interaction liquid chromatography (HILIC): A state-of-the-art review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. US6414137B1 - Selective solvent extraction for the purification of protected nucleosides - Google Patents [patents.google.com]

optimizing in vitro transcription yields with 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

Introduction

The incorporation of modified nucleosides, particularly derivatives of pseudouridine, into messenger RNA (mRNA) synthesized by in vitro transcription (IVT) has become a cornerstone of modern RNA therapeutics and vaccine development. These modifications can significantly enhance the stability and translational capacity of mRNA while reducing its inherent immunogenicity.[1][2][3] However, the use of modified nucleotide triphosphates can present unique challenges during the IVT process. This guide provides troubleshooting strategies and answers to frequently asked questions to help researchers optimize their IVT yields and the quality of their modified mRNA.

Troubleshooting Guide

This section addresses common problems encountered during in vitro transcription with modified pseudouridine triphosphates.

Issue 1: Low mRNA Yield

Question: I am observing a significant drop in my mRNA yield after substituting UTP with a modified pseudouridine triphosphate. What could be the cause, and how can I improve the yield?

Answer:

Reduced mRNA yield is a common observation when using modified NTPs. Several factors can contribute to this issue:

• Suboptimal Enzyme and Nucleotide Concentrations: T7 RNA polymerase and other phage RNA polymerases have evolved to efficiently use canonical NTPs. Modified NTPs can be incorporated less efficiently, requiring adjustments to the reaction conditions. The size and chemical properties of the modification on the pseudouridine can influence the yield.[4]

• Magnesium Ion Concentration: Magnesium ions (Mg²⁺) are a critical cofactor for RNA polymerase activity and also form complexes with NTPs. The optimal Mg²⁺ concentration can shift when using modified NTPs.

• Incubation Time and Temperature: The kinetics of the transcription reaction may be altered with modified NTPs, necessitating longer incubation times.

Troubleshooting Steps:

• Optimize Nucleotide Concentrations:

  • Instead of a complete 100% substitution of UTP, try a partial substitution first (e.g., 75% modified pseudouridine triphosphate, 25% UTP) and gradually increase the ratio.

  • Increase the total concentration of the modified pseudouridine triphosphate in the reaction mix. Some protocols suggest using a higher concentration of the modified NTP compared to the other three canonical NTPs.

• Titrate Magnesium Chloride (MgCl₂):

  • Perform a series of pilot IVT reactions with varying MgCl₂ concentrations (e.g., from 20 mM to 60 mM in 5-10 mM increments) to determine the optimal concentration for your specific modified NTP and DNA template.[5]

• Extend Incubation Time:

  • Increase the incubation time of the IVT reaction from the standard 2 hours to 4-6 hours, or even overnight at a lower temperature (e.g., 30°C) to see if it improves the yield.

• Enzyme Concentration:

  • Consider increasing the concentration of T7 RNA polymerase in the reaction.

Parameter	Standard Condition	Recommended Optimization Range
Modified ΨTP:UTP Ratio	100% Substitution	50:50 to 100:0
MgCl₂ Concentration	20-30 mM	20-60 mM
Incubation Time	2 hours	2-6 hours
T7 RNA Polymerase	Standard Concentration	1x to 1.5x

Issue 2: Presence of Truncated or Incomplete Transcripts

Question: My gel analysis shows a smear or multiple bands below the expected full-length mRNA product. What is causing this, and how can I ensure the synthesis of full-length transcripts?

Answer:

The generation of truncated transcripts can be exacerbated by the use of modified nucleotides. Potential causes include:

• Premature Termination: The RNA polymerase may stall or dissociate from the DNA template at specific sequences when encountering a modified nucleotide, leading to incomplete transcripts.

• Template Quality: Nicks or impurities in the DNA template can cause the polymerase to fall off.

• Pyrophosphate Inhibition: The accumulation of pyrophosphate, a byproduct of the transcription reaction, can inhibit RNA polymerase activity.

Troubleshooting Steps:

• Ensure High-Quality DNA Template:

  • Use a high-fidelity PCR polymerase to generate your DNA template to minimize errors.

  • Purify the PCR product or linearized plasmid thoroughly to remove any contaminants. Gel purification is often recommended.

• Include Pyrophosphatase:

  • Add inorganic pyrophosphatase to the IVT reaction. This enzyme hydrolyzes pyrophosphate into two molecules of inorganic phosphate, preventing the inhibitory buildup.

• Optimize Reaction Temperature:

  • While the optimal temperature for T7 RNA polymerase is 37°C, lowering the temperature to 30°C can sometimes reduce premature termination at difficult sequences.

• Sequence Optimization:

  • If possible, analyze your template sequence for regions that might be prone to polymerase pausing (e.g., long stretches of the modified nucleotide) and consider sequence optimization if the problem persists. Some studies suggest that uridine-depleted sequences can lead to higher activity.[4]

Issue 3: High Levels of Double-Stranded RNA (dsRNA) Impurities

Question: I am concerned about the presence of dsRNA in my final mRNA product, which can trigger an immune response. How can I minimize dsRNA formation during IVT with modified pseudouridines?

Answer:

dsRNA is a significant impurity in IVT reactions and a potent activator of the innate immune system.[6] It can arise from several mechanisms, including self-complementary regions in the transcript and aberrant polymerase activity.

Troubleshooting Steps:

• HPLC Purification:

  • High-performance liquid chromatography (HPLC) is a highly effective method for removing dsRNA and other impurities from the IVT product.

• Cellulose-Based Purification:

  • Specialized cellulose-based spin columns can selectively bind and remove dsRNA from the single-stranded mRNA.

• Optimize Template Concentration:

  • Using an optimal amount of DNA template can be crucial. Too much template can sometimes lead to increased dsRNA formation. Experiment with a range of template concentrations.[5]

• Post-IVT DNase Treatment:

  • Ensure a thorough DNase treatment after the IVT reaction to completely remove the DNA template, as this can sometimes contribute to dsRNA detection artifacts.

Issue 4: Deprotection of the Modified Nucleoside (Hypothetical for SEM-protected Pseudouridine)

Question: My modified pseudouridine contains a trimethylsilylethoxymethyl (SEM) protecting group. How do I remove this group after transcription, and how can I verify its removal?

Answer:

The SEM group is a protecting group often used in chemical synthesis. Its removal is typically achieved under specific chemical conditions.

Hypothetical Troubleshooting Steps:

• Deprotection Reaction:

  • A common method for SEM deprotection involves treatment with a fluoride source, such as tetrabutylammonium fluoride (TBAF), in an organic solvent like tetrahydrofuran (THF).

  • Alternatively, acidic conditions can be used, but this may risk damaging the mRNA. Careful optimization of the deprotection conditions (reagent concentration, time, and temperature) is essential to ensure complete deprotection without degrading the mRNA.

• Verification of Deprotection:

  • Mass Spectrometry: The most direct way to confirm the removal of the SEM group is through mass spectrometry analysis of the modified mRNA. A shift in the molecular weight corresponding to the loss of the SEM group would confirm successful deprotection.

  • Reverse Transcription-PCR (RT-PCR): The presence of the bulky SEM group might inhibit the reverse transcriptase enzyme. Comparing the efficiency of RT-PCR before and after deprotection could serve as an indirect indicator of its removal.

Frequently Asked Questions (FAQs)

Q1: What are the main benefits of using modified pseudouridines like m1Ψ in my mRNA?

A1: The primary advantages of incorporating modified pseudouridines are:

• Reduced Immunogenicity: Modified pseudouridines can help the mRNA evade recognition by innate immune sensors like Toll-like receptors (TLRs), reducing the risk of an inflammatory response.[6][7]

• Enhanced Stability: Pseudouridine can stabilize RNA secondary structures, potentially protecting the mRNA from degradation by cellular nucleases.[2][3]

• Increased Translational Efficiency: By reducing the activation of immune pathways that can shut down protein synthesis, and by potentially altering ribosome dynamics, modified pseudouridines can lead to higher protein expression from the mRNA.[1][3][8]

Q2: Does the choice of RNA polymerase matter when using modified pseudouridines?

A2: Yes, different RNA polymerases can exhibit varying efficiencies and fidelities when incorporating modified nucleotides. T7 and SP6 RNA polymerases are commonly used, but they can have different error rates. Studies have shown that m1Ψ is incorporated with higher fidelity than Ψ.[7][9][10] It is advisable to consult the literature or the manufacturer of your specific modified NTP for recommendations on the best polymerase to use.

Q3: Can I use 100% substitution of UTP with modified pseudouridine triphosphate in my IVT reaction?

A3: While 100% substitution is often the goal, especially for applications requiring minimal immunogenicity, it may not always be optimal for yield. As mentioned in the troubleshooting section, starting with partial substitutions and optimizing the reaction conditions is a good strategy. The success of 100% substitution can depend on the specific modified pseudouridine, the DNA template sequence, and the overall reaction conditions.

Q4: How should I purify my modified mRNA after the IVT reaction?

A4: Purification is a critical step to remove reaction components, the DNA template, and impurities like dsRNA. Common methods include:

• Lithium Chloride (LiCl) Precipitation: A standard method for selectively precipitating RNA.

• Silica-Based Spin Columns: Commercially available kits provide a quick and efficient way to purify the mRNA.

• HPLC Purification: As mentioned earlier, this is the gold standard for achieving high purity and removing dsRNA, which is crucial for in vivo applications.

In Vitro Transcription Workflow with Modified Nucleotides

The following diagram illustrates a general workflow for in vitro transcription incorporating modified pseudouridines, highlighting key optimization points.

Sources

• 1. trilinkbiotech.com [trilinkbiotech.com]
• 2. Incorporation of Pseudouridine Into mRNA Yields Superior Nonimmunogenic Vector With Increased Translational Capacity and Biological Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. trilinkbiotech.com [trilinkbiotech.com]
• 5. mdpi.com [mdpi.com]
• 6. promegaconnections.com [promegaconnections.com]
• 7. researchgate.net [researchgate.net]
• 8. N1-methylpseudouridine found within COVID-19 mRNA vaccines produces faithful protein products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. N1-methyl-pseudouridine is incorporated with higher fidelity than pseudouridine in synthetic RNAs - PMC [pmc.ncbi.nlm.nih.gov]

purification of mRNA containing 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

Welcome to the technical support resource for the purification of in vitro transcribed (IVT) mRNA containing 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights, troubleshooting advice, and detailed protocols for achieving high-purity modified mRNA suitable for therapeutic applications.

Introduction: The Challenge of Purifying Modified mRNA

The incorporation of modified nucleosides, such as 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine, is a key strategy to enhance the stability and translational capacity of mRNA therapeutics while reducing their immunogenicity.[1][2][3] However, these modifications can introduce unique purification challenges. The primary goals of purification are the removal of process-related impurities from the IVT reaction—including enzymes, template DNA, residual nucleotides, and abortive transcripts—and, critically, the elimination of double-stranded RNA (dsRNA) byproducts.[4][5] The presence of dsRNA is a significant concern as it can trigger an innate immune response.[4]

This guide focuses on two robust chromatographic techniques for modified mRNA purification: Oligo-dT Affinity Chromatography for initial capture and Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) for high-resolution polishing.

Section 1: Oligo-dT Affinity Chromatography

Oligo-dT affinity chromatography is a highly effective method for capturing full-length, polyadenylated mRNA from the IVT reaction mixture.[6][7][8] The principle relies on the specific hybridization of the mRNA's poly(A) tail to an oligo-dT ligand immobilized on a stationary phase.[8][9]

Experimental Workflow: Oligo-dT Affinity Chromatography

Caption: Workflow for mRNA purification using Oligo-dT affinity chromatography.

Frequently Asked Questions (FAQs): Oligo-dT

Q1: Why is high salt concentration required in the binding buffer?

A1: The high salt concentration, typically containing NaCl, is crucial to shield the negative charges of the phosphate backbones on both the mRNA and the oligo-dT ligand.[6][9] This suppression of electrostatic repulsion facilitates the specific hydrogen bonding between the adenine bases of the poly(A) tail and the thymine bases of the oligo-dT ligand.[6][9]

Q2: Will the 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine modification affect binding to the oligo-dT column?

A2: The binding to an oligo-dT column is mediated by the 3' poly(A) tail. Therefore, modifications within the main body of the mRNA, such as 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine, should not directly interfere with the hybridization process. However, extensive modifications can sometimes alter the secondary structure of the mRNA, which might sterically hinder the accessibility of the poly(A) tail in rare cases. This is not a commonly reported issue, but it is a theoretical possibility.

Q3: What impurities are removed by this method?

A3: Oligo-dT chromatography effectively removes components from the IVT mix that lack a poly(A) tail. This includes the polymerase enzyme, DNase, template DNA fragments, nucleotides (NTPs), salts, and incomplete or abortive transcripts that were terminated before the poly(A) tail was added.[10]

Q4: Is oligo-dT purification sufficient as a standalone method for therapeutic mRNA?

A4: While excellent for initial capture and removal of many impurities, oligo-dT chromatography does not effectively separate dsRNA from single-stranded mRNA.[10] For therapeutic applications where dsRNA levels must be minimized, a subsequent polishing step, such as RP-HPLC, is considered the gold standard.[4]

Troubleshooting Guide: Oligo-dT

Problem	Potential Cause(s)	Recommended Solution(s)
Low mRNA Yield	Incomplete Elution: The elution buffer may not be effectively disrupting the A-T hybridization.	Ensure the elution buffer has very low ionic strength (e.g., RNase-free water or 10 mM Tris). You can also perform a second elution or increase the incubation time of the elution buffer on the column.[11]
Overloading the Column: The amount of mRNA in the IVT mix exceeds the binding capacity of the column.	Quantify the expected mRNA yield and ensure it is within the manufacturer's recommended capacity for the column size. If necessary, split the sample and run it over two columns or use a larger column.
Degraded mRNA: The poly(A) tail is missing or too short for efficient binding.	Ensure stringent RNase-free techniques throughout the IVT and purification process.[12] Analyze the IVT product on a denaturing gel to check for integrity before purification.
Poor Purity (Contaminants in Eluate)	Non-Specific Binding: Proteins or DNA are binding to the resin matrix instead of the oligo-dT ligand.	Perform an intermediate wash step with a buffer of reduced salt concentration before elution to remove weakly bound contaminants.[8]
Carryover of Wash Buffer: Residual wash buffer containing salts is contaminating the final eluate.	Ensure the column is thoroughly drained after the wash step. A brief, additional centrifugation of the spin column before adding the elution buffer can help remove residual liquid.[11][13]
mRNA Elutes in the Flow-Through or Wash	Incorrect Binding Buffer Composition: The salt concentration is too low to overcome electrostatic repulsion.	Double-check the concentration of NaCl or other salts in your binding buffer. Ensure it meets the requirements specified in the protocol (typically 0.5 M to 1.0 M NaCl).
Absence of Poly(A) Tail: The mRNA transcript was synthesized without a poly(A) tail.	Verify your DNA template design and IVT protocol to ensure a poly(A) tail is being transcribed.

Section 2: Reverse-Phase HPLC (RP-HPLC)

RP-HPLC is a powerful, high-resolution technique ideal for polishing mRNA. It separates molecules based on their hydrophobicity and is exceptionally effective at removing dsRNA contaminants from the desired single-stranded mRNA product.[4][14] The presence of modified nucleosides can alter the overall hydrophobicity of the mRNA, making optimization of the HPLC method crucial.

Experimental Workflow: RP-HPLC for mRNA Polishing

Caption: Workflow for dsRNA removal and polishing of mRNA using RP-HPLC.

Frequently Asked Questions (FAQs): RP-HPLC

Q1: How does RP-HPLC separate dsRNA from single-stranded mRNA?

A1: Double-stranded RNA is structurally more ordered and rigid than single-stranded mRNA. This difference in conformation and the arrangement of the base pairs results in dsRNA having a distinct hydrophobicity, allowing it to be separated from the main mRNA peak on a reverse-phase column. Typically, dsRNA elutes slightly earlier or later than the ssRNA, depending on the exact conditions.[4][14]

Q2: How might the 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine modification affect the HPLC separation?

A2: The 6-Chloro and trimethylsilylethoxymethyl (SEM) groups add significant non-polar character to the pseudouridine base. This increased hydrophobicity will likely cause the modified mRNA to be retained more strongly on the reverse-phase column compared to an unmodified mRNA of the same sequence. As a result, you may need to use a higher concentration of the organic solvent (e.g., acetonitrile) in the mobile phase to elute the target peak. The retention time will almost certainly be different from that of unmodified RNA or RNA with other modifications like N1-methylpseudouridine.[15] Method optimization is essential.

Q3: What are the key parameters to optimize for this separation?

A3: The most critical parameters are the gradient slope, temperature, and the ion-pairing agent.

• Gradient: A shallow gradient of acetonitrile will provide the best resolution between the main mRNA peak and closely eluting impurities like dsRNA.[16]

• Temperature: Elevated temperatures (e.g., 60-80 °C) are often used to denature any secondary structures in the mRNA, ensuring separation is based primarily on sequence-dependent hydrophobicity rather than conformation.

• Ion-Pairing Agent: An ion-pairing agent like triethylammonium acetate (TEAA) is used in the mobile phase to neutralize the charge on the phosphate backbone, allowing the nucleic acid to interact with the hydrophobic stationary phase.[16]

Troubleshooting Guide: RP-HPLC

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Resolution / Co-elution of Peaks	Gradient is too steep: The organic solvent concentration is increasing too quickly to resolve closely related species.	Decrease the gradient slope (e.g., from a 5% to a 1% change in mobile phase B per minute).[16]
Incorrect Temperature: Secondary structures may be causing peak broadening or splitting.	Increase the column temperature to denature the RNA. Experiment with temperatures between 60 °C and 80 °C.
No Peak or Very Broad Peak	mRNA Precipitation: The mRNA may have precipitated on the column, especially at the point of injection if the mobile phase is too different from the sample buffer.	Ensure the sample is fully in solution before injection. Consider adjusting the initial mobile phase conditions to be more compatible with the sample diluent.
mRNA Degradation: The combination of high temperature and mobile phase pH may be causing degradation.	Check the pH of your mobile phases. Ensure all solutions are made with RNase-free water. Analyze collected fractions for integrity.
Peak Tailing	Secondary Interactions: The mRNA is interacting with active sites on the column packing material.	Ensure the concentration of the ion-pairing agent (TEAA) is sufficient. A concentration of 100 mM is common.[16]
Column Overload: Too much sample has been injected for the column's capacity.	Reduce the mass of mRNA injected onto the column.
Variable Retention Times	Inconsistent Mobile Phase Preparation: Small variations in buffer or ion-pairing agent concentration can shift retention times.	Prepare mobile phases fresh and from the same stock solutions for a series of runs. Ensure thorough mixing.
Fluctuations in Temperature: The column oven is not maintaining a stable temperature.	Verify the stability and accuracy of your column thermostat.

Protocols

Protocol 1: Oligo-dT Affinity Purification (Spin Column Format)

• Prepare Buffers:

  • Binding Buffer: 20 mM Tris-HCl (pH 7.5), 1 M NaCl, 2 mM EDTA.

  • Wash Buffer: 20 mM Tris-HCl (pH 7.5), 0.25 M NaCl, 2 mM EDTA.

  • Elution Buffer: 10 mM Tris-HCl (pH 7.5) or RNase-free water.

• Equilibrate Column: Place an oligo-dT spin column into a collection tube. Add 500 µL of Binding Buffer, centrifuge for 1 minute at 1,000 x g, and discard the flow-through.

• Prepare and Load Sample: Dilute the IVT reaction mixture 1:1 with Binding Buffer. Load the diluted sample onto the equilibrated column.

• Bind mRNA: Centrifuge for 2 minutes at 1,000 x g. Discard the flow-through, which contains unbound impurities.

• Wash: Add 500 µL of Wash Buffer to the column. Centrifuge for 1 minute at 1,000 x g and discard the flow-through. Repeat this wash step.

• Dry Column: Perform an additional "dry" spin for 2 minutes at maximum speed to remove any residual wash buffer.[13]

• Elute mRNA: Transfer the column to a fresh, sterile collection tube. Add 50-100 µL of Elution Buffer directly to the center of the column matrix. Incubate at room temperature for 2 minutes.

• Collect: Centrifuge for 2 minutes at 1,500 x g to collect the purified mRNA. Store immediately at -80 °C.

Protocol 2: RP-HPLC Polishing of Modified mRNA

• System: HPLC with a UV detector (260 nm), column oven, and fraction collector.

• Column: A high-resolution reverse-phase column suitable for oligonucleotide purification (e.g., C18).

• Mobile Phase A: 100 mM TEAA in RNase-free water.

• Mobile Phase B: 100 mM TEAA in 75% Acetonitrile.[16]

• Column Temperature: 60 °C.

Method:

• System Equilibration: Equilibrate the column with 90% Mobile Phase A and 10% Mobile Phase B at a flow rate of 0.5 mL/min until a stable baseline is achieved.

• Sample Injection: Inject the oligo-dT purified mRNA.

• Gradient Elution: Run a linear gradient. For example:

  • 0-2 min: 10% B (Isocratic)

  • 2-22 min: 10% to 25% B (Shallow Gradient)

  • 22-25 min: 25% to 100% B (Column Wash)

  • 25-30 min: 100% B (Hold)

  • 30-35 min: 100% to 10% B (Return to Initial) (Note: This gradient is a starting point and must be optimized based on the retention time of your specific modified mRNA).

• Fraction Collection: Collect fractions (e.g., 0.25 mL) across the main peak corresponding to your single-stranded mRNA.

• Analysis and Pooling: Analyze the purity and integrity of key fractions using a Bioanalyzer or denaturing gel electrophoresis. Pool the purest fractions.

• Desalting/Buffer Exchange: The collected fractions will contain TEAA and acetonitrile, which must be removed. Perform a buffer exchange using tangential flow filtration (TFF) or ethanol precipitation.

References

• Karikó, K., Muramatsu, H., Ludwig, J., & Weissman, D. (2011). Generating the optimal mRNA for therapy: HPLC purification eliminates immune activation and improves translation of nucleoside-modified, protein-encoding mRNA. Nucleic Acids Research, 39(21), e142. [Link]

• Karikó, K., et al. (2011). HPLC purification of in vitro-transcribed nucleoside-modified mRNA eliminates activation of genes associated with RNA sensor activation. ResearchGate. [Link]

• Datta, D., et al. (2023). Quality by design for mRNA platform purification based on continuous oligo-dT chromatography. bioRxiv. [Link]

• Levine, A., Ono, T., & Hirose, T. (n.d.). HPLC Purification of mRNA with Reverse Phase and Size Exclusion Chromatography. Nacalai Tesque, Inc. [Link]

• Sartorius. (n.d.). Purification Of mRNA By Affinity Chromatography On CIMmultus Oligo dT Column. [Link]

• Sartorius BIA Separations. (n.d.). CIMmultus Oligo dT Affinity Column Based Extraction of mRNA From IVT Mixtures. [Link]

• Sartorius. (2019, May). Purification of mRNA by Affinity Chromatography on CIMmultus® Oligo dT Column. [Link]

• Bitesize Bio. (n.d.). Troubleshooting RNA Isolation. [Link]

• Jones, C., et al. (2024). Anion exchange HPLC monitoring of mRNA in vitro transcription reactions to support mRNA manufacturing process development. Analytical and Bioanalytical Chemistry. [Link]

• Bell, D., et al. (2022). Purification of therapeutic & prophylactic mRNA by affinity chromatography. UCL Discovery. [Link]

• Kanavarioti, A., & Rontree, S. (2021). Optimising analytical separations of synthetic RNA with modified HPLC. Drug Target Review. [Link]

• Svitkin, Y. V., et al. (2017). N1-methylpseudouridine and pseudouridine modifications modulate mRNA decoding during translation. Nucleic Acids Research. [Link]

• Zhang, S., et al. (2023). Messenger RNA chromatographic purification: advances and challenges. Journal of Chromatography A. [Link]

• CNSD. (n.d.). 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. [Link]

• Zhang, S., et al. (2023). Messenger RNA chromatographic purification: advances and challenges. ResearchGate. [Link]

• Wu, G., & Yu, Y. T. (2015). Pseudouridine in mRNA: Incorporation, Detection, and Recoding. Methods in Enzymology. [Link]

• Vaidyanathan, S., et al. (2017). Pseudouridine and N6-methyladenosine modifications weaken PUF protein/RNA interactions. RNA. [Link]

• Karikó, K., et al. (2008). Incorporation of Pseudouridine Into mRNA Yields Superior Nonimmunogenic Vector With Increased Translational Capacity and Biological Stability. Molecular Therapy. [Link]

• Gilbert, W. V. (2024). Recent developments, opportunities, and challenges in the study of mRNA pseudouridylation. RNA. [Link]

• Wu, G., & Yu, Y. T. (2015). Pseudouridine in mRNA: Incorporation, Detection, and Recoding. PubMed. [Link]

• Morais, P., Adachi, H., & Yu, Y. T. (2021). The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines. Frontiers in Cell and Developmental Biology. [Link]

• Morais, P., Adachi, H., & Yu, Y. T. (2021). The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines. PubMed. [Link]

• Mauger, D. M., et al. (2024). N1-Methyl-Pseudouridine: The Evolution, Impact, and Future of a Key mRNA Vaccine Modification. Sciety. [Link]

• Zhang, S., et al. (2023). Messenger RNA chromatographic purification: advances and challenges. PubMed. [Link]

Sources

• 1. Incorporation of Pseudouridine Into mRNA Yields Superior Nonimmunogenic Vector With Increased Translational Capacity and Biological Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines [frontiersin.org]
• 3. The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. research.monash.edu [research.monash.edu]
• 6. Quality by design for mRNA platform purification based on continuous oligo-dT chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Purification Of mRNA By Affinity Chromatography On CIMmultus Oligo dT Column [advancingrna.com]
• 8. sartorius.com.cn [sartorius.com.cn]
• 9. biaseparations.com [biaseparations.com]
• 10. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 11. neb.com [neb.com]
• 12. bitesizebio.com [bitesizebio.com]
• 13. neb.com [neb.com]
• 14. academic.oup.com [academic.oup.com]
• 15. Anion exchange HPLC monitoring of mRNA in vitro transcription reactions to support mRNA manufacturing process development - PMC [pmc.ncbi.nlm.nih.gov]
• 16. nacalai.com [nacalai.com]

overcoming immune response to mRNA modified with 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

Technical Support Center: Mitigating Immune Response to Modified mRNA

A Note on Nucleoside Modification: This guide focuses on overcoming the innate immune response to mRNA modified with N1-methylpseudouridine (m1Ψ) . While the query specified "6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine," publicly available scientific literature and experimental data for this particular compound are scarce. However, the principles of reducing mRNA immunogenicity are broadly applicable across different nucleoside modifications. N1-methylpseudouridine is the most widely studied and clinically successful modification for this purpose, notably used in the Pfizer-BioNTech and Moderna COVID-19 vaccines, making it an excellent and well-documented model for this guide.[1][2][3]

Section 1: Understanding the Challenge: Innate Immune Sensing of IVT mRNA

In vitro transcribed (IVT) mRNA is a powerful tool for protein expression, but its introduction into cells can trigger an innate immune response, primarily intended to combat viral infections.[4][5] This response can limit the duration and level of protein expression and produce unwanted inflammatory side effects. The cell employs several pattern recognition receptors (PRRs) to detect foreign RNA.

Key innate immune sensors involved in mRNA recognition include:

• Endosomal Toll-Like Receptors (TLR7 and TLR8): These receptors recognize single-stranded RNA (ssRNA) molecules, particularly those rich in uridine.[6][7][8][9]

• Cytosolic RIG-I-like Receptors (RLRs): Retinoic acid-inducible gene I (RIG-I) and melanoma differentiation-associated protein 5 (MDA5) detect double-stranded RNA (dsRNA) in the cytoplasm.[10][11][12][13] dsRNA is a common byproduct of the IVT process and a potent immune stimulant.[14][15]

Activation of these sensors initiates signaling cascades that lead to the production of Type I interferons (IFN-α/β) and other pro-inflammatory cytokines, which can suppress translation and lead to mRNA degradation.[16][17] The incorporation of modified nucleosides, such as N1-methylpseudouridine (m1Ψ), is a critical strategy to evade this immune surveillance.[2][] m1Ψ modification has been shown to be superior to its predecessor, pseudouridine (Ψ), in enhancing protein expression while reducing immunogenicity.[2][19][20]

Figure 1: Innate immune pathways sensing IVT mRNA.

Section 2: Troubleshooting Guide

This section addresses common issues encountered when working with m1Ψ-modified mRNA, providing potential causes and actionable solutions.

Issue 1: High Innate Immune Activation Post-Transfection

Observation: You observe high levels of IFN-β, TNF-α, IL-6, or other inflammatory markers in your cell culture supernatant or animal models after administering your m1Ψ-mRNA. This may be accompanied by poor protein expression.

Potential Causes	Recommended Solutions & Explanations
1. dsRNA Contamination	Double-stranded RNA is a major byproduct of IVT and a powerful activator of RIG-I and MDA5.[10][12][14] Solution: Implement a stringent purification protocol post-IVT. HPLC purification is highly effective at removing dsRNA.[15] Alternatively, cellulose-based chromatography or specific bead-based purification methods can significantly reduce dsRNA content.[21]
2. Residual DNA Template or Reagents	The plasmid DNA template, enzymes (like T7 RNA polymerase), and free nucleotides from the IVT reaction can be immunogenic.[] Solution: Perform a thorough DNase treatment after IVT, followed by a robust purification method like spin columns, bead-based purification, or chromatography to remove all reaction components.[][23][24]
3. Suboptimal Incorporation of m1Ψ	Inefficient or incomplete substitution of uridine with m1Ψ can leave stretches of unmodified uridine, which can be recognized by TLR7/8.[16][17] Solution: Optimize the IVT reaction. Ensure the correct ratio of m1Ψ-UTP to other NTPs. Some RNA polymerases exhibit higher fidelity for modified nucleotides than others.[25] Verify incorporation using methods like nuclease P1 digestion followed by HPLC.[26]
4. LNP Formulation Issues	The lipid nanoparticle (LNP) delivery vehicle itself can have adjuvant properties and contribute to inflammation.[5][27] Solution: Characterize your LNPs for size, polydispersity, and encapsulation efficiency. Use high-quality lipids and ensure proper formulation to avoid aggregates or empty particles, which can enhance immunogenicity.

Issue 2: Low or No Protein Expression

Observation: Despite successful delivery, you detect very low levels of your target protein.

Potential Causes	Recommended Solutions & Explanations
1. mRNA Degradation	mRNA is susceptible to degradation by RNases. Stability can also be compromised by poor handling or storage.[28][29] Solution: Maintain a strict RNase-free environment during all steps. Use nuclease-free water, tips, and tubes. Store purified mRNA at -70°C or below for long-term stability.[30] For short-term storage, 2-8°C may be acceptable, but stability should be verified.[31] Lyophilization can also be considered for long-term storage.[29]
2. Inefficient Translation	While m1Ψ generally enhances translation, issues with the mRNA sequence (e.g., suboptimal codon usage, secondary structures in the 5' UTR) can hinder ribosome binding and processivity.[1][2] Solution: Optimize the coding sequence using algorithms that favor codons prevalent in highly expressed human genes. Ensure your 5' cap and 3' poly(A) tail structures are optimal for translation initiation and stability. The presence of m1Ψ can alter RNA secondary structure, which may require sequence re-optimization.[32]
3. Immune-Mediated Translational Shutdown	A low-level immune response, even if not overtly cytotoxic, can activate pathways like PKR that phosphorylate eIF2α, leading to a global shutdown of protein synthesis.[20] Solution: This traces back to the purity of your mRNA. Re-purify your mRNA using a high-resolution method like HPLC to eliminate any residual dsRNA, which is a potent PKR activator.[15]
4. Poor IVT Reaction Yield	Problems with the IVT reaction itself can lead to low yields of full-length mRNA. Solution: Ensure the quality of your linearized DNA template is high. Optimize the concentration of magnesium ions, as excess Mg²⁺ can promote dsRNA formation while insufficient levels reduce polymerase activity.[26][] Titrate the amount of T7 RNA polymerase and confirm the reaction runs for the optimal time (typically 2-4 hours).[]

Section 3: Frequently Asked Questions (FAQs)

Q1: How exactly does N1-methylpseudouridine (m1Ψ) reduce the immune response? A1: m1Ψ reduces immune recognition through several mechanisms. Its unique structure alters the conformation of the RNA backbone, which is thought to reduce binding affinity to endosomal sensors like TLR7 and TLR8.[16][] This masking effect prevents the activation of downstream inflammatory signaling pathways. By dampening the innate immune response, m1Ψ-modified mRNA avoids translational suppression and degradation, leading to higher and more sustained protein expression.[2][14]

Q2: Is it necessary to replace 100% of the uridine with m1Ψ? A2: Yes, for maximal immune evasion and translational enhancement, it is standard practice to completely replace uridine triphosphate (UTP) with N1-methylpseudouridine triphosphate (m1Ψ-UTP) in the IVT reaction.[25][34] Partial incorporation would leave unmodified uridine residues that could still be recognized by TLRs.

Q3: What are the essential Quality Control (QC) checks for my final m1Ψ-mRNA product? A3: The following QC checks are critical:

• Integrity and Size: Run the mRNA on a denaturing agarose gel or a microfluidics-based system (e.g., Bioanalyzer) to confirm it is the correct size and not degraded.

• Purity: Use UV spectroscopy (A260/A280 and A260/A230 ratios) to assess purity from protein and chemical contaminants. HPLC is the gold standard for assessing purity and quantifying dsRNA.[15]

• Concentration: Accurately quantify the mRNA concentration using a fluorometric assay (e.g., Qubit) or UV spectroscopy.

• Functionality: Transfect a suitable cell line and measure protein expression (e.g., via Western blot, ELISA, or fluorescence for reporter proteins) and assess cytokine production to confirm low immunogenicity.

Q4: What is the best way to store my purified m1Ψ-mRNA? A4: For long-term storage, m1Ψ-mRNA should be stored at ultra-low temperatures (-70°C or colder) in a nuclease-free buffer.[29][30] Avoid multiple freeze-thaw cycles, as this can compromise mRNA integrity.[29] Aliquoting the mRNA into single-use volumes is highly recommended. For formulated mRNA (e.g., in LNPs), storage conditions depend on the formulation, but frozen storage is standard.[28][35]

Section 4: Key Experimental Protocols

Protocol 1: High-Yield In Vitro Transcription with 100% m1Ψ Substitution

This protocol is adapted for a standard 20 µL reaction. Scale components proportionally as needed.

• Preparation: Work in an RNase-free environment. Thaw all components on ice.

• Reaction Assembly: Assemble the reaction at room temperature in the following order to prevent DNA precipitation by spermidine.

  • Nuclease-Free Water: to 20 µL final volume

  • Transcription Buffer (10X): 2 µL

  • ATP (100 mM): 2 µL

  • GTP (100 mM): 2 µL

  • CTP (100 mM): 2 µL

  • m1Ψ-UTP (100 mM): 2 µL

  • Linearized DNA Template (1 µg): X µL

  • T7 RNA Polymerase Mix: 2 µL

• Incubation: Mix gently and incubate at 37°C for 2-4 hours.[]

• DNase Treatment: Add 1 µL of DNase I and incubate at 37°C for 15-30 minutes to degrade the DNA template.

Protocol 2: Bead-Based Purification of m1Ψ-mRNA

This method efficiently removes enzymes, free nucleotides, and salts.

• Binding: Following DNase treatment, adjust the IVT reaction volume with binding buffer and 100% ethanol according to the manufacturer's protocol (e.g., Dynabeads™). Add magnetic beads and incubate for 5-10 minutes at room temperature to allow the mRNA to bind.

• Washing: Place the tube on a magnetic stand and discard the supernatant. Wash the beads twice with the provided wash buffer containing ethanol, removing the supernatant each time.

• Elution: Remove the tube from the magnetic stand. Resuspend the beads in nuclease-free water or a suitable elution buffer. Incubate for 2-5 minutes.

• Collection: Place the tube back on the magnetic stand and carefully transfer the supernatant containing the purified mRNA to a new nuclease-free tube.[23]

Figure 2: Workflow for producing high-quality m1Ψ-mRNA.

Protocol 3: In Vitro Assessment of Immune Response in PBMCs

• Cell Culture: Isolate Peripheral Blood Mononuclear Cells (PBMCs) from whole blood using a density gradient (e.g., Ficoll). Culture the cells in RPMI-1640 medium supplemented with 10% FBS and antibiotics.

• Transfection: Transfect PBMCs with your purified m1Ψ-mRNA (and an unmodified mRNA control) using a suitable transfection reagent (e.g., Lipofectamine MessengerMAX). Include a mock transfection (reagent only) and a positive control (e.g., R848, a TLR7/8 agonist).

• Incubation: Incubate the cells for 6-24 hours.

• Supernatant Collection: Centrifuge the plate and collect the cell culture supernatant.

• Cytokine Analysis: Measure the concentration of key inflammatory cytokines (e.g., IFN-α, TNF-α, IL-6) in the supernatant using an ELISA or a multiplex bead-based assay (e.g., Luminex). A successfully modified and purified mRNA should induce significantly lower cytokine levels compared to the unmodified control.[36]

References

• Karikó, K., et al. (2008). Incorporation of Pseudouridine Into mRNA Yields Superior Nonimmunogenic Vector With Increased Translational Capacity and Biological Stability. Molecular Therapy. Available at: [Link]

• Morais, P., et al. (2021). The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines. Frontiers in Cell and Developmental Biology. Available at: [Link]

• Halma, M., et al. (2024). N1-Methyl-Pseudouridine: The Evolution, Impact, and Future of a Key mRNA Vaccine Modification. Sciety. Available at: [Link]

• Halma, M., et al. (2024). N1-Methyl-Pseudouridine: The Evolution, Impact, and Future of a Key mRNA Vaccine Modification. Preprints.org. Available at: [Link]

• Betz, U.A., et al. (2022). Synthesis of point-modified mRNA. Nucleic Acids Research. Available at: [Link]

• Morais, P., et al. (2021). The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines. Semantic Scholar. Available at: [Link]

• Single Use Support. (2023). mRNA vaccine supply chain. Single Use Support. Available at: [Link]

• Pardi, N., et al. (2022). Innate immune mechanisms of mRNA vaccines. Immunity. Available at: [Link]

• Onoguchi, K., et al. (2010). Functions of the cytoplasmic RNA sensors RIG-I and MDA-5: Key regulators of innate immunity. Cytokine & Growth Factor Reviews. Available at: [Link]

• Jafari, M., et al. (2022). mRNA expression of toll-like receptors 3, 7, 8, and 9 in the nasopharyngeal epithelial cells of coronavirus disease 2019 patients. BMC Infectious Diseases. Available at: [Link]

• Al-Jighefee, H., et al. (2022). mRNA Vaccination: An Outlook on Innate Sensing and Adaptive Immune Responses. MDPI. Available at: [Link]

• Singh, R., et al. (2021). Challenges of Storage and Stability of mRNA-Based COVID-19 Vaccines. Vaccines. Available at: [Link]

• Gorden, K.B., et al. (2017). TLR7 and TLR8 Differentially Activate the IRF and NF-κB Pathways in Specific Cell Types to Promote Inflammation. ImmunoHorizons. Available at: [Link]

• Kim, Y., et al. (2022). N1-methylpseudouridine found within COVID-19 mRNA vaccines produces faithful protein products. Cell Reports. Available at: [Link]

• Loo, Y.M., et al. (2008). Distinct RIG-I and MDA5 Signaling by RNA Viruses in Innate Immunity. Journal of Virology. Available at: [Link]

• Pardi, N., et al. (2024). Production and Evaluation of Nucleoside-Modified mRNA Vaccines for Infectious Diseases. Methods in Molecular Biology. Available at: [Link]

• Geng, J., et al. (2023). Recent Advances and Innovations in the Preparation and Purification of In Vitro-Transcribed-mRNA-Based Molecules. Pharmaceutics. Available at: [Link]

• Single Use Support. (2023). mRNA cold chain: considerations & solutions for safe handling. Single Use Support. Available at: [Link]

• Hartmann, G. (2022). Innate sensing of mRNA vaccines. Current Opinion in Immunology. Available at: [Link]

• Loo, Y.M. & Gale, M. (2014). Pattern Recognition and Signaling Mechanisms of RIG-I and MDA5. Frontiers in Immunology. Available at: [Link]

• Salvi, V., et al. (2021). Distinct SARS-CoV-2 RNA fragments activate Toll-like receptors 7 and 8 and induce cytokine release from human macrophages and microglia. Frontiers in Immunology. Available at: [Link]

• Moderna. (n.d.). Storage and Dosing | mNEXSPIKE® (COVID-19 Vaccine, mRNA) from Moderna | HCP. Moderna. Available at: [Link]

• Yamada, T., et al. (2021). RIG-I-Like Receptor-Mediated Recognition of Viral Genomic RNA of Severe Acute Respiratory Syndrome Coronavirus-2 and Viral Escape From the Host Innate Immune Responses. Frontiers in Immunology. Available at: [Link]

• Nance, K.D. & Meier, J.L. (2021). Modifications in an Emergency: The Role of N1-Methylpseudouridine in COVID-19 Vaccines. ACS Central Science. Available at: [Link]

• ResearchGate. (n.d.). Innate sensing of mRNA vaccines. ResearchGate. Available at: [Link]

• Wilson, C., et al. (2014). In Vitro Selection Using Modified or Unnatural Nucleotides. Current Protocols in Nucleic Acid Chemistry. Available at: [Link]

• Senevirathne, G., et al. (2022). Improving the fidelity of uridine analog incorporation during in vitro transcription. bioRxiv. Available at: [Link]

• ResearchGate. (n.d.). HPLC purification of in vitro-transcribed nucleoside-modified mRNA. ResearchGate. Available at: [Link]

• Li, Y., et al. (2022). mRNA Vaccine Nanoplatforms and Innate Immunity. Vaccines. Available at: [Link]

• Schoenmaker, L., et al. (2022). The Storage and In-Use Stability of mRNA Vaccines and Therapeutics: Not A Cold Case. International Journal of Pharmaceutics. Available at: [Link]

• Tarancon, R., et al. (2023). The Combination of an mRNA Immunogen, a TLR7 Agonist and a PD1 Blocking Agent Enhances In-Vitro HIV T-Cell Immune Responses. Vaccines. Available at: [Link]

• Hector, A., et al. (2021). The Involvement of MicroRNAs in Innate Immunity and Cystic Fibrosis Lung Disease: A Narrative Review. MDPI. Available at: [Link]

• Moretti, J., et al. (2021). SARS-CoV-2–associated ssRNAs activate inflammation and immunity via TLR7/8. JCI Insight. Available at: [Link]

Sources

• 1. The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. preprints.org [preprints.org]
• 3. The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines | Semantic Scholar [semanticscholar.org]
• 4. Innate sensing of mRNA vaccines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mRNA expression of toll-like receptors 3, 7, 8, and 9 in the nasopharyngeal epithelial cells of coronavirus disease 2019 patients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Frontiers | Distinct SARS-CoV-2 RNA fragments activate Toll-like receptors 7 and 8 and induce cytokine release from human macrophages and microglia [frontiersin.org]
• 9. JCI Insight - SARS-CoV-2–associated ssRNAs activate inflammation and immunity via TLR7/8 [insight.jci.org]
• 10. Functions of the cytoplasmic RNA sensors RIG-I and MDA-5: Key regulators of innate immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.asm.org [journals.asm.org]
• 12. Frontiers | Pattern Recognition and Signaling Mechanisms of RIG-I and MDA5 [frontiersin.org]
• 13. RIG-I-Like Receptor-Mediated Recognition of Viral Genomic RNA of Severe Acute Respiratory Syndrome Coronavirus-2 and Viral Escape From the Host Innate Immune Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 14. promegaconnections.com [promegaconnections.com]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. mdpi.com [mdpi.com]
• 19. N1-methylpseudouridine found within COVID-19 mRNA vaccines produces faithful protein products - PMC [pmc.ncbi.nlm.nih.gov]
• 20. trilinkbiotech.com [trilinkbiotech.com]
• 21. Recent Advances and Innovations in the Preparation and Purification of In Vitro-Transcribed-mRNA-Based Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 23. documents.thermofisher.com [documents.thermofisher.com]
• 24. neb.com [neb.com]
• 25. biorxiv.org [biorxiv.org]
• 26. In Vitro Selection Using Modified or Unnatural Nucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Innate immune mechanisms of mRNA vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 28. susupport.com [susupport.com]
• 29. Challenges of Storage and Stability of mRNA-Based COVID-19 Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 30. susupport.com [susupport.com]
• 31. products.modernatx.com [products.modernatx.com]
• 32. pubs.acs.org [pubs.acs.org]
• 34. neb.com [neb.com]
• 35. The Storage and In-Use Stability of mRNA Vaccines and Therapeutics: Not A Cold Case - PMC [pmc.ncbi.nlm.nih.gov]
• 36. The Combination of an mRNA Immunogen, a TLR7 Agonist and a PD1 Blocking Agent Enhances In-Vitro HIV T-Cell Immune Responses - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine triphosphate

A Guide to Achieving High Purity for Advanced Research and Therapeutic Applications

Prepared by: Your Senior Application Scientist

Welcome to the technical support center for 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine triphosphate (6-Cl-SEM-ΨTP). This guide is designed for researchers, scientists, and drug development professionals who are working with this modified nucleotide and require the highest possible purity for their experiments, particularly in applications such as mRNA synthesis. Achieving high purity is critical, as contaminants can significantly impact downstream processes, leading to reduced yields, failed experiments, and inconsistent results.[1][2]

This document provides in-depth troubleshooting advice and detailed protocols in a question-and-answer format to address the specific challenges you may encounter during the purification of 6-Cl-SEM-ΨTP.

Troubleshooting and Frequently Asked Questions (FAQs)

Q1: My final product is contaminated with significant amounts of mono- and diphosphate species. How can I effectively remove them?

Probable Causes: This is the most common purity issue. It typically arises from either incomplete phosphorylation during synthesis or hydrolysis of the triphosphate moiety during workup and purification. The phosphate linkages are susceptible to degradation, especially under non-optimal pH conditions or during prolonged processing steps.[3]

Recommended Solution: Anion-Exchange Chromatography (AEX) Anion-exchange chromatography is the gold standard for separating nucleotides based on the number of phosphate groups.[1][4][5][6] The principle is straightforward: the stationary phase is positively charged and retains the negatively charged nucleotides. A salt gradient is then used for elution, with molecules carrying more negative charge (like triphosphates) binding more tightly and eluting at higher salt concentrations than their di- and monophosphate counterparts.

Experimental Protocol: Preparative Anion-Exchange HPLC

• Column: A strong anion-exchange (SAX) column, such as a quaternary amine-functionalized resin, is recommended.

• Mobile Phase A: Deionized water or 20 mM Ammonium Bicarbonate, pH 7.5-8.0.

• Mobile Phase B: 1.0 M Ammonium Bicarbonate, pH 7.5-8.0.

• Detection: UV absorbance at 260 nm.

• Procedure:

  • Dissolve the crude triphosphate product in a small volume of Mobile Phase A.

  • Equilibrate the column with 100% Mobile Phase A.

  • Inject the sample.

  • Elute using a linear gradient from Mobile Phase A to Mobile Phase B. The exact gradient will depend on the column and specific separation, but a typical starting point is provided in the table below.

  • Collect fractions and analyze via analytical HPLC to identify those containing the pure triphosphate.

  • Pool the pure fractions and immediately proceed to lyophilization to remove the volatile ammonium bicarbonate buffer.

Table 1: Example Gradient for Anion-Exchange Purification

Time (min)	% Mobile Phase A	% Mobile Phase B	Eluting Species
0-5	100	0	Uncharged impurities
5-25	100 -> 50	0 -> 50	Monophosphate, Diphosphate
25-35	50 -> 0	50 -> 100	Triphosphate
35-40	0	100	Column Wash

| 40-45 | 100 | 0 | Re-equilibration |

Caption: Workflow for purifying triphosphates using AEX chromatography.

Q2: I'm observing impurities that co-elute with my triphosphate peak during AEX. What are they and how do I remove them?

Probable Causes: If an impurity has the same charge as your target molecule (i.e., it's also a triphosphate), AEX will not separate it. This can occur with other triphosphate analogs or with isomers. More commonly, you may have hydrophobic impurities, such as the unphosphorylated nucleoside starting material or byproducts related to the protecting groups, that are not well-resolved on AEX.

Recommended Solution: Ion-Pair Reversed-Phase Chromatography (IP-RP-HPLC) IP-RP-HPLC is an excellent secondary purification step. It separates molecules based on hydrophobicity.[7][8] Because nucleotides are highly polar and have poor retention on standard reversed-phase columns, an ion-pairing agent (like triethylammonium acetate, TEAA) is added to the mobile phase.[9] The agent's hydrophobic tail interacts with the C18 stationary phase, while its charged head interacts with the negatively charged phosphate groups of the nucleotide, effectively increasing its retention and allowing for separation.[10]

Experimental Protocol: Ion-Pair Reversed-Phase HPLC

• Column: A C18 reversed-phase column.

• Mobile Phase A: 100 mM Triethylammonium Acetate (TEAA) in water, pH 7.0.

• Mobile Phase B: 100 mM TEAA in 50% Acetonitrile / 50% water.

• Detection: UV absorbance at 260 nm.

• Procedure:

  • Ensure the AEX-purified product is free of ammonium bicarbonate (multiple lyophilization cycles may be needed).

  • Dissolve the sample in Mobile Phase A.

  • Equilibrate the C18 column with 100% Mobile Phase A.

  • Inject the sample.

  • Elute with a gradient of increasing Mobile Phase B (increasing acetonitrile concentration). More hydrophobic impurities will elute later than the polar triphosphate.

  • Collect, analyze, pool, and lyophilize the pure fractions as described for the AEX method.

Table 2: Example Gradient for Ion-Pair RP-HPLC

Time (min)	% Mobile Phase A	% Mobile Phase B	Comments
0-5	100	0	Load sample, elute highly polar species
5-30	100 -> 50	0 -> 50	Elution of 6-Cl-SEM-ΨTP
30-35	50 -> 0	50 -> 100	Elution of more hydrophobic impurities
35-40	0	100	Column Wash

| 40-45 | 100 | 0 | Re-equilibration |

Caption: Mechanism of nucleotide retention in ion-pair RP-HPLC.

Q3: I'm concerned about the stability of the Trimethylsilylethoxymethyl (SEM) protecting group. What conditions should I avoid?

Probable Causes: The SEM group is an acetal-type protecting group. While generally stable, it is sensitive to acidic conditions and can also be cleaved by fluoride ions.[11] Exposure to low pH (< 6.0) for extended periods during workup or purification can lead to premature deprotection, generating an undesired byproduct.

Recommended Solution: Maintain Neutral to Slightly Basic pH

• pH Control: Throughout all aqueous steps, including extraction, purification, and storage, maintain the pH between 7.0 and 8.5. Use buffered solutions where possible.

• Avoid Strong Acids: Do not use strong acidic conditions for any workup or cleaning steps when the compound is present.

• Fluoride Sources: Be mindful that some reagents or water sources can contain trace fluoride ions. The most common source of intentional fluoride is tetrabutylammonium fluoride (TBAF), which is used for deprotection and must be avoided during purification.[12]

Q4: After lyophilization, I see a re-emergence of mono- and diphosphate impurities. What is happening?

Probable Causes: This is a known challenge when using ammonium bicarbonate or triethylammonium acetate buffers. During lyophilization, as water and the buffer components sublime, localized pH shifts can occur. The decomposition of the bicarbonate buffer can create acidic microenvironments that promote hydrolysis of the triphosphate.[3]

Recommended Solution: Careful Lyophilization and Buffer Exchange

• Flash Freezing: Freeze the pooled fractions rapidly using liquid nitrogen or a dry ice/acetone bath before placing them on the lyophilizer. This promotes the formation of small ice crystals and can lead to more uniform sublimation.

• Desalting Step: For ultimate stability, consider a final desalting step after the primary purification. This can be done using a size-exclusion column (e.g., Sephadex) or through repeated co-evaporation with nuclease-free water to ensure all buffer salts are removed.

• Final Formulation: After lyophilization, dissolve the final product in a buffered solution (e.g., Tris-HCl, pH 7.5) rather than just water to maintain a stable pH during storage.

Summary of Purification Strategies

The choice of purification method depends on the primary impurities you need to remove. Often, a two-step process is required to achieve the highest purity.

Table 3: Comparison of Primary HPLC Purification Techniques

Feature	Anion-Exchange (AEX) HPLC	Ion-Pair Reversed-Phase (IP-RP) HPLC
Separation Principle	Charge (number of phosphate groups)	Hydrophobicity
Primary Application	Removal of mono- & diphosphates	Removal of uncharged/hydrophobic impurities
Stationary Phase	Positively charged resin (e.g., SAX)	Nonpolar (e.g., C18)
Mobile Phase	Aqueous salt gradient (e.g., AmBic)	Organic gradient with ion-pair agent (e.g., TEAA/ACN)

| Key Advantage | Excellent resolution of different phosphorylation states.[1][5] | Excellent for removing protecting group artifacts and precursors.[7][9] |

References

• Reversed-phase (RP) HPLC purification conditions for modified nucleotide triphosphates. (n.d.).
• Marx, A., & Gaster, J. (2014). Nucleoside Triphosphates - From Synthesis to Biochemical Characterization. Journal of Visualized Experiments.
• Sinha, N. D., & Chafin, A. (1987).
• Liao, H., et al. (2012). Quantitative analysis of intracellular nucleoside triphosphates and other polar metabolites using ion pair reversed-phase liquid chromatography coupled with tandem mass spectrometry. PubMed Central.
• Purification of Nucleotide Triphosphates with DuPont™ AmberChrom™ Fine Mesh Resins Brochure. (n.d.). DuPont.
• Purification of Nucleotide Triphosph
• Jensen, H. H. (2017). Silyl-protective groups influencing the reactivity and selectivity in glycosylations. Beilstein Journal of Organic Chemistry.
• Nucleoside Triphosphates - From Synthesis To Biochemical Characterization l Protocol Preview. (2022). YouTube.
• Separation and Analysis of Mono-Di- And Tri- Phosphate Nucleotides from Cell Extract Using Reversed Phase HPLC. (n.d.). Longdom Publishing.
• Tackling Problems with HPLC Purification of Oligonucleotides. (2017). Biocompare.
• Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I). (2024). Suzhou Highfine Biotech.
• Ion-exchange separation of nucleic acid constituents by high-performance liquid chrom
• tert-Butyldimethylsilyl Ethers. (n.d.). Organic Chemistry Portal.
• Nucleotide anion exchange purification followed by lyophilizing breaks them down? (2025).
• High-Quality Modified Nucleotides for Research. (n.d.). Thermo Fisher Scientific.
• Solutions for Oligonucleotide Analysis and Purific
• Silyl-protective groups influencing the reactivity and selectivity in glycosylations. (2017).
• How to Separate Nucleotides Using Ion-paired Reverse Phase HPLC. (2025). Bitesize Bio.
• Teoc Protecting Group. (2019).
• 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. (n.d.). Orgasynth.
• 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. (n.d.). Cayman Chemical.
• 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. (n.d.).
• Rapid Synthesis of Nucleoside Triphosph
• CAS 1428903-59-6 N1-MethylpseudoUridine-5'-Triphosph
• Incorporation of Pseudouridine into RNA for Biochemical and Biophysical Studies. (n.d.).
• Summary of purification of pheophorbidase from mature leaves of Chenopodium album. (n.d.).

Sources

• 1. dupont.com [dupont.com]
• 2. High-Quality Modified Nucleotides for Research | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. High-performance liquid chromatographic purification of deoxynucleoside 5'-triphosphates and their use in a sensitive electrophoretic assay of misincorporation during DNA synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ion-exchange separation of nucleic acid constituents by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. researchgate.net [researchgate.net]
• 8. longdom.org [longdom.org]
• 9. Quantitative analysis of intracellular nucleoside triphosphates and other polar metabolites using ion pair reversed-phase liquid chromatography coupled with tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bitesizebio.com [bitesizebio.com]
• 11. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I) [en.highfine.com]
• 12. Teoc Protecting Group | Chem-Station Int. Ed. [en.chem-station.com]

Technical Support Center: Optimizing Enzymatic Reactions with 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

Welcome to the technical support guide for optimizing enzymatic reactions involving the modified nucleoside, 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. This molecule presents unique challenges due to its composite nature: a halogenated pseudouridine core and a bulky N1-trimethylsilylethoxymethyl (SEM) protecting group. Standard buffer conditions are often suboptimal, leading to issues ranging from low enzyme activity to substrate instability.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios encountered in the field. Our goal is to provide you with the causal logic behind buffer components and a systematic approach to developing a robust reaction environment for your specific enzyme system.

Section 1: Foundational Concepts & Initial Reaction Setup

This section addresses the preliminary considerations for designing your buffer system, focusing on the unique characteristics of the substrate.

Q1: I am starting a new project with 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. What is a good starting point for buffer design?

A foundational principle of buffer optimization is to begin with the known requirements of your enzyme, then systematically adjust parameters to accommodate the specific substrate. The bulky and electronically distinct nature of this modified pseudouridine means a standard "off-the-shelf" buffer for the enzyme class (e.g., a generic kinase or polymerase buffer) is merely a starting point, not a final solution.

Initial Strategy:

• Enzyme First: Begin with the buffer recommended in the technical data sheet for your enzyme. If none is provided, a common starting point is a Tris or HEPES-based buffer.

• Consider the Substrate's Chemistry: The SEM group is a silyl ether, which can be sensitive to acidic conditions and fluoride ions.[1][2] Therefore, your initial pH should be neutral to slightly alkaline (pH 7.0-8.5).

• Solubility Assessment: The molecule's hydrophobicity may be higher than that of canonical nucleosides. Prepare a concentrated stock solution in an appropriate organic solvent like DMSO and observe its solubility upon dilution into your starting buffer. Precipitation is an immediate sign that additives may be necessary.

A logical workflow for initial setup and subsequent optimization is crucial for efficiency.

Caption: Systematic workflow for buffer optimization.

Q2: How does the N1-SEM protecting group influence my choice of buffer conditions?

The N1-SEM group is a significant factor that distinguishes this substrate from canonical nucleosides.[3][4] Its presence has two primary implications for your reaction buffer:

• Steric Hindrance: The SEM group is bulky. It can sterically clash with the enzyme's active site, potentially reducing binding affinity and catalytic efficiency. To counteract this, you may need to adjust buffer conditions to promote a more favorable enzyme conformation. This can sometimes be achieved by modulating ionic strength or including small amounts of organic co-solvents (e.g., 1-5% glycerol or DMSO), which can alter protein flexibility.[5][6]

• Chemical Stability: Silyl ethers are generally stable but have known liabilities.[1][7]

  • Acid Sensitivity: Avoid strongly acidic conditions (pH < 6.0), which can lead to the slow hydrolysis of the SEM group. This would change the identity of your substrate mid-reaction, leading to confounding results.

  • Fluoride Ions: Do not use fluoride-containing reagents (e.g., NaF) in your buffer, as fluoride ions readily cleave silicon-oxygen bonds, which would rapidly remove the SEM group.[1][2] This is a common method for deprotection in organic synthesis and must be avoided in an enzymatic context unless deprotection is the intended reaction.

Section 2: Troubleshooting Core Buffer Parameters

This section provides detailed guidance on optimizing the fundamental components of your buffer system when initial attempts yield poor results.

Q3: My reaction shows very low activity. How should I approach optimizing the buffer pH?

Low activity is often a result of a suboptimal pH, which directly affects the ionization state of amino acid residues in the enzyme's active site and the substrate itself. Every enzyme has a specific pH range for maximal activity.[8]

Systematic pH Screening Protocol:

• Select Appropriate Buffers: Choose a set of buffers whose pKa values bracket your desired pH range to ensure stable buffering capacity.[9][10] Do not adjust a single buffer far outside its effective range (typically pKa ± 1 pH unit).

• Maintain Constant Ionic Strength: When comparing different buffer species, it is crucial to maintain a constant ionic strength, as changes in salt concentration can independently affect enzyme activity.[11][12] Use a tool like an online buffer calculator to prepare different buffers with the same ionic strength.[13]

• Execute the Screen: Set up parallel reactions across the pH range (e.g., 6.5 to 9.0 in 0.5 unit increments). Ensure all other components (enzyme, substrate, cofactors) are held at constant concentrations.

• Analyze and Interpret: Plot enzyme activity versus pH to identify the optimal range. A sharp activity peak suggests sensitive active site residues, while a broad peak indicates greater tolerance.

Buffer Species	pKa at 25°C	Effective pH Range	Notes
MES	6.15	5.5 - 6.7	Good's buffer; minimal metal ion binding.
PIPES	6.76	6.1 - 7.5	Good's buffer; often used in cell culture media.
MOPS	7.20	6.5 - 7.9	Good's buffer; use fresh, protect from light.[10]
HEPES	7.48	6.8 - 8.2	Very common in biochemistry; stable and low metal binding.
Tris	8.07	7.5 - 9.0	pH is highly temperature-dependent. Can interact with some metal ions.[8]
CHES	9.30	8.6 - 10.0	Useful for enzymes with highly alkaline pH optima.

Caption: Properties of common biological buffers for pH screening.

Q4: What is the role of divalent cations like Mg²⁺, and how do I optimize their concentration?

For many enzymes, particularly kinases and polymerases, divalent cations are not optional additives but essential cofactors.

Mechanistic Roles of Mg²⁺:

• ATP Complexation: The true substrate for most kinases is not ATP, but an ATP-Mg²⁺ complex. The cation neutralizes the negative charges on the phosphate groups, facilitating nucleophilic attack.[14][15][16]

• Enzyme Activation: Many enzymes require a second, "free" magnesium ion (not complexed with ATP) to bind directly to the catalytic domain.[14] This second ion is crucial for proper enzyme conformation and activation, and its optimal concentration can be significantly higher than the ATP concentration.[17][18]

Troubleshooting & Optimization: If your reaction requires ATP, low activity can often be traced to an incorrect Mg²⁺:ATP ratio or a suboptimal concentration of free Mg²⁺.

Experimental Protocol: Mg²⁺ Titration

• Setup: Prepare a series of reactions with a fixed concentration of your enzyme, substrate, and ATP.

• Titration: Vary the concentration of MgCl₂ from a low value (e.g., 0.5 mM) to a high value (e.g., 20 mM). It is critical to titrate beyond the concentration of ATP.

• Analysis: Plot enzyme activity against the total [MgCl₂]. You will likely observe an initial sharp increase in activity as the ATP becomes complexed, followed by a broader peak corresponding to the optimal concentration of free Mg²⁺ for enzyme activation.[14] Excessive concentrations can sometimes be inhibitory.

Q5: How does ionic strength affect my reaction, and how can I adjust it?

Ionic strength, a measure of the total concentration of ions in the solution, can profoundly impact enzyme activity by influencing protein stability and substrate binding.[8][11]

• Low Ionic Strength: Can lead to non-specific aggregation or adsorption of the enzyme to reaction vessel surfaces.

• High Ionic Strength: Can disrupt crucial electrostatic interactions between the enzyme and substrate, or within the enzyme itself, leading to conformational changes and reduced activity.

Adjustment Strategy: The most common way to adjust ionic strength without altering pH is by adding a neutral salt, such as KCl or NaCl. A typical optimization experiment involves testing salt concentrations in a range from 0 mM to 200 mM, added on top of the baseline contribution from your buffer ions.

Section 3: The Role of Additives in Problem-Solving

When core buffer parameters are optimized but issues persist, various additives can be used to enhance enzyme stability and performance.

Q6: When should I include a reducing agent like DTT? Are there any risks?

A reducing agent like Dithiothreitol (DTT) is included to prevent the oxidation of free sulfhydryl groups (-SH) on cysteine residues within your enzyme.[19][20]

When to Use DTT:

• Cysteine-Rich Enzymes: If your enzyme's active site contains critical cysteine residues, DTT can be essential for maintaining catalytic activity.[20][21]

• Long Incubations or Storage: DTT helps preserve enzyme activity over time by preventing the formation of inactivating disulfide bonds.[22]

Typical Concentration: 1-5 mM.

Potential Risks:

• Not Always Necessary: For enzymes without critical free cysteines, DTT may offer no benefit.[19]

• DNA Nicking: At high concentrations and under certain conditions, DTT has been shown to cause single-stranded nicks in DNA.[23] While less of a concern for single-nucleoside reactions, this is a critical consideration if your assay involves DNA or RNA polymers.

Q7: My enzyme seems unstable in the final buffer. What stabilizing additives can I try?

Enzyme instability, manifesting as a loss of activity over the course of the reaction, can often be mitigated by the inclusion of stabilizing agents.[5][24][25]

Additive	Typical Concentration	Mechanism of Action
Glycerol	5-20% (v/v)	A polyol that acts as an osmolyte, promoting a more compact, stable protein structure through preferential hydration.[6]
Bovine Serum Albumin (BSA)	0.1 - 1.0 mg/mL	A "carrier protein" that prevents the low-concentration active enzyme from adsorbing to surfaces or aggregating.
Non-ionic Detergents	0.01-0.1% (v/v)	Reagents like Tween-20 or Triton X-100 can prevent aggregation of both the enzyme and hydrophobic substrates.

Caption: Common additives for enhancing enzyme stability.

Section 4: Substrate-Specific Troubleshooting

This section focuses on issues arising directly from the unique chemical features of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine.

Q8: I'm observing substrate precipitation during the reaction. How can I improve its solubility?

The chlorinated base and the SEM group likely increase the hydrophobicity of the molecule compared to uridine. If you observe cloudiness or precipitation upon adding the substrate to your aqueous buffer, consider the following:

• Organic Co-solvents: Include a small percentage (start with 1-5% v/v) of DMSO or glycerol in your final buffer. This can increase the solubility of hydrophobic compounds. Screen a range of concentrations, as too much organic solvent can denature the enzyme.

• Detergents: A low concentration of a non-ionic detergent (e.g., 0.01% Tween-20) can help solubilize the substrate by forming micelles, without typically disrupting enzyme structure.

Caption: Troubleshooting logic for common enzymatic issues.

References

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - Silyl-protective groups influencing the reactivity and selectivity in glycosylations [beilstein-journals.org]
• 5. Enzyme Stability and Preservation – Creative Enzymes Blog [creative-enzymes.com]
• 6. researchgate.net [researchgate.net]
• 7. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 8. How to Choose the Right Buffer for Enzyme Activity Tests [synapse.patsnap.com]
• 9. researchgate.net [researchgate.net]
• 10. Buffers for Biochemical Reactions [promega.jp]
• 11. researchgate.net [researchgate.net]
• 12. 6.2.6 Buffers and Ionic Strength [iue.tuwien.ac.at]
• 13. Calculating Ionic Strength of Buffers – The Hancock Lab [sites.psu.edu]
• 14. Requirement for an additional divalent metal cation to activate protein tyrosine kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Effect of Mg2+ concentration on the cAMP-dependent protein kinase-catalyzed activation of rabbit skeletal muscle phosphorylase kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. nbinno.com [nbinno.com]
• 21. Can DTT be used to activate enzymes? - Blog [hbynm.com]
• 22. agscientific.com [agscientific.com]
• 23. The Effects of Dithiothreitol on DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Top 4 Strategies To Improve The Stability Of Enzyme [infinitabiotech.com]
• 25. scilit.com [scilit.com]

Technical Support Center: Sequencing RNA Containing 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

Welcome to the technical support center for researchers working with RNA containing the modified nucleoside 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. This guide provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) to help you navigate the complexities of sequencing this specific type of modified RNA. Our goal is to explain the causality behind experimental choices, ensuring you can develop robust, self-validating protocols.

Introduction: Understanding the Challenge

6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine is a complex, synthetically modified nucleoside with potential applications in therapeutic mRNA development.[1][2] Successful sequencing of RNA containing this modification requires a nuanced approach because it presents two distinct challenges for standard next-generation sequencing (NGS) workflows:

• The N1-Protecting Group: The trimethylsilylethoxymethyl (SEM) group is a bulky chemical moiety used as a protecting group during chemical synthesis.[3][4][5] Its presence creates significant steric hindrance that can block the reverse transcriptase enzyme, leading to failed sequencing.

• The Base Modification: Even after the SEM group is removed, the remaining 6-Chloropseudouridine can influence the fidelity and processivity of reverse transcriptase, creating unique signatures in the sequencing data.[6]

This guide is structured to address these challenges sequentially, starting with the most critical pre-sequencing step: deprotection.

Part 1: The Critical Pre-Sequencing Deprotection Step

The most common point of failure in sequencing this type of RNA occurs before the reverse transcription reaction even begins. The bulky SEM group is not intended to be part of the final, biologically active RNA and will almost certainly inhibit enzymatic processes.

Frequently Asked Questions (FAQs)

Q: Is the trimethylsilylethoxymethyl (SEM) group supposed to be present on the RNA during sequencing?

A: No. The SEM group is a protective chemical moiety used during the synthesis of the RNA molecule to prevent unwanted side reactions.[7] For any enzymatic analysis, including reverse transcription for sequencing, this group must be chemically removed. Attempting to sequence RNA with the SEM group still attached will likely result in a complete failure to generate cDNA.

Q: How do I know if my RNA sample still has the SEM protecting group?

A: The most reliable methods for verifying the removal of the SEM group are analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Mass Spectrometry. A successfully deprotected RNA sample will show a shift in retention time (HPLC) or a decrease in molecular weight corresponding to the loss of the SEM group (131.26 g/mol ) when compared to the protected starting material.

Troubleshooting Guide: Low or No cDNA Yield

Issue: You are attempting to perform reverse transcription on your RNA sample, but you get very low or undetectable amounts of complementary DNA (cDNA).

Primary Cause: The reverse transcriptase enzyme is physically blocked by the bulky SEM protecting group on the N1 position of the pseudouridine base. This leads to immediate termination of the transcription process.

Diagram: The Problem of Steric Hindrance

Caption: Workflow illustrating how the SEM protecting group blocks reverse transcriptase.

Solution: Implement a Validated Deprotection Protocol

You must perform a chemical deprotection step to remove the SEM group prior to any enzymatic reactions. One common and effective method involves using a fluoride source, such as tetrabutylammonium fluoride (TBAF).[5][8]

Experimental Protocol: SEM Group Deprotection with TBAF

This protocol is a general guideline and may require optimization based on your specific RNA concentration and sequence context.

• Preparation:

  • Resuspend your SEM-protected RNA in nuclease-free water or a suitable buffer (e.g., TE buffer).

  • Prepare a 1M solution of TBAF in Tetrahydrofuran (THF).

  • Work in an RNase-free environment to prevent sample degradation.[9]

• Deprotection Reaction:

  • In a sterile, nuclease-free microcentrifuge tube, combine your RNA sample with the TBAF solution. A common starting point is to use a 2-5 fold molar excess of TBAF per SEM group.

  • Incubate the reaction at room temperature for 2-4 hours. Reaction time may need to be optimized.

• Quenching and Precipitation:

  • Stop the reaction by adding a suitable quenching buffer.

  • Precipitate the now-deprotected RNA using a standard ethanol or isopropanol precipitation protocol to remove the TBAF and other reaction components.

  • Wash the RNA pellet with 70-80% ethanol to remove residual salts.[10]

• Resuspension and Quality Control (QC):

  • Resuspend the purified, deprotected RNA pellet in nuclease-free water.

  • CRITICAL QC STEP: Before proceeding to sequencing, verify the complete removal of the SEM group using mass spectrometry. The observed molecular weight should match the theoretical weight of the deprotected RNA. This step validates the success of the protocol.

Part 2: Troubleshooting the Reverse Transcription of 6-Chloropseudouridine

Once you have successfully removed the SEM protecting group, you are now working with RNA containing 6-Chloropseudouridine . While less obstructive than the SEM group, this modified base can still pose challenges for reverse transcriptase.

Frequently Asked Questions (FAQs)

Q: How does 6-Chloropseudouridine affect the reverse transcription (RT) process?

A: Modified nucleosides can interfere with the reverse transcriptase enzyme in two main ways.[11][12] First, they can cause the enzyme to pause or dissociate from the RNA template, leading to truncated cDNA products and an underrepresentation of sequences downstream of the modification (a 3' bias). Second, the modification can disrupt normal Watson-Crick base pairing, causing the enzyme to misincorporate a nucleotide into the growing cDNA strand.[6] This misincorporation is not necessarily an "error" but rather a "signature" that can be used to map the location of the modification.[13]

Q: Will I see a mutation in my sequencing data at the site of the modification?

A: It is highly likely. Reverse transcriptases often misread modified bases. For example, some studies have shown that pseudouridine can lead to specific, context-dependent mutation rates during reverse transcription.[6][13] The 6-Chloro modification may create a unique and consistent misincorporation signature (e.g., a U-to-C change). It is crucial to distinguish this systematic signature from random sequencing errors.

Troubleshooting Guide: Sub-optimal cDNA Synthesis & Sequencing Data Artifacts

Issue 1: Low yield of full-length cDNA, observed as smears or short products on a gel.

Primary Cause: The reverse transcriptase has low processivity on the 6-Chloropseudouridine-containing template, leading to premature termination. Regions of strong RNA secondary structure can also contribute to this issue.[14][15]

Solutions:

• Select a High-Performance Reverse Transcriptase: Standard wild-type RT enzymes may struggle with modified bases. Use an engineered reverse transcriptase designed for high processivity, thermostability, and reduced RNase H activity.[16]

• Optimize Reaction Conditions:

  • Temperature: For thermostable RTs, increasing the reaction temperature (e.g., from 42°C to 50-55°C) can help melt secondary structures in the RNA template that may exacerbate stalling at the modification site.[14]

  • Enzyme Concentration: Increase the concentration of reverse transcriptase in the reaction to ensure more enzyme molecules are available to bind the template.

• Choose an Appropriate Priming Strategy:

  • If you are using oligo(dT) primers and observing a strong 3' bias, the RT may be terminating at the modification site before reaching the 5' end.[9]

  • Consider using random hexamers or a mix of oligo(dT) and random hexamers. Random primers bind throughout the length of the RNA, increasing the chances of generating cDNA fragments that cover the entire transcript, even if some termination occurs.[15]

Parameter	Wild-Type M-MLV	Engineered RT (e.g., SuperScript IV)	Rationale for Modified RNA
Thermostability	Lower (~45°C max)	Higher (~55°C max)	Higher temperatures resolve RNA secondary structures that can cause stalling.[14]
Processivity	Moderate	High	High processivity means the enzyme is less likely to fall off the template at a difficult site.
RNase H Activity	Intact	Reduced or Eliminated	RNase H degrades the RNA template in the RNA:cDNA hybrid; removing this activity preserves the template for full-length synthesis.[16]
Fidelity	Standard	High	Higher fidelity reduces random errors, making the systematic signature of the modification easier to detect.

Issue 2: High frequency of a specific point mutation at the expected modification site.

Primary Cause: This is the expected enzymatic "signature" of the 6-Chloropseudouridine modification, where the reverse transcriptase consistently misincorporates a specific base opposite the modified one.

Solution:

• Do Not Treat as a Standard SNP: This is not a biological mutation in the template RNA or a random PCR error. It is a direct consequence of the modification.

• Bioinformatic Analysis: Use bioinformatics pipelines to analyze the frequency and type of mismatches at this position across all your sequencing reads. A high-prevalence, non-random substitution at the known location of the modification confirms its presence and successful read-through by the RT.

• Include a Control: If possible, sequence an unmodified version of the same RNA as a control. This will allow you to directly compare the mutational profile and confirm that the observed substitutions are specific to the presence of 6-Chloropseudouridine.

Part 3: Overall Recommended Workflow

To ensure the highest chance of success, a systematic approach combining chemical deprotection, optimized enzymatic reactions, and informed data analysis is required.

Diagram: Recommended End-to-End Workflow

Caption: The recommended workflow from initial sample to final data analysis.

References

• AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Harcourt, E. M., et al. (2016). Pseudouridines have context-dependent mutation and stop rates in high-throughput sequencing. Nucleic Acids Research, 45(3), 1533–1542. [Link]

• Lipshutz, B. H., & Pegram, J. J. (1980). [2-(Trimethylsilyl)ethoxy]methyl (SEM) as a novel and effective imidazole and fused aromatic imidazole protecting group. The Journal of Organic Chemistry, 46(2), 370–371. [Link]

• Use of the [.beta.-(trimethylsilyl)ethoxy]methyl (SEM) protecting group in carbohydrate chemistry. Fully functionalized rhamnose acceptors and donors for use in oligosaccharide synthesis. (1993). The Journal of Organic Chemistry. [Link]

• Motorin, Y., et al. (2017). Next-generation sequencing technologies for detection of modified nucleotides in RNAs. Genes, 8(5), 140. [Link]

• National Academies of Sciences, Engineering, and Medicine. (2024). Charting a Future for Sequencing RNA and Its Modifications: A New Era for Biology and Medicine. The National Academies Press. [Link]

• 2-(Trimethylsilyl)ethoxymethyl chloride. (n.d.). Wikipedia. [Link]

• Motorin, Y., & Helm, M. (2019). General Principles and Limitations for Detection of RNA Modifications by Sequencing. Accounts of Chemical Research, 52(8), 2076–2085. [Link]

• Detection of modified nucleosides by rapid RNA sequencing methods. (1981). Semantic Scholar. [Link]

• Enzymes to analyze RNA | Reverse transcriptases and RNA ligases. (n.d.). QIAGEN. [Link]

• Challenges with RNA Sequencing for Biomedical Data in Life Sciences R&D. (2024). Medium. [Link]

• Reverse transcriptase. (n.d.). Wikipedia. [Link]

• RNA Modification Sequencing Explained: Methods and Applications. (n.d.). CD Genomics. [Link]

• Carlile, T. M., et al. (2019). Pseudouridines in RNAs: switching atoms means shifting paradigms. The FEBS Journal, 286(12), 2310–2329. [Link]

• Martinez, N. (2020). Pseudouridine synthases modify human pre-mRNA co-transcriptionally and affect splicing. Stanford.Berkeley.UCSF Next Generation Faculty Symposium. [Link]

• 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. (n.d.). Ontology Online. [Link]

• Gatter, M. J., et al. (2018). Base modifications affecting RNA polymerase and reverse transcriptase fidelity. Nucleic Acids Research, 46(12), 6205–6217. [Link]

• 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. (n.d.). Orgasynth. [Link]

• Sample Preparation for NGS – A Comprehensive Guide. (2024). Front Line Genomics. [Link]

• NGS Library Preparation: Proven Ways to Optimize Sequencing Workflow. (n.d.). CD Genomics. [Link]

• Pseudouridine in RNA: Enzymatic Synthesis Mechanisms and Functional Roles in Molecular Biology. (2024). ResearchGate. [Link]

• Pseudouridine in a new era of RNA modifications. (2015). ResearchGate. [Link]

• Kladwang, W., et al. (2020). Anomalous reverse transcription through chemical modifications in polyadenosine stretches. RNA, 26(5), 540–553. [Link]

• Chemoselective Deprotection of Triethylsilyl Ethers. (2009). PMC. [Link]

• tert-Butyldimethylsilyl Ethers. (n.d.). Organic Chemistry Portal. [Link]

• An efficient method for selective deprotection of trimethylsilyl ethers, tetrahydropyranyl ethers, ethylene acetals and ketals. (2001). Indian Journal of Chemistry. [Link]

• Challenges in identifying mRNA transcript starts and ends from long-read sequencing data. (2024). RNA. [Link]

• Enabling mRNA Therapeutics: Current Landscape and Challenges in Manufacturing. (2023). MDPI. [Link]

• Nanopore Direct RNA Sequencing for Modified Uridine Nucleotides Yields Signals Dependent on the Physical Properties of the Modified Base. (2024). ACS Chemical Biology. [Link]

• Reverse Transcription: The Most Common Pitfalls! (2021). Bitesize Bio. [Link]

• Enabling mRNA Therapeutics: Current Landscape and Challenges in Manufacturing. (2023). ResearchGate. [Link]

• cDNA Synthesis Troubleshooting. (2020). ZAGENO. [Link]

• 17.8: Protection of Alcohols. (2022). Chemistry LibreTexts. [Link]

• Semi-quantitative detection of pseudouridine modifications and type I/II hypermodifications in human mRNAs using direct long-read sequencing. (2022). Nature Communications. [Link]

• Chemical probe-based Nanopore Sequencing to Selectively Assess the RNA modifications. (2020). bioRxiv. [Link]

• Nanopore sequencing for N1-methylpseudouridine in RNA reveals sequence-dependent discrimination of the modified nucleotide triphosphate during transcription. (2023). Nucleic Acids Research. [Link]

Sources

• 1. 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine | Ontology Online [ontologyonline.org]
• 2. 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine | Orgasynth [orgasynth.com]
• 3. Introduction to 2-(Trimethylsilyl)ethoxymethyl Chloride (SEM-Cl) [en.highfine.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 2-(Trimethylsilyl)ethoxymethyl chloride - Wikipedia [en.wikipedia.org]
• 6. Base modifications affecting RNA polymerase and reverse transcriptase fidelity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I) [en.highfine.com]
• 8. AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bitesizebio.com [bitesizebio.com]
• 10. Reverse Transcription Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 11. Next-generation sequencing technologies for detection of modified nucleotides in RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. nationalacademies.org [nationalacademies.org]
• 13. Pseudouridines have context-dependent mutation and stop rates in high-throughput sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Reverse Transcription and RACE Support - Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 15. go.zageno.com [go.zageno.com]
• 16. Reverse Transcriptase Properties | Thermo Fisher Scientific - SG [thermofisher.com]

minimizing off-target effects of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine modified mRNA

A Note on 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine (6Cl-SEM-Ψ): The modification 6Cl-SEM-Ψ is a highly specialized pseudouridine derivative. As of early 2026, publicly accessible, peer-reviewed literature detailing its specific off-target effect profile in mRNA therapeutics is sparse. However, the principles governing off-target effects in mRNA are broadly applicable across different chemical modifications. This guide will focus on the well-characterized and widely used modification, N1-methylpseudouridine (m1Ψ) , to provide a robust framework for troubleshooting and mitigating common off-target phenomena that researchers may encounter with advanced pseudouridine analogs.

Introduction for the Senior Application Scientist

Welcome to the technical support center for advanced mRNA therapeutics. As researchers, our goal is to maximize the therapeutic efficacy of our mRNA constructs while ensuring the highest degree of safety and specificity. Chemical modifications, such as the incorporation of N1-methylpseudouridine (m1Ψ), have been instrumental in enhancing mRNA stability and reducing innate immunogenicity, a breakthrough that earned the 2023 Nobel Prize.[1][2] However, these advanced designs are not without their own unique challenges.

This guide is structured to address the two primary categories of off-target effects observed with m1Ψ-modified mRNA:

• Unintended Innate Immune Activation: Often stemming from process-related impurities or the intrinsic properties of the mRNA construct.

• Off-Target Protein Production: A more subtle effect caused by ribosomal frameshifting induced by certain modified nucleosides.[3][4][5]

We will explore these issues in a practical, question-and-answer format, providing not just protocols, but the underlying rationale to empower you to make informed decisions in your experiments.

Part 1: Troubleshooting Unintended Innate Immune Activation

Unintended immune activation is a primary hurdle in mRNA therapeutics. While m1Ψ modification significantly dampens the immune response by evading Toll-like receptors (TLRs) like TLR7 and TLR8, residual immunogenicity can still arise.[1][6][7]

Frequently Asked Questions & Troubleshooting

Question 1: My m1Ψ-modified mRNA is still triggering a strong pro-inflammatory cytokine response (e.g., IFN-α, TNF-α) in my cell-based assay. I thought m1Ψ was supposed to be non-immunogenic?

Answer: This is a common issue that typically points to process-related impurities rather than the m1Ψ modification itself. The most likely culprit is double-stranded RNA (dsRNA), a potent activator of innate immune sensors like TLR3, RIG-I, and PKR.[8] dsRNA is a natural byproduct of the in vitro transcription (IVT) process.[8][9]

Causality Explained: During IVT, T7 RNA polymerase can sometimes use the newly synthesized mRNA strand as a template, leading to the production of antisense RNA that anneals to your target mRNA, forming dsRNA. Even trace amounts of dsRNA can trigger a powerful type I interferon response, masking the low-immunogenicity benefits of the m1Ψ modification.[8][10]

Troubleshooting Workflow:

• Quantify dsRNA Contamination:

  • Method: Use a dsRNA-specific dot blot assay. This is a semi-quantitative but highly sensitive method to detect dsRNA levels.

  • Protocol:

    • Spot serial dilutions of your purified mRNA onto a nitrocellulose membrane.

    • Include a known dsRNA standard (e.g., poly(I:C)) and a negative control (e.g., RNase-treated sample).

    • Allow the membrane to dry completely.

    • Block the membrane (e.g., with 5% non-fat milk in TBST) for 1 hour.

    • Incubate with a dsRNA-specific antibody (e.g., J2 monoclonal antibody) overnight at 4°C.

    • Wash and incubate with a secondary HRP-conjugated antibody.

    • Develop with a chemiluminescent substrate and image.

  • Acceptable Limit: For therapeutic applications, dsRNA content should ideally be below the detection limit of sensitive assays, often cited as <0.005% of the total RNA.[8]

• Implement a Purification Strategy:

  • Primary Method: HPLC Purification: High-Performance Liquid Chromatography (HPLC) is the gold standard for removing dsRNA, as well as other impurities like aborted transcripts and residual proteins.[9][11][12] Ion-pair reversed-phase HPLC (IP-RP-HPLC) is particularly effective.[][14]

  • Alternative Method: Cellulose-Based Chromatography: Affinity chromatography using cellulose matrices can selectively bind and remove dsRNA from the mRNA preparation.

  • Enzymatic Digestion (Use with Caution): Treatment with RNase III, which specifically digests dsRNA, can be effective.[8] However, you must ensure complete removal of the RNase III enzyme afterward to prevent degradation of your single-stranded mRNA product.

Visualizing the Problem: The dsRNA Pathway

Caption: Workflow showing dsRNA byproduct generation during IVT and its subsequent removal.

Question 2: I've confirmed my mRNA is dsRNA-free, but I still see some low-level innate immune activation. What else could be the cause?

Answer: Even with high-purity mRNA, other factors can contribute to low-level immunogenicity:

• Uncapped mRNA: The 5' cap structure (Cap 1 is preferred) is critical for both translation initiation and for marking the mRNA as "self" to the innate immune system. Incomplete capping can expose the 5'-triphosphate group, which is a potent ligand for the RIG-I sensor.

• Lack of a Poly(A) Tail: A sufficiently long poly(A) tail (~100-150 nucleotides) enhances mRNA stability and translation. It also helps shield the mRNA from immune recognition.[11][15]

• LNP Formulation: The lipid nanoparticle (LNP) delivery vehicle itself can have adjuvant properties and activate immune pathways, independent of the mRNA cargo.[16][17]

Troubleshooting & Quality Control Checks:

Quality Attribute	Problem	Recommended Analytical Method	Acceptance Criteria
5' Capping Efficiency	Exposed 5'-triphosphates activate RIG-I.	LC-MS/MS analysis after RNase digestion.[12][18]	>95% capping efficiency.
Poly(A) Tail Length	Short or absent tails reduce stability and may increase immunogenicity.	Gel electrophoresis, capillary electrophoresis, or specialized LC methods.[]	Homogenous tail length in the target range (e.g., 120 ± 20 A).
Purity & Integrity	Aborted transcripts or degradation products.	Capillary Gel Electrophoresis (CGE) or IP-RP-HPLC.[12][14]	>95% full-length product.

Part 2: Troubleshooting Off-Target Protein Production (Ribosomal Frameshifting)

A more recently discovered off-target effect is the production of unintended proteins due to ribosomal frameshifting. Research has shown that runs of m1Ψ-modified bases can cause the ribosome to "slip" forward by one nucleotide (+1 frameshift) approximately 10% of the time.[3][19]

Frequently Asked Questions & Troubleshooting

Question 3: I am developing an mRNA therapeutic for protein replacement, and I'm detecting low levels of an unexpected, higher-molecular-weight protein species on my Western blot. Could this be related to my m1Ψ-modified sequence?

Answer: This is a distinct possibility. The phenomenon you are observing is likely the result of +1 ribosomal frameshifting, which leads to the translation of a protein from an alternative reading frame.[2][19][20]

Causality Explained: The precise structure of m1Ψ, when present in succession (e.g., a "slippery sequence"), can cause the ribosome to pause and shift its reading frame. This means that instead of reading codons in the intended frame (e.g., AUG-GCU-UUU -CGA), it might slip and read the sequence as AUG-GCU-UUUC -GA... This results in a completely different C-terminal amino acid sequence and often a premature stop codon, but can sometimes produce a stable, off-target protein. This has been observed in recipients of the Pfizer-BioNTech COVID-19 vaccine, where unintended immune responses to frameshifted proteins were detected without adverse effects.[3][4][21]

Troubleshooting & Mitigation Strategy:

This issue cannot be fixed post-synthesis; it must be addressed at the sequence design stage .

• In Silico Analysis:

  • Identify Slippery Sequences: Scan your mRNA's coding sequence (CDS) for runs of m1Ψ (uridine in the original template). Sequences with multiple consecutive U's are potential hotspots.

  • Predict Frameshifted Products: Translate the +1 reading frame of your CDS in silico. Analyze the resulting amino acid sequence for potential immunogenic epitopes or functional domains.

• Sequence Optimization (Codon Optimization):

  • The Solution: The most effective mitigation strategy is to use synonymous codons to break up the runs of uridine in your DNA template. This will result in the same protein being produced but will eliminate the slippery sequence in the m1Ψ-mRNA.

  • Example:

    • Original Sequence (High Risk): ...GCC UUU UUU UAC... (Encodes: Ala-Phe-Phe-Tyr)

    • mRNA with m1Ψ: ...GCC m1Ψm1Ψm1Ψ m1Ψm1Ψm1Ψ UAC... -> High risk of +1 frameshift

    • Optimized Sequence (Low Risk): ...GCA UUC UUC UAU... (Encodes: Ala-Phe-Phe-Tyr)

    • mRNA with m1Ψ: ...GCA m1Ψm1ΨC m1Ψm1ΨC UAU... -> Low risk of frameshift

Visualizing the Frameshift Mitigation Workflow

Caption: Workflow for mitigating ribosomal frameshifting through codon optimization.

Summary & Best Practices

Minimizing off-target effects of m1Ψ-modified mRNA requires a two-pronged approach focusing on both process purity and sequence design .

Area of Focus	Key Parameter	Primary Risk	Mitigation Strategy
mRNA Production & Purification	dsRNA Contamination	Innate Immune Activation (TLR3, RIG-I)	HPLC Purification
Capping Efficiency	Innate Immune Activation (RIG-I)	Use high-efficiency capping methods (e.g., CleanCap®) & verify by LC-MS
mRNA Sequence Design	Runs of Uridines	+1 Ribosomal Frameshifting	Codon optimization to break up "slippery sequences"
Delivery	LNP Formulation	Adjuvant Effect / Inflammation	Screen different lipid compositions for optimal tolerability

By rigorously controlling for these variables, researchers can harness the full therapeutic potential of modified mRNA while ensuring maximal safety and specificity in their experimental and pre-clinical pipelines.

References

• Alameh, M. F., et al. (2021). Innate immune sensing of mRNA vaccines. Immunity. Available at: [Link]

• Mulroney, L., et al. (2023). mRNA mod responsible for off-target effects identified & fixed. New Atlas. Available at: [Link]

• Jahromi, A. H., et al. (2021). Modifications of mRNA vaccine structural elements for improving mRNA stability and translation efficiency. Journal of Immunology Research. Available at: [Link]

• Xie, W., et al. (2025). mRNA medicine: Recent progresses in chemical modification, design, and engineering. Acta Pharmaceutica Sinica B. Available at: [Link]

• Tan, E., & Chao, S. (2024). mRNA Vaccination: An Outlook on Innate Sensing and Adaptive Immune Responses. International Journal of Molecular Sciences. Available at: [Link]

• Arunachalam, P. S., et al. (2024). Modulation of innate immune response to mRNA vaccination after SARS-CoV-2 infection or sequential vaccination in humans. JCI Insight. Available at: [Link]

• Science Media Centre. (2023). Understanding and preventing off-target effects of therapeutic mRNAs. Available at: [Link]

• Dass, M., et al. (2019). RNA Modifications Modulate Activation of Innate Toll-Like Receptors. International Journal of Molecular Sciences. Available at: [Link]

• Wagh, A., et al. (2025). Current Analytical Strategies for mRNA-Based Therapeutics. Pharmaceutics. Available at: [Link]

• BioWorld. (2023). Off-target immune response from modified mRNA impacts future development. Available at: [Link]

• Figure from: Modifications in an Emergency: The Role of N1-Methylpseudouridine in COVID-19 Vaccines. ResearchGate. Available at: [Link]

• PET. (2023). Harmless off-target proteins produced by COVID-19 RNA vaccine. Available at: [Link]

• CD Genomics. mRNA Modification Analysis by MS. Available at: [Link]

• CATO SMS. (2022). mRNA Digital Week. Analytical Methods for a Well-Characterized mRNA Drug Substance. Available at: [Link]

• Parker, J. (2025). Optimizing dsRNA Removal in IVT mRNA Strategies for Enhanced Translation and Reduced Immunogenicity. YouTube. Available at: [Link]

• Yoshioka, N., et al. (2016). Differential effects of toll-like receptor stimulation on mRNA-driven myogenic conversion of human and mouse fibroblasts. Scientific Reports. Available at: [Link]

• Seneff, S., & Kyriakopoulos, A. M. (2024). Long-lasting, biochemically modified mRNA, and its frameshifted recombinant spike proteins in human tissues and circulation after COVID-19 vaccination. Food and Chemical Toxicology. Available at: [Link]

• BioWorld. (2023). Off-target immune response from modified mRNA impacts future development. Available at: [Link]

• Preprints.org. (2025). N1-Methyl-Pseudouridine: The Evolution, Impact, and Future of a Key mRNA Vaccine Modification. Available at: [Link]

• Zhou, Y., et al. (2024). Effective Synthesis of mRNA during In Vitro Transcription with Fewer Impurities Produced. International Journal of Molecular Sciences. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. preprints.org [preprints.org]
• 3. newatlas.com [newatlas.com]
• 4. Understanding and preventing off-target effects of therapeutic mRNAs | Science Media Centre [sciencemediacentre.org]
• 5. Off-target immune response from modified mRNA impacts future development | BioWorld [bioworld.com]
• 6. mRNA medicine: Recent progresses in chemical modification, design, and engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. Effective Synthesis of mRNA during In Vitro Transcription with Fewer Impurities Produced - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Differential effects of toll-like receptor stimulation on mRNA-driven myogenic conversion of human and mouse fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Modifications of mRNA vaccine structural elements for improving mRNA stability and translation efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Current Analytical Strategies for mRNA-Based Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. m.youtube.com [m.youtube.com]
• 15. RNA Modifications Modulate Activation of Innate Toll-Like Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Innate immune mechanisms of mRNA vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Modulation of innate immune response to mRNA vaccination after SARS-CoV-2 infection or sequential vaccination in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mRNA Modification Analysis by MS - CD Genomics [rna.cd-genomics.com]
• 19. Off-target immune response from modified mRNA impacts future development | BioWorld [bioworld.com]
• 20. Long‐lasting, biochemically modified mRNA, and its frameshifted recombinant spike proteins in human tissues and circulation after COVID‐19 vaccination - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Harmless off-target proteins produced by COVID-19 RNA vaccine | PET [progress.org.uk]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating Novel Pseudouridine Analogs in mRNA Therapeutics: A Comparative Framework

Authored for Researchers, Scientists, and Drug Development Professionals

The advent of mRNA vaccines has underscored the transformative potential of nucleoside modifications. The strategic replacement of uridine with analogs like pseudouridine (Ψ) and, most notably, N1-methylpseudouridine (m1Ψ), was a pivotal breakthrough that enabled the development of highly effective and safe COVID-19 vaccines.[1][2][3] These modifications are "Goldilocks" solutions: they are similar enough to canonical nucleosides to be efficiently translated, yet distinct enough to evade the host's innate immune sensors that would otherwise degrade the mRNA and trigger inflammation.[3] This success has catalyzed the exploration of a new chemical space for novel nucleoside analogs to further refine the stability, translational efficiency, and immunogenic profile of mRNA therapeutics.

This guide provides a comprehensive framework for the validation of novel pseudouridine derivatives, using the hypothetical compound 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine as a case study. While public experimental data on this specific molecule is not available, the principles and methodologies outlined herein represent the gold-standard workflow for characterizing any new modified nucleoside for therapeutic mRNA applications. We will benchmark this validation process against the current industry standard, N1-methylpseudouridine (m1Ψ), to provide a robust comparative context.

The Validation Gauntlet: A Multi-Stage Approach

Validating a novel nucleoside is a multi-faceted process that extends from initial enzymatic incorporation to rigorous analytical confirmation and functional assessment. The core objective is to ensure that the new modification can be efficiently and faithfully incorporated into an mRNA transcript, and that its presence confers desirable biological properties compared to existing alternatives.

Below is a logical workflow that establishes a self-validating system for any new candidate nucleoside.

Caption: Overall workflow for validating a novel modified nucleoside in mRNA.

Stage 1: In Vitro Transcription (IVT) and Incorporation

The foundational step is to determine if the novel nucleoside, in its triphosphate form (e.g., 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine-5'-triphosphate), is a viable substrate for RNA polymerase during IVT. The most commonly used enzyme for mRNA manufacturing is T7 RNA polymerase.[4][5]

Causality Behind Experimental Choices: The goal is to maximize the yield of full-length mRNA while ensuring the modified nucleotide is incorporated. The concentration of the modified NTP may need optimization, as high concentrations of some analogs can inhibit the polymerase, reducing overall yield.[6][7] A standard protocol often involves the complete substitution of UTP with the modified pseudo-UTP analog.[8]

Experimental Protocol: IVT with a Novel Modified Nucleotide

• Template Preparation: A linearized plasmid DNA template containing a T7 promoter upstream of the gene of interest (e.g., Firefly Luciferase) and a poly(A) tail template is required.

• Reaction Assembly: Assemble the following at room temperature in nuclease-free tubes. This example demonstrates a complete substitution of UTP.

Reagent	Amount (20 µL Rxn)	Final Concentration
Nuclease-Free Water	To 20 µL	-
T7 Reaction Buffer (10X)	2 µL	1X
ATP Solution (100 mM)	2 µL	10 mM
GTP Solution (100 mM)	2 µL	10 mM
CTP Solution (100 mM)	2 µL	10 mM
Novel Pseudo-UTP (100 mM)	2 µL	10 mM
Linearized DNA Template	1 µg	50 ng/µL
T7 RNA Polymerase Mix	2 µL	-

• Incubation: Mix gently and incubate at 37°C for 2-4 hours.

• DNase Treatment: Add DNase I to the reaction mixture to digest the DNA template. Incubate at 37°C for 15 minutes.

• Purification: Purify the synthesized mRNA using a suitable method such as LiCl precipitation, silica-based columns, or HPLC. HPLC purification is highly recommended as it effectively removes dsRNA contaminants, which are potent triggers of innate immunity.[9]

Stage 2: Analytical Validation of Incorporation

Once the mRNA is synthesized, it is critical to confirm and quantify the incorporation of the novel nucleoside. This is typically a two-tiered process involving initial screening by High-Performance Liquid Chromatography (HPLC) followed by definitive confirmation using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[10]

Method A: HPLC Analysis

HPLC separates nucleosides based on their physicochemical properties, primarily hydrophobicity.[11][12] By digesting the mRNA back down to its constituent nucleosides, we can generate a chromatogram where each nucleoside appears as a distinct peak. The area under each peak is proportional to its abundance.

Protocol: mRNA Digestion and HPLC Analysis

• Enzymatic Digestion:

  • To 1-5 µg of purified mRNA, add Nuclease P1 and incubate at 37°C for 2 hours to digest the mRNA into 5'-mononucleotides.

  • Add Bacterial Alkaline Phosphatase (BAP) and incubate for an additional 1 hour at 37°C to dephosphorylate the mononucleotides into nucleosides.

• Sample Preparation: Filter the resulting nucleoside mixture through a 10 kDa molecular weight cutoff filter to remove the enzymes.[13]

• HPLC Analysis:

  • Column: C18 reverse-phase column.

  • Mobile Phase A: 50 mM Phosphate Buffer (pH 5.8).

  • Mobile Phase B: Acetonitrile.

  • Gradient: A linear gradient from 0% to 20% Mobile Phase B over 50 minutes.

  • Detection: UV detector set to 260 nm.

• Data Analysis:

  • Run a standard mix of A, G, C, U, and the novel nucleoside to determine their retention times.

  • Run the digested mRNA sample. A new peak corresponding to the retention time of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine should be observed, and the uridine peak should be absent (assuming 100% substitution).

  • Calculate the percentage of incorporation by comparing the area of the novel nucleoside peak to the total area of all nucleoside peaks.

Method B: LC-MS/MS (The Gold Standard)

LC-MS/MS provides unambiguous identification and quantification.[10][14] The liquid chromatography component separates the nucleosides, which are then ionized and sent to a mass spectrometer. The mass spectrometer measures the mass-to-charge ratio (m/z) of the parent ion and its specific fragmentation products, providing a highly specific fingerprint for each molecule.[15]

Caption: Detailed workflow for LC-MS/MS analysis of modified nucleosides.

Why LC-MS/MS is Trustworthy: This method is self-validating because it relies on the intrinsic physical property of mass. It can distinguish between isomers (molecules with the same mass but different structures) that might co-elute in HPLC.[10] The fragmentation pattern provides a second layer of confirmation, making the identification highly reliable.

Comparison of Analytical Methods

Feature	HPLC-UV	LC-MS/MS	Rationale
Specificity	Moderate	Very High	MS/MS detects specific mass and fragments, avoiding ambiguity from co-eluting peaks.[10]
Sensitivity	Good	Excellent	MS is generally more sensitive than UV absorption, requiring less sample material.[14]
Confirmation	Indirect (Retention Time)	Direct (Mass + Fragments)	Provides definitive structural confirmation.
Cost & Complexity	Lower	Higher	Requires more specialized equipment and expertise.
Primary Use	Routine QC, Screening	Discovery, Characterization, Gold-Standard Quantification	The definitive method for validating a novel compound.[10]

Stage 3: Functional Characterization

Confirming incorporation is only half the battle. The ultimate goal is to produce a better therapeutic. This requires comparing the functional performance of the novel mRNA against both unmodified mRNA and the m1Ψ-modified standard.

Translational Efficiency Assessment

This assay measures the amount of protein produced from a given amount of mRNA. A common approach is to use an mRNA encoding a reporter protein like Firefly Luciferase.

Protocol: In Vitro Translation Assay

• Cell Culture: Plate a human cell line (e.g., HEK293T or HeLa cells) in 24-well plates.

• Transfection: Transfect the cells with equal molar amounts of three mRNA variants: unmodified, m1Ψ-modified, and novel nucleoside-modified. Use a lipid nanoparticle (LNP) or a commercial transfection reagent.

• Incubation: Incubate the cells for 24 hours to allow for mRNA translation.

• Lysis & Assay: Lyse the cells and measure the luciferase activity using a luminometer.

• Analysis: Normalize the luciferase signal to total protein content or a co-transfected control. Compare the protein expression levels across the three mRNA variants. The goal is for the novel modification to yield expression comparable to or greater than m1Ψ.[16][17]

Immunogenicity Profiling

A key advantage of modified nucleosides is their ability to dampen the innate immune response.[18] This can be measured by quantifying the production of pro-inflammatory cytokines, such as Type I interferons (IFN-β), after cells are exposed to the mRNA.

Protocol: Innate Immune Response Assay

• Cell Culture: Use primary human dendritic cells (DCs) or a macrophage-like cell line (e.g., THP-1), as these cells are key sensors of foreign RNA.

• Transfection: Transfect the cells with the three mRNA variants as described above.

• Incubation: Incubate for 12-24 hours.

• Cytokine Measurement: Collect the cell culture supernatant and measure the concentration of IFN-β using an ELISA kit.

• Analysis: Compare the levels of IFN-β induced by each mRNA variant. A successful novel modification should induce significantly lower cytokine production than unmodified mRNA, ideally at a level similar to or lower than m1Ψ-mRNA.[9][18]

Comparative Performance Data Summary

The data from all stages should be compiled to provide a clear, objective comparison.

Performance Metric	Unmodified mRNA	m1Ψ-mRNA (Benchmark)	6-Chloro-N1-(...)-mRNA	Desired Outcome
IVT Yield	High	High	Experimental Data	≥ m1Ψ-mRNA
Incorporation Fidelity	N/A	High	Experimental Data	High and consistent
Relative Protein Expression	1x (Baseline)	~10-100x	Experimental Data	≥ m1Ψ-mRNA
Relative IFN-β Induction	High (Baseline)	Very Low	Experimental Data	≤ m1Ψ-mRNA

Conclusion

The validation of a novel nucleoside like 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine is a rigorous, multi-step process that demands a high degree of scientific integrity. It requires not only demonstrating successful incorporation into an mRNA transcript but also proving a functional advantage over established modifications like N1-methylpseudouridine. The workflow presented here—combining optimized in vitro transcription, gold-standard analytical chemistry with LC-MS/MS, and robust functional assays—provides a comprehensive and trustworthy framework for this critical endeavor. By following these principles, researchers can systematically evaluate new chemical modifications, paving the way for the next generation of safer and more potent mRNA therapeutics.

References

• Analysis of RNA and its Modifications - PMC - NIH. (2024).
• The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines. (2021). Frontiers in Cellular and Infection Microbiology.
• Pitfalls in RNA Modification Quantification Using Nucleoside Mass Spectrometry. (2023).
• Quantitative analysis of m6A RNA modification by LC-MS. (2021).
• Identification of modified nucleoside and nucleosides over high performance liquid chromatography. (2023).
• Characterization and Sequence Mapping of Large RNA and mRNA Therapeutics Using Mass Spectrometry. (2022). YouTube.
• N1-Methyl-Pseudouridine: The Evolution, Impact, and Future of a Key mRNA Vaccine Modific
• Incorporation of Pseudouridine Into mRNA Yields Superior Nonimmunogenic Vector With Increased Translational Capacity and Biological Stability. (2008). Molecular Therapy, PMC - NIH.
• mRNA Synthesis with Modified Nucleotides (E2060). New England Biolabs.
• Mass Spectrometry of Modified RNAs: Recent Developments (Minireview). (2018). PMC - NIH.
• The impact of nucleoside base modification in mRNA vaccine is influenced by the chemistry of its lipid nanoparticle delivery system. (2023). PMC - PubMed Central.
• Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development. (2024). PubMed.
• Detection of RNA Modifications by HPLC Analysis and Competitive ELISA. (2014). PMC - NIH.
• 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. Orgasynth.
• The Pivotal Role of Chemical Modifications in mRNA Therapeutics. (2022). Frontiers in Bioengineering and Biotechnology.
• mRNA Modific
• In Vitro Selection Using Modified or Unnatural Nucleotides. (2010). Current Protocols in Nucleic Acid Chemistry, PMC - NIH.
• HPLC purification of in vitro-transcribed nucleoside-modified mRNA eliminates activation of genes associated with RNA sensor activation. (2011).
• In Vitro Transcription and the Use of Modified Nucleotides. (2020). Promega Connections.
• N1-Methylpseudouridine: Increase mRNA vaccine effectiveness. (2021). Jena Bioscience News Blog.
• Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development. (2024). RSC Chemical Biology, PMC - PubMed Central.
• mRNA Synthesis Protocol with Modified Nucleotides using the HiScribe T7 mRNA Kit with CleanCap Reagent AG (NEB #E2080). New England Biolabs.
• “Goldilocks Modifications” for mRNA Therapeutics Won the Nobel Prize. (2023). ACS Central Science, PMC - NIH.

Sources

• 1. Frontiers | The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines [frontiersin.org]
• 2. preprints.org [preprints.org]
• 3. “Goldilocks Modifications” for mRNA Therapeutics Won the Nobel Prize - PMC [pmc.ncbi.nlm.nih.gov]
• 4. promegaconnections.com [promegaconnections.com]
• 5. N1-Methylpseudouridine: Increase mRNA vaccine effectiveness - News Blog - Jena Bioscience [jenabioscience.com]
• 6. neb.com [neb.com]
• 7. In Vitro Selection Using Modified or Unnatural Nucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. neb.com [neb.com]
• 9. researchgate.net [researchgate.net]
• 10. Analysis of RNA and its Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. thepharmajournal.com [thepharmajournal.com]
• 12. Detection of RNA Modifications by HPLC Analysis and Competitive ELISA - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Mass Spectrometry of Modified RNAs: Recent Developments (Minireview) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mRNA Modification Analysis by MS - CD Genomics [rna.cd-genomics.com]
• 16. Incorporation of Pseudouridine Into mRNA Yields Superior Nonimmunogenic Vector With Increased Translational Capacity and Biological Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Frontiers | The Pivotal Role of Chemical Modifications in mRNA Therapeutics [frontiersin.org]
• 18. The impact of nucleoside base modification in mRNA vaccine is influenced by the chemistry of its lipid nanoparticle delivery system - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Modified Pseudouridines: A Comparative Analysis of Immunogenicity for mRNA Therapeutics

For researchers, scientists, and drug development professionals in the vanguard of RNA therapeutics, engineering messenger RNA (mRNA) that is both potent and stealthy to the innate immune system is a paramount objective. The immunogenicity of in vitro transcribed (IVT) mRNA has long been a critical hurdle, capable of reducing protein expression and inducing adverse inflammatory responses. The strategic incorporation of modified nucleosides is the key that has unlocked the clinical potential of this platform, most notably with the advent of COVID-19 vaccines.

This guide provides an in-depth comparative analysis of pseudouridine (Ψ) and its derivative, N1-methylpseudouridine (m1Ψ), focusing on their differential impact on innate immune activation. We will dissect the underlying molecular mechanisms, present supporting experimental data, and provide detailed protocols to empower you to validate these findings in your own research.

The Challenge: Innate Immune Sensing of Foreign RNA

The human immune system has evolved sophisticated mechanisms to detect and respond to foreign nucleic acids, a hallmark of viral infection. This surveillance is carried out by pattern recognition receptors (PRRs) that recognize pathogen-associated molecular patterns (PAMPs). For exogenous single-stranded RNA (ssRNA), the key players are the endosomal Toll-like receptors 7 and 8 (TLR7 and TLR8).[1][2][3]

• TLR7 , predominantly expressed in plasmacytoid dendritic cells (pDCs), triggers a potent type I interferon (IFN) response (e.g., IFN-α).[1][2]

• TLR8 , found mainly in monocytes, macrophages, and myeloid DCs, drives the production of pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[1][2]

Activation of these receptors by unmodified IVT mRNA can lead to cytokine-mediated inflammation and the shutdown of protein translation, undermining the therapeutic goal.[4][] The groundbreaking discovery that replacing uridine with modified nucleosides like pseudouridine could dampen this immune recognition was a pivotal moment for the field.[6][7][8]

The Signaling Cascade of RNA Recognition

Upon uptake into the endosome, unmodified ssRNA is recognized by TLR7/8. This binding event initiates a downstream signaling cascade via the MyD88 adaptor protein, culminating in the activation of transcription factors like NF-κB and IRF7. These factors then drive the expression of pro-inflammatory cytokines and type I interferons, establishing an antiviral state.

Fig 1. Innate immune signaling pathway for unmodified mRNA.

Comparative Analysis: Pseudouridine (Ψ) vs. N1-methylpseudouridine (m1Ψ)

While the incorporation of Ψ was a significant leap forward, further optimization led to the development of N1-methylpseudouridine (m1Ψ). This modification, used in the approved Pfizer-BioNTech and Moderna COVID-19 vaccines, has become the new benchmark for attenuating immunogenicity and enhancing protein expression.[6][9][10]

The key difference lies in the N1 position of the pseudouridine base. Ψ retains a hydrogen bond donor (N1-H), which allows for "wobble" base pairing with nucleotides other than adenosine.[6] In contrast, m1Ψ has a methyl group at this position, which sterically blocks this non-canonical pairing and enforces stricter Watson-Crick base pairing with adenosine.[6][10] This seemingly minor change has profound biological consequences.

Why is m1Ψ Superior?

• Reduced Immune Recognition : The methylation at the N1 position provides an additional steric hindrance that further reduces the binding affinity of mRNA to innate immune sensors like TLR7, TLR8, and other dsRNA sensors.[][11][12] This leads to a more profound suppression of cytokine and interferon production compared to Ψ.

• Enhanced Translation Efficiency : By preventing translational shutdown mediated by the IFN-induced protein kinase R (PKR), m1Ψ-modified mRNA leads to more robust and sustained protein production.[][12] Several studies report that m1Ψ modification can increase protein expression by an order of magnitude or more compared to Ψ-modified mRNA.[9][12][13]

• Improved Fidelity and Stability : The stricter base-pairing rules of m1Ψ ensure more faithful translation of the genetic code compared to Ψ, which can sometimes cause ribosome pausing.[6][9] The modification also appears to confer greater stability to the mRNA molecule.[10][14]

Performance Data Summary

The following table summarizes typical findings from preclinical studies comparing the performance of unmodified, Ψ-modified, and m1Ψ-modified mRNA. Values represent generalized outcomes from multiple studies and can vary based on the specific mRNA sequence, delivery vehicle, and cell type used.

Parameter	Unmodified mRNA (U)	Pseudouridine (Ψ) mRNA	N1-methylpseudouridine (m1Ψ) mRNA	References
TNF-α Induction	High	Reduced	Negligible / Very Low	[7][8][13]
IFN-α/β Induction	High	Significantly Reduced	Negligible / Very Low	[7][14]
IL-6 Induction	High	Reduced	Negligible / Very Low	[13][15]
Relative Protein Expression	Baseline (1x)	~2-10x higher than U	~4-13x higher than Ψ; >10x higher than U	[9][12][13]
Innate Immune Evasion	Low	Moderate-High	Very High	[][6][11]

Experimental Workflow for Immunogenicity Assessment

To objectively compare modified pseudouridines, a robust and reproducible experimental workflow is essential. This workflow involves synthesizing the modified mRNA, delivering it to immune-competent cells, and quantifying the resulting immune response.

Sources

• 1. journals.asm.org [journals.asm.org]
• 2. RNA Modifications Modulate Activation of Innate Toll-Like Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. invivogen.com [invivogen.com]
• 4. benchchem.com [benchchem.com]
• 6. Frontiers | The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines [frontiersin.org]
• 7. Incorporation of Pseudouridine Into mRNA Yields Superior Nonimmunogenic Vector With Increased Translational Capacity and Biological Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pseudouridines in RNAs: switching atoms means shifting paradigms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Why N1-methylpseudoUridine Modification is Selected for Marketed mRNA Vaccines - DocCheck [doccheck.com]
• 10. Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. N1-methylpseudouridine found within COVID-19 mRNA vaccines produces faithful protein products - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. N1‐methylpseudouridine modification level correlates with protein expression, immunogenicity, and stability of mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Assessing the Translational Efficiency of Novel mRNA Modifications: A Comparative Guide to 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving landscape of mRNA therapeutics, the strategic chemical modification of nucleosides is paramount to enhancing stability, maximizing protein expression, and mitigating innate immune responses. The substitution of uridine with pseudouridine (Ψ) and its N1-methylated derivative (m1Ψ) has been a cornerstone of this progress, leading to the successful development of mRNA vaccines and therapies.[1][2] This guide provides an in-depth comparative analysis of the translational efficiency of mRNA modified with a novel pseudouridine analog, 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine (6Cl-PSE-SEM), in the context of established and other emerging N1-substituted pseudouridine modifications.

While direct experimental data for 6Cl-PSE-SEM-modified mRNA is emerging, this guide synthesizes current knowledge on structure-activity relationships of N1-pseudouridine analogs to provide a predictive assessment of its potential performance. We will delve into the mechanistic underpinnings of how these modifications influence mRNA function and provide detailed experimental protocols for their evaluation.

The Rationale for N1-Substituted Pseudouridine Analogs

The incorporation of pseudouridine (Ψ) into mRNA was a significant breakthrough, as it reduces recognition by innate immune sensors like Toll-like receptors (TLRs), thereby diminishing the inflammatory response and enhancing protein translation.[][4] Further innovation led to N1-methylpseudouridine (m1Ψ), which demonstrated superior performance in both reducing immunogenicity and boosting protein expression, establishing it as a gold standard in the field.[5][6]

The addition of a methyl group at the N1 position of pseudouridine is thought to contribute to its favorable properties by altering the sugar-base conformation and preventing the formation of certain hydrogen bonds that can be recognized by the immune system.[4] This has spurred the exploration of other N1-substitutions to further refine the characteristics of therapeutic mRNA. The central hypothesis is that by modulating the size, charge, and hydrophobicity of the substituent at the N1 position, one can fine-tune the balance between translational efficiency, immunogenicity, and mRNA stability.

The subject of this guide, 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine, introduces a significantly larger and chemically distinct group at the N1 position compared to a simple methyl or ethyl group. The trimethylsilylethoxymethyl (SEM) group is a well-known protecting group in organic chemistry, and its presence is likely to have a profound impact on the biophysical properties of the resulting mRNA.

Comparative Performance Metrics of Pseudouridine Analogs

The following table summarizes the known performance of unmodified uridine, pseudouridine, N1-methylpseudouridine, and N1-ethylpseudouridine, and provides a projected performance for 6-Cl-PSE-SEM based on current understanding of structure-activity relationships.

Parameter	Unmodified Uridine	Pseudouridine (Ψ)	N1-methylpseudouridine (m1Ψ)	N1-ethylpseudouridine (e1Ψ)	6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine (6Cl-PSE-SEM) (Projected)	Supporting Evidence
Translational Efficiency	Baseline	Enhanced	Significantly Higher than Ψ	Comparable to or slightly higher than Ψ	Potentially High, but may be context-dependent	[5]
Immunogenicity	High	Reduced	Significantly Reduced	Reduced, potentially lower than Ψ	Likely Significantly Reduced	[][6]
mRNA Stability	Low	Increased	Increased	Increased	Potentially Increased	[7][8]

Note: The data for N1-Ethylpseudouridine is based on preliminary findings and may require further validation through peer-reviewed studies. The performance of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine is a projection based on the chemical properties of the SEM group and its potential steric and electronic effects.

Mechanistic Insights and Experimental Causality

The choice of a specific N1-substituted pseudouridine analog is driven by the desire to optimize the interaction of the mRNA molecule with the cellular machinery.

• Translational Efficiency: The increased translational efficiency of m1Ψ-modified mRNA is attributed to its ability to evade the activation of the PKR pathway, which would otherwise lead to the shutdown of translation.[9] The bulky SEM group in 6Cl-PSE-SEM might further enhance evasion of immune sensors, but its impact on ribosome processivity is unknown and requires experimental validation.

• Immunogenicity: The innate immune system recognizes unmodified single-stranded RNA through endosomal Toll-like receptors (TLR7/8). Modifications at the N1 position of pseudouridine can sterically hinder the binding of the mRNA to these receptors, thus dampening the downstream inflammatory signaling cascade.[10][11] The large SEM group in 6Cl-PSE-SEM is hypothesized to be highly effective in this regard.

• mRNA Stability: Pseudouridine itself enhances the stability of the RNA backbone.[7] N1-alkylation can further contribute to stability. The hydrophobicity of the SEM group in 6Cl-PSE-SEM could potentially lead to altered secondary structures or interactions with cellular proteins that could influence the mRNA half-life.

Experimental Workflows and Protocols

To empirically assess the translational efficiency and overall performance of mRNA modified with 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine, a series of well-defined experiments are necessary.

Diagram of the Experimental Workflow

Caption: A generalized workflow for the synthesis, purification, quality control, and functional assessment of modified mRNA.

Detailed Experimental Protocols

This protocol outlines the synthesis of mRNA incorporating modified nucleoside triphosphates.

Materials:

• Linearized plasmid DNA template containing the gene of interest downstream of a T7 promoter.

• T7 RNA Polymerase

• 10X Transcription Buffer (400 mM Tris-HCl pH 7.9, 60 mM MgCl2, 20 mM Spermidine, 100 mM DTT)

• Ribonucleoside triphosphates (rNTPs): ATP, CTP, GTP, and the desired uridine analog triphosphate (UTP, Ψ-TP, m1Ψ-TP, or 6Cl-PSE-SEM-TP) at 100 mM.

• RNase Inhibitor

• Nuclease-free water

Procedure:

• Assemble the transcription reaction at room temperature in the following order:

  • Nuclease-free water to a final volume of 50 µL

  • 5 µL of 10X Transcription Buffer

  • 5 µL of 100 mM ATP

  • 5 µL of 100 mM CTP

  • 5 µL of 100 mM GTP

  • 5 µL of 100 mM of the desired Uridine analog triphosphate

  • 1 µg of linearized DNA template

  • 1 µL of RNase Inhibitor

  • 2 µL of T7 RNA Polymerase

• Mix gently by pipetting and incubate at 37°C for 2 to 4 hours.

• To remove the DNA template, add 2 µL of DNase I and incubate at 37°C for 15 minutes.

• Purify the mRNA using a suitable method, such as lithium chloride precipitation or a column-based purification kit, following the manufacturer's instructions.[12][13]

• Resuspend the purified mRNA in nuclease-free water and determine the concentration and purity using a spectrophotometer (A260/A280 ratio should be ~2.0).

This assay provides a rapid assessment of the translational efficiency of the modified mRNA in a cell-free system.

Materials:

• Rabbit Reticulocyte Lysate System

• Purified modified mRNA (e.g., encoding a reporter protein like Firefly Luciferase)

• Luciferase Assay Reagent

• Luminometer

Procedure:

• Thaw the rabbit reticulocyte lysate on ice.

• Set up the translation reactions in nuclease-free microcentrifuge tubes according to the manufacturer's instructions, typically including the lysate, amino acid mixture, and the modified mRNA.

• Incubate the reactions at 30°C for 90 minutes.[14]

• Measure the luciferase activity using a luminometer by adding the Luciferase Assay Reagent to each reaction.

• Compare the luminescence signals from mRNAs with different modifications to assess their relative translational efficiencies.

This protocol evaluates protein expression from modified mRNA in a cellular context.

Materials:

• Mammalian cell line (e.g., HEK293T, HeLa)

• Cell culture medium and supplements

• Transfection reagent (e.g., Lipofectamine)

• Purified modified mRNA encoding a reporter protein

• Lysis buffer

• Protein quantification assay (e.g., BCA assay)

• Method for reporter protein detection (e.g., luminometer for luciferase, flow cytometer for fluorescent proteins)

Procedure:

• Seed the cells in a multi-well plate to achieve 70-80% confluency on the day of transfection.

• Prepare the mRNA-transfection reagent complexes according to the manufacturer's protocol.

• Add the complexes to the cells and incubate at 37°C.

• At various time points (e.g., 6, 24, 48 hours), harvest the cells.

• Lyse the cells and determine the total protein concentration.

• Measure the reporter protein activity and normalize it to the total protein concentration to account for differences in cell number.[15]

This protocol measures the induction of pro-inflammatory cytokines in response to transfection with modified mRNA.

Materials:

• Human peripheral blood mononuclear cells (PBMCs) or a relevant immune cell line (e.g., THP-1)

• Cell culture medium

• Transfection reagent and modified mRNAs

• ELISA kits for specific cytokines (e.g., TNF-α, IL-6, IFN-β)

Procedure:

• Plate the immune cells in a multi-well plate.

• Transfect the cells with the different modified mRNAs as described above.

• After 24 hours of incubation, collect the cell culture supernatant.

• Quantify the concentration of secreted cytokines in the supernatant using ELISA kits according to the manufacturer's instructions.[5][16] A lower cytokine level indicates reduced immunogenicity.

This protocol determines the half-life of the modified mRNA within cells.

Materials:

• Mammalian cell line

• Transfection reagents and modified mRNAs

• Transcription inhibitor (e.g., Actinomycin D)

• RNA extraction kit

• Reverse transcriptase and reagents for cDNA synthesis

• qPCR primers and master mix for the gene of interest and a stable housekeeping gene

Procedure:

• Transfect the cells with the modified mRNAs.

• After allowing for initial mRNA expression (e.g., 4-6 hours), add Actinomycin D to the culture medium to block further transcription.[17]

• Harvest cells at various time points after the addition of Actinomycin D (e.g., 0, 2, 4, 8, 12 hours).

• Extract total RNA from the cells at each time point.

• Synthesize cDNA from the extracted RNA.

• Perform qPCR to quantify the relative amount of the target mRNA at each time point, normalizing to the housekeeping gene.

• Calculate the mRNA half-life by plotting the natural log of the relative mRNA abundance against time and fitting the data to a first-order decay model.[18][19]

Visualizing the Molecular Landscape

Chemical Structures of Pseudouridine Analogs

Caption: Chemical structures of uridine and its modified analogs. Note: Actual images of the chemical structures would be inserted here in a publication.

Innate Immune Recognition of mRNA

Caption: Simplified diagram of innate immune sensing of mRNA in the endosome and the role of N1-substituted pseudouridine in evading this recognition.

Conclusion and Future Directions

The exploration of novel N1-substituted pseudouridine analogs like 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine represents a promising frontier in the optimization of mRNA therapeutics. Based on the structure-activity relationships of known analogs, it is plausible that the bulky and hydrophobic SEM group at the N1 position could lead to a significant reduction in immunogenicity and potentially enhanced stability. However, its impact on translational efficiency requires rigorous experimental evaluation, as steric hindrance could affect ribosome binding and translocation.

The experimental protocols detailed in this guide provide a comprehensive framework for researchers to systematically assess the performance of 6Cl-PSE-SEM and other novel mRNA modifications. Such studies are crucial for the rational design of next-generation mRNA-based drugs with improved safety and efficacy profiles.

References

• N1-Methylpseudouridine substitution enhances the performance of synthetic mRNA switches in cells. Nucleic Acids Research. [Link]

• Messenger RNA Half-Life Measurements in Mammalian Cells. Methods in Molecular Biology. [Link]

• Evaluating the Stability of mRNAs and Noncoding RNAs. Springer Nature Experiments. [Link]

• Measuring mRNA decay with Roadblock-qPCR. Current Protocols in Molecular Biology. [Link]

• N1-methyl-pseudouridine in mRNA enhances translation through eIF2α-dependent and independent mechanisms by increasing ribosome density. Nucleic Acids Research. [Link]

• mRNA Stability Assay Using transcription inhibition by Actinomycin D in Mouse Pluripotent Stem Cells. Bio-protocol. [Link]

• (PDF) N1-methylpseudouridine found within COVID-19 mRNA vaccines produces faithful protein products. ResearchGate. [Link]

• Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development. RSC Chemical Biology. [Link]

• mRNAStab—a web application for mRNA stability analysis. Bioinformatics. [Link]

• N1-methylpseudouridine mRNA modification enhances efficiency and specificity of gene overexpression by preventing Prkra-mediated global translation repression. bioRxiv. [Link]

• Modified Nucleotides for mRNA Therapeutics: Pseudouridine, m1Ψ, and Beyond. Areterna. [Link]

• (a) Activation of innate immune response by mRNA secondary structures... ResearchGate. [Link]

• Producing N1-methyl-C-modified mRNA by in vitro transcription. (A) Key... ResearchGate. [Link]

• Approaches to Determine Expression of Inflammatory Cytokines. Methods in Molecular Biology. [Link]

• The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines. Frontiers in Cell and Developmental Biology. [Link]

• Innate immune system: How modified RNA tricks the immune system. EurekAlert!. [Link]

• In Vitro Synthesis of Modified mRNA for Induction of Protein Expression in Human Cells. Journal of Visualized Experiments. [Link]

• Influence of N1-Methylpseudouridine in Guide RNAs on CRISPR/Cas9 Activity. International Journal of Molecular Sciences. [Link]

• Cytokine mRNA quantification by real-time PCR. Journal of Immunological Methods. [Link]

• Structural and dynamic effects of pseudouridine modifications on noncanonical interactions in RNA. RNA. [Link]

• Detection of cytokine mRNA expression by PCR. Current Protocols in Immunology. [Link]

• Protein and RNA Quantification of Multiple Genes in Single Cells. Single-Cell Analysis. [Link]

• Protocol for in vitro transcribing mRNAs with defined poly(A)-tail lengths and visualizing sequential PABP binding. STAR Protocols. [Link]

• N(1)-methylpseudouridine-incorporated mRNA outperforms pseudouridine-incorporated mRNA by providing enhanced protein expression and reduced immunogenicity in mammalian cell lines and mice. Journal of Controlled Release. [Link]

• Techniques for quantification of cytokine mRNAs. Cytokines, Cellular & Molecular Therapy. [Link]

• Protein Expression Correlates Linearly with mRNA Dose over Up to Five Orders of Magnitude In Vitro and In Vivo. Pharmaceutics. [Link]

• Methods for Detecting and Analyzing Cytokines. Biocompare. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Modified Nucleotides for mRNA Therapeutics: Pseudouridine, m1Ψ, and Beyond - Areterna LLC [areterna.com]
• 4. Frontiers | The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines [frontiersin.org]
• 5. benchchem.com [benchchem.com]
• 6. trilinkbiotech.com [trilinkbiotech.com]
• 7. Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. N1-methyl-pseudouridine in mRNA enhances translation through eIF2α-dependent and independent mechanisms by increasing ribosome density - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Innate immune system: How modified RNA tricks the immune system | EurekAlert! [eurekalert.org]
• 12. N 1-Methylpseudouridine substitution enhances the performance of synthetic mRNA switches in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. In Vitro Synthesis of Modified mRNA for Induction of Protein Expression in Human Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Protocol for In Vitro Protein Expression Using mRNA Templates | Thermo Fisher Scientific - HK [thermofisher.com]
• 15. Protein Expression Correlates Linearly with mRNA Dose over Up to Five Orders of Magnitude In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Approaches to Determine Expression of Inflammatory Cytokines - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mRNA Stability Assay Using transcription inhibition by Actinomycin D in Mouse Pluripotent Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Messenger RNA Half-Life Measurements in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Measuring mRNA decay with Roadblock-qPCR - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Showdown: A Comparative Guide to Pseudouridine Analogs in mRNA Therapeutics

In the rapidly advancing field of messenger RNA (mRNA) therapeutics and vaccines, the choice of nucleoside modification is a critical determinant of in vivo performance. The strategic replacement of uridine with pseudouridine analogs has been a pivotal innovation, enhancing both the efficacy and safety of mRNA constructs. This guide provides an in-depth, evidence-based comparison of the most prominent pseudouridine analogs, focusing on their in vivo effects on protein expression, immunogenicity, and overall therapeutic potential. We will delve into the causality behind experimental choices and provide detailed methodologies to empower researchers in their pursuit of next-generation mRNA medicines.

The Rationale for Pseudouridine Modification: Evading Innate Immunity and Enhancing Translation

In vitro transcribed (IVT) mRNA, in its unmodified form, can be recognized by the host's innate immune system as foreign, triggering an inflammatory cascade that can limit protein expression and lead to adverse effects. This recognition is primarily mediated by pattern recognition receptors (PRRs) such as Toll-like receptors (TLR3, TLR7, TLR8), RIG-I, and RNA-dependent protein kinase (PKR)[1]. The incorporation of pseudouridine (Ψ) and its derivatives, such as N1-methylpseudouridine (m1Ψ), into the mRNA sequence helps to evade this immune surveillance[2][3][4]. This is because these modifications are naturally present in endogenous RNAs, making the synthetic mRNA appear more "self-like" to the cellular machinery.

Beyond immune evasion, pseudouridine modifications have been shown to enhance the translational capacity and stability of mRNA[3][5][]. The unique structural properties of pseudouridine can improve base stacking and alter the conformation of the mRNA backbone, which is thought to contribute to more efficient ribosome loading and translation, as well as increased resistance to nuclease degradation[5][7][8].

Caption: Innate immune recognition of unmodified vs. pseudouridine-modified mRNA.

Head-to-Head Comparison: Pseudouridine (Ψ) vs. N1-Methylpseudouridine (m1Ψ)

While both Ψ and m1Ψ offer significant advantages over unmodified uridine, in vivo studies have consistently demonstrated the superiority of m1Ψ for most therapeutic applications[9][10][]. The addition of a methyl group at the N1 position of pseudouridine further dampens the innate immune response and leads to a substantial increase in protein translation[9][]. This has made m1Ψ the modification of choice for clinically approved mRNA vaccines and a leading candidate for a wide range of mRNA-based therapeutics[5][9].

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical in vivo studies comparing unmodified mRNA, Ψ-modified mRNA, and m1Ψ-modified mRNA.

Table 1: In Vivo Protein Expression (Luciferase Reporter Gene in Mice)

mRNA Modification	Relative Luciferase Expression (vs. Unmodified)	Duration of Expression	Key Findings
Unmodified	1x (Baseline)	Short	Rapid decline in expression due to immune clearance and degradation.
Pseudouridine (Ψ)	5-10x	Moderate	Significantly increased expression compared to unmodified mRNA[3].
N1-Methylpseudouridine (m1Ψ)	50-100x	Long	Substantially higher and more sustained protein expression than both unmodified and Ψ-modified mRNA[9][10].

Table 2: In Vivo Immunogenicity (Cytokine Induction in Mice)

mRNA Modification	TNF-α Induction (vs. Control)	IFN-α Induction (vs. Control)	Key Findings
Unmodified	High	High	Strong induction of pro-inflammatory cytokines, indicating a robust innate immune response[3][4].
Pseudouridine (Ψ)	Low	Low	Significant reduction in cytokine induction compared to unmodified mRNA[3].
N1-Methylpseudouridine (m1Ψ)	Very Low / Undetectable	Very Low / Undetectable	Most effective at evading innate immune recognition, leading to minimal cytokine production[9].

It is important to note that the delivery vehicle, such as lipid nanoparticles (LNPs), and the route of administration can significantly influence the in vivo performance of modified mRNA[1][2]. Some studies have shown that for liver-targeted LNP delivery, pseudouridine modification did not offer a significant advantage over unmodified mRNA in terms of protein expression or immunogenicity[1][12][13]. This highlights the context-dependent nature of these modifications and the need for empirical testing in specific therapeutic applications.

Experimental Protocols for In Vivo Comparison

A robust in vivo comparison of different pseudouridine analogs requires a well-controlled experimental design. The following protocols provide a framework for such studies.

Synthesis of Modified mRNA (In Vitro Transcription)

The foundation of any mRNA-based study is the high-quality synthesis of the mRNA molecule itself.

• DNA Template Preparation: A linearized plasmid DNA template is required, containing a T7 promoter, the 5' untranslated region (UTR), the open reading frame (ORF) of the reporter protein (e.g., Firefly Luciferase) or therapeutic protein, the 3' UTR, and a poly(A) tail sequence.

• In Vitro Transcription (IVT) Reaction:

  • Combine the linearized DNA template, T7 RNA polymerase, RNase inhibitors, and a mixture of the four nucleotide triphosphates (NTPs): ATP, GTP, CTP, and UTP.

  • For modified mRNA, completely replace UTP with the desired pseudouridine analog triphosphate (e.g., N1-methylpseudouridine-5'-triphosphate or pseudouridine-5'-triphosphate).

  • Incorporate a 5' cap structure (e.g., Cap 1) co-transcriptionally using an anti-reverse cap analog (ARCA).

• Purification: The synthesized mRNA must be purified to remove enzymes, unincorporated NTPs, and the DNA template. This is typically achieved using methods such as silica-based columns or oligo-dT affinity chromatography.

• Quality Control: The integrity and purity of the mRNA should be assessed using methods like agarose gel electrophoresis or capillary electrophoresis to confirm the correct size and absence of degradation[14][][16]. The concentration is determined by UV spectroscopy[][16].

Lipid Nanoparticle (LNP) Formulation

For systemic in vivo delivery, mRNA is encapsulated in LNPs to protect it from degradation and facilitate cellular uptake.

• LNP Composition: LNPs typically consist of an ionizable lipid, a helper phospholipid, cholesterol, and a PEGylated lipid. The specific composition can significantly impact delivery efficiency and tissue tropism.

• Formulation: A common method for LNP formulation is microfluidic mixing, where an ethanolic lipid solution is rapidly mixed with an aqueous solution of mRNA at an acidic pH. This process allows for the self-assembly of the LNPs with the mRNA encapsulated inside.

• Characterization: The resulting LNPs should be characterized for size, polydispersity index (PDI), and encapsulation efficiency.

In Vivo Administration and Monitoring

• Animal Model: Mice are a commonly used model for in vivo studies of mRNA therapeutics.

• Administration: LNPs encapsulating the different mRNA constructs are typically administered intravenously (IV) for systemic delivery or intramuscularly (IM) for vaccine applications.

• Monitoring Protein Expression:

  • If a reporter gene like luciferase is used, protein expression can be monitored non-invasively over time using an in vivo imaging system (IVIS) after intraperitoneal injection of the luciferin substrate.

  • For therapeutic proteins, blood samples can be collected at various time points, and the protein levels in the serum can be quantified using an enzyme-linked immunosorbent assay (ELISA).

• Assessing Immunogenicity:

  • Blood samples are collected at different time points post-administration (e.g., 2, 6, 12, and 24 hours).

  • Serum is isolated, and the levels of key inflammatory cytokines (e.g., TNF-α, IL-6, IFN-α, IFN-β) are quantified using ELISA or multiplex bead assays[9][17][18][19][20].

Sources

• 1. Efficacy and Immunogenicity of Unmodified and Pseudouridine-Modified mRNA Delivered Systemically with Lipid Nanoparticles in Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Incorporation of Pseudouridine Into mRNA Yields Superior Nonimmunogenic Vector With Increased Translational Capacity and Biological Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Frontiers | The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines [frontiersin.org]
• 7. Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pseudouridines in RNAs: switching atoms means shifting paradigms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. preprints.org [preprints.org]
• 12. Efficacy and immunogenicity of unmodified and pseudouridine-modified mRNA delivered systemically with lipid nanoparticles in vivo [dspace.mit.edu]
• 13. researchgate.net [researchgate.net]
• 14. Current Analytical Strategies for mRNA-Based Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Quantitation of cytokine mRNA levels utilizing the reverse transcriptase-polymerase chain reaction following primary antigen-specific sensitization in vivo--I. Verification of linearity, reproducibility and specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Quantitation of cytokine mRNA by real-time RT-PCR during a vaccination trial in a rabbit model of fascioliasis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. gene-quantification.eu [gene-quantification.eu]
• 20. Cytokine Gene Expression and Treatment Impact on MRI Outcomes in Jordanian Patients with Multiple Sclerosis | MDPI [mdpi.com]

The Vanguard of mRNA Therapeutics: A Comparative Guide to N1-methylpseudouridine and the Exploratory Landscape of Novel Nucleoside Analogs

The meteoric rise of mRNA vaccines has been underpinned by a series of elegant solutions to the inherent instability and immunogenicity of in vitro transcribed (IVT) RNA. At the heart of this revolution lies the strategic replacement of uridine with modified nucleosides. N1-methylpseudouridine (m1Ψ) has emerged as the undisputed champion, forming the backbone of the highly successful COVID-19 vaccines from Pfizer-BioNTech and Moderna.[][2] Its adoption is the culmination of seminal work demonstrating that this modification dramatically enhances protein expression while dampening the innate immune response that would otherwise target the exogenous mRNA.[][3][4]

This guide provides a deep dive into the established performance of m1Ψ, presenting the experimental data that solidifies its position as the current gold standard. We will further cast a speculative eye toward the future, using the novel, yet uncharacterized, molecule 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine as a case study to outline the rigorous comparative analysis any new contender must undergo. For researchers and drug developers, this guide will serve as both a summary of the state-of-the-art and a roadmap for the evaluation of next-generation mRNA building blocks.

The Reigning Champion: N1-methylpseudouridine (m1Ψ)

The incorporation of pseudouridine (Ψ), an isomer of uridine, was an early breakthrough in rendering mRNA less immunogenic.[4] Further methylation to m1Ψ was found to be even more advantageous, offering superior protein production and a more profound reduction in immune activation.[][2][3] The success of m1Ψ can be attributed to several key mechanisms:

• Reduced Innate Immune Recognition : m1Ψ-modified mRNA is a poor substrate for Toll-like receptors (TLRs) 7 and 8, which are key sensors of single-stranded RNA.[3] This blunts the production of type I interferons and other inflammatory cytokines that can lead to translational shutdown and adverse effects.[3]

• Enhanced Translational Efficiency : The structural alterations induced by m1Ψ are thought to facilitate more efficient translation by the ribosome.[2] This results in significantly higher protein yields from a given amount of mRNA.[][3]

• Improved mRNA Stability : While the primary mechanism of action is related to immune evasion and translation, some studies suggest that pseudouridine modifications can also contribute to the overall stability of the mRNA molecule.[4]

The following diagram illustrates the central role of modified nucleosides in the mRNA vaccine workflow.

Caption: Workflow of modified mRNA vaccine production and action.

The Challenger: 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

Currently, there is no publicly available experimental data on the use of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine in mRNA vaccines. It exists as a research chemical, but its performance characteristics in this context are unknown.[5][6] The presence of a chloro group at the 6-position of the uracil base is a significant alteration. Halogenation can have profound effects on the electronic properties and steric profile of a molecule, which in turn could influence base pairing, stacking interactions, and recognition by cellular machinery. Furthermore, some studies have indicated that chlorinated nucleosides can induce cellular stress and toxicity, a critical consideration for any therapeutic candidate.[7]

The trimethylsilylethoxymethyl (SEM) group at the N1 position is a bulky protecting group. Its presence would likely necessitate an additional deprotection step after transcription, adding complexity to the manufacturing process.

Performance Metrics: A Head-to-Head Comparison (Theoretically)

To be considered a viable alternative to m1Ψ, 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine would need to be rigorously evaluated across several key performance indicators. The following table summarizes the known performance of m1Ψ and highlights the data required for our challenger.

Performance Metric	N1-methylpseudouridine (m1Ψ)	6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine	Rationale & Causality
In Vitro Transcription Yield	High, well-tolerated by T7 RNA Polymerase	Data Not Available	The modified NTP must be an efficient substrate for the RNA polymerase to ensure scalable and cost-effective mRNA production.
Protein Expression (vs. Uridine)	>10-fold increase in cell culture; ~13-fold vs. Ψ in mice[2][3]	Data Not Available	This is the primary efficacy endpoint. Higher protein expression per microgram of mRNA can lead to lower required doses.
Innate Immune Activation (IFN-α)	Significantly reduced compared to unmodified mRNA[4]	Data Not Available	Minimizing TLR7/8 activation is crucial for avoiding translational suppression and reducing vaccine reactogenicity.
Translational Fidelity	Does not significantly impact accuracy[2]	Data Not Available	The modification should not cause the ribosome to misread codons, which could lead to non-functional or immunogenic off-target proteins.
In Vivo Stability / Half-life	Enhanced biological stability compared to unmodified mRNA[4]	Data Not Available	A longer half-life in vivo allows for sustained antigen production, potentially leading to a more robust immune response.
Cellular Toxicity	Low cytotoxicity observed[3]	Data Not Available	The modified nucleoside and its metabolites must be non-toxic at therapeutic concentrations.

Experimental Protocols for Comparative Evaluation

The following protocols outline the essential experiments required to benchmark a novel modified nucleoside like 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine against the established m1Ψ.

In Vitro Transcription with Modified Nucleosides

This protocol describes the synthesis of mRNA incorporating a modified pseudouridine analog using T7 RNA polymerase.

Objective: To determine if the novel modified NTP is a substrate for T7 RNA polymerase and to produce sufficient mRNA for downstream assays.

Materials:

• Linearized plasmid DNA template encoding a reporter gene (e.g., Firefly Luciferase) downstream of a T7 promoter.

• T7 RNA Polymerase

• 10x Transcription Buffer

• Ribonucleotide solution mix (ATP, GTP, CTP)

• N1-methylpseudouridine-5'-Triphosphate (m1ΨTP)

• 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine-5'-Triphosphate (or other test article)

• RNase Inhibitor

• DNase I

• Nuclease-free water

Procedure:

• Assemble the transcription reaction at room temperature to prevent precipitation of the DNA template by spermidine in the buffer.[8] For a 20 µL reaction:

  • Nuclease-free Water to 20 µL

  • 10x Transcription Buffer: 2 µL

  • 100 mM ATP, GTP, CTP: 2 µL of each

  • 100 mM UTP or modified UTP (m1ΨTP or test article): 2 µL

  • Linearized DNA Template (1 µg): X µL

  • RNase Inhibitor: 1 µL

  • T7 RNA Polymerase: 2 µL

• Incubate the reaction at 37°C for 2-4 hours.

• Add 1 µL of DNase I to the reaction to digest the DNA template. Incubate at 37°C for 15 minutes.

• Purify the synthesized mRNA using a suitable method, such as lithium chloride precipitation or silica-column-based kits.

• Quantify the mRNA concentration using a spectrophotometer (e.g., NanoDrop) and assess its integrity via denaturing agarose gel electrophoresis.

Caption: In Vitro Transcription (IVT) experimental workflow.

In Vitro Translation and Immunogenicity Assessment in Cell Culture

This protocol uses a human cell line to assess the protein expression and innate immune stimulation from the synthesized mRNA.

Objective: To quantify and compare the translational efficiency and immunogenicity of mRNAs containing different modifications.

Materials:

• HEK293T or similar human cell line

• DMEM with 10% FBS

• Lipofectamine MessengerMAX or similar transfection reagent

• Synthesized mRNAs (unmodified, m1Ψ, and test article) encoding Firefly Luciferase

• Luciferase Assay System

• Human IFN-α ELISA Kit

• Luminometer and ELISA plate reader

Procedure:

• Cell Seeding: Seed HEK293T cells in 24-well plates at a density that will result in 80-90% confluency at the time of transfection.

• Transfection:

  • For each well, dilute 500 ng of mRNA in 25 µL of Opti-MEM.

  • In a separate tube, dilute 1.5 µL of Lipofectamine MessengerMAX in 25 µL of Opti-MEM and incubate for 5 minutes.

  • Combine the diluted mRNA and Lipofectamine, mix gently, and incubate for 15 minutes at room temperature to form mRNA-lipid complexes.

  • Add the 50 µL complex to the cells.

• Protein Expression Analysis:

  • After 24 hours, lyse the cells and measure Firefly Luciferase activity using a luminometer according to the manufacturer's protocol.

• Immunogenicity Analysis:

  • After 24 hours, collect the cell culture supernatant.

  • Measure the concentration of secreted IFN-α using an ELISA kit according to the manufacturer's instructions.

Conclusion and Future Outlook

N1-methylpseudouridine has rightfully earned its place as the cornerstone of current mRNA vaccine technology, providing a masterful balance of high translational efficiency and immune stealth.[][2] The path to this discovery was built on a deep understanding of RNA biology and a systematic approach to evaluating modified nucleosides.[4]

For any novel candidate like 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine to enter the field, it must undergo the same rigorous, multi-faceted evaluation. While the introduction of a chloro- group is an intriguing chemical modification, its biological consequences are entirely unknown in this context. It could potentially offer new properties, but it also carries the risk of increased toxicity or unforeseen interactions with cellular machinery.[7] The future of mRNA therapeutics will undoubtedly involve the exploration of an expanded chemical space for RNA modifications. However, progress must be guided by the self-validating system of comparative experimental analysis, ensuring that any new component provides a tangible improvement in the safety and efficacy of these life-saving medicines.

References

• Chemical modifications to mRNA nucleobases impact translation elongation and termination. Biophys Chem. 2022 Jun:285:106780. [Link]

• Chemical modifications to mRNA nucleobases impact translation elongation and termination. PMC. [Link]

• Effects of Nucleoside Modifications on mRNA Translation: Choosing the Right Modifications. Methods Mol Biol. 2025:2965:127-149. [Link]

• Incorporation of Pseudouridine Into mRNA Yields Superior Nonimmunogenic Vector With Increased Translational Capacity and Biological Stability. Mol Ther. 2008 Nov; 16(11): 1833–1840. [Link]

• Detrimental Actions of Chlorinated Nucleosides on the Function and Viability of Insulin-Producing Cells. Int J Mol Sci. 2023 Sep; 24(19): 14663. [Link]

• 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. Orgasynth. [Link]

• PseudoUridine Modifications in mRNA. Creative Biolabs. [Link]

• C-Nucleosides Stabilize RNA by Reducing Nucleophilicity at 2'-OH. bioRxiv. [Link]

• 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. Epigenetic Therapeutic Targets. [Link]

• Pseudouridines in RNAs: switching atoms means shifting paradigms. FEBS Lett. 2021 May; 595(10): 1316–1333. [Link]

• Pseudouridine in mRNA: Incorporation, Detection, and Recoding. Methods Enzymol. 2015; 560: 189–213. [Link]

• Revisiting T7 RNA polymerase transcription in vitro with the Broccoli RNA aptamer as a simplified real-time fluorescent reporter. J Biol Chem. 2019 Aug 23; 294(34): 12695–12703. [Link]

• in vitro RNA synthesis(T7 RNA Polymerase). Barrick Lab. [Link]

• Integrated Chemoenzymatic Synthesis of the mRNA Vaccine Building Block N1-Methylpseudouridine Triphosphate. J Am Chem Soc. 2022 Aug 17; 144(32): 14556–14563. [Link]

• N1-methylpseudouridine found within COVID-19 mRNA vaccines produces faithful protein products. Cell Rep. 2022 Aug 16; 40(7): 111216. [Link]

• Protocol 1: Standard In Vitro T7 RNA Polymerase Transcription reaction. [Link]

• 6-Chloro-N-propyl-N-(2,4,4-trimethylpentan-2-yl)-1,3,5-triazine-2,4-diamine. ResearchGate. [Link]

Sources

• 2. N1-methylpseudouridine found within COVID-19 mRNA vaccines produces faithful protein products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. trilinkbiotech.com [trilinkbiotech.com]
• 4. Incorporation of Pseudouridine Into mRNA Yields Superior Nonimmunogenic Vector With Increased Translational Capacity and Biological Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine | Orgasynth [orgasynth.com]
• 6. 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine | Epigenetic Therapeutic Targets [epigenetic-targets.com]
• 7. mdpi.com [mdpi.com]
• 8. RNAT7 < Lab < TWiki [barricklab.org]

benchmarking 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine against other RNA modifications

In the rapidly evolving landscape of mRNA therapeutics and vaccine development, the strategic selection of modified nucleotides is paramount to achieving desired clinical outcomes.[1] The performance of an in vitro transcribed (IVT) mRNA molecule is not solely dictated by its sequence but is profoundly influenced by the chemical nature of its constituent nucleosides. These modifications are critical for enhancing stability, boosting translational efficiency, and, crucially, evading the host's innate immune system.[1][2]

This guide provides an in-depth, objective comparison of three key performance-enhancing uridine analogs: Pseudouridine (Ψ), N1-methylpseudouridine (m1Ψ), and 5-methoxyuridine (5moU). We will delve into the experimental data that underpins their utility, provide detailed protocols for their comparative evaluation, and discuss the mechanistic rationale behind their differential effects. While established modifications like m1Ψ have become the gold standard, the field is in continuous pursuit of novel analogs, such as 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine, for which performance data is not yet widely available, representing the next frontier in mRNA engineering.

The Imperative for Modification: Overcoming the Challenges of Synthetic mRNA

Unmodified synthetic mRNA is inherently immunogenic. The innate immune system has evolved a suite of pattern recognition receptors (PRRs), including Toll-like receptors (TLRs) 7 and 8, and RIG-I, that recognize foreign RNA.[1][3] Activation of these receptors triggers an inflammatory cascade and the production of type I interferons, leading to the degradation of the mRNA transcript and a shutdown of protein synthesis.[1][2] Modified nucleotides were developed to navigate this immune surveillance, rendering the mRNA molecule more "self-like" and thus more stable and translationally competent.[1]

Head-to-Head Comparison: Ψ vs. m1Ψ vs. 5moU

The choice of uridine analog can significantly impact the therapeutic potential of an mRNA drug. Below, we compare the performance of Pseudouridine, N1-methylpseudouridine, and 5-methoxyuridine across the three critical parameters: translation efficiency, immunogenicity, and stability.

Performance Metrics: A Quantitative Overview

Modification	Relative Translation Efficiency	Immunogenicity Profile	Reported Impact on Stability
Pseudouridine (Ψ)	Significant increase over unmodified mRNA.[4]	Reduced immunogenicity compared to unmodified mRNA.[4][5]	Enhances stability by resisting degradation.[1][3]
N1-methylpseudouridine (m1Ψ)	Superior to Ψ, with reports of up to 10-fold or higher protein expression.[6][7]	Further reduction in immunogenicity compared to Ψ.[8][9]	Increased structural stability and ribosome loading contribute to a longer functional half-life.[10]
5-methoxyuridine (5moU)	Can enhance protein expression, but may be context-dependent and potentially lower than m1Ψ.[11][12]	Effectively reduces antiviral and proinflammatory signaling.[13][14]	Reported to be more stable than other modified mRNAs in some contexts.[12]

Mechanistic Insights: How Modifications Alter mRNA Fate

The enhanced performance of modified mRNA is not just a matter of avoiding immune detection; it's a multifaceted interplay of structural and functional consequences.

Immune Evasion: Pseudouridine and its derivatives alter the structure of the RNA backbone, which is thought to reduce its affinity for PRRs.[][16] Recent studies have shown that Ψ-modified RNA is less susceptible to degradation by endolysosomal nucleases, which are required to generate the small RNA fragments that activate TLR7 and TLR8.[17][18] This reduced processing, coupled with a lower intrinsic ability to activate these receptors, forms a two-pronged mechanism of immune evasion.[16]

Enhanced Translation: The increased protein output from modified mRNA is a consequence of both reduced immune-mediated translational repression and intrinsic effects on the translation machinery. N1-methylpseudouridine, in particular, has been shown to increase the density of ribosomes on the mRNA transcript, which may be due to increased ribosome pausing.[6][19] This enhanced ribosome loading could favor more efficient initiation and recycling of ribosomes on the same mRNA molecule, leading to a significant boost in protein production.[6][20]

Figure 1: Impact of RNA modifications on cellular fate.

Experimental Workflows for Benchmarking

To empirically determine the optimal modification for a given application, a systematic benchmarking approach is essential. Here, we provide detailed, self-validating protocols for key comparative experiments.

In Vitro Transcription of Modified mRNA

This protocol outlines the synthesis of mRNA with complete substitution of uridine with a modified analog.

Figure 2: Workflow for modified mRNA synthesis.

Materials:

• Linearized plasmid DNA template (1 µg) containing a T7 promoter upstream of the gene of interest.

• HiScribe T7 mRNA Kit with CleanCap® Reagent AG (or similar).[21]

• Modified UTP (e.g., Pseudo-UTP, N1-Methyl-Pseudo-UTP, or 5-Methoxy-UTP) at a concentration equimolar to the standard UTP provided in the kit.

• DNase I.

• Nuclease-free water.

• Lithium Chloride (LiCl) for purification.

Protocol:

• Thaw all reaction components at room temperature, except for the enzyme mix, which should be kept on ice.

• Assemble the 20 µL transcription reaction at room temperature in the following order:

  • Nuclease-free water (to 20 µL)

  • 10X Reaction Buffer (2 µL)

  • ATP, GTP, CTP Solution (2 µL each)

  • Modified UTP solution (2 µL)

  • CleanCap® Reagent AG (4 µL)

  • Linearized DNA template (1 µg)

  • T7 RNA Polymerase Mix (2 µL)

• Mix gently by pipetting and centrifuge briefly.

• Incubate at 37°C for 2 hours.[21]

• Add 2 µL of DNase I and incubate at 37°C for 15 minutes to remove the DNA template.[21]

• Purify the mRNA using LiCl precipitation or a suitable column-based method.

• Resuspend the purified mRNA in nuclease-free water and quantify using a Nanodrop spectrophotometer. Assess integrity via agarose gel electrophoresis.

Cell-Free Translation Assay

This assay provides a direct measure of the translational capacity of the modified mRNA in a controlled environment.

Materials:

• Purified unmodified and modified mRNAs encoding a reporter protein (e.g., Luciferase or GFP).

• Rabbit Reticulocyte Lysate or Human Cell-Free Translation System.[22]

• Amino acid mixture.

• Energy source (ATP, GTP).

• Reporter assay reagents (e.g., Luciferase substrate).

Protocol:

• Prepare a master mix containing the cell-free extract, amino acids, and energy source.

• Aliquot the master mix into separate reaction tubes for each mRNA variant to be tested.

• Add equal molar amounts of each mRNA to their respective tubes.

• Incubate the reactions at 30°C for 90-120 minutes.[22]

• Measure the reporter protein activity (e.g., luminescence for Luciferase) using a plate reader.

• Normalize the reporter signal to the amount of mRNA added to determine the relative translation efficiency.

In Vitro Immunogenicity Assay

This assay assesses the extent to which the modified mRNA activates an innate immune response in human cells.

Materials:

• Human peripheral blood mononuclear cells (PBMCs) or a relevant immune cell line (e.g., THP-1).

• Cell culture medium.

• Transfection reagent (e.g., Lipofectamine).

• Unmodified and modified mRNAs.

• ELISA kits for quantifying cytokines (e.g., TNF-α, IFN-α, IL-6).[5]

• Reagents for RNA extraction and qRT-PCR.

Protocol:

• Plate the immune cells at an appropriate density and allow them to adhere overnight.

• Complex the mRNAs with a transfection reagent according to the manufacturer's instructions.

• Add the mRNA-lipid complexes to the cells and incubate for 6-24 hours.[23]

• Collect the cell culture supernatant to measure secreted cytokine levels by ELISA.

• Lyse the cells to extract total RNA.

• Perform qRT-PCR to measure the expression of interferon-stimulated genes (e.g., RIG-I, OAS1) as a marker of the antiviral response.

• Compare the cytokine levels and gene expression changes induced by the modified mRNAs to those induced by the unmodified control.

Conclusion and Future Directions

The data overwhelmingly supports the use of modified nucleotides to enhance the therapeutic potential of synthetic mRNA. N1-methylpseudouridine has emerged as the current industry standard, offering a superior balance of high translational efficiency and low immunogenicity.[1][8] Pseudouridine remains a robust and effective modification, while 5-methoxyuridine presents a viable alternative with a distinct immunomodulatory profile.[4][13]

The choice of modification is not a one-size-fits-all decision and should be empirically validated for each specific mRNA sequence and therapeutic application. The protocols provided in this guide offer a robust framework for such a comparative analysis.

The field of RNA therapeutics is dynamic, with ongoing research into novel nucleoside modifications that may offer even greater advantages. As our understanding of the intricate interplay between RNA structure, the translational machinery, and the innate immune system deepens, we can anticipate the development of next-generation mRNA therapies with unprecedented precision and efficacy.

References

• Bérouti, M., et al. (2025). Pseudouridine RNA avoids immune detection through impaired endolysosomal processing and TLR engagement. Cell.

• Two-pronged immune evasion of pseudouridine-modified RNA. (n.d.). PubMed. Retrieved from [Link]

• N1-Methylpseudouridine and pseudouridine modifications modulate mRNA decoding during translation. (2022).
• Svitkin, Y. V., et al. (2024). Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens.
• Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. (2024).

• Researchers uncover how RNA modifications evade immune detection. (2025). News-Medical.Net. Retrieved from [Link]

• In Vitro Transcription of Modi fi ed RNAs. (n.d.). The Moon Lab.
• In Vitro Selection Using Modified or Unn
• For 'U' the bell tolls: pseudouridine evades TLR detection. (2025). PMC.
• mRNA medicine: Recent progresses in chemical modification, design, and engineering. (2025). PMC.
• Modified Nucleotides for mRNA Therapeutics: Pseudouridine, m1Ψ, and Beyond. (2025). Areterna.
• Svitkin, Y. V., et al. (2017). N1-methyl-pseudouridine in mRNA enhances translation through eIF2α-dependent and independent mechanisms by increasing ribosome density. Nucleic Acids Research.
• Immunogenicity of In Vitro Transcribed mRNA: Mechanisms, Effects, and Strategies. (n.d.).
• The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines. (2021). Frontiers in Cell and Developmental Biology.
• N1‐methylpseudouridine modification level correlates with protein expression, immunogenicity, and stability of mRNA. (2024). PMC.
• RNA ImmunoGenic Assay: Simple Method for Detecting Immunogenicity of in vitro Transcribed mRNA. (2020).
• N1-methyl-pseudouridine in mRNA enhances translation through eIF2α-dependent and independent mechanisms by increasing ribosome density. (2017). Flagship Pioneering.
• N1-methyl-pseudouridine in mRNA enhances translation through eIF2α-dependent and independent mechanisms by increasing ribosome density. (2017).
• N1-Methylpseudouridine and pseudouridine mRNA Modifications Modulate Translation Rate and Fidelity. (n.d.). Deep Blue Repositories.
• The Critical Choice in mRNA Vaccine Design: A Comparative Analysis of N1-Ethylpseudouridine and N1-Methylpseudouridine. (n.d.). Benchchem.
• N1-methylpseudouridine and pseudouridine modifications modulate mRNA decoding during transl
• N1-methylpseudouridine and pseudouridine modifications modulate mRNA decoding during transl
• Effects of Nucleoside Modifications on mRNA Translation: Choosing the Right Modific
• N1-Methylpseudouridine and pseudouridine modifications modulate mRNA decoding during transl
• RNA Synthesis with Modified Nucleotides (E2050). (2022). Protocols.io.
• Chemical modification of uridine modulates mRNA-mediated proinflammatory and antiviral response in primary human macrophages. (n.d.). NIH.
• RNA ImmunoGenic Assay: A Method to Detect Immunogenicity of in vitro Transcribed mRNA in Human Whole Blood. (2020). PMC.
• Modified Nucleotides in IVT: Small Changes, Big Impact. (2025). Promega Connections.
• N1-methylpseudouridylation of mRNA causes +1 ribosomal frameshifting. (2023). PMC.
• N1-methylpseudouridine and pseudouridine modifications modulate mRNA decoding during transl
• Optimizing the Performance of IVT mRNA Using N1-Methylpseudouridine (N1mΨ)—Part 1. (n.d.). TriLink BioTechnologies.
• UltraSlice™ mRNA Incorporating 5-Methoxyuridine Efficiently Inserts Transgene Sequences in iPSCs with High Viability. (n.d.). Factor Bioscience.
• N1-Ethylpseudouridine vs. m1Ψ: A Comparative Analysis of their Impact on mRNA Stability. (n.d.). Benchchem.
• Guidance for using unmodified versus 5-methoxyuridine (5moU) modified mRNAs with chemically synthesized sgRNAs. (n.d.). Horizon Discovery.
• Maximizing Translation of mRNA Therapeutics By Sequence Engineering and Chemical Modific
• Base-modified Ribonucleoside Triphosphates for mRNA Drug Discovery. (n.d.). Tokyo Chemical Industry Co., Ltd..
• N(1)-methylpseudouridine substitution enhances the performance of synthetic mRNA switches in cells. (2020). PMC.
• N(1)-methylpseudouridine-incorporated mRNA outperforms pseudouridine-incorporated mRNA by providing enhanced protein expression and reduced immunogenicity in mammalian cell lines and mice. (2021).
• Self-amplifying RNAs generated with the modified nucleotides 5-methylcytidine and 5-methyluridine mediate strong expression and immunogenicity in vivo. (2024). PubMed.
• Effects of Chemically Modified Messenger RNA on Protein Expression. (2016). PubMed.
• Monitoring RNA restructuring and translation in real time using a human cell-free extract. (n.d.).
• Multi-hour Translation of mRNA in a Cell-free System. (2025).
• A highly efficient human cell-free transl
• Preparation of cell-free RNAPT7 reactions. (2017). Protocols.io.
• Cell-free Translation: Preparation and Validation of Translation-competent Extracts from Saccharomyces cerevisiae. (n.d.). PMC.
• Immunogenicity Risk Assessment in Drug Candid

Sources

• 1. Modified Nucleotides for mRNA Therapeutics: Pseudouridine, m1Ψ, and Beyond - Areterna LLC [areterna.com]
• 2. Immunogenicity of In Vitro Transcribed mRNA: Mechanisms, Effects, and Strategies - Creative Biolabs [mrna.creative-biolabs.com]
• 3. Frontiers | The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines [frontiersin.org]
• 4. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. N1-methyl-pseudouridine in mRNA enhances translation through eIF2α-dependent and independent mechanisms by increasing ribosome density - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. N1‐methylpseudouridine modification level correlates with protein expression, immunogenicity, and stability of mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Chemical modification of uridine modulates mRNA-mediated proinflammatory and antiviral response in primary human macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effects of Chemically Modified Messenger RNA on Protein Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. promegaconnections.com [promegaconnections.com]
• 14. UltraSlice™ mRNA Incorporating 5-Methoxyuridine Efficiently Inserts Transgene Sequences in iPSCs with High Viability - Factor Bioscience [factor.bio]
• 16. Two-pronged immune evasion of pseudouridine-modified RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. news-medical.net [news-medical.net]
• 18. For ‘U’ the bell tolls: pseudouridine evades TLR detection - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. N1-methyl-pseudouridine in mRNA enhances… | Flagship Pioneering [flagshippioneering.com]
• 21. neb.com [neb.com]
• 22. A highly efficient human cell-free translation system - PMC [pmc.ncbi.nlm.nih.gov]
• 23. RNA ImmunoGenic Assay: A Method to Detect Immunogenicity of in vitro Transcribed mRNA in Human Whole Blood - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Structural Comparison of RNAs Containing Different Pseudouridine Derivatives

Introduction

The isomerization of uridine to pseudouridine (Ψ), the most abundant RNA modification, marks a subtle yet profound alteration to the RNA landscape.[1] This simple C-N to C-C glycosidic bond change endows RNA with enhanced structural stability and functional diversity.[1][2] The exploration of pseudouridine and its derivatives has opened new frontiers in RNA biology and therapeutics, most notably in the development of mRNA vaccines.[2][3] This guide provides a comprehensive structural comparison of RNAs containing key pseudouridine derivatives, offering researchers, scientists, and drug development professionals a detailed understanding of their impact and the experimental methodologies used for their characterization.

We will delve into the structural nuances imparted by pseudouridine (Ψ), N1-methylpseudouridine (m1Ψ), and 2-thiouridine (s2U), examining their effects on RNA stability, base pairing, and overall conformation. While data on other derivatives like N1-methyl-2-thio-pseudouridine is limited, this guide will focus on the well-characterized modifications that are at the forefront of current research.

The Structural Impact of Pseudouridine and Its Derivatives

The fundamental difference between uridine and pseudouridine lies in the C-C glycosidic bond of the latter, which provides greater rotational freedom and an additional hydrogen bond donor at the N1 position.[1][2] These features are the foundation for the enhanced structural stability observed in pseudouridylated RNA.

Pseudouridine (Ψ): The Archetypal Stabilizer

Pseudouridine's primary contribution to RNA structure is its ability to enhance stability. This is achieved through several mechanisms:

• Enhanced Base Stacking: The increased conformational flexibility of the pseudouridine base allows for more optimal stacking interactions with neighboring bases, a key contributor to helical stability.[2]

• Additional Hydrogen Bonding: The N1-H group of pseudouridine can form an additional hydrogen bond with water molecules or the phosphate backbone, further rigidifying the local structure.

• Sugar Pucker Preference: Pseudouridine favors a C3'-endo sugar pucker, which is characteristic of A-form RNA helices, thus pre-organizing the RNA strand for duplex formation.[4]

These stabilizing effects are not uniform and depend on the sequence context and the position of the modification within the RNA molecule.[1]

N1-methylpseudouridine (m1Ψ): Enhanced Stability and Immune Evasion

The addition of a methyl group to the N1 position of pseudouridine creates N1-methylpseudouridine, a modification that has been pivotal in the success of mRNA vaccines.[2][5] Structurally, m1Ψ builds upon the stabilizing properties of pseudouridine:

• Increased Hydrophobicity: The methyl group enhances hydrophobic interactions, which can lead to improved base stacking.

• Altered Hydrogen Bonding: While the N1-H hydrogen bond donor is lost, the overall impact on stability is often greater than that of pseudouridine, likely due to a combination of enhanced stacking and favorable hydration patterns.[6]

• Immune Evasion: A key functional consequence of m1Ψ modification is its ability to dampen the innate immune response, a critical feature for therapeutic mRNAs.[7]

2-thiouridine (s2U): A Potent Stabilizer with Altered Pairing Properties

Replacing the oxygen at the C2 position of uridine with a sulfur atom yields 2-thiouridine. This modification significantly impacts RNA structure and stability:

• Enhanced Duplex Stability: s2U modification has been shown to substantially increase the melting temperature (Tm) of RNA duplexes.[4][8] This stabilization is primarily entropic, resulting from the pre-organization of the single-stranded RNA into a more rigid, A-form-like conformation.[9][10]

• Altered Base Pairing: The presence of the larger sulfur atom can influence base pairing, generally stabilizing U-A pairs while destabilizing U-G wobble pairs.[10]

Comparative Analysis of Thermodynamic Stability

The following table summarizes the thermodynamic effects of incorporating different pseudouridine derivatives into RNA duplexes. The change in melting temperature (ΔTm) and free energy (ΔΔG°) are compared to their unmodified uridine-containing counterparts.

Modification	Context	ΔTm (°C)	ΔΔG° (kcal/mol)	Reference(s)
Ψ	Internal Ψ-A pair	~1.7	~1.7	[11]
Terminal Ψ-A pair	~1.0	~1.0	[11]
m1Ψ	Internal m1Ψ-A pair	Stabilizing	Stabilizing	[5][6]
s2U	Internal s2U-A pair	+11.7	-2.0	[8]
Internal s2U-U pair	Destabilizing	+0.6	[8]

Note: The thermodynamic effects are context-dependent and the values presented are illustrative examples.

Experimental Methodologies for Structural Analysis

A suite of powerful techniques is employed to dissect the structural consequences of pseudouridine modifications in RNA. This section provides an overview and step-by-step protocols for key methodologies.

Workflow for Modified RNA Structural Analysis

Caption: General workflow for the structural analysis of modified RNA.

In Vitro Transcription of Modified RNA

Objective: To synthesize RNA containing pseudouridine derivatives for structural and functional studies.

Protocol:

• Template Preparation: Linearize a plasmid DNA template containing the target RNA sequence downstream of a T7 promoter. Purify the linearized template.

• Transcription Reaction Setup: Assemble the following components at room temperature in nuclease-free tubes:

  • Nuclease-free water

  • T7 Reaction Buffer (10X)

  • ATP, GTP, CTP solution

  • UTP or modified UTP analog (e.g., Ψ-TP, m1Ψ-TP, s2U-TP)

  • Linearized DNA template

  • T7 RNA Polymerase Mix

• Incubation: Incubate the reaction at 37°C for 2-4 hours. For longer transcripts, the incubation time can be extended.

• DNase Treatment: Add DNase I to the reaction and incubate at 37°C for 15 minutes to remove the DNA template.

• RNA Purification: Purify the transcribed RNA using a suitable method such as silica-based spin columns or phenol-chloroform extraction followed by ethanol precipitation.[12]

RNA Purification for Structural Studies

Objective: To obtain highly pure and homogeneously folded RNA suitable for structural analysis by NMR or X-ray crystallography.

Protocol:

• Denaturing Polyacrylamide Gel Electrophoresis (PAGE): Resuspend the purified RNA from in vitro transcription in a denaturing loading buffer (containing formamide and urea). Separate the RNA on a denaturing polyacrylamide gel.

• Elution: Excise the band corresponding to the full-length RNA transcript. Elute the RNA from the gel slice overnight in an appropriate elution buffer.

• Concentration and Desalting: Concentrate the eluted RNA and exchange the buffer using centrifugal filter units.

• Refolding: Anneal the purified RNA by heating to 90-95°C for 2-3 minutes, followed by slow cooling to room temperature to ensure proper folding. The presence of MgCl2 in the buffer is often required for the proper folding of many RNAs.

• Purity and Homogeneity Assessment: Analyze the final RNA sample on a native polyacrylamide gel to confirm its homogeneity and folding state.[13]

SHAPE-MaP (Selective 2'-Hydroxyl Acylation analyzed by Primer Extension and Mutational Profiling)

Objective: To probe the local nucleotide flexibility of an RNA molecule, providing insights into its secondary structure.

Caption: Workflow for SHAPE-MaP experiment.

Protocol:

• RNA Folding: Fold the purified RNA in a buffer that promotes its native structure.

• SHAPE Modification: Treat the folded RNA with a SHAPE reagent (e.g., 1M7, NAI). A negative control (mock-treated) and a denaturing control are essential.

• RNA Purification: Purify the modified RNA to remove the SHAPE reagent.

• Reverse Transcription: Perform reverse transcription using a reverse transcriptase that reads through the SHAPE adducts and introduces mutations at the modification sites.

• Library Preparation and Sequencing: Prepare a sequencing library from the resulting cDNA and perform high-throughput sequencing.

• Data Analysis: Use a data analysis pipeline like ShapeMapper to align reads, calculate mutation rates, and determine SHAPE reactivities.[14] These reactivities are then used as constraints for secondary structure prediction.

DMS-seq (Dimethyl Sulfate Sequencing)

Objective: To identify single-stranded adenine and cytosine residues, providing information about RNA secondary structure.

Protocol:

• DMS Treatment: Treat the RNA sample with dimethyl sulfate (DMS). DMS methylates the Watson-Crick face of unpaired adenines and cytosines.

• RNA Purification: Purify the DMS-treated RNA.

• Reverse Transcription: Perform reverse transcription. The methylated bases cause the reverse transcriptase to stall or misincorporate a nucleotide.

• Library Preparation and Sequencing: Prepare a sequencing library from the cDNA and perform high-throughput sequencing.

• Data Analysis: Analyze the sequencing data to identify the positions of reverse transcription stops or mutations, which correspond to the DMS-modified bases.[15]

Pseudo-seq (Pseudouridine Sequencing)

Objective: To map the locations of pseudouridine modifications transcriptome-wide.

Protocol:

• CMC Treatment: Treat the RNA sample with N-cyclohexyl-N'-(2-morpholinoethyl)carbodiimide metho-p-toluenesulfonate (CMC), which forms a stable adduct with pseudouridine.

• Alkaline Hydrolysis: Treat the RNA with an alkaline buffer to remove CMC adducts from guanosine and uridine, leaving the adduct on pseudouridine intact.

• Reverse Transcription: Perform reverse transcription. The CMC-pseudouridine adduct blocks the reverse transcriptase, leading to truncation of the cDNA.

• Library Preparation and Sequencing: Prepare a sequencing library from the truncated cDNA fragments.

• Data Analysis: Map the sequencing reads to a reference transcriptome. The 5' ends of the reads will correspond to the position immediately 3' to the pseudouridine site.[16][17]

NMR Spectroscopy and X-ray Crystallography

For high-resolution three-dimensional structures, NMR spectroscopy and X-ray crystallography are the gold standards.

• NMR Spectroscopy: This technique is well-suited for studying the structure and dynamics of small to medium-sized RNAs in solution. It relies on the magnetic properties of atomic nuclei. Isotope labeling of the RNA is often required for larger molecules.[18][19]

• X-ray Crystallography: This method can provide atomic-resolution structures of RNA molecules of any size, provided they can be crystallized. Obtaining high-quality crystals of RNA can be a significant challenge.[20][21]

Conclusion and Future Perspectives

The study of pseudouridine and its derivatives has fundamentally advanced our understanding of RNA biology and has had a transformative impact on the development of RNA-based therapeutics. The stabilizing effects of these modifications are crucial for the efficacy of mRNA vaccines and hold immense promise for future drug development.

As research in this field continues to evolve, several key areas warrant further investigation:

• Exploration of Novel Derivatives: The synthesis and characterization of new pseudouridine derivatives could lead to the discovery of modifications with even more desirable properties for therapeutic applications.

• Understanding the "Pseudouridine Code": Elucidating the specific functional roles of individual pseudouridine modifications within the transcriptome remains a major challenge.

• Advancements in Structural Biology Techniques: The development of higher-resolution and higher-throughput methods for RNA structure determination will be critical for unraveling the complex interplay between RNA structure and function.

This guide provides a solid foundation for researchers venturing into the exciting world of pseudouridine-modified RNA. By understanding the structural impact of these modifications and mastering the experimental techniques for their analysis, the scientific community can continue to unlock the full potential of the epitranscriptome.

References

• Kierzek, E., et al. (2014). The contribution of pseudouridine to stabilities and structure of RNAs. Nucleic Acids Research, 42(5), 3492-3501.
• Siegfried, N. A., et al. (2014). RNA motif discovery by SHAPE and mutational profiling (SHAPE-MaP).
• NEB. (n.d.). mRNA Synthesis Protocol with Modified Nucleotides using the HiScribe T7 mRNA Kit with CleanCap Reagent AG (NEB #E2080). New England Biolabs.
• Yildirim, I., et al. (2015). Thermodynamic insights into 2-thiouridine-enhanced RNA hybridization. Nucleic Acids Research, 43(16), 7764-7774.
• Yildirim, I., et al. (2015). Thermodynamic Insights Into 2-thiouridine-enhanced RNA Hybridization. Nucleic Acids Research, 43(16), 7764-7774.
• The Moon Lab. (n.d.). In Vitro Transcription of Modified RNAs.
• Kumar, R. K., & Davis, D. R. (1997). Synthesis and Studies on the Effect of 2-Thiouridine and 4-Thiouridine on Sugar Conformation and RNA Duplex Stability. Nucleic Acids Research, 25(6), 1272-1280.
• Wohnert, J., et al. (2012). RNA synthesis and purification for structural studies. Methods in Molecular Biology, 941, 1-17.
• Yildirim, I., et al. (2015). Thermodynamic insights into 2-thiouridine-enhanced RNA hybridization. Nucleic Acids Research, 43(16), 7764-7774.
• Borer, P. N., & Westhof, E. (2020).
• Deb, I., et al. (2023). Structural and thermodynamic consequences of base pairs containing pseudouridine and N1-methylpseudouridine in RNA duplexes. bioRxiv.
• Hudson, G. A., et al. (2013). Thermodynamic contribution and nearest-neighbor parameters of pseudouridine-adenosine base pairs in oligoribonucleotides. RNA, 19(11), 1474-1482.
• Ellington, A. D., & Szostak, J. W. (2007). In Vitro Selection Using Modified or Unnatural Nucleotides. Current Protocols in Nucleic Acid Chemistry, 29(1), 9.3.1-9.3.23.
• Kim, Y., et al. (2020). Updated Pseudo-seq Protocol for Transcriptome-Wide Detection of Pseudouridines. Methods in Molecular Biology, 2106, 1-15.
• NEB. (n.d.). mRNA Synthesis with Modified Nucleotides (E2060). New England Biolabs.
• CD Genomics. (n.d.). Pseudo Sequencing.
• Deb, I., et al. (2023). Structural and thermodynamic consequences of base pairs containing pseudouridine and N1-methylpseudouridine in RNA duplexes. bioRxiv.
• Astuti, P., et al. (2024). Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development. RSC Chemical Biology.
• Bramski, K. J., et al. (2007). Effect of base modifications on structure, thermodynamic stability, and gene silencing activity of short interfering RNA. Biochemistry, 46(12), 3417-3427.
• Kierzek, E., et al. (2014). The contribution of pseudouridine to stabilities and structure of RNAs. Nucleic Acids Research, 42(5), 3492-3501.
• BOC Sciences. (n.d.). Optimizing In Vitro Transcription for High-Yield mRNA Synthesis.
• Acharya, A. (2023).
• MyBioSource. (n.d.). Nucleic Acid Crystallography.
• Promega Corporation. (n.d.).
• Abcam. (n.d.).
• Patel, K. (2022, April 4). Pseudo-bulk analysis for single-cell RNA-Seq data | Detailed workflow tutorial [Video]. YouTube.
• Sinturel, F., et al. (2021). Using DMS-MaPseq to Uncover the Roles of DEAD-box Proteins in Ribosome Assembly. Methods in Molecular Biology, 2288, 225-245.
• Tsybulskyi, D., et al. (2022). In-cell SHAPE-MaP reactivity with NAI can be used to accurately predict RNA secondary structure. bioRxiv.
• Illumina. (n.d.). SHAPE-Map.
• Golden, B. L. (2022). General Strategies for RNA X-ray Crystallography. Methods in Molecular Biology, 2516, 1-14.
• Smola, M. J., et al. (2016). In-cell SHAPE-MaP reveals that RNA structure dynamics are critical for HIV-1 life cycle. Proceedings of the National Academy of Sciences, 113(42), 11857-11862.
• Eclipsebio. (n.d.). Accurate RNA Structure Mapping with SHAPE-MaP | eSHAPE.
• Harvard Chan Bioinformatics Core. (n.d.). Single-cell RNA-seq: Pseudobulk differential expression analysis.
• Bermejo, L., & Schwieters, C. D. (2018). Improving NMR Structures of RNA. Structure, 26(7), 1035-1044.e3.
• Rouskin, S., et al. (2014). Genome-wide probing of RNA structure reveals active unfolding of mRNA structures in vivo.
• Jena Bioscience. (n.d.).
• D'Ascenzo, L., & Cate, J. H. (2003).
• Sripakdeevong, P., et al. (2017). Structure modeling of RNA using sparse NMR constraints. Nucleic Acids Research, 45(20), 11953-11964.
• Campbell, K. R., & Yau, C. (2022). psupertime: supervised pseudotime analysis for time-series single-cell RNA-seq data.
• Mustoe, A. M., et al. (2020).
• Illumina. (n.d.). Structure-Seq/DMS-Seq.
• Golden, B. L. (2022). General Strategies for RNA X-ray Crystallography. Methods in Molecular Biology, 2516, 1-14.
• Chen, T. H., et al. (2022). N1-methyl-pseudouridine is incorporated with higher fidelity than pseudouridine in synthetic RNAs. Scientific Reports, 12(1), 13017.
• D'Souza, V. M., & Summers, M. F. (2005). Applications of NMR to structure determination of RNAs large and small. Current Opinion in Structural Biology, 15(3), 309-317.
• Astuti, P., et al. (2024). Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development. RSC Chemical Biology.

Sources

• 1. The contribution of pseudouridine to stabilities and structure of RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pseudouridine and N 1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D4CB00022F [pubs.rsc.org]
• 3. Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of base modifications on structure, thermodynamic stability, and gene silencing activity of short interfering RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. biorxiv.org [biorxiv.org]
• 7. N1-methyl-pseudouridine is incorporated with higher fidelity than pseudouridine in synthetic RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Thermodynamic insights into 2-thiouridine-enhanced RNA hybridization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Thermodynamic insights into 2-thiouridine-enhanced RNA hybridization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Thermodynamic contribution and nearest-neighbor parameters of pseudouridine-adenosine base pairs in oligoribonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. RNA Purification [worldwide.promega.com]
• 13. RNA synthesis and purification for structural studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. RNA motif discovery by SHAPE and mutational profiling (SHAPE-MaP) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Structure-Seq/DMS-Seq [illumina.com]
• 16. Updated Pseudo-seq Protocol for Transcriptome-Wide Detection of Pseudouridines - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Pseudo Sequencing - CD Genomics [rna.cd-genomics.com]
• 18. Improving NMR Structures of RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Applications of NMR to structure determination of RNAs large and small - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mybiosource.com [mybiosource.com]
• 21. General Strategies for RNA X-ray Crystallography - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Functional Assays for Comparing Modified mRNA Efficacy

In the rapidly advancing field of mRNA therapeutics, the ability to accurately assess and compare the efficacy of modified mRNA constructs is paramount. This guide provides an in-depth comparison of key functional assays, offering researchers, scientists, and drug development professionals a framework for selecting the most appropriate methods to evaluate their mRNA candidates. We will delve into the causality behind experimental choices, provide detailed protocols, and present data in a clear, comparative format to guide your research and development efforts.

The Central Dogma of Modified mRNA Efficacy: From Delivery to Function

The ultimate goal of a modified mRNA therapeutic is to be efficiently delivered into the target cell, translated into a functional protein, and elicit the desired biological effect with minimal off-target effects, including immunogenicity. Therefore, a comprehensive assessment of mRNA efficacy requires a multi-faceted approach that interrogates each of these key steps.

dot graph TD { graph [rankdir=LR, splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption: "Workflow for assessing modified mRNA efficacy."

I. In Vitro Assays: Quantifying Translational Efficiency

The intrinsic translational capacity of a modified mRNA molecule is a critical determinant of its potency. In vitro translation (IVT) systems and reporter gene assays provide a direct measure of how efficiently the cellular machinery can produce protein from a given mRNA template.

Luciferase Reporter Assays

Luciferase reporter assays are a cornerstone for evaluating mRNA translation due to their high sensitivity and wide dynamic range.[1][2][3] By flanking a luciferase gene (e.g., Firefly or Renilla) with the 5' and 3' untranslated regions (UTRs) of interest, researchers can quantify the light output as a direct proxy for protein expression.[1][4][5]

Why this choice? This assay isolates the translation process from cellular delivery, allowing for a direct comparison of how different mRNA modifications (e.g., cap analogs, nucleotide modifications, UTR sequences) impact protein production.[1][6] A dual-luciferase system, with a second reporter for normalization, can control for variations in transfection efficiency and cell number.[1]

Experimental Protocol: Dual-Luciferase Reporter Assay

• Construct Design: Clone the 5' and 3' UTRs of interest to flank a Firefly luciferase (Fluc) reporter gene. A separate construct containing a Renilla luciferase (Rluc) gene under a constitutive promoter serves as the internal control.

• mRNA Synthesis: In vitro transcribe the Fluc and Rluc mRNA constructs. Ensure consistent capping and polyadenylation across all variants to be compared.

• Transfection: Co-transfect target cells (e.g., HEK293T, HeLa) with equimolar amounts of the experimental Fluc mRNA and the control Rluc mRNA.

• Cell Lysis: After a defined incubation period (e.g., 24 hours), lyse the cells to release the expressed luciferases.

• Luminometry: Measure the luminescence of both Firefly and Renilla luciferases using a luminometer and a dual-luciferase reporter assay system.

• Data Analysis: Calculate the ratio of Fluc to Rluc activity to normalize for transfection efficiency. Compare the normalized luciferase activity across different modified mRNA constructs.

mRNA Modification	Normalized Luciferase Activity (Relative Light Units)
Unmodified Control	1.0
Modification A (e.g., optimized 5' UTR)	5.2
Modification B (e.g., pseudouridine incorporation)	3.8
Modification C (e.g., novel cap analog)	7.1

Table 1: Example data from a dual-luciferase assay comparing different mRNA modifications.

II. Cell-Based Assays: A Holistic View of mRNA Performance

Cell-based assays provide a more biologically relevant context by integrating mRNA delivery, translation, and protein function within a living cell.

Flow Cytometry: Quantifying Transfection Efficiency and Protein Expression

Flow cytometry is a powerful technique for single-cell analysis, enabling the simultaneous quantification of both the percentage of cells successfully transfected and the level of protein expression within each cell.[7][8][9] This is often achieved by using a fluorescent reporter protein (e.g., GFP, mCherry) encoded by the modified mRNA.[10]

Why this choice? Flow cytometry provides a granular view of the heterogeneity in a cell population, which is often missed by bulk assays like western blotting.[8] It can distinguish between a high transfection efficiency with low per-cell expression and a low transfection efficiency with high per-cell expression, both of which could yield similar results in a bulk measurement.

dot graph G { graph [layout=neato, overlap=false, splines=true]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption: "Flow cytometry workflow for assessing mRNA efficacy."

Experimental Protocol: Flow Cytometry for Protein Expression

• mRNA Construct: Synthesize modified mRNA encoding a fluorescent protein (e.g., eGFP).

• Transfection: Transfect the target cell line with the eGFP-encoding mRNA. Include an untransfected control and a control transfected with a non-fluorescent mRNA.

• Incubation: Culture the cells for a sufficient period (e.g., 24-48 hours) to allow for robust eGFP expression.

• Cell Preparation: Harvest the cells and prepare a single-cell suspension. A viability dye can be included to exclude dead cells from the analysis.

• Flow Cytometry Analysis: Acquire data on a flow cytometer, measuring the fluorescence intensity in the appropriate channel (e.g., FITC for eGFP).

• Data Gating and Analysis: Gate on the live, single-cell population. Determine the percentage of eGFP-positive cells and the Mean Fluorescence Intensity (MFI) of the positive population.

mRNA Delivery System	Transfection Efficiency (% GFP+ cells)	Protein Expression (MFI)
Lipid Nanoparticle A	85%	50,000
Lipid Nanoparticle B	60%	80,000
Polymer-based Reagent	70%	45,000

Table 2: Comparative data from a flow cytometry experiment evaluating different mRNA delivery systems.

ELISA: Quantifying Secreted Proteins

For mRNA therapeutics designed to produce secreted proteins (e.g., antibodies, growth factors), an Enzyme-Linked Immunosorbent Assay (ELISA) is the gold standard for quantifying the protein concentration in the cell culture supernatant.[11][12]

Why this choice? ELISA is a highly sensitive and specific antibody-based method that allows for the accurate quantification of secreted proteins.[13] This is crucial for determining the productivity of a cell population and the overall yield of the therapeutic protein.

Experimental Protocol: Sandwich ELISA for Secreted Protein

• Cell Culture and Transfection: Transfect cells with mRNA encoding the secreted protein of interest.

• Supernatant Collection: At various time points post-transfection, collect the cell culture supernatant.

• ELISA Procedure:

  • Coat a 96-well plate with a capture antibody specific to the protein of interest.

  • Add the collected supernatant and a standard curve of known protein concentrations.

  • Add a detection antibody conjugated to an enzyme (e.g., HRP).

  • Add a substrate that produces a colorimetric or chemiluminescent signal upon reaction with the enzyme.

• Data Acquisition and Analysis: Measure the absorbance or luminescence using a plate reader. Calculate the concentration of the secreted protein in the samples by interpolating from the standard curve.[11]

III. In Vivo Models: Assessing Efficacy and Immunogenicity in a Living System

While in vitro and cell-based assays provide valuable initial data, the ultimate test of an mRNA therapeutic's efficacy and safety lies in its performance in a living organism.[14] Animal models are indispensable for evaluating biodistribution, protein expression kinetics, therapeutic effect, and potential immunogenicity.[15][16]

Animal Models for Efficacy Studies

The choice of animal model is highly dependent on the therapeutic application. For example, mouse models are frequently used due to their well-characterized genetics and immune systems.[14] For infectious disease vaccines, challenge studies in relevant animal models, such as Syrian hamsters or nonhuman primates for SARS-CoV-2, are critical to demonstrate protective efficacy.[14][15]

Key Parameters to Measure in In Vivo Efficacy Studies:

• Protein Expression: Quantification of the therapeutic protein in target tissues or serum.

• Pharmacodynamics: Measurement of the biological effect of the expressed protein.

• Therapeutic Outcome: Assessment of disease progression, tumor growth, or survival rates.

Assessing Immunogenicity

A critical aspect of evaluating modified mRNA is its potential to induce an unwanted immune response.[17] This can be assessed both in vitro and in vivo.

In Vitro Immunogenicity Assay: Whole Blood Cytokine Release

This assay measures the release of pro-inflammatory cytokines from human whole blood upon exposure to the modified mRNA, providing an early indication of its immunogenic potential.[17]

Experimental Protocol: Whole Blood Assay

• Blood Collection: Obtain fresh human whole blood from healthy donors.

• mRNA Incubation: Incubate the whole blood with different concentrations of the modified mRNA constructs.

• Cytokine Measurement: After a defined incubation period, measure the levels of key cytokines (e.g., TNF-α, IFN-α, IL-6) in the plasma using ELISA or a multiplex immunoassay.[17]

In Vivo Immunogenicity Assessment

In animal models, immunogenicity can be evaluated by measuring:

• Antibody Production: Detection of antibodies against the encoded protein (for non-vaccine therapeutics) or against the mRNA delivery vehicle.

• T-cell Responses: Analysis of T-cell activation and cytokine production in response to the therapeutic.[]

• Local and Systemic Inflammation: Monitoring for signs of inflammation at the injection site and systemically.

mRNA Construct	TNF-α Release (pg/mL) in Whole Blood Assay	In Vivo Antibody Titer (against encoded protein)
Unmodified mRNA	2500	1:10,000
Modified mRNA (with pseudouridine)	300	1:500

Table 3: Comparative immunogenicity data for unmodified vs. modified mRNA.

Conclusion: A Strategic Approach to Efficacy Testing

The selection of functional assays to compare modified mRNA efficacy should be guided by a clear understanding of the therapeutic goals and the specific questions being addressed. A tiered approach, starting with in vitro assays to optimize the mRNA construct, followed by cell-based assays to evaluate delivery and protein expression, and culminating in in vivo studies to assess efficacy and safety, provides a robust framework for the development of novel mRNA therapeutics. By employing the assays and principles outlined in this guide, researchers can make data-driven decisions to advance the most promising candidates towards clinical applications.

References

• In Vitro Transcribed RNA-based Luciferase Reporter Assay to Study Translation Regulation in Poxvirus-infected Cells. PubMed Central. Available at: [Link]

• A Flow Cytometric Method to Determine Transfection Efficiency. PubMed Central. Available at: [Link]

• The Important Role of Animal Research in mRNA COVID-19 Vaccine Development. Speaking of Research. Available at: [Link]

• RNA ImmunoGenic Assay: A Method to Detect Immunogenicity of in vitro Transcribed mRNA in Human Whole Blood. PubMed Central. Available at: [Link]

• NIAID Now: The Important Role of Animal Research in mRNA COVID-19 Vaccine Development. Washington National Primate Research Center. Available at: [Link]

• Immunogenicity and efficacy of mRNA COVID-19 vaccine MRT5500 in preclinical animal models. ResearchGate. Available at: [Link]

• Luciferase reporter and mRNA stability assays to measure the effect of... ResearchGate. Available at: [Link]

• A Flow Cytometric Method to Determine Transfection Efficiency. PubMed. Available at: [Link]

• Improving mRNA transfection outcomes in T-cells with high-throughput cytometry. Sartorius. Available at: [Link]

• Current Analytical Strategies for mRNA-Based Therapeutics. PubMed Central. Available at: [Link]

• COVID-19 Animal Models and Vaccines: Current Landscape and Future Prospects. National Institutes of Health. Available at: [Link]

• Immunogenicity and Efficacy of Combined mRNA Vaccine Against Influenza and SARS-CoV-2 in Mice Animal Models. PubMed. Available at: [Link]

• Luciferase-based reporter system for in vitro evaluation of elongation rate and processivity of ribosomes. Oxford Academic. Available at: [Link]

• Luciferase reporter assays reveal mRNA regions important for... ResearchGate. Available at: [Link]

• Screening of mRNA Chemical Modification to Maximize Protein Expression with Reduced Immunogenicity. PubMed Central. Available at: [Link]

• A Streamlined In Vitro mRNA Production Evaluation for mRNA-Based Vaccines and Therapeutics. MDPI. Available at: [Link]

• Development and Characterization of an In Vitro Cell-Based Assay to Predict Potency of mRNA–LNP-Based Vaccines. MDPI. Available at: [Link]

• Development and Characterization of an In Vitro Cell-Based Assay to Predict Potency of mRNA–LNP-Based Vaccines. ResearchGate. Available at: [Link]

• Flow cytometry analysis of in vitro eGFP transfection efficiency (upper...). ResearchGate. Available at: [Link]

• Protein and RNA Quantification of Multiple Genes in Single Cells. Taylor & Francis Online. Available at: [Link]

• Quantification of SARS-CoV-2 spike protein expression from mRNA vaccines using isotope dilution mass spectrometry. PubMed Central. Available at: [Link]

• Monitoring mRNA vaccine antigen expression in vivo using PET/CT. PubMed Central. Available at: [Link]

• Screening technique could accelerate and improve mRNA therapies. Drug Target Review. Available at: [Link]

• Challenges in Measuring In Vitro Activity of LNP-mRNA Therapeutics. MDPI. Available at: [Link]

• A highly optimized human in vitro translation system. PubMed Central. Available at: [Link]

• Simultaneous quantification of mRNA and protein in single cells reveals post-transcriptional effects of genetic variation. eLife. Available at: [Link]

• Safety and immunogenicity of a modified mRNA-lipid nanoparticle vaccine candidate against COVID-19: Results from a phase 1, dose-escalation study. PubMed. Available at: [Link]

• A Review of In Vivo Delivery Strategies of Exogenous mRNA for Therapeutics and Vaccines. Creative Biolabs. Available at: [Link]

• mRNA vaccine-induced antibodies more effective than natural immunity in neutralizing SARS-CoV-2 and its high affinity variants. PubMed Central. Available at: [Link]

• Construction and Immunogenicity of Modified mRNA-Vaccine Variants Encoding Influenza Virus Antigens. MDPI. Available at: [Link]

• mRNA therapeutics: Transforming medicine through innovation in design, delivery, and disease treatment. PubMed Central. Available at: [Link]

• mRNA Technology for In Vivo Antibody Generation: Mono- and Bispecific Constructs as a New Frontier in Immunotherapy. Cellular Therapy and Transplantation. Available at: [Link]

• Peer review in Simultaneous quantification of mRNA and protein in single cells reveals post-transcriptional effects of genetic variation. eLife. Available at: [Link]

• Genetic Engineering of Umbilical Cord-Derived Mesenchymal Stem Cells to Enhance BMP-2 Secretion via Signal Peptide Optimization. MDPI. Available at: [Link]

• Which ELISA technique to use to detect proteins secreted from the cell? ResearchGate. Available at: [Link]

• Cell specific delivery of modified mRNA expressing therapeutic proteins to leukocytes. SciSpace. Available at: [Link]

• In vitro translation efficiency of mRNA capped with different cap analogues. ResearchGate. Available at: [Link]

• Analytical Performance of a Multiplexed Microarray Assay for Rapid Identification and Quantification of a Multivalent mRNA Vaccine. National Institutes of Health. Available at: [Link]

• Enhancement of synthetic mRNA translation efficiency through engineered poly(A) tails. bioRxiv. Available at: [Link]

• Efficacy, Immunogenicity, and Safety of Modified mRNA Influenza Vaccine. PubMed. Available at: [Link]

• Translation of in vitro-transcribed RNA therapeutics. Frontiers. Available at: [Link]

• Modified mRNA Influenza Vaccine Shows Superior… Clinician.com. Available at: [Link]

• Assay development, validation & testing for an mRNA-1273 COVID-19 Vaccine Clinical Trial. Bioanalysis Zone. Available at: [Link]

Sources

• 1. In Vitro Transcribed RNA-based Luciferase Reporter Assay to Study Translation Regulation in Poxvirus-infected Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ルシフェラーゼレポーター | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A Flow Cytometric Method to Determine Transfection Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bdbiosciences.com [bdbiosciences.com]
• 9. A Flow Cytometric Method to Determine Transfection Efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. scispace.com [scispace.com]
• 13. researchgate.net [researchgate.net]
• 14. NIAID Now: The Important Role of Animal Research in mRNA COVID-19 Vaccine Development - Washington National Primate Research Center [wanprc.uw.edu]
• 15. speakingofresearch.com [speakingofresearch.com]
• 16. COVID-19 Animal Models and Vaccines: Current Landscape and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 17. RNA ImmunoGenic Assay: A Method to Detect Immunogenicity of in vitro Transcribed mRNA in Human Whole Blood - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Guide to the Safe Disposal of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

A Procedural Guide for Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine. As a modified nucleoside analog, this compound and its associated waste require careful handling to ensure personnel safety and environmental protection. This guide is founded on established principles for the disposal of hazardous laboratory chemicals, with specific considerations for its classification as a halogenated organic compound, a modified nucleoside with potential cytotoxic properties, and a silyl ether derivative.

Hazard Assessment and Risk Mitigation

6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine presents a multi-faceted hazard profile that dictates its handling and disposal protocols.

• Modified Nucleoside Core: Modified nucleosides are frequently utilized in antiviral and anticancer research due to their ability to interfere with nucleic acid replication. This bioactivity implies potential cytotoxic or antineoplastic properties, necessitating that this compound be handled as a hazardous drug.[2][3]

• Chlorinated Organic Structure: The presence of a chlorine atom classifies this compound as a halogenated organic.[5] These compounds can be persistent in the environment and may require specific disposal methods, such as high-temperature incineration, to ensure complete destruction and prevent the formation of toxic byproducts.[6]

• Trimethylsilylethoxymethyl (SEM) Group: The SEM group is a protecting group in organic synthesis. While silyl ethers themselves are common, their cleavage can produce byproducts that need to be considered in the waste stream.[7][8]

Due to these characteristics, all waste generated from the use of this compound, including pure compound, solutions, contaminated labware, and personal protective equipment (PPE), must be treated as hazardous chemical waste.

Personal Protective Equipment (PPE) and Handling Precautions

Strict adherence to PPE protocols is the first line of defense against exposure. When handling 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine in any form (solid, liquid, or dissolved), the following PPE is mandatory:

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or safety glasses with side shields.	Protects eyes from splashes and aerosols.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).	Prevents skin contact and absorption.
Body Protection	A lab coat that is fully fastened.	Minimizes the risk of contamination to personal clothing and skin.
Respiratory	Work in a certified chemical fume hood.	Prevents inhalation of powders or aerosols. A respirator may be necessary for large spills or cleaning.

Step-by-Step Disposal Protocol

The cornerstone of proper disposal is the strict segregation of waste streams. Never mix waste from 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine with non-hazardous trash or other incompatible chemical waste.

• Designate a Hazardous Waste Accumulation Area: Within the laboratory, identify a specific area for the collection of this waste, away from general lab traffic. This may be a satellite accumulation area as defined by the EPA.[4]

• Select Appropriate Waste Containers:

  • Solid Waste: For contaminated consumables (e.g., gloves, pipette tips, weigh boats, absorbent pads), use a designated, leak-proof container with a secure lid. The container should be clearly labeled for halogenated organic waste.

  • Liquid Waste: For solutions containing 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine, use a dedicated, properly vented, and sealed container made of a compatible material (e.g., high-density polyethylene). This container should be labeled as "Halogenated Organic Liquid Waste."[5][9]

  • Sharps Waste: Needles, syringes, or other sharps contaminated with this compound must be placed in a designated, puncture-resistant sharps container that is also labeled as hazardous chemical waste.[3]

• Proper Labeling: All waste containers must be labeled with the words "Hazardous Waste," the full chemical name "6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine," and a clear indication of the major components and their approximate concentrations.

The following diagram outlines the decision-making process for the disposal of materials related to 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine.

Caption: Disposal workflow for 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine waste.

Spill and Decontamination Procedures

Accidental spills must be managed promptly and safely to minimize exposure and environmental contamination.

• Alert Personnel: Immediately notify others in the vicinity of the spill.

• Don Appropriate PPE: Ensure you are wearing the full complement of PPE as described in Section 2.

• Contain the Spill: For liquid spills, cover with an inert absorbent material (e.g., vermiculite, sand, or a commercial chemical spill pillow). For solid spills, gently cover with a damp paper towel to avoid raising dust.

• Clean the Area: Carefully collect the absorbed material or contained solid using a scoop or forceps and place it into the designated solid hazardous waste container.

• Decontaminate the Surface: Clean the spill area with a suitable laboratory detergent and water, followed by a rinse with 70% ethanol. All cleaning materials must be disposed of as hazardous solid waste.[10][11]

• Evacuate: Immediately evacuate the laboratory.

• Isolate: Close the laboratory doors and prevent entry.

• Notify: Contact your institution's EHS department or emergency response team immediately.

• Do Not Attempt to Clean: Allow trained professionals to manage the cleanup of large spills.

Final Disposal

Under no circumstances should this chemical or its waste be disposed of down the drain or in the regular trash.[9]

• Coordination with EHS: All hazardous waste must be disposed of through your institution's EHS department. Follow their specific procedures for waste pickup requests.

• Ultimate Disposal Method: Due to its halogenated nature, the most appropriate disposal method for this compound is high-temperature incineration at a licensed hazardous waste facility.[6] This process ensures the complete destruction of the organic molecule, preventing its release into the environment.

By adhering to these procedures, researchers can ensure the safe handling and disposal of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine, protecting themselves, their colleagues, and the environment.

References

• Regulations for Hazardous Waste Generated at Academic Laboratories. (2025). US Environmental Protection Agency. [Link]

• EPA tweaks hazardous waste rules for academic labs. (2008). Chemistry World. [Link]

• Guidelines for Cytotoxic (Antineoplastic) Drugs. (1986). Occupational Safety and Health Administration. [Link]

• Regulation of Laboratory Waste. American Chemical Society. [Link]

• Process for Disposal of Chlorinated Organic Residues. (1970). Environmental Science & Technology. [Link]

• Frequent Questions About Managing Hazardous Waste at Academic Laboratories. (2025). US Environmental Protection Agency. [Link]

• Controlling Occupational Exposure to Hazardous Drugs. Occupational Safety and Health Administration. [Link]

• Laboratory Waste Management: The New Regulations. (2019). MedicalLab Management. [Link]

• Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt. [Link]

• Laboratory chemical waste disposal guidelines. University of Otago. [Link]

• Technical Manual, Sec. 6, Ch. 2: Controlling Occupational Exposure to Hazardous Drugs. Oregon Occupational Safety and Health Administration. [Link]

• HCS as it relates to the guidelines described in OSHA's 1986 publication regarding disposal of hospital wastes contaminated with cytotoxic drugs. (1994). Occupational Safety and Health Administration. [Link]

• Treatment and disposal of chemical wastes in daily laboratory work. Organic Chemistry Praktikum. [Link]

• Treatment System for Removing Halogenated Compounds from Contaminated Sources. (2015). NASA Technical Reports Server. [Link]

• Removing halogenated compounds from contaminated systems.

• Chapter 7 Chemical Disposal Procedures. University of Wisconsin–Madison BME Shared Labs. [Link]

• Recycling Concept for End-of-Life Silicones: Boron Trifluoride Diethyl Etherate as Depolymerization Reagent to Produce Difluorodimethylsilane as Useful Commodity. (2014). ACS Sustainable Chemistry & Engineering. [Link]

• Poly(silyl ether)s as Degradable and Sustainable Materials: Synthesis and Applications. MDPI. [Link]

• Selective Deprotection of Silyl Ethers. ResearchGate. [Link]

• Manual on Decontamination of Surfaces. International Atomic Energy Agency. [Link]

• Safe handling of cytotoxics: guideline recommendations. PubMed Central. [Link]

• NIH Guidelines for Research Involving Recombinant or Synthetic Nucleic Acid Molecules (NIH Guidelines): What You Should Know. Vanderbilt University. [Link]

• Rapid, Acid‐Mediated Deprotection of Silyl Ethers Using Microwave Heating. ResearchGate. [Link]

• Field Equipment Cleaning and Decontamination at the FEC. (2019). US Environmental Protection Agency. [Link]

• Decontamination methods. EBSCO. [Link]

• Silyl ether. Wikipedia. [Link]

• Purity and stability of modified nucleosides in the context of accurate quantification by LC-MS. bioRxiv. [Link]

• Procedure for Safe Handling of Cadavers with Radionuclides. Atomic Energy Regulatory Board. [Link]

Sources

• 1. epa.gov [epa.gov]
• 2. Guidelines for Cytotoxic (Antineoplastic) Drugs | Occupational Safety and Health Administration [osha.gov]
• 3. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]
• 4. MedicalLab Management Magazine [medlabmag.com]
• 5. biorxiv.org [biorxiv.org]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Silyl ether - Wikipedia [en.wikipedia.org]
• 9. otago.ac.nz [otago.ac.nz]
• 10. epa.gov [epa.gov]
• 11. Decontamination methods | Research Starters | EBSCO Research [ebsco.com]